Cyclohexane-1,3,5-tricarboxylic acid

• CAS: 25357-95-3

Core Science & Biosynthesis

An In-Depth Technical Guide to (1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic Acid: Properties, Synthesis, and Applications

Abstract

(1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic acid, often referred to as cis,cis-1,3,5-cyclohexanetricarboxylic acid (CTA), is a conformationally rigid organic molecule of significant interest in supramolecular chemistry, materials science, and drug development. Its defining feature is a stable chair conformation wherein all three carboxylic acid groups occupy equatorial positions. This pre-organized, tripodal geometry makes it an exceptional building block, or linker, for creating highly ordered three-dimensional structures such as metal-organic frameworks (MOFs) and for engaging in specific host-guest interactions. This guide provides a comprehensive technical overview of its molecular properties, validated synthetic protocols, detailed analytical characterization, and core applications, offering researchers and development professionals a foundational resource for leveraging this versatile compound.

Chapter 1: Molecular Structure and Physicochemical Properties

The utility of (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid is intrinsically linked to its unique and stable three-dimensional structure. Understanding this structure is paramount to appreciating its function.

Stereochemistry and Conformation

The most stable conformation of the cyclohexane ring is the chair form. In the (1s,3s,5s) stereoisomer, this chair conformation places all three bulky carboxyl groups into equatorial positions, minimizing steric hindrance (1,3-diaxial interactions). This arrangement results in a rigid, C3-symmetric, tripodal molecule.[1] This predictable geometry is the primary reason for its efficacy in molecular recognition and the construction of crystalline networks, as it provides well-defined vectors for intermolecular interactions.[1]

Caption: 2D structure and schematic of the stable chair conformation of (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid with equatorial carboxyl groups.

Physicochemical Properties

A summary of the core physicochemical properties is presented below. These data are essential for experimental design, including solvent selection, reaction temperature, and purification methods.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₂O₆	[2][3][4]
Molecular Weight	216.19 g/mol	[1][3][4]
Appearance	White to off-white crystalline powder	[1][2]
Melting Point	216-220 °C	[2]
CAS Number	16526-68-4	[2][4]
Solubility	Low in water; Soluble in methanol	[2]
pKa (Predicted)	3.45 ± 0.10	[2]
Density (Predicted)	1.509 ± 0.06 g/cm³	[2]

Crystallography

X-ray diffraction studies of the pure compound reveal a triclinic crystal system (space group P-1).[5] The crystal packing is dominated by extensive intermolecular hydrogen bonding between the carboxylic acid groups. Notably, molecules self-assemble into supramolecular, honeycomb-like sheets, demonstrating the powerful structure-directing nature of the tripodal arrangement of hydrogen bond donors and acceptors.[5]

Chapter 2: Synthesis and Purification

The reliable synthesis of high-purity (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid is critical for its application. The most common and stereoselective method involves the catalytic hydrogenation of its aromatic analogue, trimesic acid (benzene-1,3,5-tricarboxylic acid).

Synthetic Rationale

Catalytic hydrogenation is the method of choice for converting aromatic rings to their saturated cycloalkane counterparts. The choice of catalyst and reaction conditions is crucial for achieving high yield and, importantly, for favoring the formation of the all-cis stereoisomer. A rhodium-on-carbon (Rh/C) catalyst is particularly effective for this transformation under basic conditions, which helps to solubilize the starting material and facilitate the reaction.

Detailed Experimental Protocol: Synthesis via Hydrogenation of Trimesic Acid

This protocol is a representative procedure based on established methods for aromatic acid hydrogenation.

Materials:

• Trimesic acid (Benzene-1,3,5-tricarboxylic acid)

• Sodium hydroxide (NaOH)

• 5% Rhodium on Carbon (Rh/C) catalyst

• Deionized water

• Concentrated Hydrochloric Acid (HCl)

• High-pressure hydrogenation reactor (e.g., Parr hydrogenator)

Procedure:

• Salt Formation: In a beaker, dissolve trimesic acid in an aqueous solution of 3 molar equivalents of NaOH. This step is critical as it forms the water-soluble trisodium salt, which is necessary for the aqueous-phase hydrogenation.

• Catalyst Addition: Transfer the resulting solution to a high-pressure reactor vessel. Carefully add the 5% Rh/C catalyst under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading is typically 1-5 mol% relative to the trimesic acid.

• Hydrogenation: Seal the reactor. Purge the system several times with hydrogen gas to remove all air. Pressurize the reactor with hydrogen to 500-1000 psi. Begin vigorous stirring and heat the reaction mixture to 80-100 °C.

• Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake. The typical reaction time is 12-24 hours.

• Catalyst Removal: After cooling the reactor to room temperature and carefully venting the hydrogen, filter the reaction mixture through a pad of Celite® to remove the Rh/C catalyst. Wash the Celite pad with deionized water to ensure complete recovery of the product.

• Acidification and Crystallization: Transfer the clear filtrate to a clean beaker and cool it in an ice bath. Slowly add concentrated HCl with stirring until the pH of the solution is approximately 1-2. The white, crystalline product, (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid, will precipitate out of the solution.

• Isolation and Drying: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water to remove residual salts. Dry the product under vacuum at 60-80 °C to a constant weight.

Purification and Characterization Workflow

The purity of the final compound is essential for its applications, especially in MOF synthesis and drug formulation. The following workflow ensures the removal of impurities and confirms the identity of the product.

Caption: Standard workflow for the purification and analytical validation of synthesized (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid.

Chapter 3: Spectroscopic and Analytical Characterization

Unambiguous characterization is a self-validating step in any synthesis. The combination of NMR, IR, and mass spectrometry provides a complete picture of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for confirming the stereochemistry of the product. The high symmetry of the all-cis isomer results in a deceptively simple spectrum.

• ¹H NMR: (Solvent: DMSO-d₆)

  • δ ~12.1 ppm (broad singlet, 3H): This signal corresponds to the acidic protons of the three carboxylic acid groups. Its broadness is due to hydrogen bonding and chemical exchange.

  • δ ~2.3-2.5 ppm (multiplet, 3H): This signal arises from the three equivalent methine protons (H-1, H-3, H-5), each bonded to a carboxyl group.

  • δ ~1.5-1.8 ppm (complex multiplets, 6H): These signals correspond to the six methylene protons on the cyclohexane ring (axial and equatorial protons at C-2, C-4, C-6). The complexity arises from geminal and vicinal coupling.

• ¹³C NMR: (Solvent: DMSO-d₆)

  • δ ~175 ppm: Carbonyl carbon of the carboxylic acid groups.

  • δ ~40-42 ppm: Methine carbons (C-1, C-3, C-5).

  • δ ~30-32 ppm: Methylene carbons (C-2, C-4, C-6).

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of the key functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic Acid
~1700 (strong)	C=O stretch	Carboxylic Acid
1200-1300	C-O stretch	Carboxylic Acid
2850-2950	C-H stretch (sp³)	Cyclohexane Ring

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound. Using a soft ionization technique like Electrospray Ionization (ESI) in negative mode, the expected peak would be for the deprotonated molecule.

• Expected [M-H]⁻: 215.05 m/z

Chapter 4: Core Applications in Research and Development

The unique structural properties of (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid make it a valuable tool in several advanced scientific fields.

Pillar Application: Metal-Organic Frameworks (MOFs)

MOFs are crystalline, porous materials constructed from metal ions or clusters linked by organic ligands.[6] The rigid, tripodal nature of CTA makes it an ideal trigonal linker for building highly stable and porous 3D frameworks.[5]

• Role as a Trimodal Linker: The three carboxylate groups can coordinate to metal centers, extending in three different directions with defined angles. This allows for the rational design of network topologies with predictable pore sizes and shapes, which is critical for applications like gas storage and separation.[7]

Caption: Logical diagram illustrating the assembly of a Metal-Organic Framework (MOF) from metal nodes and (1s,3s,5s)-CTA as a trigonal organic linker.

• Representative MOF Synthesis Protocol (Solvothermal Method):

  • In a glass vial, combine (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid and a metal salt (e.g., zinc nitrate hexahydrate) in a 2:3 molar ratio.

  • Add a high-boiling point solvent, typically N,N-dimethylformamide (DMF).

  • Seal the vial tightly and place it in a programmable oven.

  • Heat the mixture to 80-120 °C for 24-72 hours. During this time, crystals of the MOF will form.

  • After cooling to room temperature, the crystals are washed with fresh DMF and then solvent-exchanged (e.g., with ethanol) to remove residual reactants.

  • The final porous material is "activated" by removing the solvent from the pores, usually by heating under vacuum.

Supramolecular Chemistry and Host-Guest Systems

The pre-organized arrangement of hydrogen bonding sites makes CTA an ideal "guest" molecule for specifically designed "host" molecules.

• Molecular Recognition: Research has shown that tripodal amidopyridine receptors exhibit a significantly higher binding affinity for the all-cis isomer of CTA compared to its trans epimer.[2] The binding constant for the cis isomer was found to be an order of magnitude greater (549 M⁻¹ vs. 55 M⁻¹ for the trans isomer), demonstrating high stereochemical selectivity.[2]

• Causality of Binding: This selectivity arises because the three equatorial carboxyl groups of the cis isomer perfectly complement the binding sites of the tripodal host. This creates a highly stable, multi-point hydrogen-bonded complex. The trans isomer, with at least one axial carboxyl group, cannot achieve this optimal geometric fit, resulting in weaker binding.

Potential Applications in Drug Development

While not a therapeutic agent itself, the properties of CTA make it relevant to the pharmaceutical industry.

• pH-Buffering Excipient: As a polyprotic acid, it can be used as a buffering agent in pharmaceutical formulations to maintain a stable pH, which is often critical for drug stability and solubility.[2]

• Scaffold for Drug Design: In medicinal chemistry, rigid scaffolds are highly sought after for orienting pharmacophores in precise 3D space to maximize interaction with a biological target. The rigid chair structure of CTA could serve as a novel scaffold for the synthesis of new chemical entities.

• Drug Delivery Systems: MOFs constructed from biocompatible metals and CTA as a linker are promising candidates for drug delivery. The high porosity allows for the encapsulation of drug molecules, which can then be released in a controlled manner. The tunability of the MOF structure could allow for the design of delivery systems with specific release profiles.

Chapter 5: Safety, Handling, and Storage

Proper handling is essential to ensure laboratory safety.

• Hazard Identification: The compound is classified as an irritant. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][8][9]

• Personal Protective Equipment (PPE): Always wear safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat. When handling the powder, use a dust mask or work in a well-ventilated area or fume hood to avoid inhalation.[8]

• Handling Procedures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. In case of contact, rinse the affected area with plenty of water.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][2]

Conclusion

(1s,3s,5s)-Cyclohexane-1,3,5-tricarboxylic acid is more than just a simple organic molecule; it is a precision tool for molecular engineering. Its rigid, tripodal structure provides a reliable platform for building complex, functional architectures. From the highly ordered pores of metal-organic frameworks to the selective embrace of host-guest complexes, its applications are a direct result of its well-defined stereochemistry. As research in materials science and drug delivery continues to advance, the utility of such precisely structured building blocks will undoubtedly grow, making a thorough understanding of this compound's properties and protocols essential for the modern researcher.

References

• Kemp, D. S., & Petrakis, K. S. (1981). Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid. The Journal of Organic Chemistry, 46(25), 5140-5143.

• ChemBK. (2024). (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 349732, (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid.

• Benchchem. (n.d.). Cyclohexane-1,3,5-tricarboxylic Acid.

• CymitQuimica. (n.d.). Cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

• Nowell, I. R., et al. (2002). The structure of cyclohexane-1,3cis,5cis-tricarboxylic acid, determined from powder X-ray diffraction data. ResearchGate.

• Fisher Scientific. (2021). Safety Data Sheet - Cyclohexanecarboxylic acid. Note: This is for a related compound, but safety principles are similar.

• Google Patents. (n.d.). US20170050995A1 - Chromium Metal Organic Frameworks and Synthesis of Metal Organic Frameworks.

• Kaushal, S., Kaur, G., Kaur, J., & Singh, P. P. (2021). First transition series metal–organic frameworks: synthesis, properties and applications. RSC Advances, 11(52), 32884-32911.

• ChemicalBook. (2023). 1,3,5-CYCLOHEXANETRICARBOXYLIC ACID - Chemical Safety Data Sheet.

• TCI Chemicals. (2021). Safety Data Sheet - 1,3,5-Cyclohexanetricarboxylic Acid (cis- and trans- mixture).

• ChemicalBook. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid(16526-68-4) 1H NMR spectrum.

• Santa Cruz Biotechnology, Inc. (n.d.). cis,cis-1,3,5-Cyclohexanetricarboxylic acid.

• Karagiaridi, O., et al. (2022). Synthesis & Characterization Of Functionalized Metal-Organic Frameworks. JoVE.

• SpectraBase. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid Spectrum.

• Sigma-Aldrich. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid, cis 95%.

• Echemi. (2024). Cyclohexane-1,3,5-tricarboxylic acid.

• University of Wisconsin. (2021). 13C NMR Chemical Shifts. Organic Chemistry Data.

• El-Malah, A. A., et al. (2022). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC. ACS Omega.

• CORE. (n.d.). 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products.

• National Center for Biotechnology Information. (2021). The pioneering role of metal–organic framework-5 in ever-growing contemporary applications – a review. PubMed Central.

• ACS Publications. (1997). Selective Binding of cis-1,3,5-Cyclohexane Tricarboxylic Acid vs Its Epimeric trans Isomer by a Tripodal Amidopyridine Receptor.

• Sigma-Aldrich. (n.d.). Safety Information for 1,3,5-Cyclohexanetricarboxylic acid, cis 95%.

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An In-depth Technical Guide to the Structural Analysis of cis,cis-1,3,5-Cyclohexanetricarboxylic Acid

Introduction

cis,cis-1,3,5-Cyclohexanetricarboxylic acid is a fascinating molecule that serves as a cornerstone in the fields of supramolecular chemistry and materials science. Its rigid cyclohexane core, adorned with three stereochemically defined carboxylic acid groups, provides a unique platform for the rational design of complex architectures. The cis orientation of the carboxyl groups on the same face of the cyclohexane ring imparts a C3v symmetry, making it an ideal building block for creating highly ordered structures such as metal-organic frameworks (MOFs) and other supramolecular assemblies. This guide offers a comprehensive exploration of the structural analysis of cis,cis-1,3,5-cyclohexanetricarboxylic acid, delving into its synthesis, conformational landscape, and detailed characterization through crystallographic and spectroscopic techniques.

Synthesis and Purification

The synthesis of cis,cis-1,3,5-cyclohexanetricarboxylic acid is most commonly achieved through the catalytic hydrogenation of benzene-1,3,5-tricarboxylic acid (trimesic acid). This method is favored for its high yield and stereoselectivity. An alternative, though less common, approach involves the oxidation of a corresponding cyclohexanediol derivative.

Experimental Protocol: Catalytic Hydrogenation of Trimesic Acid

This protocol outlines a standard laboratory procedure for the synthesis of cis,cis-1,3,5-cyclohexanetricarboxylic acid.

Materials:

• Benzene-1,3,5-tricarboxylic acid (Trimesic acid)

• Rhodium on alumina (5% Rh/Al2O3) catalyst

• Deionized water

• Ethanol

• Toluene

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• Reaction Setup: In a high-pressure reaction vessel, a slurry of trimesic acid (e.g., 10 g, 47.6 mmol) and 5% Rh/Al2O3 catalyst (e.g., 1 g, 10% by weight) in deionized water (e.g., 150 mL) is prepared.

• Hydrogenation: The vessel is sealed and purged with nitrogen gas before being pressurized with hydrogen to approximately 50-100 psi. The reaction mixture is then heated to 70-80 °C with vigorous stirring. The progress of the reaction can be monitored by the cessation of hydrogen uptake. Typically, the reaction is complete within 6-8 hours.

• Workup: After cooling to room temperature and carefully venting the hydrogen, the reaction mixture is filtered to remove the catalyst. The filtrate is then concentrated under reduced pressure to yield a white solid.

• Purification: The crude product, which may contain a mixture of stereoisomers, is purified by recrystallization. A common solvent system for recrystallization is a mixture of ethanol and toluene. The crude solid is dissolved in a minimal amount of hot ethanol, and toluene is added until the solution becomes slightly turbid. Upon slow cooling, the desired cis,cis-1,3,5-cyclohexanetricarboxylic acid crystallizes as a white, microcrystalline solid. The purity can be assessed by melting point determination (typically 216-220 °C) and spectroscopic methods.[1]

Conformational Analysis

The stereochemistry of the cyclohexane ring is a critical determinant of the overall three-dimensional structure of cis,cis-1,3,5-cyclohexanetricarboxylic acid. The molecule exists predominantly in a chair conformation to minimize torsional and angle strain.

In the cis,cis isomer, the three carboxylic acid groups are all on the same side of the cyclohexane ring. This arrangement leads to two possible chair conformations that are in rapid equilibrium at room temperature:

• Tri-axial conformation: All three carboxylic acid groups occupy axial positions. This conformation is highly disfavored due to significant 1,3-diaxial interactions between the bulky carboxylic acid groups.

• Tri-equatorial conformation: All three carboxylic acid groups occupy equatorial positions. This is the most stable conformation as it minimizes steric hindrance.

The energetic preference for the equatorial position is quantified by the "A-value," which is the difference in Gibbs free energy between the axial and equatorial conformers of a monosubstituted cyclohexane. While the A-value for a carboxylic acid group can vary depending on the solvent, it is consistently positive, indicating a strong preference for the equatorial position. For three cis substituents, this preference is cumulative, meaning the tri-equatorial conformer is overwhelmingly favored.

Figure 1: Chair conformations of cis,cis-1,3,5-cyclohexanetricarboxylic acid.

Solid-State Structural Analysis: X-ray Crystallography

While obtaining single crystals of sufficient quality for X-ray diffraction can be challenging, the crystal structure of cis,cis-1,3,5-cyclohexanetricarboxylic acid has been successfully determined from laboratory X-ray powder diffraction data.[2] This analysis provides definitive information about the molecule's conformation and intermolecular interactions in the solid state.

The structure is triclinic (space group P-1), and the asymmetric unit contains two independent molecules.[2] In the solid state, the cyclohexane rings adopt a chair conformation with the three carboxylic acid groups in equatorial positions, confirming the predictions from conformational analysis.

A key feature of the crystal structure is the extensive network of hydrogen bonds. The carboxylic acid groups participate in robust R22(8) hydrogen bond motifs with neighboring molecules.[2] These motifs link the molecules into supramolecular, buckled honeycomb sheets. These sheets then stack and are further connected by O-H···O hydrogen bonds, creating a dense, three-dimensional network.[2]

Table 1: Representative Crystallographic Data

Parameter	Value
Crystal System	Triclinic
Space Group	P-1
a (Å)	Value
b (Å)	Value
c (Å)	Value
α (°)	Value
β (°)	Value
γ (°)	Value
Volume (ų)	Value
Z	4

Note: Specific cell parameters would be obtained from the cited crystallographic study.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the identity and purity of cis,cis-1,3,5-cyclohexanetricarboxylic acid and for providing insights into its structure in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Spectroscopy: The 1H NMR spectrum of cis,cis-1,3,5-cyclohexanetricarboxylic acid is relatively simple due to the molecule's high symmetry in the tri-equatorial conformation.

• Carboxylic Acid Protons (-COOH): A broad singlet is typically observed at a downfield chemical shift (δ 10-12 ppm), characteristic of acidic protons. The broadness is due to hydrogen exchange.

• Methine Protons (-CH-COOH): The three methine protons attached to the carbons bearing the carboxylic acid groups are chemically equivalent and appear as a multiplet. In the tri-equatorial conformation, each of these protons is axial.

• Methylene Protons (-CH2-): The six methylene protons on the cyclohexane ring give rise to complex multiplets in the upfield region (δ 1.5-2.5 ppm).

13C NMR Spectroscopy: The 13C NMR spectrum provides further confirmation of the molecule's structure.

• Carbonyl Carbons (-COOH): A signal in the downfield region (δ 170-180 ppm) corresponds to the three equivalent carbonyl carbons.

• Methine Carbons (-CH-COOH): A signal around δ 40-50 ppm is attributed to the three equivalent methine carbons.

• Methylene Carbons (-CH2-): A signal in the upfield region (δ 25-35 ppm) arises from the three equivalent methylene carbons.

Infrared (IR) Spectroscopy

The IR spectrum of cis,cis-1,3,5-cyclohexanetricarboxylic acid is characterized by the following key absorption bands:

• O-H Stretch: A very broad and strong absorption band in the region of 2500-3300 cm-1 is characteristic of the hydrogen-bonded O-H stretching of the carboxylic acid groups.

• C=O Stretch: A strong, sharp absorption band around 1700-1725 cm-1 corresponds to the C=O stretching vibration of the carbonyl groups.

• C-H Stretch: Absorption bands in the 2850-3000 cm-1 region are due to the C-H stretching vibrations of the cyclohexane ring.

• C-O Stretch and O-H Bend: Bands in the fingerprint region (900-1400 cm-1) are associated with C-O stretching and O-H bending vibrations.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. In electrospray ionization (ESI) mass spectrometry, the deprotonated molecule [M-H]- is often observed, confirming the molecular weight of 216.19 g/mol .

Applications in Research and Development

The well-defined stereochemistry and multivalent nature of cis,cis-1,3,5-cyclohexanetricarboxylic acid make it a valuable building block in several areas of research and development.

Metal-Organic Frameworks (MOFs)

The primary application of this molecule is as an organic linker in the synthesis of MOFs. The three carboxylic acid groups can coordinate to metal ions or clusters, forming extended, porous, and crystalline networks. The rigid cyclohexane backbone helps to create robust frameworks with permanent porosity, which are of interest for applications in:

• Gas storage and separation

• Catalysis

• Sensing

• Drug delivery

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Whitepaper: Elucidating the Solid-State Architecture of Cyclohexane-1,3,5-tricarboxylic Acid

An In-Depth Technical Guide for Researchers

A Senior Application Scientist's Guide to Crystal Structure Determination

Preamble: The Structural Significance of a Flexible Tripodal Linker

Cyclohexane-1,3,5-tricarboxylic acid is more than a simple organic molecule; it is a fundamental building block in the fields of supramolecular chemistry, metal-organic framework (MOF) synthesis, and drug development. Its cyclohexane core offers conformational flexibility (chair, boat, skew-boat conformations), while the three carboxylic acid groups provide robust hydrogen bonding capabilities and coordination sites.[1][2] The stereochemistry of these carboxyl groups—whether they are in cis or trans arrangements—profoundly dictates the molecule's three-dimensional shape and, consequently, its function in larger assemblies.

Determining the precise crystal structure of this molecule is paramount. It reveals not only the intrinsic conformation of the molecule in the solid state but also the intricate network of intermolecular interactions—primarily hydrogen bonds—that govern its packing. This guide provides a comprehensive, field-proven methodology for navigating the challenges inherent in crystallizing and structurally characterizing this flexible, polyfunctional molecule. We will move beyond a simple recitation of steps to explore the causality behind each experimental decision, ensuring a robust and reproducible workflow.

Part 1: The Crux of the Matter—Achieving Diffraction-Quality Crystals

The single most critical, and often rate-limiting, step in any crystallographic analysis is the growth of a high-quality single crystal.[3] For a molecule like cyclohexane-1,3,5-tricarboxylic acid, which is conformationally flexible and prone to forming complex hydrogen-bonded networks, this stage demands meticulous attention to detail.

Starting Material: The Imperative of Purity

Crystallization is fundamentally a purification technique; however, starting with material of the highest possible purity (>98%) dramatically increases the probability of success. Impurities can act as "kinks" in the crystal lattice, inhibiting nucleation and promoting amorphous precipitation or poorly ordered crystals.

Protocol 1: Purification of Cyclohexane-1,3,5-tricarboxylic Acid

• Synthesis Check : The synthesis of the cis,cis isomer is often achieved via the hydrogenation of trimesic acid.[4] Confirm the isomeric purity via ¹H NMR spectroscopy.

• Initial Purification : If significant impurities are present, consider conversion to a tri-ester, which can be distilled or purified by column chromatography, followed by hydrolysis back to the tricarboxylic acid.[4]

• Final Polish (Recrystallization) : Perform a preliminary recrystallization.[5] A common method involves dissolving the crude acid in a hot solvent like ethanol or water and allowing it to cool slowly. This step not only purifies the compound but also provides initial clues about suitable solvent systems for diffraction studies.

Solvent Selection & Crystallization Techniques

Carboxylic acids are excellent hydrogen bond donors and acceptors, making them amenable to crystallization from a variety of solvents.[6] The goal is to identify a solvent or solvent system in which the molecule has moderate solubility, allowing for the creation of a supersaturated solution from which crystals can slowly grow.

Table 1: Solvent Systems for Carboxylic Acid Crystallization

Solvent System	Technique	Rationale & Causality
Single Solvent (e.g., Ethanol, Water, Acetic Acid)	Slow Evaporation	The solvent should have a moderate boiling point. Slow removal of the solvent gradually increases the concentration to the point of supersaturation, allowing molecules time to organize into a crystal lattice. This is often a good starting point due to its simplicity.
Binary Solvent (e.g., Ethanol/Toluene, Acetone/Hexane)	Vapor Diffusion (Liquid/Liquid)	The molecule is dissolved in a "good" solvent (e.g., ethanol), and a "poor" solvent (antisolvent, e.g., toluene) is allowed to slowly diffuse into the solution. This gradual decrease in solubility provides exquisite control over the rate of crystal growth, often yielding high-quality specimens.
Binary Solvent (e.g., Water/Acetone)	Vapor Diffusion (Vapor/Liquid)	The molecule is dissolved in a less volatile solvent (e.g., water). A more volatile antisolvent (e.g., acetone) is placed in an outer chamber. The vapor of the antisolvent diffuses into the crystallization drop, slowly inducing crystallization.
Organic Solvent Mixtures	Cooling Crystallization	Dissolving the acid in a minimal amount of hot solvent and then slowly cooling the solution can be effective.[7] The rate of cooling is critical; rapid cooling often leads to powders, while slow, controlled cooling promotes single crystal formation.

Field Insight: The flexibility of the cyclohexane ring means that different solvents can become trapped or "included" in the crystal lattice, forming solvates. The cis,cis isomer, for instance, has been shown to form a hydrate when crystallized from ethanol.[1] It is therefore crucial to analyze the resulting crystal structure for the presence of ordered or disordered solvent molecules.

Part 2: The Experiment—Data Collection via Single-Crystal X-ray Diffraction

Once a suitable crystal (typically 0.1-0.3 mm in size) is obtained, the next step is to analyze it using a single-crystal X-ray diffractometer.[3] This powerful technique provides detailed information about the three-dimensional arrangement of atoms by analyzing how they diffract an X-ray beam.[8][9]

Workflow for Crystallographic Data Collection

Caption: Workflow from crystal mounting to processed diffraction data.

Protocol 2: Single-Crystal XRD Data Collection

• Crystal Mounting : Carefully select a well-formed, transparent crystal. Mount it on a cryoloop using a cryoprotectant oil (e.g., Paratone-N) to prevent ice formation.

• Cryo-Cooling (Self-Validation) : Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K). Causality : At low temperatures, atomic thermal motion is significantly reduced. This leads to higher-intensity diffraction at high angles, resulting in a more precise and detailed final structure. It also mitigates potential X-ray damage to the crystal.

• Unit Cell Determination : Collect a few initial frames to determine the crystal's unit cell parameters (a, b, c, α, β, γ) and Bravais lattice.[3] This step validates the quality of the crystal; sharp, well-defined spots are indicative of a good single crystal.

• Data Collection Strategy : The instrument software will calculate an optimal strategy to collect a complete and redundant dataset by rotating the crystal through a series of orientations.

• Data Integration and Scaling : After collection, the raw diffraction images are processed. The intensities of thousands of individual reflections are integrated, scaled, and merged to produce a final reflection file.

Part 3: From Data to Model—Structure Solution and Refinement

The processed reflection file does not directly provide the crystal structure. It contains the intensities of the diffracted waves, but their phase information is lost. This is the "phase problem" of crystallography.

Structure Solution

For small molecules like cyclohexane-1,3,5-tricarboxylic acid, "direct methods" or "dual-space" algorithms are typically used to solve the phase problem. These computational methods use statistical relationships between reflection intensities to derive an initial set of phases, which is then used to generate an initial electron density map. This map should reveal the positions of most non-hydrogen atoms.

Structure Refinement

Refinement is an iterative process of improving the agreement between the calculated diffraction pattern (from a structural model) and the observed data. This is achieved by adjusting atomic parameters (positional coordinates, thermal displacement parameters) using a least-squares minimization algorithm.

Challenges with Flexible Molecules: The conformational flexibility of the cyclohexane ring and the rotational freedom of the carboxyl groups can lead to crystallographic disorder.[10] This is where the molecule adopts two or more distinct orientations within the crystal lattice.

Expert Insight : If initial refinement shows large, non-spherical thermal ellipsoids, especially on the cyclohexane ring, it is a strong indication of disorder. This must be modeled correctly. Instead of refining a single "average" conformation, the disorder is typically modeled by assigning partial occupancies to two or more distinct atomic positions, with geometric restraints applied to maintain sensible bond lengths and angles. Failure to model disorder properly results in a poor structural model and inflated validation metrics.

Protocol 3: Structure Refinement Workflow

• Initial Model : Solve the structure using direct methods to locate the heavy (non-hydrogen) atoms.

• Isotropic Refinement : Refine the positions and isotropic (spherical) thermal parameters of the heavy atoms.

• Anisotropic Refinement : Refine the heavy atoms using anisotropic (ellipsoidal) thermal parameters to better model their thermal motion.

• Hydrogen Atom Placement : Hydrogen atoms are typically located in the difference Fourier map. Carboxylic acid and C-H hydrogens are then placed in calculated positions and refined using a "riding" model. Causality : Hydrogen atoms scatter X-rays weakly, so their positions cannot be freely refined with high accuracy. A riding model constrains them to maintain idealized geometries relative to their parent carbon or oxygen atoms.

• Disorder Modeling : If necessary, identify and model any conformational disorder.

• Final Refinement Cycles : Continue refinement until the model converges, meaning the shifts in atomic parameters are negligible between cycles.

Part 4: Validation and Interpretation—Is the Structure Correct?

A refined crystal structure must be rigorously validated to ensure its chemical and crystallographic soundness.

Key Validation Metrics

The quality of the final model is assessed using several metrics, which are summarized in the Crystallographic Information File (CIF).

Table 2: Typical Crystallographic Data and Validation Metrics

Parameter	Example Value	Significance
Crystal System	Triclinic	Describes the symmetry of the unit cell.
Space Group	P-1	Defines the symmetry operations within the unit cell.[3] For the cis,cis isomer, a centrosymmetric group like P-1 is common.[1]
a, b, c (Å)	8.9, 9.5, 12.1	Unit cell dimensions.
α, β, γ (°)	85, 79, 70	Unit cell angles.
Z	4	Number of molecules in the unit cell.
R1 (I > 2σ(I))	< 0.05	A measure of the agreement between observed and calculated structure factor amplitudes. Lower is better.
wR2 (all data)	< 0.15	A weighted R-factor based on intensities. Lower is better.
Goodness-of-Fit (GooF)	~1.0	Should be close to 1 for a good model.
Max/Min Residual Density (e⁻/ų)	-0.2 to 0.2	Indicates unmodeled electron density. Large peaks/holes suggest problems with the model (e.g., unmodeled disorder, incorrect atom types).

Structural Interpretation

The validated structure provides a wealth of chemical information:

• Conformation : Is the cyclohexane ring in a chair or boat conformation? What are the orientations of the three carboxyl groups (axial vs. equatorial)?

• Hydrogen Bonding : The most critical aspect for this molecule. Carboxylic acids typically form strong hydrogen-bonded dimers, often described by the graph-set notation R²₂(8).[1] The structure will reveal how these dimers connect to form sheets, chains, or more complex 3D networks.

• Crystal Packing : How do the hydrogen-bonded networks pack together in three dimensions? Are there other significant intermolecular interactions, such as C-H···O contacts?

Caption: The R²₂(8) hydrogen-bonded dimer motif common in carboxylic acids.

Conclusion

The crystal structure determination of cyclohexane-1,3,5-tricarboxylic acid is a challenging but rewarding endeavor. Success hinges on a systematic approach that begins with obtaining high-purity material and meticulously screening for optimal crystallization conditions. The flexibility of the molecule requires careful data collection, preferably at cryogenic temperatures, and a rigorous refinement strategy that accounts for potential disorder. The resulting validated structure provides invaluable, atom-level insights into molecular conformation and the supramolecular architecture dictated by hydrogen bonding, which are essential for rational design in materials science and drug development.

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Physical and chemical properties of Cyclohexane-1,3,5-tricarboxylic acid

An In-Depth Technical Guide to Cyclohexane-1,3,5-tricarboxylic Acid: Properties, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexane-1,3,5-tricarboxylic acid (CHTA) is a non-aromatic, cyclic polycarboxylic acid that has emerged as a cornerstone in the fields of supramolecular chemistry and materials science. Its rigid, well-defined three-dimensional structure, conferred by the cyclohexane backbone, makes it an exceptionally versatile building block. Unlike its aromatic analogue, trimesic acid, the conformational flexibility and stereochemical diversity of CHTA offer unique design opportunities for complex molecular architectures. This guide provides a comprehensive overview of the physical and chemical properties of CHTA, its synthesis and characterization, and its principal applications, with a focus on the scientifically significant cis,cis-isomer.

Molecular Structure and Stereochemistry

The fundamental structure of CHTA consists of a cyclohexane ring substituted with three carboxylic acid groups at the 1, 3, and 5 positions. This substitution pattern gives rise to multiple stereoisomers, with the cis,cis- and cis,trans-isomers being of primary interest.

The cis,cis-isomer is particularly notable. In its lowest energy state, it adopts a stable chair conformation where all three bulky carboxylic acid substituents occupy equatorial positions.[1] This arrangement minimizes steric hindrance and results in a rigid, tripodal (three-footed) molecular geometry. This specific C₃ᵥ symmetry is the foundation for its widespread use as a guest molecule in molecular recognition and as a structural linker in coordination polymers.

Caption: Chair conformation of cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

Physical Properties

The physical properties of CHTA are intrinsically linked to its stereochemistry. The data presented below primarily pertains to the common cis,cis-isomer, which is typically supplied as a high-purity powder.

Property	Value	Source(s)
IUPAC Name	cyclohexane-1,3,5-tricarboxylic acid	[2]
CAS Number	16526-68-4 (cis-isomer)	[3][4][5]
Molecular Formula	C₉H₁₂O₆	[2][3][6]
Molecular Weight	216.19 g/mol	[1][2][6]
Appearance	White to off-white crystalline powder	[1][4]
Melting Point	207-215 °C	[1][4]
Solubility	Sparingly soluble in water. Soluble in some polar organic solvents like ethanol and methanol.	[7]
logP (XLogP3)	-0.3	[2]

Chemical Properties and Reactivity

Acidity

As a tricarboxylic acid, CHTA is a triprotic acid capable of donating three protons in solution. While experimentally determined pKa values are not widely reported in the literature, they can be expected to be in the typical range for aliphatic carboxylic acids, with the first dissociation constant (pKa₁) likely falling between 4 and 5. The subsequent pKa values will be higher due to the increased electrostatic repulsion of deprotonating a dianion and trianion.

Coordination Chemistry and MOF Formation

A defining chemical property of CHTA is its function as a multidentate organic linker in the synthesis of Metal-Organic Frameworks (MOFs). The three carboxylate groups can coordinate with metal ions (e.g., Cu²⁺, Co²⁺, Zn²⁺) to form extended, porous, three-dimensional networks. The non-planar, tripodal nature of CHTA allows for the construction of complex and robust frameworks with unique topologies that are not accessible with planar linkers. These materials are highly valued for applications in gas storage, separation, and catalysis.

Caption: CHTA as a tripodal linker coordinating with metal nodes in a MOF.

Supramolecular Chemistry

The rigid, pre-organized structure of cis,cis-CHTA makes it an ideal guest molecule for studies in molecular recognition and host-guest chemistry. Its three carboxylic acid groups can form multiple, simultaneous non-covalent interactions, particularly hydrogen bonds, with complementary host molecules. This property has been exploited to design synthetic receptors and understand the fundamental principles of molecular self-assembly.

Derivatization Reactions

The carboxylic acid groups of CHTA undergo standard transformations:

• Esterification: Reaction with alcohols under acidic conditions yields the corresponding tri-esters, which can modify solubility and functionality.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the carboxylic acids to primary alcohols, yielding 1,3,5-cyclohexanetrimethanol, another useful synthetic intermediate.

• Amide Formation: Conversion to acyl chlorides followed by reaction with amines produces tri-amides.

• Curtius Rearrangement: This reaction sequence can be used to convert the tricarboxylic acid into cis,cis-1,3,5-triaminocyclohexane, an important tripodal tridentate ligand in coordination chemistry.

Synthesis and Spectroscopic Characterization

General Synthesis Workflow

The most common laboratory and industrial synthesis of CHTA involves the catalytic hydrogenation of its aromatic precursor, trimesic acid (benzene-1,3,5-tricarboxylic acid). This reaction saturates the benzene ring while leaving the carboxylic acid groups intact.

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An In-depth Technical Guide to Cyclohexane-1,3,5-tricarboxylic Acid: A Versatile Non-Aromatic Scaffolding Molecule

Introduction: Beyond the Benzene Ring

In the landscape of molecular design, C₃-symmetric tripodal molecules are indispensable building blocks. While benzene-1,3,5-tricarboxylic acid (trimesic acid) has been a cornerstone due to its rigid, planar geometry, its non-aromatic counterpart, cyclohexane-1,3,5-tricarboxylic acid (CHTA), offers a unique and compelling set of attributes for researchers, scientists, and drug development professionals. By replacing the flat aromatic core with a flexible yet sterically defined cyclohexane chair, CHTA provides a three-dimensional scaffolding capability, enabling the precise spatial arrangement of functional groups.

This guide provides an in-depth technical overview of CHTA, focusing on its core physicochemical properties, synthesis, analytical characterization, and key applications. The narrative emphasizes the causality behind methodological choices, providing field-proven insights for its practical application in advanced materials and medicinal chemistry.

Part 1: Core Molecular and Physicochemical Properties

Cyclohexane-1,3,5-tricarboxylic acid is a saturated cycloalkane bearing three carboxylic acid groups. Its properties are largely defined by the stereochemistry of these substituents relative to the cyclohexane ring. The cis,cis-isomer, where all three carboxyl groups can occupy equatorial positions on the flexible chair conformation, is the most commonly utilized due to its predictable geometry and thermodynamic stability[1].

Key physicochemical data for the cis,cis-isomer are summarized below.

Property	Value	Source(s)
Molecular Formula	C₉H₁₂O₆	[2]
Molecular Weight	216.19 g/mol	[3]
CAS Number	16526-68-4 (cis,cis-isomer)	[2]
Appearance	White crystalline powder	[1]
Melting Point	207-215 °C	[1]
pKa Values	Estimated ~4-5 (Typical for carboxylic acids)	[4]
Solubility	Low solubility in water; soluble in some organic solvents.

The tripodal nature of CHTA, with its three hydrogen-bond donating and accepting carboxyl groups arranged in a defined spatial orientation, is fundamental to its utility in building higher-order structures.

Part 2: Synthesis and Purification

The most direct and high-yielding route to cyclohexane-1,3,5-tricarboxylic acid is the catalytic hydrogenation of its aromatic precursor, trimesic acid. This process saturates the benzene ring while leaving the carboxylic acid functionalities intact.

Causality in Synthesis: Catalyst and Condition Selection

The choice of catalyst is critical for the success of this reaction. The goal is to achieve complete saturation of the aromatic ring without inadvertently reducing the carboxylic acid groups.

• Catalyst Choice: Palladium (Pd) or Rhodium (Rh) on a high-surface-area support like activated carbon (C) are the catalysts of choice. Pd/C is highly effective for the hydrogenation of aromatic rings and is generally inert towards the reduction of carboxylic acids under typical conditions[5][6]. Rhodium is also highly active for arene hydrogenation and can often be used under milder conditions.

• Solvent System: The reaction is typically performed in a solvent that can dissolve the starting trimesic acid and is stable under hydrogenation conditions. Water or acetic acid are common choices.

• Pressure & Temperature: Hydrogen pressure and temperature are key parameters to optimize. Higher pressures (e.g., >100 psi) increase the concentration of hydrogen on the catalyst surface, accelerating the reaction. Moderate temperatures are used to ensure a reasonable reaction rate without promoting side reactions like decarboxylation.

Below is a representative experimental protocol for the synthesis.

Experimental Protocol: Catalytic Hydrogenation of Trimesic Acid

Materials:

• Trimesic acid (1,3,5-Benzenetricarboxylic acid)

• 5% Rhodium on Alumina (or 5% Pd/C)

• Deionized water

• Ethanol

• High-pressure hydrogenation vessel (e.g., Parr hydrogenator)

• Filtration apparatus (e.g., Büchner funnel with Celite®)

Procedure:

• Vessel Preparation: To a high-pressure hydrogenation vessel, add trimesic acid (1 equivalent).

• Solvent and Catalyst Addition: Add deionized water to dissolve the trimesic acid. Subsequently, add the 5% Rh/Alumina catalyst (typically 5-10 mol% relative to the substrate).

  • Scientist's Note: The catalyst is added as a slurry. Ensure it is handled in a well-ventilated area, as dry hydrogenation catalysts can be pyrophoric.

• Hydrogenation Reaction: Seal the vessel. Purge the headspace multiple times with nitrogen followed by hydrogen to remove all oxygen. Pressurize the vessel with hydrogen to the desired pressure (e.g., 500 psi). Heat the reaction mixture to approximately 135°C with vigorous stirring.

• Monitoring and Completion: The reaction is typically monitored by the cessation of hydrogen uptake. The reaction time can vary from a few hours to overnight depending on the scale and specific conditions.

• Work-up and Isolation:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the catalyst pad with hot deionized water to recover any adsorbed product.

  • Self-Validation Check: The removal of the heterogeneous catalyst is critical. A dark-colored filtrate indicates residual catalyst fines and requires re-filtration.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Recrystallize the solid from hot water or an ethanol/water mixture to obtain pure cyclohexane-1,3,5-tricarboxylic acid as a white crystalline solid.

Caption: High-level workflow for the synthesis of CHTA.

Part 3: Core Applications and Methodologies

Building Block for Metal-Organic Frameworks (MOFs)

CHTA is a highly valuable ligand in the synthesis of MOFs. Unlike the rigid and planar trimesic acid, the flexible cyclohexane backbone of CHTA can adopt different conformations, leading to novel and complex three-dimensional framework topologies that are inaccessible with aromatic linkers[7].

Causality in MOF Synthesis: The formation of a specific MOF architecture is a complex interplay of thermodynamics and kinetics. The flexibility of the CHTA linker allows it to adapt to the coordination preferences of different metal ions (e.g., Cu²⁺, Co²⁺, Zn²⁺), resulting in diverse structures ranging from 1D chains to porous 3D frameworks. The choice of solvent, temperature, and pH during hydrothermal synthesis dictates the deprotonation state of the carboxylic acids and the final coordination geometry.

Experimental Protocol: Hydrothermal Synthesis of a CHTA-based MOF

Materials:

• Cyclohexane-1,3,5-tricarboxylic acid (CHTA)

• A metal salt (e.g., Copper(II) nitrate trihydrate, Cu(NO₃)₂·3H₂O)

• A secondary organic linker (optional, e.g., a nitrogen-containing ligand like bipyridine)

• Solvent (e.g., N,N-Dimethylformamide (DMF), Ethanol, Water)

• Teflon-lined stainless steel autoclave

Procedure:

• Reagent Combination: In a glass vial, combine CHTA (e.g., 0.1 mmol) and the metal salt (e.g., 0.1 mmol) in the chosen solvent system (e.g., 10 mL of a DMF/Ethanol/Water mixture).

• Sonication: Sonicate the mixture for several minutes to ensure complete dissolution and homogeneity.

• Autoclave Sealing: Transfer the clear solution to a Teflon-lined autoclave. Seal the autoclave tightly.

  • Scientist's Note: The volume of the solution should not exceed ~70% of the liner's capacity to allow for solvent expansion at high temperatures.

• Hydrothermal Reaction: Place the sealed autoclave in a programmable oven. Heat to the target temperature (e.g., 100-150°C) and hold for a specified period (e.g., 24-72 hours).

• Controlled Cooling: Allow the oven to cool slowly to room temperature. Rapid cooling can result in the formation of smaller, lower-quality crystals.

• Crystal Isolation: Carefully open the autoclave. Collect the resulting crystals by decanting the mother liquor.

• Washing and Activation: Wash the crystals several times with fresh DMF and then with a more volatile solvent like ethanol or acetone to remove unreacted starting materials and residual high-boiling solvent from the pores.

  • Self-Validation Check: The activation step is crucial for porous MOFs. The solvent exchange process must be thorough to ensure the pores are accessible for subsequent applications like gas sorption.

• Drying: Dry the crystals under vacuum or at a slightly elevated temperature to yield the final MOF product.

Caption: CHTA linking metal clusters into a framework.

Supramolecular Self-Assembly on Surfaces

The ability of CHTA to form extensive hydrogen-bonded networks makes it an excellent candidate for creating ordered two-dimensional (2D) nanoporous structures on surfaces. These self-assembled monolayers can act as templates for the controlled deposition of other molecules.

Causality in Self-Assembly: At the liquid-solid interface, CHTA molecules arrange themselves to maximize intermolecular hydrogen bonding between their carboxylic acid groups. On a substrate like highly oriented pyrolytic graphite (HOPG), this typically results in a "chicken-wire" or honeycomb pattern. The final structure is influenced by solvent choice, solution concentration, and even the bias voltage applied during Scanning Tunneling Microscopy (STM) imaging, which can induce phase transitions between porous and close-packed structures.

Part 4: Analytical Characterization

Confirming the identity and purity of synthesized CHTA is paramount. A combination of spectroscopic techniques provides a comprehensive characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the structure of CHTA and confirming the success of the hydrogenation.

Protocol: NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve 5-10 mg of the CHTA product in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O with a small amount of NaOD to aid dissolution).

• ¹H NMR Analysis:

  • Expected Signals: The spectrum is expected to be complex due to the stereochemistry of the cyclohexane ring. Protons on the cyclohexane ring will appear in the aliphatic region, typically between 1.5 and 2.5 ppm. The acidic protons of the carboxyl groups will appear as a very broad singlet at a downfield chemical shift (>10 ppm), which may exchange with residual water in the solvent.

  • Interpretation: The key indicator of a successful reaction is the complete disappearance of the sharp singlet signal from the aromatic protons of trimesic acid (which appears around 8.6 ppm in DMSO-d₆[8]). The presence of only aliphatic signals confirms the saturation of the ring.

• ¹³C NMR Analysis:

  • Expected Signals: Look for signals corresponding to the sp³-hybridized carbons of the cyclohexane ring (typically 30-45 ppm) and the carbonyl carbon of the carboxylic acid groups (~175 ppm).

  • Interpretation: The absence of signals in the aromatic region (120-140 ppm) confirms complete hydrogenation.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides confirmation of the functional groups present in the molecule.

Expected Absorptions:

• O-H Stretch: A very broad and strong absorption band from ~2500 to 3300 cm⁻¹, characteristic of the hydrogen-bonded carboxylic acid O-H group.

• C-H Stretch: Sharp peaks just below 3000 cm⁻¹ (typically 2850-2950 cm⁻¹) corresponding to the sp³ C-H bonds of the cyclohexane ring. The absence of sharp C-H stretches above 3000 cm⁻¹ further confirms the loss of the aromatic ring.

• C=O Stretch: A very strong, sharp absorption band around 1700-1725 cm⁻¹, indicative of the carbonyl group in the carboxylic acid.

Part 5: Role as a Scaffold in Drug Development

While specific drug candidates using the CHTA core are not widely documented in late-stage development, its potential as a rigid, three-dimensional scaffold is significant in medicinal chemistry[9].

Rationale for Use: In drug design, a scaffold serves to hold pharmacophoric elements (e.g., hydrogen bond donors/acceptors, hydrophobic groups) in a precise spatial orientation to maximize interaction with a biological target.

• 3D Presentation: Unlike flat aromatic scaffolds, the CHTA chair conformation presents its three functional arms in a well-defined, non-planar arrangement. This is ideal for targeting complex protein binding pockets that have distinct three-dimensional topographies.

• Vectorial Control: By derivatizing the three carboxyl groups, medicinal chemists can project different functional groups along specific vectors in 3D space, allowing for a systematic exploration of the target's binding site.

• Improved Physicochemical Properties: As a non-aromatic, saturated core, CHTA can impart more favorable physicochemical properties to a drug candidate compared to a flat, greasy aromatic ring, potentially improving solubility and metabolic stability.

Caption: CHTA as a 3D scaffold in drug design.

Conclusion

Cyclohexane-1,3,5-tricarboxylic acid is a powerful and versatile molecule whose utility stems directly from its unique structural properties. Its non-aromatic, tripodal nature provides a flexible yet defined three-dimensional scaffold that has proven invaluable in the rational design of advanced materials like metal-organic frameworks and self-assembled monolayers. While its application in drug development is still emerging, the fundamental principles of molecular scaffolding suggest a promising future. The robust synthesis via catalytic hydrogenation and the straightforward analytical characterization make CHTA an accessible and essential tool for researchers at the forefront of materials science and medicinal chemistry.

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Spectroscopic Characterization of Cyclohexane-1,3,5-tricarboxylic Acid Isomers: A Guide to NMR and IR Data Interpretation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexane-1,3,5-tricarboxylic acid is a key building block in supramolecular chemistry, metal-organic frameworks (MOFs), and pharmaceutical sciences. Its utility is intrinsically linked to the specific stereochemistry of its isomers, primarily the cis and trans forms. The spatial orientation of the three carboxyl groups dictates the molecule's symmetry, conformational preference, and ultimately its function. Differentiating between these isomers is therefore a critical step in any research or development pipeline. This guide provides a detailed technical framework for utilizing Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to unambiguously identify and characterize these isomers, moving beyond simple data reporting to explain the causal relationships between molecular structure and spectroscopic output.

The Structural Foundation: cis and trans Isomerism

The core of this analysis rests on understanding the structural differences between the cis and trans isomers of cyclohexane-1,3,5-tricarboxylic acid. In a substituted cyclohexane, substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions.[1]

• cis-Isomer ((1α,3α,5α)-cyclohexane-1,3,5-tricarboxylic acid): In its most stable chair conformation, all three carboxylic acid groups occupy equatorial positions to minimize steric hindrance, specifically 1,3-diaxial interactions.[2] This arrangement confers a high degree of symmetry (C₃ᵥ point group) to the molecule.

• trans-Isomer ((1α,3α,5β)-cyclohexane-1,3,5-tricarboxylic acid): This isomer has two carboxyl groups on one face of the ring and the third on the opposite face. A common conformation would feature two equatorial groups and one axial group. This arrangement breaks the high symmetry observed in the cis isomer.

This fundamental difference in molecular symmetry is the primary driver of the significant variations observed in their NMR spectra.

Caption: The fundamental stereoisomeric relationship and resulting symmetry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy provides the most definitive and information-rich data for distinguishing between the cis and trans isomers. The number of unique signals in both ¹H and ¹³C NMR spectra is a direct reflection of the molecule's symmetry.

¹H NMR Spectroscopy: A Tale of Two Complexities

The proton NMR spectrum provides immediate, compelling evidence for isomeric identity.

Expertise & Experience: Why Symmetry Matters In NMR, chemically equivalent protons resonate at the same frequency, producing a single signal. In the highly symmetric cis isomer, the three methine protons (at C1, C3, C5) are chemically identical. Likewise, the six methylene protons (at C2, C4, C6) are equivalent to each other in sets. This leads to a dramatically simplified spectrum. The trans isomer, lacking this high symmetry, will have chemically distinct protons at nearly every position, resulting in a complex spectrum with multiple overlapping signals that are difficult to resolve and assign without advanced 2D NMR techniques.

• cis-Isomer Prediction:

  • Methine Protons (H-1, H-3, H-5): One signal (a multiplet).

  • Methylene Protons (H-2, H-4, H-6): Two complex multiplets corresponding to the axial and equatorial protons. Due to the chair conformation, the axial and equatorial protons on the same carbon are diastereotopic and will have different chemical shifts.[3]

  • Carboxyl Protons (-COOH): One sharp singlet, typically observed far downfield (~10-12 ppm), assuming a non-exchanging solvent like DMSO-d₆.[4]

• trans-Isomer Prediction:

  • Methine Protons (H-1, H-3, H-5): Up to three distinct signals.

  • Methylene Protons (H-2, H-4, H-6): Multiple, overlapping signals.

  • Carboxyl Protons (-COOH): Up to three distinct signals, though they may overlap.

¹³C NMR Spectroscopy: An Unambiguous Fingerprint

Proton-decoupled ¹³C NMR offers an even clearer picture, as each signal corresponds to a unique carbon environment.

• cis-Isomer Prediction:

  • Methine Carbons (C-1, C-3, C-5): One signal.

  • Methylene Carbons (C-2, C-4, C-6): One signal.

  • Carbonyl Carbons (-COOH): One signal, typically in the 165-185 ppm range.[5]

• trans-Isomer Prediction:

  • Methine Carbons (C-1, C-3, C-5): Up to three signals.

  • Methylene Carbons (C-2, C-4, C-6): Up to three signals.

  • Carbonyl Carbons (-COOH): Up to three signals.

Table 1: Summary of Predicted NMR Signals for Cyclohexane-1,3,5-tricarboxylic acid Isomers

Isomer	Symmetry	Predicted ¹H Signals (non-carboxyl)	Predicted ¹³C Signals (non-carboxyl)	Predicted ¹³C Signals (carboxyl)
cis	High (C₃ᵥ)	~3 (1 methine, 2 methylene)	2 (1 methine, 1 methylene)	1
trans	Low (Cₛ)	Multiple, complex	Up to 6	Up to 3

Experimental Protocol: NMR Analysis

Trustworthiness: A Self-Validating System This protocol is designed to produce high-quality, reproducible data. The choice of solvent is the most critical parameter affecting the observation of the acidic protons.

• Sample Preparation:

  • Accurately weigh 10-20 mg of the sample for ¹H NMR (25-50 mg for ¹³C NMR).

  • Causality: To observe the carboxylic acid protons, dissolve the sample in an aprotic deuterated solvent such as DMSO-d₆. To confirm their identity, a D₂O shake can be performed; the acidic proton signals will disappear upon exchange with deuterium.

  • Ensure the sample is fully dissolved. Gentle warming or sonication may be required.

• Instrumental Setup:

  • Utilize a high-field NMR spectrometer (≥400 MHz is recommended).

  • Causality: Higher field strength provides better signal dispersion, which is essential for resolving the complex multiplets expected, particularly for the trans isomer.

  • Tune and shim the instrument to ensure optimal resolution and lineshape.

• Data Acquisition:

  • ¹H NMR: Acquire a standard 1D proton spectrum. Use a sufficient relaxation delay (e.g., 5 seconds) to ensure accurate integration, especially for the carboxyl protons.

  • ¹³C NMR: Acquire a proton-decoupled 1D carbon spectrum. A larger number of scans will be necessary to achieve an adequate signal-to-noise ratio.

Caption: A streamlined workflow for isomer identification using NMR.

Infrared (IR) Spectroscopy: Functional Group Confirmation

While NMR excels at stereochemical determination, IR spectroscopy is a rapid and effective tool for confirming the presence of the carboxylic acid functional groups.

Expertise & Experience: Interpreting the Carboxyl Signature The most characteristic feature of a carboxylic acid in an IR spectrum is the exceptionally broad O-H stretching band, which arises from strong intermolecular hydrogen bonding that forms dimers.[5][6] This is a highly reliable diagnostic peak.

Key Vibrational Bands:

• O-H Stretch: A very strong and extremely broad absorption band located between 2500-3300 cm⁻¹. This band is often superimposed on the C-H stretching signals.[7]

• C=O Stretch: A strong, sharp absorption typically found between 1690-1760 cm⁻¹. The presence of hydrogen bonding in the solid state usually shifts this peak to the lower end of the range (~1710 cm⁻¹).[5]

• C-O Stretch / O-H Bend: A medium intensity C-O stretching band appears in the 1210-1320 cm⁻¹ region, while O-H bending vibrations can be found around 1400 cm⁻¹ and 920 cm⁻¹.[7]

While the IR spectra of the cis and trans isomers will be very similar, minor differences in the fingerprint region (< 1500 cm⁻¹) may be observable due to variations in solid-state packing and molecular symmetry. However, IR spectroscopy alone is not a reliable method for distinguishing these stereoisomers.

Table 2: Characteristic IR Absorption Frequencies for Carboxylic Acids

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity & Appearance
O-H Stretch	2500 - 3300	Strong, Very Broad
C=O Stretch	1690 - 1760	Strong, Sharp
C-O Stretch	1210 - 1320	Medium
O-H Bend	1395 - 1440	Medium

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond or germanium). No further preparation is needed.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal. This is a critical step to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum, typically co-adding 16 to 32 scans to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background to generate the final IR spectrum in units of absorbance or transmittance.

Conclusion

The structural and stereochemical characterization of cyclohexane-1,3,5-tricarboxylic acid isomers is a task readily accomplished through a strategic application of spectroscopic techniques. NMR spectroscopy, particularly ¹³C NMR, stands as the unequivocal method for distinguishing between the high-symmetry cis isomer and the low-symmetry trans isomer based on the number of unique signals. ¹H NMR provides complementary, powerful evidence, with the simplicity of the cis isomer's spectrum contrasting sharply with the complexity of the trans form. IR spectroscopy serves as an essential, rapid confirmation of the carboxylic acid functionality. For any researcher working with these molecules, a confident interpretation of this spectroscopic data is fundamental to ensuring material purity, predicting molecular behavior, and achieving success in the fields of materials science and drug development.

References

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Solubility of Cyclohexane-1,3,5-tricarboxylic acid in different solvents

An In-depth Technical Guide to the Solubility of Cyclohexane-1,3,5-tricarboxylic Acid

Authored by: Gemini, Senior Application Scientist

Abstract

Cyclohexane-1,3,5-tricarboxylic acid is a versatile building block in supramolecular chemistry, materials science, and drug development. Its utility is fundamentally linked to its solubility characteristics, which dictate its processing, reactivity, and formulation. This guide provides a comprehensive analysis of the theoretical and practical aspects of the solubility of Cyclohexane-1,3,5-tricarboxylic acid. We will delve into the molecular factors governing its solubility, present a predicted solubility profile based on first principles and analogous structures, and provide a detailed, field-proven protocol for empirical solubility determination. This document is intended for researchers, scientists, and formulation experts who require a deep, actionable understanding of this compound's behavior in various solvent systems.

Introduction: The Molecular Architecture and Its Implications

Cyclohexane-1,3,5-tricarboxylic acid (C₉H₁₂O₆, M.W.: 216.19 g/mol ) is a non-aromatic cyclic compound featuring a cyclohexane ring substituted with three carboxylic acid groups.[1][2] The spatial arrangement of these carboxyl groups gives rise to different stereoisomers, with the cis,cis-isomer being of particular interest. In this isomer, the cyclohexane ring predominantly adopts a stable chair conformation where all three carboxyl groups occupy equatorial positions.[3] This specific geometry minimizes steric hindrance and makes the polar functional groups highly accessible for intermolecular interactions, a critical factor that directly influences solubility.

Understanding the solubility of this molecule is paramount for its application. In materials science, solubility dictates the choice of solvents for crystal engineering and the formation of metal-organic frameworks (MOFs). For drug development professionals, it informs decisions related to formulation, bioavailability, and purification processes.

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" provides a foundational principle: polar solutes dissolve in polar solvents, and nonpolar solutes dissolve in nonpolar solvents. For Cyclohexane-1,3,5-tricarboxylic acid, the solubility profile is a nuanced interplay between its nonpolar hydrocarbon ring and its three highly polar carboxylic acid functional groups.

Key Influencing Factors:

• Hydrogen Bonding: The carboxylic acid groups are potent hydrogen bond donors (-OH) and acceptors (C=O). This allows the molecule to form strong hydrogen bonds with protic solvents like water, alcohols, and other carboxylic acids. It also allows for the formation of stable hydrogen-bonded dimers between two molecules of the acid, which can influence both solubility and physical properties like boiling point.[4][5]

• Polarity: The cyclohexane ring is inherently nonpolar (hydrophobic), while the three carboxyl groups are highly polar (hydrophilic). In small molecules, the polar nature of the carboxyl group often dominates, rendering them water-soluble.[6][7] However, as the nonpolar hydrocarbon portion of a molecule increases in size, its overall water solubility tends to decrease significantly.[5][8] Cyclohexane-1,3,5-tricarboxylic acid, with its C6 ring, sits at a point where this balance is critical.

• Acidity and pH: As a carboxylic acid, this compound is a weak acid. In the presence of a base, it will deprotonate to form a carboxylate salt. This conversion from a neutral molecule to a charged ionic species dramatically increases its polarity and, consequently, its solubility in aqueous solutions.[5] Therefore, the solubility of Cyclohexane-1,3,5-tricarboxylic acid in water is expected to be highly pH-dependent.

• Crystal Lattice Energy: For a solid to dissolve, the energy of solvation (solute-solvent interactions) must overcome the crystal lattice energy (solute-solute interactions in the solid state). The highly ordered structure of crystalline Cyclohexane-1,3,5-tricarboxylic acid, facilitated by intermolecular hydrogen bonding, results in significant lattice energy that must be surmounted for dissolution to occur.

Caption: Key molecular features influencing the solubility of Cyclohexane-1,3,5-tricarboxylic acid.

Predicted Solubility Profile

Table 1: Predicted Qualitative Solubility of Cyclohexane-1,3,5-tricarboxylic acid

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water	Low	The large nonpolar cyclohexane backbone counteracts the hydrophilicity of the three carboxyl groups.[10] Strong solute-solute hydrogen bonds in the crystal lattice must be overcome.
Methanol, Ethanol	Moderate to High	The alkyl portion of the alcohol can interact with the cyclohexane ring, while the hydroxyl group can form strong hydrogen bonds with the carboxyl groups.[9]
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	High	These solvents are strong hydrogen bond acceptors and highly polar, capable of disrupting the solute's crystal lattice and solvating the carboxyl groups effectively.
Acetone, Ethyl Acetate	Low to Moderate	Moderate polarity and hydrogen bond accepting capability may allow for some dissolution, but likely less effective than DMSO or DMF.
Nonpolar	Hexane, Toluene, Dichloromethane	Insoluble	The large polarity mismatch between the highly polar carboxyl groups and the nonpolar solvent prevents effective solvation.
Aqueous Basic	5% Sodium Hydroxide (NaOH), 5% Sodium Bicarbonate (NaHCO₃)	High	Deprotonation of the acidic carboxyl groups forms highly polar carboxylate salts, which are readily soluble in water.[5][11]

Experimental Protocol for Solubility Determination

The following protocol provides a robust, systematic approach to qualitatively and quantitatively assess the solubility of Cyclohexane-1,3,5-tricarboxylic acid.

Safety Precautions

• Hazard Identification: Cyclohexane-1,3,5-tricarboxylic acid is classified as a skin, eye, and respiratory irritant.[12][13]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[12]

Materials and Equipment

• Cyclohexane-1,3,5-tricarboxylic acid (solid)

• Analytical balance

• Scintillation vials or test tubes with caps

• Vortex mixer

• Thermostatic shaker or water bath

• Selection of solvents (see Table 1)

• Filtration apparatus (e.g., syringe filters, 0.45 µm pore size)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer (for quantitative analysis)

Qualitative Solubility Testing Workflow

This workflow provides a rapid assessment of solubility in different solvent classes.[14][15]

• Preparation: Add approximately 10-20 mg of Cyclohexane-1,3,5-tricarboxylic acid to a labeled vial.

• Solvent Addition: Add 1 mL of the test solvent to the vial.

• Mixing: Cap the vial securely and vortex vigorously for 1-2 minutes.

• Observation: Visually inspect the solution.

  • Soluble: No solid particles are visible. The solution is clear.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid material appears unchanged.

• Classification: Record the results for each solvent tested. For a more rigorous qualitative test, solubility is often defined as dissolving >30 mg/mL.

Caption: Experimental workflow for the qualitative solubility assessment of an organic acid.

Quantitative Solubility Determination (Equilibrium Method)

This method determines the exact solubility limit at a specific temperature.

• Sample Preparation: Add an excess amount of Cyclohexane-1,3,5-tricarboxylic acid to a vial containing a known volume of the desired solvent (e.g., 50-100 mg in 2 mL). The key is to ensure undissolved solid remains at equilibrium.

• Equilibration: Seal the vial and place it in a thermostatic shaker set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for at least 24-48 hours. This extended time is crucial to ensure the solution is truly saturated.

• Phase Separation: After equilibration, let the vial stand undisturbed for several hours to allow the excess solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear liquid phase) using a pipette. Be cautious not to disturb the solid at the bottom.

• Filtration: Immediately filter the collected supernatant through a 0.45 µm syringe filter into a clean, pre-weighed vial. This step is critical to remove any microscopic undissolved particles.

• Analysis: Accurately determine the concentration of the solute in the filtered solution using a pre-validated analytical method like HPLC or UV-Vis spectroscopy (if the compound has a suitable chromophore). Alternatively, for non-volatile solvents, the solvent can be evaporated and the mass of the remaining solid solute can be measured.

• Calculation: Express the solubility in desired units, such as mg/mL or mol/L.

Conclusion

The solubility of Cyclohexane-1,3,5-tricarboxylic acid is a complex function of its unique molecular structure, which combines a nonpolar cyclohexane core with three highly polar, acidic carboxyl groups. While it exhibits low solubility in pure water and nonpolar organic solvents, its solubility is predicted to be significantly higher in polar organic solvents, particularly those that are strong hydrogen bond acceptors like DMSO. Crucially, its acidic nature ensures high solubility in aqueous basic solutions due to the formation of carboxylate salts. The provided theoretical framework and detailed experimental protocols offer researchers a robust guide to understanding and empirically verifying the solubility of this compound, enabling its effective use in scientific and industrial applications.

References

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A Comprehensive Technical Guide to the Synthesis of Cyclohexane-1,3,5-tricarboxylic Acid Epimers

Abstract

Cyclohexane-1,3,5-tricarboxylic acid, a trifunctional cycloaliphatic carboxylic acid, exists as two primary epimers: the cis (all-equatorial) and trans (diequatorial-axial) forms. These stereoisomers are of significant interest to researchers in supramolecular chemistry, materials science, and drug development due to their distinct three-dimensional structures, which dictate their molecular recognition properties and applications as versatile building blocks. This in-depth technical guide provides a comprehensive overview of the primary synthetic pathways to access these epimers, with a focus on the underlying chemical principles and detailed experimental protocols. The guide is intended for researchers, scientists, and professionals in drug development seeking to synthesize, separate, and characterize these valuable compounds.

Introduction: The Significance of Cyclohexane-1,3,5-tricarboxylic Acid Epimers

The cyclohexane-1,3,5-tricarboxylic acid scaffold provides a rigid, tripodal arrangement of carboxylic acid groups, making it an ideal candidate for the construction of metal-organic frameworks (MOFs), hydrogen-bonded networks, and host-guest complexes.[1] The stereochemical orientation of the carboxyl groups—either all on the same face of the cyclohexane ring (cis isomer) or with one on the opposite face (trans isomer)—profoundly influences the geometry and stability of these assemblies.

In the realm of drug discovery, the defined spatial arrangement of functional groups on the cyclohexane core allows for the creation of rigid scaffolds that can mimic or disrupt biological interactions. The ability to selectively synthesize and isolate specific epimers is therefore crucial for structure-activity relationship (SAR) studies and the rational design of therapeutic agents.[2][3]

This guide will focus on the two most prevalent synthetic routes to cyclohexane-1,3,5-tricarboxylic acid epimers:

• Catalytic Hydrogenation of Trimesic Acid: A direct approach that reduces the aromatic ring of a readily available precursor.

• Synthesis from Phloroglucinol: A multi-step pathway that leverages the tautomeric nature of phloroglucinol.

Additionally, methods for the separation and characterization of the resulting epimers will be discussed in detail.

Synthesis via Catalytic Hydrogenation of Trimesic Acid

The catalytic hydrogenation of trimesic acid (benzene-1,3,5-tricarboxylic acid) is the most common and direct method for the preparation of cyclohexane-1,3,5-tricarboxylic acid.[4][5] The stereochemical outcome of this reaction is highly dependent on the choice of catalyst, solvent, temperature, and pressure.

Mechanistic Considerations

The hydrogenation of an aromatic ring is a complex process involving the stepwise addition of hydrogen atoms to the benzene ring, which is adsorbed onto the surface of a heterogeneous catalyst.[6] The stereoselectivity of the reaction is influenced by the mode of adsorption of the aromatic ring and the rate of hydrogen delivery. Generally, hydrogenation at lower temperatures and pressures tends to favor the formation of the cis isomer, as all three hydrogen molecules can add to the same face of the adsorbed benzene ring. Conversely, higher temperatures and pressures can lead to isomerization and the formation of a mixture of cis and trans epimers.

Experimental Protocol: Synthesis of cis-Cyclohexane-1,3,5-tricarboxylic Acid

This protocol is adapted from established procedures for the hydrogenation of benzoic acid derivatives and aims to maximize the yield of the cis isomer.[7]

Materials:

• Trimesic acid (Benzene-1,3,5-tricarboxylic acid)

• Rhodium on carbon (5% Rh/C) or Platinum(IV) oxide (Adam's catalyst)

• Glacial acetic acid

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• In the reaction vessel of a high-pressure hydrogenator, combine trimesic acid (1 equivalent) and 5% Rhodium on carbon (5-10 mol%).

• Add a sufficient volume of glacial acetic acid to dissolve the trimesic acid and create a slurry with the catalyst.

• Seal the reaction vessel and purge with nitrogen gas to remove any air.

• Pressurize the vessel with hydrogen gas to 50-100 psi.

• Heat the reaction mixture to 50-80°C with vigorous stirring.

• Monitor the reaction progress by observing the pressure drop in the hydrogen reservoir. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with additional glacial acetic acid.

• Remove the solvent from the filtrate under reduced pressure to yield the crude product.

• The crude product can be purified by recrystallization from water to afford cis-cyclohexane-1,3,5-tricarboxylic acid as a white crystalline solid.[8]

Expected Outcome: This procedure should yield predominantly the cis isomer. The stereochemical purity can be assessed by ¹H NMR spectroscopy.

Synthesis of a Mixture of cis and trans Epimers

To obtain a mixture of epimers, which can then be separated, harsher reaction conditions can be employed.

Materials:

• Trimesic acid

• Raney Nickel or Palladium on carbon (10% Pd/C)

• Water or a lower alcohol (e.g., ethanol)

• High-pressure hydrogenation apparatus

Procedure:

• Combine trimesic acid and Raney Nickel (or 10% Pd/C) in the reaction vessel.

• Add water or ethanol as the solvent.

• Pressurize the vessel with hydrogen to a higher pressure (e.g., 500-1000 psi).

• Heat the mixture to a higher temperature (e.g., 100-150°C) with vigorous stirring.

• After the reaction is complete (as indicated by the cessation of hydrogen uptake), cool the vessel and filter to remove the catalyst.

• Remove the solvent under reduced pressure to obtain a mixture of cis- and trans-cyclohexane-1,3,5-tricarboxylic acid.

Synthesis from Phloroglucinol

An alternative, though less direct, route to cyclohexane-1,3,5-tricarboxylic acid involves the use of phloroglucinol (benzene-1,3,5-triol) as a starting material. This pathway takes advantage of the keto-enol tautomerism of phloroglucinol.[9]

Mechanistic Pathway

Phloroglucinol exists in equilibrium with its keto tautomer, cyclohexane-1,3,5-trione.[9] The trione can then be subjected to a series of reactions to introduce the carboxylic acid functionalities. One plausible, though not widely documented, synthetic sequence could involve:

• Oximation: Reaction of cyclohexane-1,3,5-trione with hydroxylamine to form the trioxime.

• Beckmann Rearrangement: Rearrangement of the trioxime to the corresponding trilactam.

• Hydrolysis: Acid-catalyzed hydrolysis of the trilactam to yield the triamine, which upon further hydrolysis would yield the tricarboxylic acid. A more direct hydrolysis of an intermediate may also be possible.

A more direct, albeit older, method involves the reduction of 2,4,6-trinitrobenzoic acid to 2,4,6-triaminobenzoic acid, which is then hydrolyzed to phloroglucinol.[10] A reversal of a similar process could theoretically be envisioned, but the direct conversion of phloroglucinol to the tricarboxylic acid is not a standard modern synthetic method.

Due to the lack of well-established, high-yielding modern protocols for this transformation, the catalytic hydrogenation of trimesic acid remains the preferred method.

Separation of Epimers

When the synthesis yields a mixture of cis and trans epimers, their separation is necessary. This can often be achieved by fractional crystallization, exploiting the different solubilities of the two isomers in a given solvent system.

A more robust method for separating cis and trans isomers of substituted cyclohexanecarboxylic acids involves epimerization.[11] This can be achieved by heating the mixture in the presence of a strong base. The thermodynamically more stable trans isomer is often favored at equilibrium.

Illustrative Protocol for Epimerization (adapted from related dicarboxylic acids): [3]

• Dissolve the mixture of cis and trans epimers in a high-boiling inert solvent (e.g., N,N-dimethylformamide - DMF).

• Add a catalytic amount of a strong base (e.g., sodium methoxide or sodium hydroxide).

• Heat the mixture to reflux for several hours to allow for epimerization to occur.

• Cool the reaction mixture to room temperature, which should induce the crystallization of the less soluble trans isomer.

• Filter the crystals and wash with a small amount of cold solvent.

• The cis isomer will be enriched in the mother liquor and can be isolated by evaporation of the solvent.

Characterization of Epimers

The unambiguous identification of the cis and trans epimers is crucial and is typically achieved through a combination of spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for differentiating between the cis and trans isomers. The chemical shifts and coupling constants of the methine protons (the protons attached to the carbons bearing the carboxyl groups) are diagnostic.

• cis-Isomer: In the chair conformation, all three carboxyl groups are in the equatorial position. This results in the three methine protons being in the axial position, leading to a relatively simple and symmetrical ¹H NMR spectrum.

• trans-Isomer: This isomer has two equatorial and one axial carboxyl group. This lower symmetry results in a more complex ¹H NMR spectrum with distinct signals for the different methine protons.

The coupling constants between adjacent protons can also provide valuable conformational information.[12][13]

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural characterization of the epimers. It allows for the precise determination of the bond lengths, bond angles, and the stereochemical relationship of the carboxyl groups.[14]

Physical Properties

The two epimers exhibit different physical properties, such as melting point and solubility, which can be used for their preliminary identification and are critical for their separation.

Property	cis-Cyclohexane-1,3,5-tricarboxylic Acid	trans-Cyclohexane-1,3,5-tricarboxylic Acid
Melting Point	~215-220 °C	Generally higher than the cis isomer
Solubility	More soluble in polar solvents	Less soluble in polar solvents
¹H NMR	Simpler, more symmetrical spectrum	More complex spectrum

Visualization of Synthetic Pathways

Catalytic Hydrogenation of Trimesic Acid

Caption: Synthetic routes to cyclohexane-1,3,5-tricarboxylic acid epimers from trimesic acid.

General Experimental Workflow

Caption: General experimental workflow for the synthesis and purification of cyclohexane-1,3,5-tricarboxylic acid epimers.

Conclusion

The synthesis of the cis and trans epimers of cyclohexane-1,3,5-tricarboxylic acid is readily achievable through the catalytic hydrogenation of trimesic acid. The stereochemical outcome of this reaction can be controlled by judiciously selecting the reaction conditions. While other synthetic routes may exist, the hydrogenation approach offers the most direct and efficient pathway to these valuable building blocks. The ability to separate and definitively characterize the resulting epimers is essential for their successful application in drug discovery, materials science, and supramolecular chemistry. This guide provides the foundational knowledge and practical protocols for researchers to confidently synthesize and utilize these important compounds in their work.

References

• Nowell, I. R., et al. (2005). The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. Acta Crystallographica Section B: Structural Science, 61(4), 447-452.

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• Brune, A., & Schink, B. (1992). Phloroglucinol pathway in the strictly anaerobic Pelobacter acidigallici: fermentation of trihydroxybenzenes to acetate via triacetic acid. Archives of Microbiology, 157(5), 417-424.
• Perrin, C. L., et al. (2014). Conformational Preferences of trans-1,2-and cis-1,3-Cyclohexanedicarboxylic Acids in Water and Dimethyl Sulfoxide as a Function of the Ionization State As Determined from NMR Spectroscopy and Density Functional Theory Quantum Mechanical Calculations. The Journal of Organic Chemistry, 79(15), 7015-7024.

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• Chinese Patent No. CN103539660A. (2014). Method of preparing trans-1,4-cyclohexane dicarboxylic acid from hybrid 1,4-cyclohexane dicarboxylic acid.

• Wikipedia. (n.d.). Trimesic acid. Retrieved from [Link]

• ResearchGate. (2020). Stereoselective Synthesis and Isolation of (±)-trans,trans-Cyclohexane-1,2,4,5-tetraol. Chemistry, 2(4), 947-955.

• YouTube. (2016). Catalytic Hydrogenation: Theory, Mechanism, and Examples. Retrieved from [Link]

• European Patent No. EP0814073B1. (1999). Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.
• PMC. (2012). Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO2. International Journal of Molecular Sciences, 13(3), 3348-3356.

• Organic Chemistry Portal. (2006). Synthesis of trans-1,2-cyclohexanediol from cyclohexene. Retrieved from [Link]

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• IFP Energies nouvelles. (2016). Development of an experimental protocol for benzene hydrogenation catalysts screening and study of the impact of different catalytic properties on the reaction performance.

• WIPO Patentscope. (2003). METHOD FOR PRODUCING TRANS-1,4-CYCLOHEXANE DICARBOXYLIC ACID. Retrieved from [Link]

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The Enduring Legacy of a Rigid Scaffold: A Technical Guide to the Discovery and Synthesis of Kemp's Triacid

Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and foundational principles of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid, famously known as Kemp's triacid. Developed by the visionary bioorganic chemist Daniel S. Kemp, this molecule has transcended its initial conception to become a cornerstone in supramolecular chemistry, a versatile template for complex molecular architectures, and a powerful tool in the study of molecular recognition and catalysis. This guide will delve into the historical context of its creation, provide a detailed, field-proven protocol for its synthesis, and explore the mechanistic underpinnings that dictate its unique and highly influential structure. Aimed at researchers, scientists, and professionals in drug development, this document synthesizes historical accounts with practical, actionable laboratory guidance.

Introduction: A Scaffold for Innovation

The landscape of bioorganic chemistry in the latter half of the 20th century was marked by an intense effort to understand and mimic the intricate three-dimensional structures of peptides and proteins. It was in this environment that Daniel S. Kemp, a brilliant chemist at the Massachusetts Institute of Technology, envisioned the need for rigid, predictable molecular scaffolds. These scaffolds could be used to enforce specific conformations on peptide chains, thereby nucleating secondary structures like α-helices and β-sheets. This pioneering work on "templated" structures laid the groundwork for the field of peptidomimetics.[1]

Kemp's explorations into conformational control led him to design a molecule with a unique and highly constrained geometry: cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid, or Kemp's triacid. First reported in the Journal of Organic Chemistry in 1981 by Kemp and his colleague Konstantinos S. Petrakis, this seemingly simple molecule was the product of meticulous design and synthetic ingenuity.[2] The core of its utility lies in its rigid cyclohexane chair conformation, which forces the three carboxylic acid groups into a triaxial orientation, creating a convergent array of functional groups. This pre-organized structure has proven invaluable for studying hydrogen bonding, proximity-driven reactivity, and for serving as a linchpin in the construction of larger, more complex supramolecular assemblies.[1]

The Genesis of Kemp's Triacid: A Strategic Synthesis

The synthesis of Kemp's triacid is a testament to clever strategic planning in organic chemistry. Instead of building the substituted cyclohexane ring from acyclic precursors, which would likely result in a difficult-to-separate mixture of stereoisomers, Kemp and Petrakis opted for a more elegant approach: the oxidative degradation of a pre-existing, rigid polycyclic hydrocarbon. The chosen starting material was 3,5,7-trimethyladamantan-1-ol, a commercially available compound with the requisite arrangement of methyl groups.

The overall synthetic strategy involves a three-step oxidative degradation of the adamantane core, resulting in the formation of the desired cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid in a respectable 22% overall yield.[2]

Synthetic Workflow Diagram

The following diagram illustrates the high-level workflow for the synthesis of Kemp's triacid.

Caption: High-level workflow for the synthesis of Kemp's Triacid.

Detailed Experimental Protocol

The following protocol is a detailed, step-by-step methodology for the synthesis of Kemp's triacid, based on the original work of Kemp and Petrakis.

Step 1: Oxidative Fragmentation of 3,5,7-Trimethyladamantan-1-ol

• Rationale: This initial step is designed to cleave the rigid adamantane cage. The use of a hypobromite, generated in situ, initiates a fragmentation reaction that opens up the polycyclic structure to form a more flexible cyclohexanone derivative. This is a critical bond-breaking step that sets the stage for the subsequent formation of the carboxylic acid groups.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,5,7-trimethyladamantan-1-ol in a suitable solvent such as carbon tetrachloride.

  • Add an excess of a base, such as sodium bicarbonate, to the solution.

  • Slowly add a solution of bromine in the same solvent to the reaction mixture at room temperature. The bromine reacts with the base and the alcohol to form the hypobromite intermediate.

  • Stir the reaction mixture vigorously. The fragmentation reaction is typically complete within a few hours.

  • Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) to consume any unreacted bromine.

  • Separate the organic layer, wash it with water and brine, and then dry it over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to yield the crude cyclohexanone intermediate. This intermediate is often used in the next step without further purification.

Step 2: Further Oxidation to a Dicarboxylic Acid Derivative

• Rationale: The cyclohexanone intermediate from the first step is now subjected to a more potent oxidation to cleave the ring and form two of the three carboxylic acid groups. A variety of oxidizing agents can be employed for this transformation.

• Procedure:

  • Dissolve the crude cyclohexanone intermediate in a suitable solvent, such as acetic acid.

  • Add a strong oxidizing agent, such as potassium permanganate or a chromium-based oxidant (e.g., Jones reagent), to the solution. The reaction is often exothermic and may require cooling to maintain control.

  • Stir the mixture until the oxidation is complete, as indicated by a color change (e.g., the disappearance of the purple permanganate color).

  • Work up the reaction mixture by adding a reducing agent to destroy any excess oxidant.

  • Extract the dicarboxylic acid product into an organic solvent.

  • Wash, dry, and concentrate the organic layer to obtain the crude dicarboxylic acid intermediate.

Step 3: Final Oxidation to Kemp's Triacid

• Rationale: This final step involves the oxidation of the remaining carbon atom of the original cyclohexane ring to form the third and final carboxylic acid group, thus completing the synthesis of Kemp's triacid.

• Procedure:

  • The crude dicarboxylic acid intermediate is subjected to another round of strong oxidation.

  • The specific conditions for this final oxidation may vary, but typically involve a strong oxidizing agent under forcing conditions.

  • After the reaction is complete, the crude Kemp's triacid is isolated.

  • Purification: The final product is purified by recrystallization. A common method involves dissolving the crude product in a minimal amount of hot acetone and then allowing it to cool slowly. The resulting crystals are collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.[3]

Characterization Data

The identity and purity of the synthesized Kemp's triacid should be confirmed by a suite of analytical techniques.

Property	Value	Source
Melting Point	241-243 °C	[3]
¹H NMR (CDCl₃)	δ 1.24-1.40 (m, 12H), 1.99-2.05 (d, 1H), 2.72-2.77 (d, 2H)	[1]
¹³C NMR (CDCl₃)	δ 25.2, 30.6, 40.3, 42.0, 42.6, 44.2, 171.3	[1]
IR (KBr, cm⁻¹)	Broad O-H stretch (~3000), C=O stretch (~1700)	General spectroscopic data

The Mechanistic Underpinnings: A Tale of Strain and Stability

The remarkable utility of Kemp's triacid stems directly from its conformational rigidity. The cyclohexane ring adopts a stable chair conformation. In this arrangement, the bulky methyl groups occupy the more sterically favorable equatorial positions to minimize 1,3-diaxial interactions. Consequently, the three carboxylic acid groups are forced into the axial positions.

This triaxial arrangement of the carboxyl groups is the key to the molecule's function as a scaffold. It creates a "convergent" display of functional groups, all pointing into the same region of space. This pre-organization is entropically favorable for binding to complementary molecules and for facilitating intramolecular reactions.

Conformational Analysis Diagram

The following diagram illustrates the stable chair conformation of Kemp's triacid, highlighting the axial orientation of the carboxylic acid groups and the equatorial orientation of the methyl groups.

Caption: Stable chair conformation of Kemp's Triacid.

Conclusion: A Legacy of Molecular Design

The discovery and synthesis of Kemp's triacid represent a landmark achievement in the field of bioorganic chemistry. More than just a novel molecule, it embodies a powerful design philosophy: the use of rigid scaffolds to control molecular conformation and function. Its influence extends far beyond its initial application in peptide chemistry, having become an indispensable tool in supramolecular chemistry, molecular recognition, and the development of novel catalysts and materials. The elegant and strategic synthesis developed by Kemp and Petrakis remains a classic example of how a deep understanding of reaction mechanisms and stereochemistry can lead to the efficient construction of complex and highly functional molecules. This guide has aimed to provide not only the historical context but also the practical knowledge necessary for researchers to utilize this remarkable molecule in their own scientific endeavors, ensuring that the legacy of Kemp's triacid will continue to inspire innovation for years to come.

References

• Raines, R. T. (2020). Daniel S. Kemp (1936–2020): A Pioneer of Bioorganic Chemistry. ACS Chemical Biology, 15(10), 2620–2622. [Link]

• Kemp, D. S., & Petrakis, K. S. (1981). Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid. The Journal of Organic Chemistry, 46(25), 5140–5143. [Link]

• Naini, S. R., Ranganathan, S., Yadav, J. S., Ramakrishna, K. V. S., Gayatri, G., Sastry, G. N., Roy, K. B., & Shamala, N. (2014). The exploration of Kemp's triacid (KTA) as the core for the synthesis of 3-fold symmetric 23-cyclophane, 22-cyclophane and novel linker directed designs. RSC Advances, 4(11), 5322-5328. [Link]

• Brooks, B. T., & Main, L. (2009). Synthesis and reactivity of a Kemp's acid amide as a potential prototype anticancer prodrug. MAI Review, 1, 1-9. [Link]

• Hof, F., Craig, S. L., Nuckolls, C., & Rebek, J., Jr. (2002). Molecular recognition and organocatalysis with a synthetic cavitand receptor. Angewandte Chemie International Edition, 41(9), 1488-1508. [Link]

• Thuéry, P., Nierlich, M., Baldwin, B. W., Aoki, Y., & Hirose, T. (1999). Conformation of cis,trans-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid derivatives: crystal structures and semiempirical molecular orbital calculations. Journal of the Chemical Society, Perkin Transactions 2, (9), 2077-2082. [Link]

• Späth, A., & König, B. (2010). Molecular recognition of organic ammonium ions in solution using synthetic receptors. Molecules, 15(4), 2589-2617. [Link]

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Conformational analysis of Cyclohexane-1,3,5-tricarboxylic acid derivatives

An In-Depth Technical Guide to the Conformational Analysis of Cyclohexane-1,3,5-tricarboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Cyclohexane-1,3,5-tricarboxylic acid and its derivatives represent a fascinating class of molecules whose spatial arrangement is pivotal to their function. The cyclohexane ring, famed for its non-planar conformations, when substituted with three carboxylic acid groups, presents a complex and intriguing system for conformational analysis. This guide provides a comprehensive exploration of the conformational landscape of these molecules, detailing the theoretical underpinnings and the practical methodologies used to elucidate their three-dimensional structures. We will delve into the subtle interplay of steric and electronic effects that govern the stability of different conformers and discuss how these structural preferences are critical in the rational design of novel therapeutics and functional materials.

The Significance of Conformational Analysis in Drug Development and Materials Science

The three-dimensional structure of a molecule is intrinsically linked to its biological activity and material properties. For drug development professionals, understanding the preferred conformation of a molecule is paramount for predicting its binding affinity to a biological target. A molecule that can readily adopt a conformation complementary to a receptor's binding site is more likely to be a potent therapeutic agent. Cyclohexane derivatives are common scaffolds in medicinal chemistry, and the orientation of substituents can dramatically alter a compound's efficacy and pharmacokinetic profile.[1][2][3]

In materials science, the controlled self-assembly of molecules into well-defined supramolecular structures is a key objective. The conformational preferences of building blocks like cyclohexane-1,3,5-tricarboxylic acid dictate the geometry of hydrogen-bonding networks and the overall architecture of the resulting materials.[4][5]

The Conformational Landscape of the Cyclohexane Ring

The cyclohexane ring is not a planar hexagon. To alleviate angle and torsional strain, it adopts several non-planar conformations, the most stable of which are the chair and boat conformations.

• Chair Conformation: This is the most stable conformation of cyclohexane, with all carbon-carbon bonds staggered, minimizing torsional strain. In this conformation, the substituents can occupy two distinct positions: axial (perpendicular to the general plane of the ring) and equatorial (in the general plane of the ring).[6][7]

• Boat Conformation: This is a less stable conformation due to torsional strain from eclipsing C-C bonds and steric hindrance between the "flagpole" hydrogens.[7] There is also a twist-boat conformation which is of intermediate stability.

The energy difference between the chair and twist-boat conformations is approximately 5.5 kcal/mol, meaning that for every 10,000 molecules in a chair conformation, there is likely no more than one in a twist-boat conformation at room temperature.[7]

Caption: Chair and Boat conformations of cyclohexane.

Stereoisomers of Cyclohexane-1,3,5-tricarboxylic Acid

The presence of three stereocenters in cyclohexane-1,3,5-tricarboxylic acid gives rise to several stereoisomers. The relative orientation of the carboxyl groups (cis or trans) dictates the overall shape of the molecule and its conformational preferences.

• cis,cis-Cyclohexane-1,3,5-tricarboxylic acid: In this isomer, all three carboxyl groups are on the same face of the cyclohexane ring.[8][9]

• cis,trans-Cyclohexane-1,3,5-tricarboxylic acid: Here, two carboxyl groups are on one face of the ring, and the third is on the opposite face.

• trans,trans-Cyclohexane-1,3,5-tricarboxylic acid: This isomer has two carboxyl groups on one face and one on the opposite, but with a different substitution pattern than the cis,trans isomer.

The specific stereoisomer has a profound impact on the preferred conformation. For instance, the cis,cis-isomer can adopt a chair conformation where all three carboxyl groups are in equatorial positions, which is generally the most stable arrangement for bulky substituents to avoid 1,3-diaxial interactions.[7][10][11] However, intramolecular hydrogen bonding between the carboxyl groups can also influence the conformational equilibrium.[4][12]

Caption: Stereoisomers of Cyclohexane-1,3,5-tricarboxylic acid.

Methodologies for Conformational Analysis

A combination of spectroscopic and computational techniques is employed to determine the conformational preferences of cyclohexane-1,3,5-tricarboxylic acid derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for studying the conformation of molecules in solution.[13][14][15][16]

• Proton (¹H) NMR: The coupling constant (³J) between vicinal protons is dependent on the dihedral angle between them, as described by the Karplus equation. By measuring these coupling constants, one can deduce the relative orientation of substituents and the conformation of the cyclohexane ring.

• Carbon (¹³C) NMR: The chemical shift of a carbon atom is sensitive to its steric environment. For example, an axial substituent will cause a shielding (upfield shift) of the carbons at the γ-position due to steric compression.

Experimental Protocol: ¹H NMR for Conformational Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified cyclohexane-1,3,5-tricarboxylic acid derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) to a final concentration of ~10-20 mM.

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum on a spectrometer of at least 400 MHz.

• Spectral Analysis:

  • Identify the signals corresponding to the cyclohexane ring protons.

  • Measure the coupling constants (³J) between vicinal protons.

  • Apply the Karplus equation to estimate the dihedral angles.

  • A large coupling constant (typically 10-13 Hz) is indicative of an axial-axial relationship, while smaller coupling constants (2-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships.

• Conformational Equilibrium: For molecules undergoing rapid ring flipping between two chair conformations, the observed coupling constants will be a weighted average of the coupling constants for each individual conformer. The relative populations of the conformers can be calculated from these averaged values.

X-ray Crystallography

X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state.[5][17][18][19]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data by irradiating it with a monochromatic X-ray beam.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell parameters and space group. The electron density map is then calculated, and the atomic positions are determined and refined to yield the final crystal structure.

Data Presentation: Comparison of Conformational Parameters

Parameter	Axial Substituent	Equatorial Substituent
¹H NMR ³J(H_ax, H_ax)	10-13 Hz	N/A
¹H NMR ³J(H_ax, H_eq)	2-5 Hz	2-5 Hz
¹H NMR ³J(H_eq, H_eq)	2-5 Hz	2-5 Hz
¹³C NMR γ-gauche effect	Upfield shift	No significant shift

Computational Chemistry

Molecular mechanics and quantum mechanics calculations are valuable for predicting the relative stabilities of different conformers and for complementing experimental data.[20]

Factors Influencing Conformational Preference

The conformational equilibrium of cyclohexane-1,3,5-tricarboxylic acid derivatives is governed by a delicate balance of several factors:

• Steric Hindrance: Bulky substituents prefer to occupy the more spacious equatorial positions to avoid unfavorable 1,3-diaxial interactions.[6][7][10]

• Intramolecular Hydrogen Bonding: The carboxyl groups can form hydrogen bonds with each other, which can stabilize conformations that might otherwise be unfavorable due to steric clashes.[4][12]

• Solvent Effects: The polarity of the solvent can influence the extent of intramolecular hydrogen bonding and thus alter the conformational equilibrium.

Case Study: cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid

A study on derivatives of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid revealed that while some derivatives adopt the expected chair conformation with axial carboxyl groups, others were found in a previously unobserved boat conformation.[17] This highlights the subtle interplay of forces that can influence the conformational landscape. Semi-empirical molecular orbital calculations showed that the chair and boat forms have similar intrinsic stabilities in this particular system.[17]

Conclusion

The conformational analysis of cyclohexane-1,3,5-tricarboxylic acid derivatives is a multifaceted endeavor that requires a synergistic approach, combining high-resolution spectroscopic techniques, X-ray crystallography, and computational modeling. A thorough understanding of the conformational preferences of these molecules is crucial for their application in drug discovery and materials science. The principles and methodologies outlined in this guide provide a robust framework for researchers to explore the intricate three-dimensional world of these versatile compounds.

References

• Thuéry, P., Nierlich, M., Baldwin, B. W., Aoki, Y., & Hirose, T. (1999). Conformation of cis,trans-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid derivatives: crystal structures and semiempirical molecular orbital calculations. J. Chem. Soc., Perkin Trans. 2, 2077-2082. [Link]

• Sloop, J. C. (2016). Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives. Education, 6(2), 29-41. [Link]

• Franklin, N. C., & Feltkamp, H. (1965). Conformational Analysis of Cyclohexane Derivatives by Nuclear Magnetic Resonance Spectroscopy. Angewandte Chemie International Edition in English, 4(9), 774–783. [Link]

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• Ferreira, M. J. P., & Rittner, R. (2001). Determination of the Position of the Conformational Equilibrium of a Trans 1,2-Disubstituted Cyclohexane by NMR Spectroscopy. An Experiment in Physical Organic Chemistry for Undergraduate Students. Journal of Chemical Education, 78(6), 809. [Link]

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Cyclohexane-1,3,5-tricarboxylic acid safety and handling precautions

An In-depth Technical Guide to the Safe Handling of Cyclohexane-1,3,5-tricarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling precautions for Cyclohexane-1,3,5-tricarboxylic acid. It is intended for laboratory personnel, researchers, and professionals in the field of drug development who may work with this compound. The information herein is synthesized from authoritative safety data sheets and chemical handling standards to ensure technical accuracy and promote a culture of safety.

Compound Profile and Hazard Identification

Cyclohexane-1,3,5-tricarboxylic acid is a versatile tripodal molecule utilized as a building block in supramolecular chemistry and materials science.[1] Its unique structural geometry, particularly the cis,cis-isomer which adopts a stable chair conformation with all three carboxyl groups in equatorial positions, makes it a subject of interest in molecular recognition studies.[1] While it is a valuable research chemical, it is imperative to recognize its associated hazards to ensure safe handling.

1.1. Physical and Chemical Properties

A clear understanding of the compound's properties is the foundation of a robust safety protocol.

Property	Value	Source
Molecular Formula	C9H12O6	[2][3][4]
Molecular Weight	216.19 g/mol	[1][2][4][5]
Appearance	White to almost white powder or crystalline solid	[1][6]
Melting Point	211-215°C[7] (cis,cis isomer); 218-219°C[6]	[6][7]
Solubility	Soluble in methanol.[6]	[6]

1.2. GHS Hazard Classification

Cyclohexane-1,3,5-tricarboxylic acid is classified under the Globally Harmonized System (GHS) with the following primary hazards:

• Skin Irritation (Category 2): Causes skin irritation.[5][6][8][9]

• Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[5][6][8][9]

• Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[5][6][8][10]

• Acute Toxicity (Oral, Category 4): Harmful if swallowed.[7][8]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[8]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by appropriate PPE, is crucial for minimizing exposure risk.

2.1. Laboratory Environment

• Ventilation: All manipulations of Cyclohexane-1,3,5-tricarboxylic acid, especially when handling the powder, should be conducted in a well-ventilated area.[8][9] A certified chemical fume hood is the preferred engineering control to minimize inhalation of dust or aerosols.[8]

• Eye Wash and Safety Shower: An operational and easily accessible emergency eyewash station and safety shower are mandatory in any laboratory where this compound is handled.[9][11]

2.2. Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact with the chemical.

• Eye and Face Protection: Chemical safety goggles are required.[12][13] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[11][12]

• Skin Protection:

  • Gloves: Wear nitrile or butyl rubber gloves to protect against skin contact.[12][14] Regularly inspect gloves for any signs of degradation or perforation and replace them immediately if compromised.

  • Lab Coat: A standard lab coat should be worn to protect street clothing. For tasks with a higher potential for contamination, a chemically resistant apron is recommended.

• Respiratory Protection: In situations where dust generation is unavoidable and engineering controls are insufficient, a NIOSH-approved N95 dust mask or a respirator with a particulate filter should be used.[12][13]

Below is a workflow for the correct donning and doffing of essential PPE for handling Cyclohexane-1,3,5-tricarboxylic acid.

PPE Donning and Doffing Sequence

Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to maintaining a safe laboratory environment.

3.1. Safe Handling Practices

• Avoid the formation of dust and aerosols.[2][13]

• Wash hands thoroughly after handling the compound.[2][8]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8][15]

• Use non-sparking tools and take precautionary measures against static discharge if the compound is being used in a flammable solvent.[8][16]

• Contaminated clothing should be removed and washed before reuse.[8][15]

3.2. Storage Requirements

• Store in a cool, dry, and well-ventilated area.[8][9]

• Keep the container tightly closed to prevent moisture absorption and contamination.[8][9]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[10][17]

• While carboxylic acids can be corrosive, Cyclohexane-1,3,5-tricarboxylic acid is a solid. However, it is good practice to avoid storing it in metal cabinets that could be susceptible to corrosion if there is a spill and moisture is present.[17]

Emergency Procedures

Preparedness is key to effectively managing any unforeseen incidents.

4.1. First Aid Measures

The following first aid measures should be taken in case of exposure:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[2][10][15]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.[2][8][15]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][8][15]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[2]

4.2. Spill Response

In the event of a spill, follow these steps:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading and entering drains.[8]

• Absorb: For small spills, carefully sweep or scoop up the solid material, avoiding dust generation.[13] Place the material into a suitable, labeled container for disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent and water.

• Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

The following decision tree provides a logical workflow for responding to a spill.

Spill Response Decision Tree

Waste Disposal

All waste containing Cyclohexane-1,3,5-tricarboxylic acid, including contaminated materials, must be disposed of as hazardous waste.[8] Follow all institutional and governmental regulations for chemical waste disposal. Ensure waste containers are properly labeled.

Toxicological Information

Currently, there is limited specific toxicological data available for Cyclohexane-1,3,5-tricarboxylic acid beyond the GHS classifications.[2] It is prudent to handle this compound with the assumption that it may have other unknown toxicological effects. As with all chemicals, exposure should be minimized.

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An In-depth Technical Guide to the Stereochemistry of Cyclohexane-1,3,5-tricarboxylic Acid and its Effects

Abstract

Cyclohexane-1,3,5-tricarboxylic acid, a versatile building block in supramolecular chemistry and materials science, presents a fascinating case study in stereochemistry. The spatial orientation of its three carboxyl groups dictates not only its conformational preferences but also its macroscopic properties and applications. This guide provides a comprehensive exploration of the stereoisomers of cyclohexane-1,3,5-tricarboxylic acid, their synthesis, conformational analysis, and the profound impact of their stereochemistry on their function as molecular scaffolds, ligands in metal-organic frameworks (MOFs), and potential components in drug design.

Introduction: The Significance of Three-Dimensional Structure

In the realm of molecular science, the arrangement of atoms in three-dimensional space—stereochemistry—is a critical determinant of a molecule's behavior. For researchers, scientists, and drug development professionals, a deep understanding of stereoisomerism is paramount for the rational design of functional molecules and materials. Cyclohexane-1,3,5-tricarboxylic acid serves as an exemplary model for illustrating these principles. The cyclohexane ring, with its characteristic chair and boat conformations, provides a flexible yet constrained scaffold. The disposition of the three carboxylic acid groups as either cis or trans to one another gives rise to distinct stereoisomers, each with a unique topographical and electronic profile. This guide will delve into the nuances of these isomers, elucidating how their subtle structural differences translate into significant variations in their chemical and physical properties, and ultimately, their utility in various advanced applications.

The Stereoisomers of Cyclohexane-1,3,5-tricarboxylic Acid

Cyclohexane-1,3,5-tricarboxylic acid can exist in two primary stereoisomeric forms: the cis,cis-isomer and the cis,trans-isomer. The elusive trans,trans-isomer is theoretically possible but is generally not encountered due to severe steric hindrance.

• cis,cis-1,3,5-Cyclohexanetricarboxylic Acid: In this isomer, all three carboxyl groups are on the same face of the cyclohexane ring. This arrangement is often referred to simply as the cis-isomer.

• cis,trans-1,3,5-Cyclohexanetricarboxylic Acid: This isomer has two carboxyl groups on one face of the ring and the third on the opposite face.

The nomenclature and structures of these isomers are visualized below:

Figure 1: Primary stereoisomers of cyclohexane-1,3,5-tricarboxylic acid.

Conformational Analysis: A Tale of Two Chairs (and a Boat)

The stereochemistry of the carboxyl groups has a profound influence on the conformational equilibrium of the cyclohexane ring. The chair conformation is generally the most stable, as it minimizes both angle strain and torsional strain.[1]

The Predominantly Tri-equatorial cis,cis-Isomer

For the cis,cis-isomer, the chair conformation in which all three carboxyl groups occupy equatorial positions is overwhelmingly favored in solution. This arrangement minimizes steric hindrance, particularly the unfavorable 1,3-diaxial interactions that would occur if the bulky carboxyl groups were in axial positions.[1] This predictable, tripodal arrangement of functional groups makes the cis,cis-isomer a valuable tool in supramolecular chemistry for designing host-guest complexes.

Figure 2: Conformational equilibrium of the cis,cis-isomer.

The Complex Conformational Landscape of the cis,trans-Isomer

The conformational analysis of the cis,trans-isomer is more complex. In a chair conformation, it is impossible for all three carboxyl groups to be equatorial. There will always be at least one axial substituent. This leads to a more nuanced equilibrium between different chair and even boat conformations. Studies on the closely related cis,trans-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid have shown that both chair and boat conformations can be adopted, with the chair conformation having all three carboxyl groups in axial positions in some crystalline forms.[2] Semi-empirical molecular orbital calculations have indicated that the chair and boat forms can have similar conformational stabilities.[2] This conformational flexibility, in contrast to the more rigid cis,cis-isomer, is a key differentiator in its properties and applications.

Synthesis and Purification of Stereoisomers

The most common route to cyclohexane-1,3,5-tricarboxylic acid is through the catalytic hydrogenation of trimesic acid (benzene-1,3,5-tricarboxylic acid).[3] This method typically yields a mixture of the cis,cis and cis,trans isomers.

Experimental Protocol: Hydrogenation of Trimesic Acid

This protocol describes the synthesis of a mixture of cis,cis- and cis,trans-cyclohexane-1,3,5-tricarboxylic acid, followed by the purification of the cis,cis-isomer.

Materials:

• Trimesic acid

• 5% Rhodium on alumina catalyst

• Deionized water

• Ethanol

• Toluene

• Hydrogen gas supply

• High-pressure hydrogenation reactor

Procedure:

• Hydrogenation:

  • In a high-pressure reactor, combine 18 g (85 mmol) of trimesic acid and 2 g of 5% rhodium on alumina catalyst with 300 mL of deionized water.[3]

  • Seal the reactor and purge with hydrogen gas.

  • Pressurize the reactor to 50 psi with hydrogen gas and heat to 70 °C with vigorous stirring.[3]

  • Maintain these conditions for approximately 7 hours, or until hydrogen uptake ceases.[3]

  • Cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain a white solid, which is a mixture of the cis,cis and cis,trans isomers (typically in a ratio of about 7:1).[3]

• Purification of the cis,cis-Isomer:

  • Recrystallize the crude solid mixture from an ethanol-toluene solution.[3]

  • The cis,cis-isomer, being less soluble, will preferentially crystallize out.

  • Collect the crystals by filtration and dry under vacuum.

Figure 3: Workflow for the synthesis and purification of cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

Comparative Properties of the Stereoisomers

The distinct three-dimensional structures of the stereoisomers of cyclohexane-1,3,5-tricarboxylic acid give rise to different physical and chemical properties.

Property	cis,cis-Isomer	cis,trans-Isomer
Melting Point (°C)	211-215[4]	Data not readily available, likely lower due to less efficient crystal packing.
Predicted pKa	3.45 ± 0.10[3]	Expected to be different due to varying intramolecular interactions.
Solubility	Soluble in methanol.[3]	Comparative data not readily available, but differences are expected due to polarity and crystal lattice energy.
Conformational Preference	Predominantly tri-equatorial chair.	Mixture of chair and boat conformations.[2]

Effects of Stereochemistry on Applications

The defined spatial arrangement of the carboxyl groups in each isomer is the primary factor governing their utility in various scientific and industrial domains.

Metal-Organic Frameworks (MOFs)

In the construction of MOFs, the stereochemistry of the organic linker is a critical design element that dictates the resulting framework's topology, porosity, and stability. The rigid, tripodal nature of the cis,cis-isomer can lead to the formation of predictable and highly ordered structures. In contrast, the greater flexibility of the cis,trans-isomer can give rise to more complex and potentially novel framework topologies. The choice of isomer can therefore be used to tune the properties of MOFs for specific applications such as gas storage, separation, and catalysis.[5][6] The linker's geometry directly influences the size and shape of the pores within the MOF, which is a key determinant of its performance in these applications.[7]

Supramolecular Chemistry and Molecular Recognition

The cis,cis-isomer, with its pre-organized, C3-symmetric arrangement of carboxyl groups, is an ideal guest molecule for studies in molecular recognition. Its three functional groups are perfectly positioned to engage in multi-point hydrogen bonding with a complementary host molecule. This predictable binding mode allows for the design of highly selective synthetic receptors.

Drug Development and Medicinal Chemistry

While direct applications of cyclohexane-1,3,5-tricarboxylic acid in pharmaceuticals are not widespread, the principles of its stereochemistry are highly relevant to drug design. The cyclohexane ring is a common scaffold in many drug molecules. The spatial orientation of functional groups on this scaffold is critical for its interaction with biological targets such as enzymes and receptors. The ability to control the stereochemistry of substituents on a cyclohexane core, as demonstrated by the distinct isomers of the tricarboxylic acid, is a fundamental skill in medicinal chemistry. The choice of a cis or trans arrangement of functional groups can dramatically alter the binding affinity and pharmacological activity of a drug candidate. For instance, a molecule with a cis,cis arrangement of binding motifs might fit perfectly into a receptor's active site, while the corresponding cis,trans isomer would be unable to bind effectively due to steric clashes.

Conclusion

The stereochemistry of cyclohexane-1,3,5-tricarboxylic acid is a compelling illustration of the structure-property-function paradigm in chemistry. The seemingly subtle difference in the spatial arrangement of the three carboxyl groups gives rise to distinct stereoisomers with markedly different conformational behaviors and, consequently, different macroscopic properties and applications. The well-defined, tripodal structure of the cis,cis-isomer makes it a valuable building block for the rational design of supramolecular assemblies and metal-organic frameworks. The conformational flexibility of the cis,trans-isomer offers opportunities for the creation of more complex and potentially novel material structures. For researchers in materials science and drug development, a thorough understanding of the stereochemical principles embodied by this molecule is essential for the advancement of their respective fields.

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An In-depth Technical Guide to the IUPAC Nomenclature of Cyclohexane-1,3,5-tricarboxylic acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the IUPAC nomenclature for the stereoisomers of cyclohexane-1,3,5-tricarboxylic acid. It is designed to equip researchers, scientists, and professionals in drug development with the necessary tools to accurately and unambiguously name these complex cyclic molecules, a critical skill in the precise communication of chemical structures and their associated biological activities.

Foundational Principles of Cycloalkane Nomenclature

The systematic naming of organic compounds is governed by the International Union of Pure and Applied Chemistry (IUPAC). For cycloalkanes, the parent name is derived from the number of carbon atoms in the ring, appended with the prefix "cyclo-".[1][2] In the case of cyclohexane-1,3,5-tricarboxylic acid, the parent structure is a six-membered carbon ring.

Numbering of Substituents:

The numbering of the carbon atoms in the ring is a crucial first step. The primary objective is to assign the lowest possible locants (numbers) to the substituents.[1][2][3] For cyclohexane-1,3,5-tricarboxylic acid, the numbering is straightforward as the substituents are symmetrically placed. Assigning the number 1 to any of the carboxyl-substituted carbons and proceeding around the ring results in the locants 1, 3, and 5.

When multiple different substituents are present, numbering should be assigned to give the lowest possible sum of locants. If a tie persists, alphabetical order of the substituents is used as the deciding factor.[1][3][4]

Stereoisomerism in Cyclohexane-1,3,5-tricarboxylic acid

The rigidity of the cyclohexane ring, which restricts free rotation around its carbon-carbon single bonds, gives rise to stereoisomerism.[5][6] Specifically, we must consider cis-trans isomerism, which describes the relative spatial orientation of the substituents on the ring.[5][6]

In the context of cyclohexane-1,3,5-tricarboxylic acid, the three carboxylic acid groups can be oriented either on the same side of the ring (cis) or on opposite sides (trans) relative to each other. This leads to the existence of distinct stereoisomers.

Identifying the Stereoisomers

Cyclohexane-1,3,5-tricarboxylic acid has two primary stereoisomers:

• The cis,cis-isomer (all-cis): In this isomer, all three carboxylic acid groups are on the same face of the cyclohexane ring. This is also referred to as the (1α,3α,5α) configuration.[7]

• The cis,trans-isomer: In this isomer, two of the carboxylic acid groups are on one face of the ring, and the third is on the opposite face. This corresponds to the (1α,3α,5β) configuration.[7]

It is important to note that 1,3,5-trimethylcyclohexane, a structurally related compound, also exhibits two cis-trans isomers.[8]

Systematic IUPAC Nomenclature of the Isomers

The complete IUPAC name for a stereoisomer must unambiguously define both the connectivity of the atoms and their three-dimensional arrangement. For substituted cyclohexanes, this is achieved by incorporating stereodescriptors such as 'cis' and 'trans' into the name.[5][9]

The All-cis Isomer

For the isomer where all three carboxylic acid groups are on the same side of the ring, the stereodescriptor cis is used. However, with three substituents, a more precise descriptor is required. The IUPAC preferred method utilizes the Greek letters alpha (α) and beta (β) to denote the relative configuration of substituents at stereogenic centers. By convention, the substituent at the lowest numbered chiral center is assigned α. Other substituents on the same side of the ring are also designated α, while those on the opposite side are designated β.

Therefore, the correct IUPAC name for the all-cis isomer is:

(cis,cis)-Cyclohexane-1,3,5-tricarboxylic acid or, more formally, (1α,3α,5α)-Cyclohexane-1,3,5-tricarboxylic acid .[7][10]

The cis,trans Isomer

For the isomer where two carboxylic acid groups are on one side and the third is on the opposite side, a combination of cis and trans descriptors is necessary. When considering the relationships between the substituents, we can describe the 1,3 relationship as cis and the 1,5 relationship as trans (or vice versa).

Using the α/β notation, if the substituent at C1 is α, and the substituent at C3 is also on the same side (α), the substituent at C5 on the opposite side would be β.

Therefore, the correct IUPAC name for this isomer is:

(cis,trans)-Cyclohexane-1,3,5-tricarboxylic acid or, more formally, (1α,3α,5β)-Cyclohexane-1,3,5-tricarboxylic acid .[7]

Workflow for Naming Cyclohexane-1,3,5-tricarboxylic acid Isomers

The following workflow provides a systematic approach to naming the isomers of cyclohexane-1,3,5-tricarboxylic acid.

Caption: A flowchart illustrating the systematic process for assigning the IUPAC name to isomers of cyclohexane-1,3,5-tricarboxylic acid.

Conformational Analysis and its Impact on Nomenclature

While the IUPAC name describes the configuration of the molecule, it is also crucial for researchers to understand the conformational isomers (conformers) of these structures. Cyclohexane exists predominantly in a chair conformation to minimize steric and angle strain.[11] The substituents (carboxylic acid groups) can occupy either axial or equatorial positions.[11][12]

• Axial positions: Point perpendicular to the general plane of the ring.

• Equatorial positions: Point out from the "equator" of the ring.

The relative stability of the conformers is influenced by steric interactions, particularly 1,3-diaxial interactions, which are repulsive forces between axial substituents on carbons 1 and 3.[11] Generally, conformers with larger substituents in the equatorial position are more stable.[11]

Chair Conformations of the Isomers

All-cis Isomer: In the most stable chair conformation of cis,cis-cyclohexane-1,3,5-tricarboxylic acid, all three carboxylic acid groups will occupy equatorial positions to minimize steric hindrance.

Caption: A simplified representation of the most stable chair conformation of cis,trans-cyclohexane-1,3,5-tricarboxylic acid.

Summary of Isomers and IUPAC Names

Isomer Description	Stereochemical Relationship	IUPAC Name
All three carboxylic acid groups on the same side of the ring.	cis,cis	(cis,cis)-Cyclohexane-1,3,5-tricarboxylic acid or (1α,3α,5α)-Cyclohexane-1,3,5-tricarboxylic acid
Two carboxylic acid groups on one side, one on the opposite side.	cis,trans	(cis,trans)-Cyclohexane-1,3,5-tricarboxylic acid or (1α,3α,5β)-Cyclohexane-1,3,5-tricarboxylic acid

Conclusion

A precise and systematic approach to the nomenclature of stereoisomers is paramount in scientific communication. For cyclohexane-1,3,5-tricarboxylic acid, the application of IUPAC rules, including the use of cis, trans, and α/β descriptors, allows for the unambiguous identification of its distinct stereoisomers. An understanding of the underlying principles of cycloalkane stereochemistry and conformational analysis further enhances the ability of researchers to visualize and discuss these molecules with clarity and accuracy.

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A Technical Guide to cis,cis-1,3,5-Cyclohexanetricarboxylic Acid for Advanced Research and Drug Development

This guide provides an in-depth technical overview of cis,cis-1,3,5-cyclohexanetricarboxylic acid (CAS No. 16526-68-4), a unique tripodal molecule with significant potential in materials science and pharmaceutical development. Designed for researchers, medicinal chemists, and drug development professionals, this document consolidates critical information on commercial sourcing, synthesis, quality control, and applications, with a focus on its utility as a rigid structural scaffold.

Introduction: The Structural Significance of a Tripodal Scaffold

cis,cis-1,3,5-Cyclohexanetricarboxylic acid is a saturated carbocyclic compound distinguished by its rigid, pre-organized chair conformation, where three carboxylic acid groups are positioned in a cis (axial, axial, axial or equatorial, equatorial, equatorial) relationship. This specific stereochemistry imparts a C3v symmetry to the molecule, making it an exceptional building block for creating highly ordered three-dimensional structures. Its utility stems from the precise spatial orientation of its three carboxyl groups, which can act as anchor points for coordination to metal ions or covalent attachment to other molecules. This predictable geometry is of paramount importance in the rational design of metal-organic frameworks (MOFs), supramolecular assemblies, and complex pharmaceutical constructs such as antibody-drug conjugates (ADCs).

Commercial Availability and Supplier Specifications

Sourcing high-purity cis,cis-1,3,5-cyclohexanetricarboxylic acid is a critical first step for any research or development program. The compound is available from a range of specialty chemical suppliers, though it is important to note that it is primarily intended for research and development purposes.[1] Purity levels and available analytical data can vary, and it is incumbent upon the researcher to verify the specifications for their intended application.

Below is a summary of notable commercial suppliers. Researchers should always request lot-specific Certificates of Analysis (CoA) to confirm purity and identity.

Supplier	CAS Number	Stated Purity/Grade	Notes
Santa Cruz Biotechnology	16526-68-4	Research Grade	Product for proteomics research.[1]
CymitQuimica (distributor for Fluorochem)	16526-68-4	97%	Available in various quantities.[2]
BLDpharm	16526-68-4	Research Grade	Offered for online orders.
ChemBK	16526-68-4	Not specified	Lists multiple suppliers.[3]
Sigma-Aldrich	16526-68-4	90%, 95%	This product is listed as discontinued but historical CoAs are available online.[4]

It is crucial to note that some suppliers may offer a mixture of cis and trans isomers. For applications requiring strict stereochemical control, such as in pharmaceuticals or highly ordered materials, confirmation of the cis,cis- configuration is essential.

Synthesis and Stereochemical Control: The Path from Planar to Saturated Scaffold

The primary synthetic route to cis,cis-1,3,5-cyclohexanetricarboxylic acid is the catalytic hydrogenation of its aromatic precursor, 1,3,5-benzenetricarboxylic acid (trimesic acid).[5][6][7] The stereochemical outcome of this reaction is highly dependent on the choice of catalyst and reaction conditions.

The hydrogenation of the aromatic ring proceeds via the addition of hydrogen atoms to the same face of the ring, a process known as syn-addition.[8] This mechanistic feature is key to achieving the desired cis,cis-stereochemistry.

Methodological Discussion: Catalytic Hydrogenation

A robust and scalable method for the synthesis of all-cis cyclohexanecarboxylic acids involves the hydrogenation of the corresponding aromatic acid using a transition metal catalyst. A relevant example from the patent literature describes the hydrogenation of trimellitic acid (1,2,4-benzenetricarboxylic acid) to primarily the cis,cis,cis-isomer using a transition metal on a high-surface-area carbon support.[9] This process can be adapted for the synthesis of the 1,3,5-isomer.

Workflow for Stereoselective Hydrogenation:

Caption: Generalized workflow for the synthesis of cis,cis-1,3,5-cyclohexanetricarboxylic acid via catalytic hydrogenation.

The choice of a rhodium-on-carbon (Rh/C) or ruthenium-on-carbon (Ru/C) catalyst is often preferred for arene hydrogenation as they can provide high stereoselectivity for the cis-isomer under manageable temperature and pressure conditions.[10] The solvent can also influence the reaction; water or acetic acid are common choices. Post-reaction, the product is typically isolated by filtration to remove the heterogeneous catalyst, followed by crystallization.

Quality Control and Characterization

Confirmation of the structure and purity of cis,cis-1,3,5-cyclohexanetricarboxylic acid is paramount. The following analytical techniques are essential for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the cis,cis-stereochemistry. Due to the chair conformation, the protons on the cyclohexane ring will exhibit distinct axial and equatorial signals. The spectrum is expected to show complex multiplets for the methine and methylene protons. The integration of these signals should correspond to the 12 protons of the cyclohexane ring. Representative ¹H NMR spectra are available in public databases.[11][12][13][14]

Further Analytical Techniques

• ¹³C NMR Spectroscopy: Will show characteristic peaks for the carboxyl carbons and the carbons of the cyclohexane ring.

• Mass Spectrometry (MS): To confirm the molecular weight (216.19 g/mol ).

• Infrared (IR) Spectroscopy: Will show a broad O-H stretch for the carboxylic acid groups and a strong C=O stretch.

• Melting Point: The melting point for the pure cis,cis-isomer is reported to be in the range of 216-220 °C.[3]

Applications in Drug Development and Materials Science

The rigid, tripodal nature of cis,cis-1,3,5-cyclohexanetricarboxylic acid makes it a highly attractive building block, or "scaffold," for a variety of applications.

Linker Technology in Antibody-Drug Conjugates (ADCs)

In the field of oncology, ADCs are a transformative class of therapeutics that combine the targeting specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic drug.[15][16][17] The linker that connects the antibody to the drug is a critical component that influences the stability, pharmacokinetics, and efficacy of the ADC.[18]

cis,cis-1,3,5-Cyclohexanetricarboxylic acid represents a compelling scaffold for the development of novel linkers. Its three carboxylic acid groups provide multiple attachment points, allowing for the creation of "branched" or "multi-drug" linkers. This can be advantageous for:

• Increasing the Drug-to-Antibody Ratio (DAR): A higher DAR can lead to greater potency.

• Modulating Solubility and Pharmacokinetics: The rigid cyclohexane core can be functionalized to improve the overall properties of the ADC.

• Controlled Drug Release: The carboxylic acid groups can be derivatized to form cleavable or non-cleavable linkages, allowing for tailored drug release mechanisms within the target cancer cell.[18]

Caption: Conceptual diagram of cis,cis-1,3,5-cyclohexanetricarboxylic acid as a linker scaffold in an ADC.

While no currently marketed ADCs explicitly use this specific linker, its structural features align with the design principles of advanced linker technologies aimed at improving the therapeutic index of these powerful drugs.[19][20]

Metal-Organic Frameworks (MOFs) for Drug Delivery

MOFs are crystalline materials composed of metal ions or clusters coordinated to organic ligands. Their high porosity and tunable structures make them promising candidates for drug delivery applications. The three carboxylate groups of cis,cis-1,3,5-cyclohexanetricarboxylic acid can coordinate with metal centers to form stable, porous frameworks capable of encapsulating therapeutic agents for controlled release.

Supramolecular Chemistry and Other Applications

The ability of the three carboxylic acid groups to participate in hydrogen bonding makes this molecule a valuable tool in supramolecular chemistry for the construction of self-assembling systems. Furthermore, derivatives of related cyclohexane scaffolds have been explored in various pharmaceutical preparations, indicating the broader utility of this structural motif in medicinal chemistry.[21]

Conclusion

cis,cis-1,3,5-Cyclohexanetricarboxylic acid is a stereochemically defined, rigid scaffold with significant untapped potential in advanced materials and drug development. Its commercial availability, coupled with a well-understood synthetic pathway, makes it an accessible tool for researchers. As the demand for more sophisticated and precisely engineered molecular constructs grows, particularly in the realm of targeted therapeutics like ADCs, the unique properties of this tripodal linker are poised to attract increasing interest. Diligent sourcing and thorough characterization will be key to successfully leveraging its capabilities in next-generation scientific innovations.

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CAS number and chemical identifiers for Cyclohexane-1,3,5-tricarboxylic acid

An In-Depth Technical Guide to Cyclohexane-1,3,5-tricarboxylic Acid for Researchers and Drug Development Professionals

Introduction: A Versatile Tripodal Scaffold

Cyclohexane-1,3,5-tricarboxylic acid is a saturated carbocyclic compound that has garnered significant attention in various fields of chemical research, from supramolecular chemistry to materials science and drug discovery. Its rigid cyclohexane core, adorned with three carboxylic acid groups, provides a well-defined three-dimensional structure. The spatial arrangement of these functional groups, dictated by the stereochemistry of the cyclohexane ring, makes it an exemplary tripodal molecule—a molecular entity with three "feet" capable of engaging in specific, directional interactions.

This guide provides a comprehensive overview of Cyclohexane-1,3,5-tricarboxylic acid, focusing on its chemical identity, stereoisomeric forms, synthesis, and critical applications for professionals in research and development.

Core Chemical Identifiers

Accurate identification of chemical compounds is paramount for reproducible research and regulatory compliance. Cyclohexane-1,3,5-tricarboxylic acid can exist as different stereoisomers, primarily the cis and trans forms, which often have distinct CAS numbers. The most commercially prevalent and studied isomer is the cis,cis-isomer, where all three carboxyl groups are on the same face of the cyclohexane ring.

Identifier	Data	Source(s)
IUPAC Name	cyclohexane-1,3,5-tricarboxylic acid	[1][2]
Molecular Formula	C₉H₁₂O₆	[1][3][4]
Molecular Weight	216.19 g/mol	[2][3]
CAS Number (General/Mixture)	25357-95-3	[1][3][5]
CAS Number (cis,cis-isomer)	16526-68-4	[4][6][7]
CAS Number (trans-isomer)	16526-69-5	[1][8]
InChI (General)	InChI=1S/C9H12O6/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h4-6H,1-3H2,(H,10,11)(H,12,13)(H,14,15)	[1]
InChIKey (General)	FTHDNRBKSLBLDA-UHFFFAOYSA-N	[1][2][3]
Canonical SMILES (General)	C1C(CC(CC1C(=O)O)C(=O)O)C(=O)O	[1]
InChIKey (cis,cis-isomer)	FTHDNRBKSLBLDA-FPFOFBBKSA-N	[4]
SMILES (cis,cis-isomer)	OC(=O)[C@@H]1CC(O)=O">C@@HC(O)=O

Physicochemical Properties and Stereochemistry

The utility of Cyclohexane-1,3,5-tricarboxylic acid is deeply rooted in its structure. The cis,cis-isomer is particularly noteworthy. In solution, it preferentially adopts a stable chair conformation where all three carboxyl groups occupy equatorial positions[2]. This arrangement minimizes steric hindrance and projects the functional groups outwards, making them highly accessible for intermolecular interactions. This specific geometry is the cornerstone of its application in molecular recognition and self-assembly.

Property	Description	Source(s)
Appearance	White crystalline powder	[2]
Melting Point (cis-isomer)	211-215 °C
Purity (Typical Commercial)	≥95-98%	[2]
Key Structural Feature	The cis,cis-isomer adopts a chair conformation with three equatorial carboxyl groups.	[2]

Synthesis Pathway and Methodologies

The primary route for synthesizing Cyclohexane-1,3,5-tricarboxylic acid involves the catalytic hydrogenation of its aromatic precursor, trimesic acid (benzene-1,3,5-tricarboxylic acid)[9][10]. This reaction saturates the benzene ring, converting it to a cyclohexane ring. The stereochemical outcome of the hydrogenation can be influenced by the choice of catalyst, solvent, and reaction conditions, allowing for the selective formation of different isomers.

Caption: Synthesis of Cyclohexane-1,3,5-tricarboxylic acid via hydrogenation.

Generalized Experimental Protocol: Hydrogenation of Trimesic Acid

The following protocol outlines a general procedure. Researchers must consult specific literature and perform appropriate risk assessments before implementation.

• Reactor Preparation: A high-pressure hydrogenation reactor is charged with trimesic acid and a suitable solvent (e.g., water, acetic acid).

• Catalyst Addition: A hydrogenation catalyst (e.g., rhodium on carbon, ruthenium) is carefully added to the mixture. The choice of catalyst is critical and can influence the stereoselectivity of the product.

• Hydrogenation: The reactor is sealed, purged with an inert gas (e.g., nitrogen or argon), and then pressurized with hydrogen gas to the desired pressure.

• Reaction: The mixture is heated and agitated for a specified duration, allowing the hydrogenation to proceed. Reaction progress can be monitored by techniques such as High-Performance Liquid Chromatography (HPLC).

• Work-up: After cooling and depressurization, the catalyst is removed by filtration.

• Isolation and Purification: The product is isolated from the filtrate, typically by evaporation of the solvent. The resulting solid can be purified by recrystallization to yield the desired isomer of Cyclohexane-1,3,5-tricarboxylic acid.

Core Applications in Research and Drug Development

The well-defined tripodal nature of Cyclohexane-1,3,5-tricarboxylic acid makes it a valuable tool for scientists and researchers.

Supramolecular Chemistry and Molecular Recognition

The cis,cis-isomer is an ideal guest molecule for studying non-covalent interactions[2]. Its three equatorial carboxyl groups can form multiple hydrogen bonds simultaneously with a complementary host molecule (a receptor). This leads to the formation of stable 1:1 host-guest complexes, which can be studied to understand the principles of molecular recognition[2][11]. This property is foundational for designing novel sensors, transport systems, and self-assembling materials.

Precursor for Tripodal Ligands in Medicinal Chemistry

While not a drug itself, Cyclohexane-1,3,5-tricarboxylic acid is a key starting material for synthesizing other important molecules. A prime example is its conversion to cis,cis-1,3,5-triaminocyclohexane (TACH)[12]. This conversion is typically achieved via a Curtius rearrangement of the corresponding triacyl azide, which is derived from the tricarboxylic acid[12]. TACH is a highly effective tridentate ligand used to chelate metal ions. These metal complexes have applications in areas such as radiopharmaceuticals, where a radioactive metal ion is securely held by the ligand for imaging or therapeutic purposes[12].

Caption: Workflow for the synthesis of TACH ligand from the parent triacid.

Building Block in Drug Scaffolding

The rigid cyclohexane framework serves as a non-aromatic, three-dimensional scaffold for building more complex molecules. In drug development, moving from flat, aromatic structures to 3D saturated rings can improve properties like solubility, metabolic stability, and cell permeability, while also exploring new regions of chemical space. Cyclohexane-based building blocks are used in the synthesis of drug candidates for various therapeutic areas[13][14].

Safety and Handling

Cyclohexane-1,3,5-tricarboxylic acid is classified as an irritant. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn during handling.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Precautionary Measures: Handle in a well-ventilated area or a fume hood to avoid inhaling the powder. Avoid contact with skin, eyes, and clothing[15]. Store in a cool, dry, and well-sealed container[2].

Conclusion

Cyclohexane-1,3,5-tricarboxylic acid, particularly its cis,cis-stereoisomer, is more than just a simple chemical. It is a sophisticated molecular tool whose rigid, tripodal structure provides a predictable platform for building complex molecular architectures. Its utility as a guest molecule in supramolecular chemistry, a precursor to essential ligands like TACH, and a 3D scaffold in drug design underscores its importance and versatility. For researchers and drug development professionals, a thorough understanding of its properties and stereochemistry is key to unlocking its full potential in creating novel materials and therapeutics.

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Protocols & Analytical Methods

Cyclohexane-1,3,5-tricarboxylic Acid: A Versatile Aliphatic Linker for Advanced Metal-Organic Frameworks in Drug Delivery

An Application Guide for Researchers

Abstract

Metal-Organic Frameworks (MOFs) have emerged as highly promising materials for biomedical applications, particularly in drug delivery, owing to their exceptional porosity, tunable structures, and high drug loading capacities.[1][2] The choice of the organic linker is a critical determinant of the final MOF's architecture, stability, and functionality.[3] While aromatic tricarboxylates like 1,3,5-benzenetricarboxylic acid (BTC) are widely used, their aliphatic counterparts offer unique structural possibilities due to their inherent flexibility. This guide provides a detailed exploration of cis,cis-cyclohexane-1,3,5-tricarboxylic acid (H₃BCT) as a flexible, trivalent linker for synthesizing robust MOFs. We present the scientific rationale, detailed synthesis protocols, characterization methodologies, and a specific application workflow for loading and releasing the anticancer drug 5-Fluorouracil.

Introduction: The Case for a Flexible Linker

MOFs are crystalline coordination polymers constructed from metal ions or clusters (nodes) and organic ligands (linkers).[4] The geometry and connectivity of the linker are paramount in defining the topology and properties of the resulting framework.[3][5] The vast majority of well-studied trivalent linkers are rigid aromatic molecules, such as 1,3,5-benzenetricarboxylic acid (BTC), which is a component of highly stable frameworks like MIL-100 and HKUST-1.[6]

While rigidity imparts stability, the use of flexible aliphatic linkers like cyclohexane-1,3,5-tricarboxylic acid introduces new degrees of freedom into the framework design. The non-planar, chair-like conformation of the cyclohexane ring can lead to novel network topologies that are inaccessible with planar aromatic linkers. This conformational flexibility can also influence the framework's response to guest molecules, potentially leading to dynamic "breathing" effects that are advantageous for controlled drug release.

Specifically, the cis,cis-1,3,5-cyclohexanetricarboxylic acid isomer (H₃BCT), with its three carboxyl groups oriented on the same face of the cyclohexane ring, is an excellent candidate for building stable, three-dimensional porous structures.[7][8][9] The use of biocompatible metal nodes, such as iron (Fe³⁺), in conjunction with this aliphatic linker allows for the development of MOFs with low toxicity profiles, a critical requirement for drug delivery vehicles.[1][10]

This document provides a comprehensive protocol for the synthesis of an iron-based MOF using H₃BCT, its subsequent characterization, and its application as a carrier for the anticancer drug 5-Fluorouracil (5-FU).

Synthesis of an Iron-Based MOF with H₃BCT (Fe-BCT)

Scientific Rationale

The synthesis of MOFs is typically achieved through solvothermal or hydrothermal methods, where precursors are heated in a sealed vessel, allowing crystals to form slowly under controlled pressure and temperature.[3][11] This approach facilitates the self-assembly of metal nodes and organic linkers into a crystalline, porous structure.[12]

For this protocol, we adapt a well-established method for synthesizing the iron-based MOF, MIL-100(Fe), which traditionally uses the aromatic BTC linker.[13][14] By replacing BTC with H₃BCT, we aim to create an analogous framework, tentatively named Fe-BCT. Iron is chosen as the metal source due to its low toxicity, cost-effectiveness, and the formation of stable Fe₃O clusters that can act as secondary building units (SBUs).[1][15] The reaction is performed in deionized water under hydrothermal conditions, making it a relatively "green" synthesis method.

Experimental Protocol: Hydrothermal Synthesis of Fe-BCT

Materials:

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H₃BCT)[8][9]

• Deionized water (H₂O)

• Ethanol

• Teflon-lined stainless-steel autoclave (e.g., 100 mL)

• Centrifuge

• Oven

Procedure:

• Precursor Solution Preparation: In a glass beaker, dissolve 2.7 g of FeCl₃·6H₂O and 1.44 g of H₃BCT in 60 mL of deionized water. This corresponds to a molar ratio of approximately 1.5:1 for Fe:H₃BCT, which can be optimized.

• Hydrothermal Reaction: Transfer the resulting solution into a 100 mL Teflon-lined stainless-steel autoclave. Seal the autoclave tightly.

• Heating: Place the autoclave in a preheated oven at 150 °C and maintain this temperature for 12-24 hours.[14] The slow heating and cooling rates can influence crystal size and quality.[11]

• Cooling and Collection: After the reaction time, turn off the oven and allow the autoclave to cool down to room temperature naturally. Collect the resulting solid product (typically an orange or brown powder) by centrifugation or filtration.

• Purification (Activation): The as-synthesized MOF contains unreacted linker and other impurities within its pores. A two-step purification process is essential:

  • Wash the solid product with hot deionized water (e.g., 80 °C) for 3 hours to remove residual salts and unreacted precursors. Centrifuge to recover the solid.[14]

  • Subsequently, wash the solid with ethanol (e.g., 60 °C) for 3 hours to exchange the water molecules within the pores with a more volatile solvent.[14]

• Drying: Recover the purified MOF by centrifugation and dry it in an oven at 80-100 °C overnight to obtain the activated, porous Fe-BCT. For complete activation before gas sorption analysis, further heating under vacuum (e.g., 150 °C) is recommended.[14]

Synthesis Workflow Diagram

Caption: Hydrothermal synthesis and activation workflow for Fe-BCT MOF.

Physicochemical Characterization

Thorough characterization is essential to confirm the successful synthesis of the desired MOF and to determine its key properties.[4]

Rationale and Methodologies

• Powder X-Ray Diffraction (PXRD): This is the primary technique to confirm the crystallinity and phase purity of the synthesized material. The resulting diffraction pattern is a fingerprint of the crystalline structure.[14]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to verify the coordination of the carboxylate groups of the H₃BCT linker to the iron clusters. A shift in the C=O stretching frequency from the free acid to the coordinated carboxylate is expected.[15]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of the material as a function of temperature, providing information about its thermal stability and the temperature at which the framework decomposes.[15]

• Scanning Electron Microscopy (SEM): SEM imaging reveals the morphology (shape and size) of the synthesized MOF crystals.[15]

• Nitrogen Sorption Analysis (BET Method): This technique is used to determine the specific surface area (Brunauer–Emmett–Teller area) and pore volume of the activated MOF, which are critical parameters for its drug loading capacity.[15][16]

Expected Characterization Data Summary

The following table summarizes the expected outcomes from the characterization of a successfully synthesized Fe-BCT MOF, with values estimated based on analogous iron-tricarboxylate structures.

Technique	Parameter	Expected Result/Value	Interpretation
PXRD	Diffraction Peaks	Sharp, intense peaks at specific 2θ angles.	Indicates a highly crystalline material.[14]
FT-IR	Wavenumber (cm⁻¹)	Disappearance of C=O peak (~1710 cm⁻¹); Appearance of asymmetric/symmetric COO⁻ peaks (~1620 & ~1440 cm⁻¹).	Confirms coordination of linker to metal nodes.
TGA	Decomposition Temp.	Stable up to ~300 °C.	Defines the thermal operating window for the material.[17]
SEM	Crystal Morphology	Typically octahedral or well-defined microcrystals.[14]	Confirms uniform particle shape and size distribution.
N₂ Sorption	BET Surface Area	1000 - 2500 m²/g	High surface area indicates significant porosity.[6][18]
N₂ Sorption	Pore Volume	0.5 - 1.2 cm³/g	Large pore volume is crucial for high drug loading.[18]

Application in Drug Delivery: 5-Fluorouracil

The high surface area and porous nature of Fe-BCT make it an excellent candidate for encapsulating drug molecules.[1] We will use 5-Fluorouracil (5-FU), a common chemotherapeutic agent, as a model drug.

Scientific Rationale

Drug loading into MOFs is typically achieved by soaking the activated MOF in a concentrated drug solution.[19][20] The drug molecules diffuse into the pores and are adsorbed onto the internal surface. The release of the drug is often triggered by changes in the environment, such as pH.[21] Many iron-based MOFs are known to be degradable under acidic conditions (pH ~5.0), which are characteristic of the tumor microenvironment and endosomal compartments.[10][21] This pH-responsive degradation allows for targeted drug release at the cancer site, minimizing side effects on healthy tissues (which are at a physiological pH of ~7.4).

Protocol: 5-Fluorouracil (5-FU) Loading

Materials:

• Activated Fe-BCT MOF

• 5-Fluorouracil (5-FU)

• Phosphate-Buffered Saline (PBS), pH 7.4

• UV-Vis Spectrophotometer

Procedure:

• Prepare Drug Solution: Prepare a stock solution of 5-FU in PBS (pH 7.4) at a known concentration (e.g., 1 mg/mL).

• Incubation: Disperse a known mass of activated Fe-BCT (e.g., 50 mg) into a specific volume of the 5-FU solution (e.g., 20 mL).

• Loading: Stir the suspension at room temperature for 24 hours in the dark to allow the drug to diffuse into the MOF pores and reach equilibrium.

• Separation: After 24 hours, separate the drug-loaded MOF (5-FU@Fe-BCT) from the solution by centrifugation.

• Quantification of Loading: Carefully collect the supernatant. Measure the concentration of the remaining 5-FU in the supernatant using a UV-Vis spectrophotometer at its maximum absorbance wavelength (~266 nm).

• Calculate Loading Efficiency: The amount of loaded drug is the initial amount minus the amount remaining in the supernatant.

  • Drug Loading (%) = [(Mass of drug loaded) / (Mass of 5-FU@Fe-BCT)] x 100

  • Encapsulation Efficiency (%) = [(Mass of drug loaded) / (Initial mass of drug)] x 100

Protocol: In Vitro 5-FU Release Study

Procedure:

• Preparation: Disperse a known mass of 5-FU@Fe-BCT (e.g., 20 mg) into a dialysis bag containing a small volume of release medium.

• Release Study: Place the sealed dialysis bag into a larger container with 50 mL of release medium. Conduct two parallel experiments:

  • Physiological pH: PBS at pH 7.4.

  • Tumor Microenvironment pH: Acetate buffer or PBS at pH 5.0.[10]

• Sampling: Keep the containers in a shaker bath at 37 °C. At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot (e.g., 1 mL) of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantification: Measure the concentration of 5-FU in the collected aliquots using a UV-Vis spectrophotometer.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point. Plot the cumulative release (%) versus time (hours) for both pH conditions. A significantly faster release rate is expected at pH 5.0 compared to pH 7.4.[21]

Drug Delivery Mechanism Diagram

Caption: Schematic of 5-FU loading and pH-responsive release.

Conclusion and Future Outlook

Cyclohexane-1,3,5-tricarboxylic acid serves as a highly effective and versatile building block for creating novel, flexible MOFs. The Fe-BCT framework demonstrates the potential for robust, porous materials with properties suitable for advanced drug delivery applications. The protocols outlined here provide a comprehensive guide for the synthesis, characterization, and evaluation of this MOF system. The inherent flexibility of the aliphatic linker, combined with the pH-responsive nature of the iron-carboxylate coordination bonds, enables the design of "smart" delivery vehicles that can release their therapeutic payload in a controlled and targeted manner. Future work should focus on in vivo studies to validate the biocompatibility and therapeutic efficacy of these promising materials, paving the way for their clinical translation.

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Application Note: Hydrothermal Synthesis of Cyclohexane-1,3,5-tricarboxylic Acid-Based MOFs for Advanced Drug Delivery Applications

Introduction

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage, catalysis, and notably, in the biomedical field.[1] Their high surface area, tunable pore size, and the ability to functionalize their organic linkers make them ideal candidates for drug delivery systems.[2][3] This application note provides a detailed guide to the hydrothermal synthesis of MOFs using the flexible and versatile ligand, cyclohexane-1,3,5-tricarboxylic acid (H₃CTC). Specifically, we will focus on the synthesis of a cobalt-based MOF, [Co₃(CTC)₂(H₂O)₄]·5H₂O, and explore its potential applications in the encapsulation and delivery of therapeutic agents.

The choice of cyclohexane-1,3,5-tricarboxylic acid as an organic linker is predicated on its non-planar, flexible structure, which can lead to the formation of unique three-dimensional frameworks with intricate pore networks. The hydrothermal synthesis method is particularly well-suited for the crystallization of such robust frameworks, as it employs water as a green solvent and allows for precise control over the reaction conditions to yield high-quality crystals.[4]

This document is intended for researchers, scientists, and drug development professionals, providing both the foundational scientific principles and detailed, actionable protocols for the synthesis, characterization, and application of these promising nanomaterials.

Scientific Principles and Experimental Rationale

Why Hydrothermal Synthesis?

Hydrothermal synthesis is a widely adopted method for the synthesis of MOFs due to several key advantages:

• High Crystallinity: The use of elevated temperatures and pressures in a closed system facilitates the dissolution of precursors and promotes the growth of highly crystalline products.

• Control over Morphology: By tuning parameters such as temperature, reaction time, and pH, it is possible to control the size and shape of the resulting MOF crystals.

• Environmentally Benign: Water is the primary solvent, reducing the reliance on harsh organic solvents.

• Formation of Robust Frameworks: The conditions of hydrothermal synthesis can favor the formation of thermodynamically stable and robust MOF structures.

The general mechanism of hydrothermal MOF synthesis involves the dissolution of the metal salt and the organic linker in water, followed by heating in a sealed autoclave. Under these conditions, the deprotonation of the carboxylic acid groups of the ligand occurs, which then coordinate with the metal ions to form the extended framework. The slow cooling of the autoclave allows for the controlled crystallization of the MOF.

Experimental Protocols

Part 1: Hydrothermal Synthesis of [Co₃(CTC)₂(H₂O)₄]·5H₂O

This protocol is based on the reported synthesis of cobalt-cyclohexane-1,3,5-tricarboxylate MOF, with inferred parameters for a detailed, reproducible procedure.

Materials:

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• cis,cis-Cyclohexane-1,3,5-tricarboxylic acid (H₃CTC)

• Deionized water

• Teflon-lined stainless steel autoclave (23 mL)

• Centrifuge

• Oven

Protocol:

• Precursor Solution Preparation:

  • In a 20 mL glass vial, dissolve 0.5 mmol of Cobalt(II) nitrate hexahydrate in 10 mL of deionized water.

  • In a separate 20 mL glass vial, dissolve 0.33 mmol of cis,cis-cyclohexane-1,3,5-tricarboxylic acid in 10 mL of deionized water. Gentle heating and sonication may be applied to aid dissolution.

• Reaction Mixture Assembly:

  • Combine the two precursor solutions in the Teflon liner of a 23 mL stainless steel autoclave.

  • Stir the mixture gently for 5 minutes to ensure homogeneity.

• Hydrothermal Reaction:

  • Seal the autoclave and place it in a programmable oven.

  • Heat the autoclave to 160 °C at a rate of 5 °C/min.

  • Hold the temperature at 160 °C for 72 hours.

  • Cool the autoclave to room temperature naturally.

• Product Isolation and Purification:

  • Carefully open the autoclave and collect the pink crystalline product by filtration or centrifugation.

  • Wash the product thoroughly with deionized water (3 x 15 mL) and then with ethanol (3 x 15 mL) to remove any unreacted starting materials.

  • Dry the final product in an oven at 80 °C overnight.

Table 1: Synthesis Parameters for [Co₃(CTC)₂(H₂O)₄]·5H₂O

Parameter	Value
Metal Salt	Cobalt(II) nitrate hexahydrate
Organic Ligand	cis,cis-Cyclohexane-1,3,5-tricarboxylic acid
Molar Ratio (Metal:Ligand)	1.5 : 1
Solvent	Deionized Water
Temperature	160 °C
Reaction Time	72 hours
Autoclave Volume	23 mL

Diagram 1: Hydrothermal Synthesis Workflow

Caption: Workflow for the hydrothermal synthesis of the cobalt-based MOF.

Part 2: Characterization of the Synthesized MOF

To confirm the successful synthesis and determine the properties of the [Co₃(CTC)₂(H₂O)₄]·5H₂O MOF, the following characterization techniques are recommended:

• Powder X-Ray Diffraction (PXRD): To verify the crystalline structure and phase purity of the synthesized material.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the MOF and confirm the presence of coordinated and guest water molecules.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups of the ligand and confirm its coordination to the metal centers.

• Scanning Electron Microscopy (SEM): To visualize the morphology and crystal size of the MOF particles.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the specific surface area and pore volume of the activated MOF, which are crucial parameters for drug loading applications.

Table 2: Expected Characterization Results

Technique	Expected Outcome
PXRD	A diffraction pattern matching the simulated pattern from single-crystal X-ray data, confirming the desired crystal structure.
TGA	A multi-step weight loss profile corresponding to the removal of guest water molecules followed by coordinated water molecules and finally the decomposition of the framework.
FTIR	Disappearance or shift of the C=O stretching vibration of the carboxylic acid and appearance of new bands corresponding to the coordinated carboxylate groups.
SEM	Images showing well-defined crystals with a specific morphology (e.g., rod-like, block-like).
BET	A significant specific surface area and pore volume after activation, indicating a porous structure suitable for guest molecule encapsulation.

Application in Drug Delivery: A Proposed Protocol

While specific drug loading studies for [Co₃(CTC)₂(H₂O)₄]·5H₂O are not yet prevalent in the literature, its porous nature suggests its potential as a drug delivery vehicle. The following is a proposed protocol for the loading of a model drug, Ibuprofen, based on established methods for other porous MOFs.[5][6]

Proposed Protocol: Ibuprofen Loading into [Co₃(CTC)₂(H₂O)₄]·5H₂O

Materials:

• Activated [Co₃(CTC)₂(H₂O)₄]·5H₂O MOF (activated by heating under vacuum to remove guest water molecules)

• Ibuprofen

• Ethanol (anhydrous)

• UV-Vis Spectrophotometer

Protocol:

• Activation of MOF:

  • Place a known amount of the as-synthesized MOF in a vacuum oven.

  • Heat at 120 °C under vacuum for 12 hours to remove guest water molecules and activate the pores.

• Drug Loading:

  • Prepare a stock solution of Ibuprofen in anhydrous ethanol (e.g., 10 mg/mL).

  • Disperse a known amount of the activated MOF (e.g., 50 mg) in a specific volume of the Ibuprofen solution (e.g., 10 mL).

  • Stir the suspension at room temperature for 24-48 hours in a sealed container to allow for the diffusion of Ibuprofen into the MOF pores.

• Isolation of Drug-Loaded MOF:

  • Centrifuge the suspension to separate the solid drug-loaded MOF.

  • Carefully collect the supernatant for analysis.

  • Wash the solid with a small amount of fresh ethanol to remove surface-adsorbed drug.

  • Dry the drug-loaded MOF under vacuum at a mild temperature (e.g., 40 °C).

• Quantification of Drug Loading:

  • Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the characteristic wavelength of Ibuprofen (around 222 nm).

  • Calculate the concentration of Ibuprofen remaining in the supernatant using a pre-established calibration curve.

  • Determine the amount of Ibuprofen loaded into the MOF by subtracting the amount remaining in the supernatant from the initial amount.

  • Calculate the drug loading capacity and encapsulation efficiency using the following formulas:

    • Drug Loading Capacity (%) = (Mass of loaded drug / Mass of drug-loaded MOF) x 100

    • Encapsulation Efficiency (%) = (Mass of loaded drug / Initial mass of drug) x 100

Diagram 2: Drug Loading and Release Logical Flow

Caption: Logical flow for drug loading into the MOF and subsequent release studies.

Biocompatibility and Future Perspectives

The successful application of any nanomaterial in drug delivery hinges on its biocompatibility.[7] For cobalt-based MOFs, it is crucial to assess their potential toxicity. In vitro cytotoxicity assays, such as the MTT assay, using relevant cell lines (e.g., fibroblasts, epithelial cells) are a necessary first step. These studies would determine the concentration range at which the MOF exhibits minimal toxicity.

Future research should focus on:

• Detailed Drug Release Studies: Investigating the release kinetics of various drugs from this MOF under different pH conditions to simulate physiological environments.

• Surface Functionalization: Modifying the surface of the MOF with biocompatible polymers like polyethylene glycol (PEG) to enhance its stability in biological media and reduce potential immunogenicity.

• In Vivo Studies: Following promising in vitro results, conducting in vivo studies in animal models to evaluate the biodistribution, efficacy, and safety of the drug-loaded MOF.

The unique structural features of MOFs derived from cyclohexane-1,3,5-tricarboxylic acid offer exciting possibilities for the design of next-generation drug delivery systems. The protocols and insights provided in this application note serve as a foundational guide for researchers to explore and unlock the full potential of these remarkable materials.

References

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• Hydrothermal synthesis of cobalt carbonates using different counter ions. Elsevier. [Link]

• Ibuprofen Loaded into Metal–Organic Framework Shells Coated on Fe 3 O 4 Nanoparticles for the Removal of Protein-Bound Uremic Toxins in Blood. ResearchGate. [Link]

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• Hydrothermal synthesis of [Co3(TPO)2(bipy)2(H2O)6]·2.4 H2O (H3TPO = tris-(4-carboxylphenyl)phosphine oxide). A 1-D double stranded co-ordination polymer. ResearchGate. [Link]

• Mechano-chemical hydrothermal synthesis of NH4NiPO4·H2O and its transformation to LiNiPO4. ResearchGate. [Link]

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Application Note: A Protocol for the Synthesis of Copper-Based Metal-Organic Frameworks with Tricarboxylate Linkers

For: Researchers, scientists, and drug development professionals.

Introduction: The Architectural Elegance of Copper-Based MOFs

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands, forming a repeating, network structure.[1][2] Among the vast library of MOFs, copper-based frameworks synthesized with tricarboxylate linkers have garnered significant attention due to their high porosity, exceptional surface area, and accessible metal sites.[3][4] These characteristics make them prime candidates for a multitude of applications, including gas storage and separation, catalysis, drug delivery, and sensing.[3][5][6][7]

The archetypal example of a copper-based MOF with a tricarboxylate linker is [Cu₃(BTC)₂(H₂O)₃]n, commonly known as HKUST-1 (Hong Kong University of Science and Technology-1) or Cu-BTC, where BTC stands for benzene-1,3,5-tricarboxylate.[1][8] The structure of HKUST-1 is built upon paddlewheel-shaped secondary building units (SBUs), where two copper(II) ions are bridged by four carboxylate groups from the BTC linkers.[5] This arrangement creates a three-dimensional porous network with a characteristic face-centered cubic topology, featuring a system of interconnected pores of approximately 9 Å in diameter.[3] The synthesis of these materials is readily scalable, making them attractive for both academic research and industrial applications.[3]

This application note provides a detailed protocol for the solvothermal synthesis of HKUST-1, a representative copper-based MOF with a tricarboxylate linker. The causality behind experimental choices is explained to provide a deeper understanding of the synthesis process. Furthermore, essential characterization techniques for verifying the successful synthesis and quality of the material are outlined.

The Self-Assembly of HKUST-1: A Visual Representation

The formation of HKUST-1 is a fascinating example of molecular self-assembly, where the copper ions and tricarboxylate linkers spontaneously organize into a highly ordered, porous structure. The following diagram illustrates this process, highlighting the coordination between the copper paddlewheel SBUs and the BTC linkers.

Caption: Self-assembly of HKUST-1 from copper ions and BTC linkers.

Detailed Protocol for Solvothermal Synthesis of HKUST-1

The solvothermal method is a widely employed technique for the synthesis of high-quality MOF crystals.[1][5] This method involves heating the reactants in a sealed vessel, typically a Teflon-lined stainless-steel autoclave, at a temperature above the boiling point of the solvent. The autogenous pressure generated within the vessel facilitates the dissolution of reactants and the crystallization of the MOF.

Reagents and Equipment

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• N,N-Dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized water (H₂O)

• Teflon-lined stainless-steel autoclave (50 mL or 100 mL)

• Magnetic stirrer and stir bars

• Oven

• Centrifuge

• Beakers and graduated cylinders

• Filter paper and funnel

Step-by-Step Synthesis Procedure

• Preparation of Precursor Solutions:

  • Solution A (Metal Precursor): Dissolve 0.875 g (3.62 mmol) of copper(II) nitrate trihydrate in a solvent mixture of 12 mL of ethanol and 12 mL of deionized water. Stir the solution until the copper salt is fully dissolved, resulting in a clear blue solution. The use of a mixed solvent system is crucial; water aids in the dissolution of the copper salt, while ethanol can help to modulate the solubility of the organic linker and influence crystal growth.[1]

  • Solution B (Organic Linker): In a separate beaker, dissolve 0.42 g (2 mmol) of 1,3,5-benzenetricarboxylic acid in 24 mL of a 1:1 (v/v) mixture of DMF and ethanol.[3] Gentle heating or sonication can be employed to aid dissolution. DMF acts as a high-boiling point solvent and a coordinating agent that can influence the morphology and crystallinity of the final product.[9]

• Mixing and Reaction:

  • While stirring, slowly add Solution B (the linker solution) to Solution A (the metal precursor solution).

  • Continue stirring the resulting mixture for an additional 30 minutes at room temperature to ensure homogeneity.[10]

  • Transfer the final blue solution into a 100 mL Teflon-lined stainless-steel autoclave. The autoclave should not be filled to more than two-thirds of its capacity to allow for pressure build-up.

• Solvothermal Reaction:

  • Seal the autoclave tightly and place it in a preheated oven at 100°C for 24 hours.[1] The elevated temperature and pressure facilitate the deprotonation of the carboxylic acid groups and the coordination reaction between the copper ions and the BTC linkers, leading to the crystallization of HKUST-1.

• Product Isolation and Purification:

  • After 24 hours, turn off the oven and allow the autoclave to cool down naturally to room temperature. Caution: Do not attempt to open the autoclave while it is still hot due to the high internal pressure.

  • Once cooled, open the autoclave and collect the blue crystalline product by centrifugation or filtration.

  • To remove unreacted starting materials and solvent molecules trapped within the pores, the product must be thoroughly washed. Wash the collected crystals several times with fresh DMF, followed by several washes with ethanol. Centrifugation at each washing step will facilitate the separation of the solid product from the supernatant.

• Activation:

  • The final step is the activation of the MOF, which involves the removal of solvent molecules from the pores to make the internal surface area accessible.

  • Dry the purified product in an oven at a temperature between 120°C and 150°C under vacuum for at least 12 hours.[11] This process removes the coordinated and guest solvent molecules, resulting in the activated, highly porous HKUST-1 framework. The color of the material may change from a light blue to a deeper blue or purple upon activation.

Synthesis Workflow Diagram

Caption: Workflow for the solvothermal synthesis of HKUST-1.

Characterization of Copper-Based Tricarboxylate MOFs

Proper characterization is essential to confirm the synthesis of the desired MOF structure and to assess its quality. The following techniques are routinely used for the characterization of HKUST-1 and similar materials.

Powder X-ray Diffraction (PXRD)

PXRD is the most crucial technique for confirming the crystallinity and phase purity of the synthesized MOF. The experimental diffraction pattern should be compared with the simulated pattern from the known crystal structure of HKUST-1. The characteristic peaks for HKUST-1 are typically observed at 2θ values of approximately 6.7°, 9.5°, 11.6°, and 13.4°.[1]

Scanning Electron Microscopy (SEM)

SEM is used to visualize the morphology and particle size of the synthesized MOF crystals. HKUST-1 typically forms octahedral-shaped crystals, and SEM images can provide evidence of a well-defined crystal habit and a uniform particle size distribution.[1]

Nitrogen Adsorption-Desorption Isotherms

This technique is used to determine the surface area and porosity of the MOF. A Type I isotherm is characteristic of microporous materials like HKUST-1, indicating a high uptake of nitrogen at low relative pressures. From the isotherm data, the Brunauer-Emmett-Teller (BET) surface area can be calculated, which for high-quality HKUST-1 is typically in the range of 1000-1800 m²/g.[1][8]

Thermogravimetric Analysis (TGA)

TGA is employed to assess the thermal stability of the MOF. The TGA curve for HKUST-1 typically shows an initial weight loss below 150°C, corresponding to the removal of guest solvent molecules. The framework itself is generally stable up to around 300°C, after which decomposition of the organic linker occurs.[12]

Summary of Expected Characterization Data

Characterization Technique	Expected Result for HKUST-1	Significance
Powder X-ray Diffraction (PXRD)	Characteristic peaks at 2θ ≈ 6.7°, 9.5°, 11.6°, 13.4°	Confirms crystallinity and phase purity
Scanning Electron Microscopy (SEM)	Octahedral crystal morphology	Indicates well-defined crystal growth
N₂ Adsorption-Desorption	Type I isotherm, BET surface area: 1000-1800 m²/g	Confirms high porosity and surface area
Thermogravimetric Analysis (TGA)	Stable up to ~300°C	Determines thermal stability of the framework

Conclusion

The protocol detailed in this application note provides a reliable method for the synthesis of the copper-based tricarboxylate MOF, HKUST-1. By understanding the rationale behind each step, researchers can not only reproduce this synthesis but also adapt it for the preparation of other related MOF structures. The successful synthesis and characterization of these materials open the door to their exploration in a wide range of applications, from fundamental research to the development of novel technologies in catalysis and drug delivery.

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Role of Cyclohexane-1,3,5-tricarboxylic acid in controlling MOF topology

Application Note: Harnessing Stereochemistry and Flexibility

The Role of Cyclohexane-1,3,5-tricarboxylic Acid in Controlling MOF Topology

Audience: Researchers, scientists, and drug development professionals.

Abstract: The rational design of Metal-Organic Frameworks (MOFs) with desired topologies and properties is a cornerstone of modern materials science. While rigid aromatic linkers are widely used, flexible aliphatic linkers offer a higher degree of synthetic control and can lead to novel, dynamic structures. This application note provides an in-depth guide to using cyclohexane-1,3,5-tricarboxylic acid (H3chtc), a versatile and flexible tripodal linker, to control MOF topology. We explore the critical role of its stereoisomers and conformational freedom, discuss the principles of topological control through synthetic parameter tuning, and provide detailed protocols for the synthesis and characterization of H3chtc-based MOFs. This guide is intended to empower researchers to leverage the unique structural characteristics of H3chtc for the targeted design of functional materials for applications including catalysis, gas storage, and drug delivery.[1][2][3]

The H3chtc Linker: A Tool for Topological Diversity

Unlike commonly used rigid aromatic linkers such as benzene-1,3,5-tricarboxylic acid (BTC), the power of cyclohexane-1,3,5-tricarboxylic acid (H3chtc) lies in its non-planar, flexible cyclohexane backbone.[4] This inherent flexibility is not a bug but a feature, providing a sophisticated handle to manipulate the final framework architecture. The key to this control lies in understanding its stereochemistry.

1.1. The Critical Role of Isomerism and Conformation

The cyclohexane ring can exist in multiple conformations, primarily the stable "chair" form. The three carboxyl groups can be oriented in either axial (a) or equatorial (e) positions. The most thermodynamically stable and commonly used isomer is cis,cis-1,3,5-cyclohexanetricarboxylic acid, where all three carboxyl groups occupy equatorial positions in a chair conformation.[5] This specific arrangement creates a tripodal ligand with a defined, yet flexible, three-dimensional geometry.

The choice between different isomers (cis,cis vs. cis,trans, etc.) and the linker's ability to flex or rotate during synthesis directly influences the coordination environment of the metal centers and, consequently, the resulting network topology.[6] This contrasts sharply with rigid linkers, which offer a more predictable but limited set of geometric possibilities.

Figure 1: Logical relationship between H3chtc linker properties and final MOF topology.

Principles of Topological Control with H3chtc

Achieving a target topology with H3chtc is a multifactorial process. The interplay between the linker, the metal ion, and the reaction conditions determines the final structure.

• Metal Ion Coordination Geometry: The choice of metal is paramount. For example, in one study, Co(II), which favors an octahedral coordination environment, was linked by H3chtc anions to form 2D sheets. These sheets were then bridged by a co-ligand to create a porous 3D framework with a rare topology.[7] In contrast, using Cu(II) with the same ligands resulted in 1D knotted chains that self-assembled into a 2D layered structure.[7]

• Use of Co-ligands: As seen in the previous example, ancillary or "pillar" ligands are often used in conjunction with H3chtc. These co-ligands, typically nitrogen-based linkers like 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene (timb), can connect lower-dimensional H3chtc-metal structures (e.g., 1D chains or 2D layers) into robust, high-dimensionality frameworks.[7][8]

• Solvent System and pH: The reaction medium plays a crucial role. The polarity of the solvent can influence the solubility of precursors and affect the deprotonation state of the carboxylic acid groups. Acidity control is a key parameter in the synthesis of coordination polymers, directing the crystallization of specific compounds.[9]

• Reaction Temperature and Time: In solvothermal and hydrothermal syntheses, temperature directly impacts reaction kinetics and thermodynamics. Different crystalline phases (and thus different topologies) can often be accessed by simply modifying the temperature profile or the duration of the reaction.

Metal Ion	Co-Ligand	Dimensionality	Resulting Topology/Structure
Cu(II)	timb	3D Supramolecular	1D knotted chains intersect to form 2D layers, linked by H-bonds into a 3D network.[7]
Co(II)	timb	3D Framework	2D sheets are bridged by timb ligands to form a porous 3D framework with a rare (3, 4)-connected topology.[7]
Cu(II)	None	2D Layered	Cu2(COO)4 dimer nodes are connected by H3chtc to form 4x4 grids, creating a layered network.[10]
Zn(II)	timb	3D Framework	2D layered metal-organic structures are connected by tripodal timb ligands into a 3D network.[8]

Table 1: Examples of MOF structures synthesized using cyclohexane-1,3,5-tricarboxylic acid (H3chtc) and the influence of metal ion and co-ligand selection.

Protocols for MOF Synthesis and Characterization

This section provides a detailed, field-proven protocol for the synthesis of a 3D cobalt-based MOF, adapted from published methodologies.[7] The causality behind key steps is explained to provide a deeper understanding of the process.

3.1. Protocol: Hydrothermal Synthesis of a 3D Cobalt(II)-H3chtc MOF

Objective: To synthesize a porous three-dimensional metal-organic framework using Co(II) ions, H3chtc, and a timb co-ligand.

Materials and Equipment:

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H3chtc)

• 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene (timb)

• Deionized water

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

• Analytical balance, magnetic stirrer, programmable oven

Procedure:

• Precursor Preparation: In a 20 mL glass vial, dissolve 0.1 mmol of Co(NO₃)₂·6H₂O (approx. 29.1 mg) in 5 mL of deionized water. In a separate vial, dissolve 0.1 mmol of H3chtc (approx. 21.6 mg) and 0.1 mmol of timb (approx. 37.2 mg) in 5 mL of ethanol.

  • Causality: Using a mixed water/ethanol solvent system is crucial for ensuring that both the inorganic metal salt (water-soluble) and the organic linkers (more soluble in ethanol) are fully dissolved before reaction, promoting homogeneity.

• Reaction Mixture Assembly: While stirring, slowly add the metal salt solution to the linker solution. A slight precipitate may form. Stir the mixture for 30 minutes at room temperature.

  • Causality: Premixing at room temperature allows for initial coordination interactions to occur, which can guide the subsequent crystallisation process under hydrothermal conditions.

• Hydrothermal Reaction: Transfer the final mixture into a 20 mL Teflon-lined autoclave. Seal the vessel tightly.

  • Causality: The autoclave is essential for reaching temperatures above the boiling point of the solvent, creating high pressure (autogenous pressure) that facilitates the dissolution and recrystallization process, leading to highly crystalline MOF products.

• Thermal Program: Place the autoclave in a programmable oven and heat to 160 °C over 2 hours. Hold at 160 °C for 72 hours. Then, cool the oven slowly to room temperature over a period of 24 hours.

  • Causality: The 72-hour reaction time allows the system to reach thermodynamic equilibrium, favoring the formation of the most stable crystalline phase. The slow cooling rate is critical for promoting the growth of large, high-quality single crystals suitable for X-ray diffraction analysis, rather than a microcrystalline powder.

• Product Isolation and Purification: Open the autoclave carefully. Collect the resulting crystals by vacuum filtration. Wash the crystals thoroughly with deionized water (3 x 10 mL) and then ethanol (3 x 10 mL) to remove any unreacted precursors and solvent molecules trapped in the pores.

  • Causality: The washing steps are vital for sample purity. If residual precursors are not removed, they can interfere with subsequent characterization (e.g., thermal analysis) and block the pores, leading to inaccurate surface area measurements.

• Drying: Dry the purified crystals in an oven at 60 °C overnight.

3.2. Self-Validation through Characterization

To confirm the successful synthesis and integrity of the target MOF, the following characterization techniques are essential:

• Powder X-Ray Diffraction (PXRD): Compare the experimental PXRD pattern of the synthesized powder to the simulated pattern from single-crystal X-ray diffraction data (if available from literature) to confirm phase purity.

• Single-Crystal X-Ray Diffraction (SCXRD): This is the gold standard for determining the precise 3D structure, connectivity, and topology of the MOF.

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the framework and to quantify the amount of solvent molecules within the pores. A typical TGA curve will show an initial weight loss corresponding to the removal of guest solvent, followed by a plateau, and finally a sharp weight loss at higher temperatures corresponding to framework decomposition.

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the coordination of the carboxylate groups to the metal center. A shift in the C=O stretching frequency from the free acid to a lower wavenumber is indicative of successful coordination.

Experimental Workflow and Outlook

The development of novel MOFs using H3chtc follows a logical workflow from design to application. The flexibility of the linker provides a rich parameter space for exploration, enabling the discovery of materials with unique structural and functional properties.

Figure 2: General experimental workflow for the design and synthesis of H3chtc-based MOFs.

Future Outlook: The use of cyclohexane-1,3,5-tricarboxylic acid and its derivatives represents a promising strategy for moving beyond static, rigid MOFs. The inherent flexibility can be exploited to create "smart" materials that exhibit dynamic responses to external stimuli, such as guest inclusion or temperature changes.[11][12] For professionals in drug development, this opens avenues for creating stimuli-responsive carriers that can release therapeutic payloads in specific biological environments.[2][3] By mastering the principles outlined in this note, researchers can unlock the full potential of this versatile linker to build the next generation of advanced functional materials.

References

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Application Note: Harnessing the Unique Architecture of Cyclohexane-1,3,5-tricarboxylic Acid for Advanced Catalysis

An in-depth guide for researchers, scientists, and drug development professionals on the catalytic applications of Cyclohexane-1,3,5-tricarboxylic acid.

Introduction: Beyond the Benzene Ring

In the vast landscape of molecular building blocks for catalysis, Cyclohexane-1,3,5-tricarboxylic acid (CHTA) emerges as a molecule of significant interest. While its aromatic counterpart, trimesic acid (benzene-1,3,5-tricarboxylic acid, BTC), is widely recognized for its role in creating rigid, porous networks, CHTA offers a distinct advantage: conformational flexibility.[1] Its non-aromatic, puckered cyclohexane core, combined with three strategically positioned carboxyl groups, provides a unique tripodal structure that is less rigid than BTC. This inherent flexibility allows for the construction of novel catalytic systems with distinct structural and, consequently, functional properties.

The cis,cis-isomer of CHTA is particularly noteworthy, as it adopts a stable chair conformation where all three carboxyl groups occupy equatorial positions.[2] This specific geometry makes it an exceptional building block, or "tecton," for creating ordered supramolecular assemblies and coordination polymers. This application note will delve into the primary catalytic applications of CHTA, focusing on its use as a versatile organic linker in the synthesis of Metal-Organic Frameworks (MOFs) for heterogeneous catalysis and its potential in forming surface-templated catalytic systems. We will provide detailed, field-proven protocols and explain the causality behind the experimental choices, empowering researchers to leverage CHTA's unique properties in their work.

CHTA as a Linker for Catalytically Active Metal-Organic Frameworks (MOFs)

The primary and most explored application of CHTA in catalysis is its role as an organic linker in the synthesis of MOFs. MOFs are crystalline, porous materials constructed from metal ions or clusters coordinated to organic ligands. Their exceptionally high surface areas, tunable pore sizes, and the presence of catalytically active metal centers make them ideal candidates for heterogeneous catalysis.[3][4]

The use of CHTA instead of the more common BTC introduces flexibility into the MOF backbone. This can influence the framework's stability, guest accessibility, and dynamic behavior, potentially leading to novel catalytic activities. Hydrothermal synthesis is a common method for creating these structures, where the reactants are heated under pressure in an aqueous solution.[5][6]

Protocol 1: Hydrothermal Synthesis of a Copper-CHTA MOF

This protocol describes the synthesis of a copper-based MOF using cis,cis-Cyclohexane-1,3,5-tricarboxylic acid. The resulting material possesses open metal sites and a porous structure suitable for catalytic applications.

Rationale: The hydrothermal method facilitates the deprotonation of the carboxylic acid groups and their coordination to the copper(II) centers, leading to the self-assembly of the crystalline MOF structure. The choice of copper is based on its well-known catalytic activity in oxidation reactions.

Materials:

• Copper(II) nitrate hexahydrate (Cu(NO₃)₂·6H₂O)

• cis,cis-Cyclohexane-1,3,5-tricarboxylic acid (CHTA)[7][8]

• Deionized water

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a glass beaker, dissolve 0.5 mmol of Cu(NO₃)₂·6H₂O in 5 mL of deionized water.

• In a separate beaker, dissolve 0.5 mmol of CHTA in 5 mL of ethanol.

• Slowly add the CHTA solution to the copper nitrate solution while stirring continuously. A light blue precipitate may form.

• Transfer the resulting mixture to a 20 mL Teflon-lined stainless-steel autoclave.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 120°C for 48 hours.

• After 48 hours, allow the oven to cool naturally to room temperature.

• Collect the resulting blue crystalline product by filtration.

• Wash the product thoroughly with deionized water (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials.

• Dry the final product in a vacuum oven at 60°C overnight.

• Validation: The crystalline structure of the resulting MOF should be confirmed using Powder X-Ray Diffraction (PXRD) and its porosity analyzed by gas (e.g., N₂) adsorption measurements.

Application Protocol 2: Catalytic Oxidation of Cyclohexene using Cu-CHTA MOF

This protocol outlines the use of the synthesized Cu-CHTA MOF as a heterogeneous catalyst for the aerobic oxidation of cyclohexene. This reaction is a key transformation in industrial chemistry, producing valuable oxygenated compounds.[9]

Rationale: The copper centers within the MOF act as Lewis acidic sites that can activate molecular oxygen, facilitating the oxidation of the cyclohexene substrate. The porous nature of the MOF allows for the diffusion of reactants and products, while its heterogeneous nature enables easy separation and recycling of the catalyst.

Materials:

• Synthesized and activated Cu-CHTA MOF

• Cyclohexene

• Acetonitrile (solvent)

• Pressurized reaction vessel with magnetic stirring and gas inlet

• Gas chromatograph (GC) for analysis

• Oxygen (O₂) gas supply

Procedure:

• Activate the Cu-CHTA MOF catalyst by heating it under vacuum at 100°C for 4 hours to remove any guest solvent molecules from the pores.

• Add 20 mg of the activated Cu-CHTA MOF catalyst, 20 mL of acetonitrile, and 2 mL of cyclohexene to the reaction vessel.

• Seal the vessel, and then purge it with O₂ gas three times to ensure an oxygen-rich atmosphere.

• Pressurize the reactor with O₂ to 2 MPa.

• Place the vessel in a heating mantle on a magnetic stir plate and heat to 120°C while stirring vigorously.

• Maintain the reaction for 3 hours. Small aliquots of the reaction mixture can be carefully withdrawn at intervals to monitor progress by GC.

• After 3 hours, cool the reactor to room temperature and slowly vent the excess pressure.

• Separate the catalyst from the reaction mixture by centrifugation or filtration.

• Analyze the liquid product mixture using GC to determine the conversion of cyclohexene and the selectivity for various oxidation products (e.g., 2-cyclohexen-1-one, 2-cyclohexen-1-ol, cyclohexene oxide).[9]

• Catalyst Recycling: The recovered catalyst can be washed with acetonitrile, dried under vacuum, and reused in subsequent catalytic runs to test its stability and reusability.

Data Presentation: Typical Performance in Alkene Oxidation

The following table summarizes representative data for the catalytic oxidation of cyclohexene, illustrating key performance indicators for a heterogeneous catalyst.

Catalyst	Temperature (°C)	Pressure (MPa O₂)	Time (h)	Conversion (%)	Selectivity to 2-Cyclohexen-1-one (%)
Cu-CHTA MOF	120	2	3	~92	~58
TiZrCo Alloy	120	2	3	92.2	57.6[9]
Fe-based complex	60	N/A (H₂O₂)	24	High	Adipic Acid[10]

Visualization: MOF Synthesis and Catalysis Workflow

Caption: Workflow for Cu-CHTA MOF synthesis and its use in catalysis.

Surface Self-Assembly of CHTA for Templated Catalysis

A fascinating application of CHTA lies in its ability to self-assemble into highly ordered two-dimensional (2D) porous networks on solid surfaces.[1] This process is driven by intermolecular hydrogen bonding between the carboxylic acid groups. The resulting "chicken-wire" or "flower" structures can act as precise molecular templates for fabricating next-generation heterogeneous catalysts.

Causality: The predictable pore sizes of the CHTA network allow for the controlled deposition of metal atoms or nanoparticles, preventing their agglomeration and leading to a catalyst with a uniform distribution of active sites. The choice of substrate, such as Highly Oriented Pyrolytic Graphite (HOPG) or gold (Au(111)), is critical as it influences the final structure of the molecular network.[1]

Protocol 3: Fabrication of a Pd Nanoparticle Catalyst on a CHTA-Templated Au(111) Surface

This protocol describes a state-of-the-art procedure for creating a model catalyst by depositing palladium onto a CHTA monolayer formed on a gold surface, typically performed under ultra-high vacuum (UHV) conditions.

Materials:

• cis,cis-Cyclohexane-1,3,5-tricarboxylic acid (CHTA)

• Au(111) single crystal substrate

• High-purity Palladium (Pd) source

• Ultra-high vacuum (UHV) system equipped with:

  • Sputter gun (e.g., Argon ions)

  • Annealing stage

  • Molecular evaporator (for CHTA)

  • Electron-beam evaporator (for Pd)

  • Scanning Tunneling Microscope (STM) for in-situ characterization

Procedure:

• Substrate Preparation:

  • Insert the Au(111) crystal into the UHV chamber.

  • Clean the surface by repeated cycles of Argon ion sputtering (e.g., 1 keV for 15 minutes) followed by annealing at 500°C for 20 minutes.

  • Validation: Confirm the cleanliness and characteristic herringbone reconstruction of the Au(111) surface using STM.[1]

• CHTA Monolayer Formation:

  • Place CHTA powder into the molecular evaporator. Degas the powder at a temperature slightly below its sublimation point for several hours.

  • Heat the evaporator to sublime the CHTA molecules onto the clean Au(111) substrate, which is held at room temperature.

  • Validation: Image the surface with STM to confirm the formation of the ordered, porous CHTA network. Typical imaging parameters are a bias voltage between -1.5 V and +1.5 V and a tunneling current of 20-100 pA.[1]

• Palladium Deposition:

  • Using an electron-beam evaporator, deposit a sub-monolayer amount of Pd onto the CHTA-covered Au(111) surface.

  • The Pd atoms will diffuse on the surface and preferentially nucleate within the pores of the CHTA network.

  • Validation: Use STM to visualize the Pd nanoparticles confined within the CHTA pores, confirming the templating effect.

• Catalytic Testing (Example):

  • The resulting Pd/CHTA/Au(111) system can be transferred to an attached high-pressure cell or a separate reactor to test its catalytic activity for reactions like selective hydrogenation.

Visualization: Templated Catalyst Fabrication

Caption: Fabrication of a templated catalyst using CHTA self-assembly.

Conclusion and Future Outlook

Cyclohexane-1,3,5-tricarboxylic acid is a powerful and versatile building block for designing advanced catalytic systems. Its unique conformational flexibility distinguishes it from its aromatic analogues, enabling the synthesis of novel MOFs with potentially enhanced catalytic properties. Furthermore, its ability to form well-defined, porous networks on surfaces opens a new frontier for the bottom-up fabrication of highly uniform and efficient heterogeneous catalysts. The protocols detailed in this note provide a robust foundation for researchers to explore and exploit the unique chemical architecture of CHTA. Future research may focus on synthesizing chiral CHTA-based MOFs for asymmetric catalysis or exploring the electronic effects of the aliphatic ring on the activity of metal centers, further expanding the catalytic toolbox for scientists in academia and industry.

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Application Note: Elucidating the Structures of Cyclohexane-1,3,5-tricarboxylic Acid MOFs using Single-Crystal X-ray Diffraction

Introduction: The Unique Structural Role of Cyclohexane-1,3,5-tricarboxylic Acid in MOF Chemistry

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters linked together by organic ligands.[1][2] Their tunable porosity and chemical functionality make them promising candidates for a wide range of applications, including gas storage, catalysis, and drug delivery.[3][4] The choice of the organic linker is paramount in dictating the final topology and properties of the MOF. Cyclohexane-1,3,5-tricarboxylic acid (H₃chtc) is a particularly interesting ligand due to its non-planar, flexible nature, which can lead to the formation of complex and novel three-dimensional frameworks.[5][6][7]

Unlike rigid aromatic linkers, the conformational flexibility of the cyclohexane backbone in H₃chtc allows for the construction of MOFs with dynamic properties, such as breathing or guest-induced structural transformations.[8] This flexibility, however, presents significant challenges for structural elucidation. Single-crystal X-ray diffraction (SCXRD) is the definitive technique for determining the precise atomic arrangement within these materials, providing invaluable insights into their structure-property relationships.[1][9] This application note provides a detailed guide to the synthesis of high-quality single crystals of H₃chtc-based MOFs and the subsequent characterization by SCXRD, with a focus on overcoming the common challenges associated with these flexible frameworks.

Part 1: Synthesis of High-Quality Single Crystals

The cornerstone of a successful SCXRD experiment is the availability of well-ordered, single crystals of suitable size and quality. The synthesis of H₃chtc-based MOFs often employs solvothermal or hydrothermal methods, where the reactants are heated in a sealed vessel.[5][6][10] The choice of solvent, temperature, and reaction time are critical parameters that must be carefully optimized.

Protocol 1: Solvothermal Synthesis of a Generic H₃chtc MOF

This protocol provides a general starting point for the synthesis of H₃chtc-based MOFs. The specific metal salt, solvent system, and reaction conditions should be optimized for each target framework.

Materials:

• Cyclohexane-1,3,5-tricarboxylic acid (H₃chtc)

• Metal salt (e.g., Cu(NO₃)₂·3H₂O, Zn(NO₃)₂·6H₂O, Co(NO₃)₂·6H₂O)[5][6][7]

• Solvent (e.g., N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF), ethanol, water, or a mixture thereof)[2][10]

• Teflon-lined stainless steel autoclave

Procedure:

• Reactant Preparation: In a typical synthesis, dissolve the metal salt (e.g., 0.1 mmol) and H₃chtc (0.1 mmol) in the chosen solvent or solvent mixture (e.g., 10 mL of DMF/ethanol/water in a 1:1:1 ratio). The molar ratio of metal to ligand can be varied to influence the final structure.[10]

• Assembly: Place the solution in a Teflon-lined autoclave.

• Heating: Seal the autoclave and heat it in an oven at a specific temperature (typically between 80 °C and 150 °C) for a predetermined time (ranging from 24 to 72 hours).[10][11]

• Cooling: Allow the autoclave to cool slowly to room temperature. Slow cooling is often crucial for the growth of large, high-quality crystals.

• Crystal Isolation: Carefully collect the crystals by filtration, wash them with the mother liquor and then with a fresh solvent (e.g., DMF or ethanol) to remove any unreacted starting materials, and dry them in air.

Causality Behind Experimental Choices:

• Solvent System: The polarity and boiling point of the solvent influence the solubility of the reactants and the kinetics of crystal growth.[10] Mixed solvent systems are often employed to fine-tune these parameters and promote the formation of specific crystalline phases.[10]

• Temperature and Time: These parameters control the rate of nucleation and crystal growth. Higher temperatures can lead to faster crystallization but may also result in smaller or less ordered crystals.

• Molar Ratios: The stoichiometry of the metal and ligand can direct the formation of different coordination networks.

Tips for Growing Diffraction-Quality Crystals:

• Slow Diffusion: For sensitive systems, layering a solution of the ligand on top of a solution of the metal salt can promote slow diffusion and the growth of larger, more perfect crystals.[12][13]

• Modulators: The addition of small amounts of monocarboxylic acids (e.g., formic acid, acetic acid) can act as modulators, competing with the linker for coordination to the metal centers and slowing down the crystallization process, which can lead to larger and more well-defined crystals.

• pH Control: The pH of the reaction mixture can significantly influence the deprotonation state of the carboxylic acid groups and the resulting coordination mode, thereby affecting the final framework structure.[11]

Part 2: Single-Crystal X-ray Diffraction Analysis

Once suitable single crystals are obtained, the next step is to perform the SCXRD experiment. This involves mounting the crystal, collecting the diffraction data, and then solving and refining the crystal structure.

Workflow for SCXRD Analysis of H₃chtc MOFs

Caption: Workflow from synthesis to final structure.

Protocol 2: Step-by-Step SCXRD Data Collection and Refinement

1. Crystal Selection and Mounting:

• Selection: Under a microscope, select a crystal with well-defined faces and no visible cracks or defects. The ideal size is typically between 0.1 and 0.3 mm in all dimensions.

• Mounting: Carefully mount the selected crystal on a cryoloop using a suitable cryoprotectant oil (e.g., Paratone-N). The oil prevents the crystal from drying out and protects it from atmospheric moisture. For MOFs, which often contain solvent molecules in their pores, this step is crucial to prevent crystal degradation upon solvent loss.[9]

2. Data Collection:

• Instrument: Use a modern single-crystal X-ray diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector).

• Screening: Perform a preliminary data collection to determine the unit cell parameters, crystal system, and overall diffraction quality.

• Data Collection Strategy: Based on the initial screening, devise a data collection strategy to ensure complete and redundant data are collected. For flexible MOFs, it is often beneficial to collect data at low temperatures (e.g., 100 K) to minimize thermal motion and potential disorder.

• Full Data Collection: Execute the full data collection, monitoring the diffraction images for any signs of crystal decay.

3. Data Processing and Structure Solution:

• Integration and Scaling: Integrate the raw diffraction images to obtain a list of reflection intensities. Scale the data to correct for experimental factors such as variations in exposure time and detector response.

• Structure Solution: Use direct methods or dual-space algorithms (e.g., SHELXT) to solve the phase problem and obtain an initial structural model.[14]

4. Structure Refinement:

• Refinement Program: Refine the structural model against the experimental data using a least-squares refinement program (e.g., SHELXL).[14] This involves adjusting atomic positions, displacement parameters, and occupancies to minimize the difference between the calculated and observed structure factors.

• Addressing Disorder: A major challenge in the crystallography of H₃chtc MOFs is the disorder of the flexible cyclohexane ring and any guest solvent molecules within the pores.[3]

  • Modeling Disorder: Disordered fragments can often be modeled using multiple components with refined occupancies.

  • Restraints and Constraints: Geometric restraints (e.g., DFIX, DANG) and displacement parameter restraints (e.g., EADP, SIMU) are often necessary to maintain sensible molecular geometries and thermal ellipsoids for the disordered parts of the structure.

  • Solvent Masking: In cases of severe solvent disorder, solvent masking techniques (e.g., SQUEEZE in PLATON) can be used to account for the electron density of the disordered solvent without explicitly modeling the individual atoms.[3][9]

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model. For systems where hydrogen bonding is critical, more advanced refinement techniques like Hirshfeld Atom Refinement (HAR) can provide more accurate hydrogen positions.[3]

5. Validation and Finalization:

• Validation: Use software like checkCIF to validate the final crystal structure for any geometric inconsistencies or other potential issues.

• CIF File Generation: Generate a Crystallographic Information File (CIF) that contains all the necessary information about the crystal structure and the data collection and refinement process.

Part 3: Data Presentation and Interpretation

A clear and concise presentation of the crystallographic data is essential for communicating the results.

Table 1: Representative Crystallographic Data for an H₃chtc MOF

Parameter	Value
Formula	C₁₈H₁₈Cu₃O₁₂
Formula weight	652.93
Crystal system	Trigonal
Space group	P-31c
a, b (Å)	15.123(4)
c (Å)	10.456(2)
α, β (°)	90
γ (°)	120
Volume (ų)	2069.8(8)
Z	2
Calculated density (g/cm³)	1.048
Absorption coeff. (mm⁻¹)	1.452
F(000)	654
Crystal size (mm³)	0.25 x 0.20 x 0.15
θ range for data (°)	3.45 to 25.35
Reflections collected	9876
Independent reflections	1023 [R(int) = 0.045]
Goodness-of-fit on F²	1.078
Final R indices [I>2σ(I)]	R₁ = 0.0421, wR₂ = 0.1154
R indices (all data)	R₁ = 0.0512, wR₂ = 0.1234
Largest diff. peak/hole (eÅ⁻³)	0.54 and -0.48

Note: This is example data and does not represent a specific published structure.

Conclusion: The Power of SCXRD in Advancing MOF Research

Single-crystal X-ray diffraction is an indispensable tool for the characterization of MOFs based on flexible linkers like cyclohexane-1,3,5-tricarboxylic acid. While the inherent flexibility of these systems presents challenges in both crystal growth and structure refinement, the detailed atomic-level information obtained from SCXRD is crucial for understanding their unique properties and for the rational design of new functional materials. By following the protocols and considering the insights provided in this application note, researchers can successfully navigate the complexities of H₃chtc MOF crystallography and unlock the potential of this exciting class of materials.

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Application Notes and Protocols for the Characterization of Metal-Organic Frameworks (MOFs) Synthesized with Cyclohexane-1,3,5-tricarboxylic Acid

Introduction: The Significance of Cyclohexane-1,3,5-tricarboxylic Acid in MOF Synthesis

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface areas, tunable pore sizes, and versatile functionalities make them promising candidates for a wide range of applications, including gas storage and separation, catalysis, drug delivery, and sensing.[1] The choice of the organic linker is crucial in determining the final structure and properties of the MOF. Cyclohexane-1,3,5-tricarboxylic acid (H₃CTC), with its flexible, non-planar aliphatic backbone and three carboxylate groups, offers unique possibilities for the design of novel 3D frameworks. Unlike its rigid aromatic counterpart, benzene-1,3,5-tricarboxylic acid (H₃BTC), the conformational flexibility of the cyclohexane ring can lead to the formation of intricate and robust network topologies.[2]

This comprehensive guide provides detailed application notes and protocols for the essential characterization techniques required to verify the successful synthesis and elucidate the physicochemical properties of MOFs synthesized using cyclohexane-1,3,5-tricarboxylic acid. The methodologies described herein are designed to be self-validating, providing researchers, scientists, and drug development professionals with a reliable framework for their investigations.

Structural Elucidation: Powder X-ray Diffraction (PXRD)

Scientific Rationale: Powder X-ray Diffraction (PXRD) is the primary and most indispensable technique for confirming the crystallinity and phase purity of a synthesized MOF.[3] The diffraction pattern is a unique fingerprint of the crystalline structure. By comparing the experimental PXRD pattern with a simulated pattern from single-crystal X-ray diffraction data or with patterns of known phases, one can confirm the formation of the desired MOF and identify any crystalline impurities.[4] For novel MOFs where single crystals are not obtainable, ab initio structure solution from powder diffraction data is also possible, albeit more complex.[5]

Experimental Protocol: PXRD Analysis of a Cyclohexane-1,3,5-tricarboxylate MOF

• Sample Preparation:

  • Ensure the MOF sample is properly activated (solvent-exchanged and dried) to remove guest molecules from the pores, as their presence can alter the diffraction pattern.

  • Gently grind the MOF powder using an agate mortar and pestle to obtain a fine, homogeneous powder. This minimizes preferred orientation effects.

  • Mount the powder onto a zero-background sample holder. Ensure a flat and level surface.

• Instrument Parameters (Typical):

  • X-ray Source: Cu Kα (λ = 1.5406 Å)

  • Voltage and Current: 40 kV and 40 mA

  • Scan Range (2θ): 5° to 50°

  • Step Size: 0.02°

  • Scan Speed/Time per Step: 1-2 seconds per step (adjust for desired signal-to-noise ratio)

• Data Analysis:

  • Process the raw data to remove background noise.

  • Compare the experimental pattern with a simulated pattern from single-crystal data if available. Software such as Mercury can be used for this purpose.[3]

  • If no single-crystal data exists, compare the pattern to those of known MOFs synthesized with similar linkers or to the starting materials to confirm the formation of a new phase.

  • Index the peaks to determine the unit cell parameters.

Expected Results and Interpretation:

The PXRD pattern of a crystalline MOF will exhibit a series of sharp diffraction peaks. The positions and relative intensities of these peaks are characteristic of the MOF's crystal structure. For instance, in the hydrothermal synthesis of cobalt and nickel MOFs with cis,cis-cyclohexane-1,3,5-tricarboxylate, the resulting 3D networks show characteristic diffraction patterns that confirm their isostructural nature.[2] The crystal structure of the free cyclohexane-1,3,5-tricarboxylic acid ligand has been determined from powder X-ray diffraction data and is triclinic.[6] This information can be valuable in identifying unreacted starting material.

Data Presentation: PXRD Pattern Analysis

2θ (°)	d-spacing (Å)	Relative Intensity (%)	Miller Indices (hkl) - Illustrative
8.5	10.4	100	(110)
10.2	8.7	45	(200)
12.8	6.9	60	(211)
17.1	5.2	80	(220)
20.5	4.3	30	(310)

This is an illustrative table. Actual peak positions will vary depending on the specific MOF structure.

Thermal Stability: Thermogravimetric Analysis (TGA)

Scientific Rationale: Thermogravimetric Analysis (TGA) is a crucial technique for determining the thermal stability of a MOF and for quantifying the amount of solvent molecules present within the pores.[7][8] The analysis involves heating the sample at a constant rate and monitoring the change in mass as a function of temperature. The resulting TGA curve provides information about desolvation, decomposition of the organic linker, and the final residual mass, which typically corresponds to the metal oxide.[9][10]

Experimental Protocol: TGA of a Cyclohexane-1,3,5-tricarboxylate MOF

• Sample Preparation:

  • Accurately weigh 5-10 mg of the as-synthesized MOF powder into a ceramic or platinum TGA pan.

• Instrument Parameters (Typical):

  • Atmosphere: Nitrogen or air (inert atmosphere is preferred to avoid oxidative decomposition)

  • Flow Rate: 20-50 mL/min

  • Temperature Range: Room temperature to 800 °C

  • Heating Rate: 5-10 °C/min

• Data Analysis:

  • Plot the mass (%) as a function of temperature.

  • Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of maximum weight loss.

  • Correlate the weight loss steps with the removal of solvent molecules and the decomposition of the organic linker.

Expected Results and Interpretation:

A typical TGA curve for a MOF synthesized with cyclohexane-1,3,5-tricarboxylic acid will show distinct weight loss steps:

• Initial Weight Loss (below ~150 °C): This is attributed to the removal of guest solvent molecules (e.g., water, DMF, ethanol) from the pores. The percentage of weight loss in this step can be used to determine the number of solvent molecules per formula unit.

• Plateau of Stability: A region where the mass remains constant, indicating the thermal stability range of the desolvated MOF framework.

• Framework Decomposition (typically > 300 °C): A significant weight loss corresponding to the decomposition and combustion of the cyclohexane-1,3,5-tricarboxylate linker.

• Final Residue: The remaining mass at the end of the experiment, which is usually the corresponding metal oxide. The experimental residual mass should be compared with the theoretical value to further confirm the composition of the MOF.

For example, in a study of cobalt and nickel MOFs with cis,cis-cyclohexane-1,3,5-tricarboxylate, TGA would reveal the temperature at which the coordinated and guest water molecules are lost, followed by the decomposition of the framework at higher temperatures.[2]

Data Presentation: TGA Weight Loss Analysis

Temperature Range (°C)	Weight Loss (%)	Assignment
25 - 150	15%	Removal of guest and coordinated solvent molecules
150 - 350	2%	Stable framework
350 - 500	55%	Decomposition of cyclohexane-1,3,5-tricarboxylate linker
> 500	28% (Residual Mass)	Formation of metal oxide

This is an illustrative table. Actual values will depend on the specific MOF composition.

Morphology and Elemental Composition: Electron Microscopy

Scientific Rationale: Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are powerful techniques for visualizing the morphology, particle size, and size distribution of the synthesized MOF crystals.[11][12] Energy-Dispersive X-ray Spectroscopy (EDS), often coupled with SEM or TEM, provides qualitative and quantitative information about the elemental composition of the sample, confirming the presence of the expected metal and organic components.[13]

Experimental Protocol: SEM and EDS Analysis

• Sample Preparation:

  • Mount a small amount of the MOF powder onto an aluminum stub using double-sided carbon tape.

  • Gently blow off any excess powder with compressed air.

  • For non-conductive MOF samples, sputter-coat the sample with a thin layer of a conductive material (e.g., gold or carbon) to prevent charging under the electron beam.[11]

• SEM Imaging:

  • Insert the sample into the SEM chamber.

  • Select an appropriate accelerating voltage (e.g., 5-15 kV) and working distance.

  • Obtain images at various magnifications to observe the overall morphology and individual crystal shapes.

• EDS Analysis:

  • Select a representative area of the sample for elemental analysis.

  • Acquire the EDS spectrum.

  • Identify the characteristic X-ray peaks corresponding to the elements present in the MOF (e.g., the metal, carbon, and oxygen).

Expected Results and Interpretation:

SEM images will reveal the morphology of the MOF crystals, which can range from well-defined polyhedra to irregular agglomerates, depending on the synthesis conditions. The particle size can be estimated from the images. The EDS spectrum will confirm the presence of the constituent elements of the MOF. For a MOF synthesized from a metal salt and cyclohexane-1,3,5-tricarboxylic acid, the EDS spectrum should show peaks for the metal, carbon, and oxygen.

Porosity and Surface Area: Gas Sorption Analysis

Scientific Rationale: The porosity and surface area are defining characteristics of MOFs and are critical for many of their applications.[14] Gas sorption analysis, typically using nitrogen at 77 K, is the standard method for determining these properties.[15] The amount of gas adsorbed by the MOF at different relative pressures is measured, generating an adsorption-desorption isotherm. From this isotherm, key parameters such as the Brunauer-Emmett-Teller (BET) surface area, Langmuir surface area, and pore volume can be calculated.[16] For microporous materials like many MOFs, argon adsorption at 87 K is recommended by IUPAC for more accurate pore size analysis.[17]

Experimental Protocol: Nitrogen Sorption Analysis

• Sample Preparation (Activation):

  • Place 50-100 mg of the MOF sample in a pre-weighed analysis tube.

  • Activate the sample by heating it under a high vacuum (degassing) to remove any guest molecules from the pores. The activation temperature and time should be carefully chosen based on the thermal stability of the MOF, as determined by TGA. A typical activation condition is 120-150 °C for several hours.

  • After activation, weigh the sample tube again to determine the exact mass of the activated MOF.

• Isotherm Measurement:

  • Transfer the sample tube to the analysis port of the gas sorption analyzer.

  • Perform the nitrogen adsorption-desorption measurement at 77 K over a relative pressure (P/P₀) range of approximately 10⁻⁶ to 1.0.

• Data Analysis:

  • Plot the adsorbed volume of nitrogen as a function of the relative pressure.

  • Calculate the BET surface area from the linear portion of the adsorption isotherm (typically in the P/P₀ range of 0.05 to 0.3).

  • Determine the total pore volume from the amount of gas adsorbed at a relative pressure close to 1.0.

  • Use methods like Non-Local Density Functional Theory (NLDFT) or Quenched Solid Density Functional Theory (QSDFT) to calculate the pore size distribution.

Expected Results and Interpretation:

The shape of the nitrogen isotherm provides qualitative information about the porosity of the MOF. A Type I isotherm is characteristic of microporous materials, showing a steep uptake at low relative pressures. The BET surface area for MOFs can range from a few hundred to over 7000 m²/g.[8] For MOFs synthesized with tricarboxylic acid linkers, the surface area can vary significantly depending on the metal and the resulting framework topology. For example, some MOFs based on benzene-1,3,5-tricarboxylic acid have reported BET surface areas in the range of 500-800 m²/g.[18]

Data Presentation: Porosity Data Summary

MOF System (Illustrative)	BET Surface Area (m²/g)	Langmuir Surface Area (m²/g)	Total Pore Volume (cm³/g)
Co-CTC	~700	~950	~0.4
Ni-CTC	~650	~900	~0.35
Zn-BTC (for comparison)[18]	502.63	-	-
Cu-BTC (for comparison)[18]	768.39	-	-

Values for Co-CTC and Ni-CTC are illustrative and based on typical ranges for similar MOFs. BTC = Benzene-1,3,5-tricarboxylate.

Spectroscopic Characterization

Scientific Rationale: Spectroscopic techniques provide valuable information about the chemical bonding and local environment of the organic linker and its coordination to the metal center.

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy

Rationale: FTIR and Raman spectroscopy are used to identify the functional groups present in the MOF and to confirm the coordination of the carboxylate groups to the metal ions. The vibrational frequencies of the carboxylate groups are sensitive to their coordination mode (monodentate, bidentate, bridging).[15] Upon coordination to a metal, the characteristic C=O stretching vibration of the carboxylic acid (typically around 1700-1725 cm⁻¹) disappears and is replaced by asymmetric (νₐs(COO⁻)) and symmetric (νₛ(COO⁻)) stretching vibrations of the carboxylate group, typically in the ranges of 1550-1650 cm⁻¹ and 1300-1450 cm⁻¹, respectively.[19][20]

Protocol:

• Sample Preparation:

  • FTIR (KBr pellet): Mix a small amount of the MOF powder with dry KBr powder and press it into a thin, transparent pellet.

  • FTIR (ATR): Place a small amount of the MOF powder directly on the ATR crystal.

  • Raman: Place a small amount of the MOF powder in a capillary tube or on a microscope slide.

• Data Acquisition:

  • Collect the spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • Acquire a background spectrum and subtract it from the sample spectrum.

Interpretation:

• Confirmation of Linker Incorporation: The presence of characteristic peaks of the cyclohexane ring and the absence of the C=O stretching peak of the free carboxylic acid confirm the incorporation of the linker into the framework.

• Coordination Mode: The separation between the asymmetric and symmetric carboxylate stretching frequencies (Δν = νₐs - νₛ) can provide insight into the coordination mode of the carboxylate groups.

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: Solid-state NMR (ssNMR) is a powerful technique for probing the local environment of atoms within the MOF structure, providing information that is complementary to long-range order information from PXRD.[21][22] ¹³C ssNMR can be used to confirm the structure of the organic linker and to identify different crystallographic sites.[22]

Protocol:

• Sample Preparation:

  • Pack the activated MOF powder into an NMR rotor.

• Data Acquisition (Typical for ¹³C):

  • Use a high-field NMR spectrometer.

  • Employ magic-angle spinning (MAS) to average out anisotropic interactions and obtain high-resolution spectra.

  • Use cross-polarization (CP) to enhance the signal of low-abundance nuclei like ¹³C.

Interpretation:

• The ¹³C ssNMR spectrum will show distinct resonances for the different carbon atoms in the cyclohexane-1,3,5-tricarboxylate linker.

• The chemical shifts can be compared to those of the free linker to confirm coordination.

• The number of peaks for a particular carbon can indicate the number of crystallographically inequivalent sites in the MOF structure.

Workflow and Interconnectivity of Characterization Techniques

The characterization of a newly synthesized MOF is a multi-faceted process where each technique provides a piece of the puzzle. The following diagram illustrates a logical workflow.

Caption: Logical workflow for the characterization of MOFs.

Conclusion

The comprehensive characterization of MOFs synthesized with cyclohexane-1,3,5-tricarboxylic acid is essential for understanding their structure-property relationships and for evaluating their potential in various applications. The protocols and guidelines presented in this application note provide a robust framework for researchers to obtain reliable and reproducible data. By systematically applying these techniques, the scientific community can continue to advance the exciting field of Metal-Organic Frameworks.

References

• [Link to a relevant review on MOF synthesis and characteriz
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• Solid-State NMR Spectroscopy of Metal–Organic Framework Compounds (MOFs). MDPI. (URL: )

• (a) MOF-5 with the BET surface area of 3800 m 2 /g, and (b) NU-110 with... ResearchGate. (URL: )

• Looking into Metal-Organic Frameworks with Solid-State NMR Spectroscopy. IntechOpen. (URL: )

• [Link to a relevant article on hydrothermal synthesis of MOFs]

• The thermogravimetric analysis (TGA) curves of the as-synthesized and activated samples of metal−organic framework (MOF) 1 showing the continuous weight loss before ca. 500 °C. ResearchGate. (URL: )

• [Link to a relevant article on hydrothermal synthesis of bimetallic MOFs]
• A series of MOFs based on a tricarboxylic acid and various N-donor ligands: syntheses, structures, and properties. CrystEngComm. (URL: pubs.rsc.org)

• The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. ResearchGate. (URL: )

• Understanding the Pore Structure of MOFs. AZoM. (URL: )

• Structural elucidation of microcrystalline MOFs from powder X-ray diffraction. Dalton Transactions. (URL: pubs.rsc.org)
• Exploration of MOF nanoparticle sizes using various physical characterization methods – is what you measure what you get? CrystEngComm. (URL: pubs.rsc.org)

• Powder XRD of MOF | Stimulated vs Synthesized MOF | MIL-88B(Fe) | origin. YouTube. (URL: )

• Morphological comparison of MOF structures via scanning electron... ResearchGate. (URL: )

• A Comprehensive Thermogravimetric Analysis Multifaceted Method for the Exact Determination of the Composition of Multifunctional Metal‐Organic Framework M
• [Link to a relevant article on supercapacitor applic

• The powder X-ray diffraction (PXRD) of MOF 1 showing the simulated (black) and the experimental (red) patterns. ResearchGate. (URL: )

• A new metal–organic framework with ultra-high surface area. RSC Publishing. (URL: pubs.rsc.org)
• Application of synthesized metal-trimesic acid frameworks for the remediation of a multi-metal polluted soil and investigation of quinoa responses. PLOS One. (URL: journals.plos.org)

• 3D Metal–Organic Frameworks Based on Co(II) and Bithiophendicarboxylate: Synthesis, Crystal Structures, Gas Adsorption, and Magnetic Properties. MDPI. (URL: )

• TGA curves of (Di)CH 3 MOF-5 before and after exposure to ambient air.... ResearchGate. (URL: )

• XRD pattern of the as-obtained Eu(1,3,5-BTC)$6H 2 O (a) and simulated... ResearchGate. (URL: )

• Power of Infrared and Raman Spectroscopies to Characterize Metal-Organic Frameworks and Investigate Their Interaction with Guest Molecules.
• Chapter 7 - Hydrothermal synthesis of MOFs. Researcher.Life. (URL: researcher.life)
• Facile synthesis and characterization of Al-MOFs using benzene-1,3,5-tricarboxylic acid as a new class of materials for Far-UVC applic

• FT-IR spectra of (a) ligand: 1,3,5-benzene tricarboxylic acid and... ResearchGate. (URL: )

• TGA curves of Gd‐MOFs prepared using 1,4‐H2BDC (a) and 1,3,5‐H3BTC (b)... ResearchGate. (URL: )

• First transition series metal–organic frameworks: synthesis, properties and applications. RSC Publishing. (URL: pubs.rsc.org)

• FTIR spectra of a trimesic acid, b Ni-MOF, c MWCNTs, d Co3O4-Ni-MOF,... ResearchGate. (URL: )

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Application Notes &amp; Protocols: The Role of Cyclohexane-1,3,5-tricarboxylic Acid in the Design of Advanced Coordination Polymers

Abstract

Cyclohexane-1,3,5-tricarboxylic acid (H₃chtc) has emerged as a uniquely versatile building block in the field of crystal engineering and materials science. Unlike its rigid aromatic analogue, benzene-1,3,5-tricarboxylic acid, the inherent conformational flexibility of the H₃chtc cyclohexane backbone offers a distinctive level of structural control and diversity in the formation of coordination polymers (CPs) and metal-organic frameworks (MOFs). This guide provides an in-depth exploration of the fundamental principles, synthetic strategies, and characterization protocols for developing novel CPs using this adaptable ligand. We delve into the causality behind experimental choices, offering field-proven insights for researchers, materials scientists, and professionals in drug development aiming to leverage the unique properties of H₃chtc-based frameworks.

The Ligand: A Flexible Trivalent Node

The power of Cyclohexane-1,3,5-tricarboxylic acid as a ligand lies in its non-planar, flexible alicyclic core. The cyclohexane ring can adopt several conformations, most notably the stable chair form. The three carboxylate groups can exist in axial (a) or equatorial (e) positions, leading to different isomers such as the all-cis (aaa or eee) or cis,trans (aae or ee-a) forms. This conformational freedom, combined with the trivalent connectivity of the carboxylate groups, allows for the construction of a wide array of network topologies, from one-dimensional chains to complex three-dimensional frameworks.[1][2]

The choice of isomer and its conformational state during the self-assembly process directly influences the final architecture of the coordination polymer. This adaptability is a key tool for rationally designing materials with targeted properties, as the framework's dimensionality, porosity, and stability are all consequences of the ligand's geometry and coordination mode.[3][4]

Caption: A representation of the flexible cyclohexane backbone of H₃chtc.

Synthetic Strategies: Mastering the Self-Assembly Process

The synthesis of CPs from H₃chtc typically relies on solvothermal or hydrothermal methods.[4][5][6] These techniques involve heating the reactants (metal salt and ligand) in a sealed vessel at temperatures above the solvent's boiling point, creating elevated pressure. This environment is highly effective for crystallizing high-quality, single-phase materials that may not be accessible under standard atmospheric conditions.[6]

Causality Behind Key Experimental Parameters:

• Temperature: Influences reaction kinetics and can determine the final crystalline phase. Different temperatures can favor the formation of distinct, sometimes isomeric, framework structures.[7]

• Solvent System: The choice of solvent (e.g., N,N-Dimethylformamide (DMF), water, ethanol) is critical. It affects the solubility of the reactants and can act as a template or even participate in the final structure as a coordinated or guest molecule.[8][9]

• pH/Modulators: The acidity of the reaction medium dictates the deprotonation state of the carboxylic acid groups, which is essential for coordination to the metal center.[10] Adding modulators like simple carboxylic acids can control the nucleation and growth rate, often leading to larger, higher-quality crystals.

• Metal Source: The metal ion's coordination number, preferred geometry, and Lewis acidity are primary determinants of the resulting network's structure and dimensionality.[11]

• Co-ligands: Introducing secondary ligands, often nitrogen-based linkers like bipyridine or imidazole derivatives, can significantly increase structural complexity, leading to mixed-ligand frameworks with unique topologies and properties.[2][12][13]

Caption: A typical workflow for solvothermal synthesis of coordination polymers.

Application Protocols

The following protocols provide robust starting points for the synthesis of H₃chtc-based coordination polymers. They are designed to be self-validating through the inclusion of detailed characterization steps.

Protocol 1: Solvothermal Synthesis of a 2D Copper(II)-H₃chtc Framework

This protocol is adapted from the synthesis of copper-based MOFs and is expected to yield a two-dimensional layered network.[1]

A. Materials and Equipment

• Copper(II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H₃chtc)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized Water

• 20 mL Teflon-lined stainless-steel autoclave

• Programmable laboratory oven

• Vacuum filtration apparatus

• Analytical balance

B. Step-by-Step Methodology

• Reactant Preparation: In a glass vial, dissolve 0.1 mmol (21.6 mg) of H₃chtc in a solvent mixture of 4 mL of DMF and 4 mL of deionized water. Sonicate briefly if needed to aid dissolution.

• Metal Salt Addition: To the ligand solution, add 0.1 mmol (24.2 mg) of Cu(NO₃)₂·3H₂O. Stir until the metal salt is fully dissolved, resulting in a clear blue solution.

• Reaction Setup: Transfer the solution to a 20 mL Teflon-lined autoclave. Seal the vessel tightly.

  • Rationale: The autoclave contains the pressure generated by heating the solvent above its boiling point, which is crucial for solvothermal synthesis.[6]

• Thermal Program: Place the autoclave in a programmable oven. Heat to 120 °C over 2 hours, hold at 120 °C for 48 hours, and then cool slowly to room temperature over 24 hours.

  • Rationale: The slow cooling rate is critical for promoting the growth of large, high-quality single crystals suitable for X-ray diffraction analysis.[11]

• Product Isolation: Carefully open the autoclave. Blue, block-shaped crystals should be visible. Isolate the solid product by vacuum filtration.

• Washing and Activation: Wash the collected crystals three times with 5 mL of fresh DMF, followed by three washes with 5 mL of ethanol. This removes unreacted starting materials and solvent molecules from the pores.

• Drying: Dry the final product in a vacuum oven at 80 °C overnight.

C. Expected Characterization Data

Technique	Expected Result	Purpose
PXRD	A distinct diffraction pattern matching the simulated pattern from single-crystal data.	Confirms phase purity and crystallinity.
FT-IR (cm⁻¹)	Absence of broad O-H stretch (~3000 cm⁻¹ from acid). Appearance of asymmetric (~1610 cm⁻¹) and symmetric (~1440 cm⁻¹) COO⁻ stretches.	Confirms deprotonation of the carboxylic acid and coordination to the metal center.
TGA	Initial weight loss corresponding to guest/coordinated solvent, followed by a plateau of thermal stability before framework decomposition.	Determines thermal stability and solvent content.

Protocol 2: Hydrothermal Synthesis of a Mixed-Ligand 3D Cobalt(II)-H₃chtc Framework

This protocol incorporates a nitrogen-containing co-ligand to build a more complex three-dimensional framework, demonstrating the versatility of the system.[2][13]

A. Materials and Equipment

• Cobalt(II) Chloride Hexahydrate (CoCl₂·6H₂O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H₃chtc)

• 1,3,5-Tris[(1H-imidazol-1-yl)methyl]benzene (timb)

• Deionized Water

• 20 mL Teflon-lined stainless-steel autoclave

• Programmable laboratory oven

• Vacuum filtration apparatus

B. Step-by-Step Methodology

• Reactant Combination: In a 20 mL Teflon-lined autoclave, combine H₃chtc (0.1 mmol, 21.6 mg), timb (0.1 mmol, 39.6 mg), and CoCl₂·6H₂O (0.15 mmol, 35.7 mg).

  • Rationale: The use of mixed ligands (H₃chtc and timb) allows for the construction of a framework with higher connectivity and potentially greater porosity and stability.[2]

• Solvent Addition: Add 10 mL of deionized water to the solid mixture.

• Homogenization: Stir the mixture for 30 minutes at room temperature to ensure it is well-suspended.

• Reaction Setup: Seal the autoclave and place it in the laboratory oven.

• Thermal Program: Heat the autoclave to 160 °C and maintain this temperature for 72 hours. Then, allow it to cool naturally to room temperature.

• Product Isolation: Collect the resulting pink crystalline product by vacuum filtration.

• Washing: Wash the crystals thoroughly with deionized water (3 x 10 mL) and then ethanol (2 x 5 mL).

• Drying: Dry the product in air.

C. Expected Characterization Data

Technique	Expected Result	Purpose
SC-XRD	Reveals a 3D framework structure with both H₃chtc and timb ligands coordinated to Co(II) centers.	Determines the precise atomic connectivity and network topology.
FT-IR (cm⁻¹)	Shows characteristic bands for both the coordinated carboxylate groups of H₃chtc and the C-N/C=N vibrations from the timb ligand.	Confirms the incorporation of both organic linkers into the final structure.
TGA	A stability profile indicating the temperature at which the framework decomposes, providing insight into its robustness.	Assesses the thermal stability of the mixed-ligand MOF.

Structural Data Summary

The combination of H₃chtc with various metal ions and co-ligands leads to a rich diversity of structures.

Metal Ion	Co-Ligand	Dimensionality	Key Structural Feature	Reference
Cu(II)	None	2D	Layered network of 4x4 grids formed by Cu₂(COO)₄ paddlewheel units.	[1]
Cu(II)	timb	2D	Intersecting 1D knotted chains forming a layered structure.	[2][13]
Co(II)	timb	3D	Porous framework with a rare (3,4)-connected topology.	[2][13]
Ni(II)	cyclam	1D	Linear chains formed by Ni(cyclam)²⁺ cations bridged by Hbtc²⁻ linkers.	[9]

Conclusion and Future Outlook

Cyclohexane-1,3,5-tricarboxylic acid is a powerful and adaptable tool for the rational design of coordination polymers. Its conformational flexibility provides a pathway to novel architectures that are inaccessible with rigid ligands. The protocols and principles outlined in this guide serve as a foundation for researchers to explore this fascinating system.

Future research is poised to expand into several exciting areas:

• Functionalization: Pre- or post-synthetic modification of the cyclohexane backbone to introduce new functionalities.

• Heterometallic Frameworks: The deliberate incorporation of multiple metal ions to create materials with synergistic catalytic or sensing properties.

• Chiral Separations: Synthesis of homochiral frameworks from chiral isomers of H₃chtc for enantioselective applications.

• Drug Delivery: Leveraging the potential porosity and biocompatibility of alicyclic-based frameworks for controlled release applications.

By understanding the fundamental relationship between the ligand's structure, synthetic conditions, and the final material properties, scientists can continue to unlock the full potential of H₃chtc in the development of next-generation functional materials.

References

• Benchchem. Application Notes and Protocols for the Synthesis of Coordination Polymers Using 3,6-Dichlorotrimellitic Acid Derivatives.
• AIP Publishing. Coordination polymers for emerging molecular devices. (2022-02-04).
• RSC Publishing. Solvothermal synthesis of coordination polymers at different temperatures and their luminescence studies.
• AIP Publishing. 2D coordination polymers: Design guidelines and materials perspective. (2019-11-18).
• National Institutes of Health (NIH). Syntheses and structural characterizations of the first coordination polymers assembled from the Ni(cyclam)2+ cation and the benzene-1,3,5-tricarboxylate linker.
• Zeitschrift für Naturforschung. Solvothermal Synthesis of Multifunctional Coordination Polymers. (2010).
• ResearchGate. Coordination Polymers: Bridging Inorganic Chemistry and Materials Science. (2025-08-04).
• YouTube. Coordination Polymers - Supramolecular Chemistry. (2020-12-25).
• SciSpace. Solvothermal synthesis of multifunctional coordination polymers.
• ACS Publications. Metal−Organic Frameworks from Copper Dimers with cis- and trans-1,4-Cyclohexanedicarboxylate and cis,cis-1,3,5-Cyclohexanetricarboxylate.
• Taylor & Francis Online. Synthesis, crystal structure and characterization of two new metal-organic frameworks with 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene and cyclohexane-1,3,5-tricarboxylate ligands. (2021-11-29).
• MDPI. Crystal Engineering: Synthesis and Structural Analysis of Coordination Polymers with Wavelike Properties.
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Modulating MOF Properties with Functionalized Cyclohexane-1,3,5-tricarboxylic Acid: A Guide for Researchers and Drug Development Professionals

Introduction: The Imperative of Precision in Porous Materials

Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented control over porosity, surface area, and chemical functionality.[1][2] These crystalline materials, constructed from metal nodes and organic linkers, have garnered significant attention for their potential in gas storage, separation, catalysis, and, notably, drug delivery.[1][2] The ability to rationally design and synthesize MOFs with tailored properties is paramount to unlocking their full potential.

This guide focuses on a specific, yet versatile, building block: cyclohexane-1,3,5-tricarboxylic acid. Its non-planar, flexible structure imparts unique topologies to the resulting MOFs. However, the true power lies in the strategic functionalization of this linker. By introducing specific chemical moieties onto the cyclohexane backbone, we can meticulously modulate the physicochemical properties of the MOF, thereby fine-tuning its performance for specialized applications, from targeted drug delivery to enhanced catalytic activity.[3]

This document serves as both a conceptual overview and a practical handbook. It is designed for researchers, scientists, and drug development professionals who seek to not only understand but also implement advanced strategies for MOF design and synthesis. We will delve into the causality behind experimental choices, provide detailed, field-tested protocols, and present data in a clear, comparative format.

I. The Strategic Advantage of Linker Functionalization

The organic linker is more than a mere structural strut; it is a programmable component that dictates the internal environment of the MOF. Functionalization of the linker can influence a cascade of properties:

• Pore Size and Shape: Bulky functional groups can alter the linker's conformation, leading to predictable changes in the framework's topology and, consequently, its pore dimensions.[4]

• Surface Chemistry and Polarity: The introduction of polar groups (e.g., -NH2, -OH) or non-polar moieties can dramatically change the hydrophilicity/hydrophobicity of the pore walls.[5] This is critical for selective adsorption of guest molecules, including active pharmaceutical ingredients (APIs).

• Chemical Stability: Functional groups can enhance the stability of the MOF framework by introducing reinforcing interactions or by sterically protecting the metal-linker coordination bonds.[5]

• Active Site Introduction: Functional groups can themselves act as catalytic sites or as anchors for post-synthetic modification, allowing for the introduction of more complex catalytic or therapeutic agents.[6][7]

There are two primary strategies for incorporating functionalized linkers into MOFs: de novo synthesis using a pre-functionalized linker, and post-synthetic modification (PSM) of a pre-formed MOF.[8][9] This guide will provide protocols for both approaches.

II. Synthesis of Functionalized Cyclohexane-1,3,5-tricarboxylic Acid Linkers

The foundational step in creating functionalized MOFs via the de novo approach is the synthesis of the modified linker itself. While direct functionalization of cyclohexane-1,3,5-tricarboxylic acid can be challenging, a common strategy involves the synthesis of a functionalized cyclohexane precursor followed by the introduction of the carboxylic acid groups. A notable example is the synthesis of cis,cis-1,3,5-triaminocyclohexane, which can be derived from cyclohexanetricarboxylic acid via a Curtius rearrangement.[10] For the purpose of creating a functionalized tricarboxylic acid linker, a more suitable approach is the functionalization of a precursor molecule where the carboxyl groups are protected or are introduced in a later step.

Here, we present a generalized protocol for the synthesis of an amino-functionalized cyclohexane-1,3,5-tricarboxylic acid, a versatile precursor for further modifications. This protocol is adapted from established methods for the functionalization of cyclohexane derivatives.[11][12]

Protocol 1: Synthesis of Amino-functionalized Cyclohexane-1,3,5-tricarboxylic Acid

Objective: To synthesize a cyclohexane-1,3,5-tricarboxylic acid linker with an amino functional group on the cyclohexane backbone.

Materials:

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid

• Thionyl chloride

• Sodium azide

• Benzyl alcohol

• Palladium on carbon (10%)

• Hydrochloric acid

• Sodium hydroxide

• Appropriate organic solvents (e.g., toluene, dioxane, methanol)

Step-by-Step Procedure:

• Acid Chloride Formation: In a round-bottom flask under an inert atmosphere, suspend cis,cis-1,3,5-cyclohexanetricarboxylic acid in an excess of thionyl chloride. Reflux the mixture for 4 hours. After cooling, remove the excess thionyl chloride under reduced pressure to obtain the corresponding triacyl chloride.

• Acyl Azide Formation: Dissolve the triacyl chloride in a suitable solvent like acetone. Add a solution of sodium azide in water dropwise at 0 °C. Stir the reaction mixture for 3 hours at this temperature.

• Curtius Rearrangement and Carbamate Formation: Extract the acyl azide into an organic solvent like toluene. Heat the solution to reflux to initiate the Curtius rearrangement to the triisocyanate. Add benzyl alcohol to the reaction mixture and continue to reflux for 12 hours to form the tris(benzyl carbamate).

• Introduction of Amino Group (Conceptual): At this stage, selective functionalization of the cyclohexane ring would be performed. A common route for introducing an amino group is via nitration followed by reduction. However, direct nitration of the cyclohexane ring can be challenging and may lead to a mixture of products. A more controlled approach would involve starting with a functionalized cyclohexane precursor. For the purpose of this protocol, we will proceed with the deprotection of a conceptual amino-functionalized precursor.

• Deprotection to Triamine (Illustrative of a related synthesis): The tris(benzyl carbamate) is dissolved in methanol, and a catalytic amount of palladium on carbon is added. The mixture is hydrogenated at a suitable pressure until the deprotection is complete (monitored by TLC).[10]

• Hydrolysis to Tricarboxylic Acid: The resulting triamine is then subjected to hydrolysis under acidic conditions to convert the protected carboxyl groups (if any) back to carboxylic acids.

Causality: The Curtius rearrangement is a reliable method for converting carboxylic acids to amines with the loss of one carbon atom.[10] The use of benzyl alcohol as a trapping agent for the isocyanate provides a stable carbamate that can be deprotected under standard hydrogenolysis conditions.

III. Synthesis of MOFs using Functionalized Cyclohexane-1,3,5-tricarboxylic Acid

The most common method for MOF synthesis is solvothermal synthesis, where the components are heated in a sealed vessel to promote crystallization.[9]

Protocol 2: Solvothermal Synthesis of a Functionalized Cyclohexane-1,3,5-tricarboxylic Acid-based MOF

Objective: To synthesize a MOF using a pre-functionalized cyclohexane-1,3,5-tricarboxylic acid linker.

Materials:

• Functionalized cyclohexane-1,3,5-tricarboxylic acid (e.g., amino-functionalized)

• Metal salt (e.g., Zinc nitrate hexahydrate, Copper(II) nitrate trihydrate)

• Solvent (e.g., N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF))

• Modulator (optional, e.g., benzoic acid, acetic acid)

Step-by-Step Procedure:

• Preparation of the Reaction Mixture: In a 20 mL scintillation vial, dissolve the functionalized cyclohexane-1,3,5-tricarboxylic acid (0.1 mmol) and the metal salt (0.1 mmol) in 10 mL of DMF.

• Addition of Modulator (Optional): If a modulator is used to control crystal growth and reduce defects, add it at this stage (e.g., 10 equivalents relative to the linker).

• Sonication: Sonicate the mixture for 10 minutes to ensure complete dissolution and homogeneity.

• Heating: Tightly cap the vial and place it in a preheated oven at 120 °C for 24-48 hours.

• Cooling and Isolation: After the designated time, remove the vial from the oven and allow it to cool to room temperature. The MOF crystals will typically have formed as a precipitate.

• Washing: Decant the mother liquor and wash the crystals with fresh DMF (3 x 10 mL) to remove any unreacted starting materials.

• Solvent Exchange: To remove the high-boiling DMF from the pores of the MOF, immerse the crystals in a more volatile solvent like ethanol or acetone for 24 hours, replacing the solvent at least three times.

• Activation: After solvent exchange, decant the solvent and dry the MOF crystals under vacuum at an elevated temperature (e.g., 150 °C) for 12 hours. This process, known as activation, evacuates the pores, making them accessible for guest molecules.

Causality: The high temperature and pressure in the sealed vessel facilitate the deprotonation of the carboxylic acid groups and the coordination with the metal ions, leading to the formation of the crystalline MOF structure.[9] The modulator competes with the linker for coordination to the metal center, slowing down the crystallization process and often leading to larger, more well-defined crystals.[9]

IV. Post-Synthetic Modification (PSM) of Cyclohexane-1,3,5-tricarboxylic Acid-based MOFs

PSM is a powerful technique to introduce functionalities into a MOF after its initial synthesis.[6][9] This is particularly useful for incorporating functional groups that might not be stable under the conditions of MOF synthesis.

Protocol 3: Amine Functionalization of a MOF via PSM

Objective: To introduce amine groups into a MOF constructed with a linker containing a reactive site (e.g., a nitro group).

Materials:

• MOF with nitro-functionalized cyclohexane-1,3,5-tricarboxylic acid linkers

• Tin(II) chloride dihydrate (SnCl2·2H2O)

• Ethanol

• Triethylamine

Step-by-Step Procedure:

• Preparation of the Reaction Suspension: In a round-bottom flask, suspend the nitro-functionalized MOF (100 mg) in ethanol (20 mL).

• Addition of Reducing Agent: Add an excess of SnCl2·2H2O (e.g., 10 equivalents per nitro group) to the suspension.

• Reaction: Reflux the mixture for 24 hours under an inert atmosphere.

• Work-up: After cooling, filter the MOF and wash it thoroughly with ethanol to remove the tin salts. Then, wash with a dilute solution of triethylamine in ethanol to neutralize any residual acid, followed by a final wash with pure ethanol.

• Activation: Activate the resulting amino-functionalized MOF as described in Protocol 2.

Causality: The nitro groups on the linker within the MOF are accessible to the reducing agent, which converts them to amino groups without disrupting the overall framework structure.[6]

V. Characterization of Functionalized MOFs

A thorough characterization is essential to confirm the successful synthesis and functionalization of the MOF and to understand its properties.

Technique	Purpose	Expected Outcome for Functionalized MOFs
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the MOF.[13]	The PXRD pattern should match the simulated pattern from single-crystal X-ray diffraction if the structure is known. PSM should not significantly alter the peak positions, indicating the retention of the framework structure.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF.[13]	The appearance of new peaks corresponding to the introduced functional group (e.g., N-H stretching for amines) and the disappearance of peaks from the precursor group (e.g., N-O stretching for nitro groups) confirms successful functionalization.
Thermogravimetric Analysis (TGA)	To determine the thermal stability of the MOF and the temperature at which the framework decomposes.[13]	The TGA curve will show the temperature at which solvent molecules are removed and the onset of framework decomposition. The decomposition temperature can be influenced by the functional group.
Scanning Electron Microscopy (SEM)	To visualize the crystal morphology and size.	SEM images reveal the shape and size distribution of the MOF crystals. The morphology can be affected by the choice of modulator and synthesis conditions.
Gas Adsorption (BET Analysis)	To determine the specific surface area and pore volume of the MOF.[14]	The introduction of bulky functional groups may lead to a decrease in the BET surface area and pore volume compared to the parent MOF.

VI. Applications in Drug Delivery and Catalysis

The true test of a functionalized MOF is its performance in a specific application. Here, we provide protocols for evaluating their potential in drug delivery and catalysis.

Application Protocol 1: Drug Loading and In Vitro Release

Objective: To load a model drug into a functionalized MOF and study its release profile.

Materials:

• Activated functionalized MOF

• Model drug (e.g., Ibuprofen, 5-Fluorouracil)

• Solvent for drug loading (e.g., ethanol, hexane)

• Phosphate-buffered saline (PBS) at different pH values (e.g., 7.4 and 5.5)

Step-by-Step Procedure:

• Drug Loading:

  • Prepare a concentrated solution of the model drug in a suitable solvent.

  • Immerse a known amount of the activated MOF in the drug solution.

  • Stir the suspension at room temperature for 24-48 hours.

  • Isolate the drug-loaded MOF by centrifugation, wash with fresh solvent to remove surface-adsorbed drug, and dry under vacuum.

  • Determine the drug loading content by dissolving a known mass of the drug-loaded MOF in an appropriate solvent and measuring the drug concentration using UV-Vis spectroscopy or HPLC.[15]

• In Vitro Release:

  • Suspend a known amount of the drug-loaded MOF in a known volume of PBS (pH 7.4 and 5.5) in separate vials.

  • Place the vials in a shaking incubator at 37 °C.

  • At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh PBS to maintain sink conditions.

  • Analyze the drug concentration in the withdrawn aliquots using UV-Vis spectroscopy or HPLC.

  • Plot the cumulative drug release as a function of time.

Causality: The choice of functional group on the linker can significantly impact drug loading and release. For example, an amino-functionalized MOF may exhibit stronger interactions with an acidic drug, leading to higher loading and a more sustained release profile.[2] The difference in release at physiological pH (7.4) and the more acidic pH of tumor microenvironments (around 5.5) can indicate the potential for targeted drug delivery.[7]

Application Protocol 2: Catalytic Oxidation of Cyclohexane

Objective: To evaluate the catalytic activity of a functionalized MOF in the selective oxidation of cyclohexane.

Materials:

• Functionalized MOF catalyst

• Cyclohexane

• Oxidant (e.g., tert-butyl hydroperoxide (TBHP), hydrogen peroxide)

• Solvent (e.g., acetonitrile)

• Internal standard for GC analysis (e.g., dodecane)

Step-by-Step Procedure:

• Reaction Setup: In a glass reactor, add the functionalized MOF catalyst (e.g., 10 mg), cyclohexane (1 mmol), the oxidant (e.g., 3 mmol), and the solvent (5 mL). Add the internal standard.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the desired time (e.g., 24 hours).

• Analysis: After the reaction, cool the mixture to room temperature. Take an aliquot of the reaction mixture, filter to remove the catalyst, and analyze the products (cyclohexanol and cyclohexanone) by gas chromatography (GC).

• Catalyst Reusability: After the reaction, recover the catalyst by filtration, wash it with a suitable solvent, dry it, and use it in a subsequent catalytic run to test its reusability.[16][17]

Causality: The functional groups on the linker or the metal nodes of the MOF can act as active sites for the oxidation reaction.[15] For example, introducing electron-withdrawing or electron-donating groups can modulate the electronic properties of the metal centers, thereby influencing their catalytic activity. The porous structure of the MOF can also provide shape selectivity for the reactants and products.

VII. Data Visualization and Comparative Analysis

To illustrate the impact of linker functionalization, the following tables summarize hypothetical but realistic data for a series of MOFs based on cyclohexane-1,3,5-tricarboxylic acid.

Table 1: Physicochemical Properties of Functionalized MOFs

MOF ID	Functional Group	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Thermal Stability (°C)
CYC-MOF-H	-H	1250	0.65	350
CYC-MOF-NH₂	-NH₂	1100	0.58	360
CYC-MOF-NO₂	-NO₂	1050	0.55	340
CYC-MOF-OH	-OH	1150	0.60	355

Table 2: Performance in Drug Delivery and Catalysis

MOF ID	Drug Loading (wt%) of Ibuprofen	Release after 24h at pH 7.4 (%)	Cyclohexane Conversion (%)	KA Oil Selectivity (%)
CYC-MOF-H	25	85	15	80
CYC-MOF-NH₂	35	60	20	85
CYC-MOF-NO₂	20	90	25	75
CYC-MOF-OH	30	70	18	82

VIII. Visualizing Workflows and Relationships

To further clarify the experimental and conceptual frameworks presented, the following diagrams are provided.

Caption: Protocol for drug loading and in vitro release studies.

IX. Conclusion and Future Outlook

The functionalization of cyclohexane-1,3,5-tricarboxylic acid provides a powerful and versatile platform for the rational design of MOFs with tailored properties. By carefully selecting the functional groups and the synthetic strategy, researchers can create materials with enhanced performance in applications ranging from targeted drug delivery to selective catalysis. The protocols and insights provided in this guide are intended to serve as a solid foundation for further innovation in this exciting field. As our understanding of structure-property relationships in MOFs continues to grow, so too will our ability to design and synthesize advanced materials that can address some of the most pressing challenges in medicine and chemistry.

X. References

• [Link to a relevant paper on catalytic oxidation of cyclohexane with MOFs]

• [Link to a relevant paper on MOF stability and functionalization]

• [Link to a relevant paper on MOF catalysis]

• [Link to a relevant paper on drug loading in MOFs]

• [Link to a relevant paper on post-synthetic linker exchange]

• [Link to a relevant paper on MOF catalysis]

• [Link to a relevant paper on functionalization of MOFs for water purification]

• [Link to a relevant paper on MOF characterization]

• [Link to a relevant paper on post-synthetic modification for catalysis]

• [Link to a relevant paper on MOF synthesis]

• [Link to a relevant paper on MOF characterization]

• [Link to a relevant paper on functionalization of tricarboxylic acid linkers]

• [Link to a relevant paper on post-synthetic modification for catalysis]

• [Link to a relevant paper on properties of aliphatic ligand-based MOFs]

• [Link to a relevant paper on phenol tricarboxylic acid-based MOFs]

• [Link to a relevant paper on post-synthetic modification for photocatalysis]

• [Link to a relevant paper on MOF characterization]

• [Link to a relevant paper on topology and porosity control through linker functionalization]

• [Link to a relevant paper on MOF design and characterization]

• [Link to a relevant paper on comparative adsorption in MOFs]

• [Link to a relevant paper on advanced characterization and synthesis of MOFs]

• [Link to a relevant paper on trifunctionalized cyclohexane synthesis]

• [Link to a relevant paper on cis,cis-1,3,5-triaminocyclohexane]

• [Link to a relevant paper on comparative study of MOFs for drug adsorption]

• [Link to a relevant paper on carboxylic acid linkers for MOFs]

• [Link to a relevant paper on carboxylic acid linkers for MOFs]

• [Link to a relevant paper on tunable porosity in MOFs]

• [Link to a relevant paper on functional MOFs for environmental and biomedical applications]

• [Link to a relevant paper on synthesis of trans-4-amino-1-cyclohexanecarboxylic acids]

• [Link to a relevant paper on trifunctionalized cyclohexane synthesis]

• [Link to a relevant paper on functionalized MOFs for drug delivery]

• [Link to a relevant paper on 4-aminocyclohexa-1,3,5-triene-1-carboxylic acid]

• [Link to a relevant paper on cis,cis-1,3,5-Tri(Cbz-amino)cyclohexane]

• [Link to a relevant paper on functionalization of mixed ligand MOFs for drug delivery]

• [Link to a relevant paper on synthesis of 1,3,5-trinitro-1,3,5-triazacyclohexane]

• [Link to a relevant paper on solubility enhancement of drugs with MOFs]

• [Link to a relevant paper on synthesis of nitroaromatic compounds]

• [Link to a relevant paper on synthesis of functionalized cyclopentenones]

• [Link to a relevant paper on green synthesis of 1,3,5-triazines]

Sources

• 1. Functional MOF-Based Materials for Environmental and Biomedical Applications: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Utilization of Functionalized Metal–Organic Framework Nanoparticle as Targeted Drug Delivery System for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: Synthesis and Characterization of Functionalized Metal-organic Frameworks [jove.com]
• 4. Topology and porosity control of metal–organic frameworks through linker functionalization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. The post-synthesis modification (PSM) of MOFs for catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 10. cis,cis-1,3,5-Triaminocyclohexane - Wikipedia [en.wikipedia.org]
• 11. par.nsf.gov [par.nsf.gov]
• 12. CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents [patents.google.com]
• 13. Physiochemical characterization of metal organic framework materials: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis and Characterization of Functionalized Metal-organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Investigation into the Internal Factors for the Catalytic Oxidation of Cyclohexane by Zr(IV)-Based Metal-Organic Frameworks [mdpi.com]
• 16. Cyclohexane selective oxidation over metal–organic frameworks of MIL-101 family: superior catalytic activity and selectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. Boosting selective oxidation of cyclohexane over a metal–organic framework by hydrophobicity engineering of pore walls - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Experimental setup for high-yield synthesis of Cyclohexane-1,3,5-tricarboxylic acid MOFs

Application Note & Protocol

Topic: High-Yield, Modulated Synthesis of a Robust Zinc-Cyclohexane-1,3,5-tricarboxylic Acid Metal-Organic Framework

For: Researchers, scientists, and drug development professionals.

Introduction: The Value of Conformational Flexibility in MOF Design

Metal-Organic Frameworks (MOFs) have emerged as a premier class of porous materials, distinguished by their vast surface areas, tunable pore sizes, and chemically versatile structures.[1][2] These characteristics make them exceptional candidates for applications ranging from gas storage and separation to catalysis and drug delivery. The rational design of MOFs is achieved by selecting appropriate metal nodes and organic linkers.

While rigid aromatic linkers like trimesic acid (benzene-1,3,5-tricarboxylic acid) are common, the use of flexible, aliphatic linkers such as cyclohexane-1,3,5-tricarboxylic acid (H₃CHTC) offers unique structural possibilities. The non-planar, conformationally adaptable nature of the cyclohexane backbone can lead to novel framework topologies with distinct properties. This application note provides a detailed, field-proven protocol for the high-yield synthesis of a robust zinc-based MOF using H₃CHTC, focusing on the principles of coordination modulation to achieve superior crystallinity and yield.

Part 1: Mechanistic Insights & Synthesis Strategy

The Ligand: Cyclohexane-1,3,5-tricarboxylic Acid (H₃CHTC)

The H₃CHTC ligand exists as a mixture of stereoisomers (cis and trans). The spatial orientation of its three carboxylate groups is not fixed, allowing it to adapt to the coordination preferences of the metal center. This flexibility can result in complex, interpenetrated frameworks that are challenging to predict but offer unique sorption and guest-recognition properties. For this protocol, we will utilize the commercially available mixture of isomers, as the solvothermal synthesis conditions are robust enough to facilitate the self-assembly of a well-defined crystalline product.

The Synthesis Method: Solvothermal Synthesis

Solvothermal synthesis is the benchmark method for producing high-quality MOF crystals.[3][4] By heating the reagents in a sealed vessel above the boiling point of the solvent, typically N,N-Dimethylformamide (DMF), the reaction pressure increases. These conditions enhance the solubility of the precursors and promote the slow, ordered crystallization required for a stable, porous framework. Key parameters such as temperature and reaction time are critical; temperatures around 120 °C for 24 hours have been found to be optimal for balancing reaction kinetics and crystal growth for many zinc-carboxylate systems.[5]

Achieving High Yield & Crystallinity: The Principle of Coordination Modulation

A common challenge in MOF synthesis is the rapid precipitation of amorphous material or impure crystalline phases.[6] To overcome this, a technique known as coordination modulation is employed.[7][8] This involves adding a simple monocarboxylic acid, such as acetic acid, to the reaction mixture.[9]

The modulator molecule competes with the multidentate H₃CHTC linker for coordination to the zinc metal centers.[6] This competition slows down the overall reaction kinetics, preventing rapid, uncontrolled precipitation and favoring the thermodynamic product—a highly crystalline MOF.[7][10] The modulator effectively "fine-tunes" the assembly process, leading to larger, more uniform crystals, fewer defects, and a significantly higher yield of the desired phase.[6][9] The acidity and concentration of the modulator are crucial parameters that must be optimized for each specific MOF system.[10]

Part 2: Experimental Protocol

This protocol details the synthesis of a robust zinc-H₃CHTC MOF, optimized for high yield and phase purity.

Materials and Equipment

Reagents	Grade	Supplier (Example)
Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)	ACS Reagent, ≥98%	Sigma-Aldrich
Cyclohexane-1,3,5-tricarboxylic acid (H₃CHTC)	Mixture of isomers, 97%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Sigma-Aldrich
Acetic Acid (CH₃COOH)	Glacial, ≥99.7%	Fisher Scientific
Chloroform	Anhydrous, ≥99%	VWR
Equipment
20 mL Scintillation Vials (or Teflon-lined autoclave)
Convection Oven (programmable)
Analytical Balance (±0.1 mg)
Magnetic Stirrer and Stir Bars
Centrifuge and Centrifuge Tubes
Schlenk Line or Vacuum Manifold
Tube Furnace (for activation)

Synthesis Workflow

Step 1: Preparation of Precursor Solution

• In a clean, dry beaker, dissolve 220 mg (0.74 mmol) of Zinc Nitrate Hexahydrate in 15 mL of N,N-Dimethylformamide (DMF).

• Add 60 mg (0.28 mmol) of Cyclohexane-1,3,5-tricarboxylic acid to the solution.

• Add 0.5 mL of glacial Acetic Acid (modulator) to the mixture.

• Stir the solution vigorously for 30 minutes at room temperature until a clear, homogeneous solution is obtained.

Step 2: Solvothermal Reaction

• Transfer the precursor solution into a 20 mL glass scintillation vial.

• Seal the vial tightly with a Teflon-lined cap.

• Place the vial in a programmable convection oven.

• Heat the vial to 120 °C over 2 hours and hold at this temperature for 24 hours .

• After 24 hours, cool the oven down to room temperature over a period of 6-8 hours. Colorless, block-shaped crystals should be visible at the bottom of the vial.

Step 3: Product Isolation and Washing

• Decant the mother liquor from the vial.

• Wash the crystalline product by adding 15 mL of fresh DMF, sonicating for 10 minutes, and then letting the crystals settle. Decant the DMF. Repeat this washing step three times to remove unreacted starting materials.

• Perform a solvent exchange by soaking the crystals in 15 mL of chloroform for 8 hours.[11] This step is crucial for replacing the high-boiling point DMF with a more volatile solvent, which facilitates activation.

• Repeat the chloroform wash three times.

• After the final wash, decant the chloroform and dry the crystals under a gentle stream of nitrogen.

Step 4: Activation for Porosity To achieve the high porosity characteristic of MOFs, residual solvent molecules trapped within the pores must be removed.[12][13][14] This process is known as activation.

• Place the washed and dried crystals in a quartz tube within a tube furnace.

• Heat the sample to 180 °C under a dynamic high vacuum (<10⁻³ torr).

• Hold at this temperature for 12 hours. This thermal activation will remove the chloroform and any remaining coordinated solvent molecules, rendering the pores accessible.[12][15]

• Cool the sample to room temperature under vacuum before handling. The resulting white powder is the activated, porous MOF.

Part 3: Characterization & Quality Control

To confirm the successful synthesis and activation of the MOF, the following characterization techniques are essential.[2][16]

Technique	Purpose	Expected Outcome
Powder X-Ray Diffraction (PXRD)	To verify the crystallinity and phase purity of the synthesized material.[17]	A diffraction pattern with sharp, well-defined peaks matching the simulated pattern for the target MOF structure. Absence of broad humps (amorphous content) or peaks from other phases.
Thermogravimetric Analysis (TGA)	To assess thermal stability and confirm the removal of solvent molecules after activation.[1][18]	The TGA curve for the activated sample should show a stable plateau up to the framework decomposition temperature (typically >300 °C for Zn-carboxylate MOFs).
Gas Sorption Analysis (N₂ at 77 K)	To determine the specific surface area (BET method) and pore volume, confirming permanent porosity.	A Type I isotherm, characteristic of microporous materials, is expected. The calculated BET surface area should be high, confirming successful activation.

Part 4: Workflow Visualization

Overall Synthesis and Activation Workflow

The following diagram outlines the complete experimental procedure from starting materials to the final activated product.

Caption: High-level workflow for the synthesis of a Zn-H₃CHTC MOF.

Influence of Key Synthesis Parameters

This diagram illustrates the causal relationships between experimental choices and the final material properties.

Caption: Relationship between synthesis parameters and final MOF properties.

References

• Accounts of Materials Research. (2022). Modulated Hydrothermal Chemistry of Metal–Organic Frameworks. ACS Publications. [Link]

• ResearchGate. (2013). Activation of metal–organic framework materials. [Link]

• OSTI.GOV. (2014). Activation of porous MOF materials (Patent). [Link]

• Semantic Scholar. (2013). Activation of metal–organic framework materials. [Link]

• ResearchGate. (n.d.). Activation process of MOFs using RPB. [Link]

• CrystEngComm Blog. (2014). Modulating the MOF. [Link]

• RSC Publishing. (2013). Activation of metal–organic framework materials. CrystEngComm. [Link]

• ResearchGate. (2021). Classification and role of modulators on crystal engineering of metal organic frameworks (MOFs). [Link]

• MDPI. (n.d.). Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. [Link]

• NIH. (n.d.). Modulator approach for the design and synthesis of anisotropic multi-domain metal–organic frameworks. [Link]

• ChemRxiv. (n.d.). Probing Metal-Organic Framework Stoichiometry Using Quantitative NMR and TGA. [Link]

• ResearchGate. (2023). Characterization of Metal-Organic Frameworks Using X-ray Diffraction. [Link]

• RSC Publishing. (n.d.). Computer-aided metal–organic framework screening and design approaches toward efficient carbon capture processes. [Link]

• ResearchGate. (2014). Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. [Link]

• ResearchGate. (2026). Characterization techniques for metal–organic frameworks. [Link]

• E3S Web of Conferences. (2024). Synthesis of Metal-Organic Frameworks Zinc (II) with Optimum Slow Pyrolysis Process for Conductivity Performance. [Link]

• Semantic Scholar. (2014). Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. [Link]

• MDPI. (n.d.). Synthesis of Framework Isomer MOFs Containing Zinc and 4-Tetrazolyl Benzenecarboxylic Acid via a Structure Directing Solvothermal Approach. [Link]

• ResearchGate. (2018). Metal-organic frameworks: structure, properties, methods of synthesis, and characterization. [Link]

• SciSpace. (n.d.). Room temperature synthesis of metal organic framework MOF-2. [Link]

• RSC Publishing. (2013). New metal–organic frameworks derived from pyridine-3,5-dicarboxylic acid: structural diversity arising from the addition of templates into the reaction systems. [Link]

• NIH. (n.d.). Transition Metal Coordination Polymers with Trans-1,4-Cyclohexanedicarboxylate: Acidity-Controlled Synthesis, Structures and Properties. [Link]

• PubMed. (2018). A metal organic framework prepared from benzene-1,3,5-tricarboxylic acid and copper(II), and functionalized with various polysulfides as a sorbent for selective sorption of trace amounts of heavy metal ions. [Link]

• Semantic Scholar. (2020). Green Synthesis of a New Al-MOF Based on the Aliphatic Linker Mesaconic Acid: Structure, Properties and In Situ Crystallisation Studies of Al-MIL-68-Mes. [Link]

• Sílice (CSIC). (n.d.). Facile synthesis and characterization of Al-MOFs using benzene-1,3,5-tricarboxylic acid as a new class of materials for Far-UVC applications. [Link]

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Application Note: Harnessing the Flexibility of Cyclohexane-1,3,5-tricarboxylic Acid for the Design of Advanced Metal-Organic Frameworks

Introduction: Beyond Rigid Linkers in MOF Chemistry

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage and separation, catalysis, drug delivery, and sensing[1]. The modular nature of MOFs, constructed from metal nodes and organic linkers, allows for a high degree of tunability in their structure and function. Traditionally, rigid aromatic carboxylates, such as benzene-1,3,5-tricarboxylic acid (BTC), have been the cornerstone of MOF design, leading to robust frameworks with high porosity[2]. However, the rigidity of these linkers can limit the dynamic behavior of the resulting MOFs.

This application note explores the use of a flexible, non-aromatic linker, cis,cis-1,3,5-cyclohexanetricarboxylic acid (H₃CTC), in the design of MOFs with unique structural and functional properties. The inherent conformational flexibility of the cyclohexane backbone, in contrast to the planar rigidity of aromatic rings, introduces the potential for dynamic frameworks that can respond to external stimuli such as guest molecules, temperature, and pressure[3][4]. This responsiveness, often termed "breathing," can lead to MOFs with enhanced selectivity in gas separation and controlled guest uptake and release[5].

Herein, we provide a comprehensive guide for researchers, scientists, and drug development professionals on the design, synthesis, and characterization of MOFs based on cyclohexane-1,3,5-tricarboxylic acid. We will delve into the scientific rationale behind employing a flexible linker, provide detailed protocols for solvothermal and hydrothermal synthesis, present key characterization techniques, and discuss the potential applications of these dynamic materials.

The Scientific Rationale: Why Choose a Flexible Linker?

The choice of an organic linker is paramount in dictating the final topology and properties of a MOF[6]. While rigid linkers generally lead to permanently porous structures, the incorporation of flexible linkers like H₃CTC can impart a "soft" character to the framework[7]. The cyclohexane ring in H₃CTC can adopt various conformations (e.g., chair, boat), allowing the linker to bend and rotate in response to interactions with the metal nodes and guest molecules[8].

This intrinsic flexibility is the primary driver for the "breathing" phenomenon observed in some of these MOFs[3]. The breathing effect is a reversible structural transformation between a "closed-pore" and an "open-pore" phase, often triggered by the adsorption or desorption of guest molecules[9]. This dynamic behavior can lead to:

• Enhanced Selectivity: The ability of the framework to adapt its pore size and shape to specific guest molecules can result in significantly higher selectivity in gas and vapor separations compared to rigid MOFs[10].

• Controlled Guest Release: In drug delivery applications, the controlled opening and closing of the pores can be harnessed for stimuli-responsive drug release[4].

• Novel Sensing Mechanisms: The structural changes associated with guest binding can be transduced into a detectable signal, forming the basis for highly sensitive and selective chemical sensors[4].

The use of H₃CTC, therefore, represents a strategic design choice to move beyond static porous materials and towards dynamic, responsive frameworks with advanced functionalities.

Synthetic Methodologies: Crafting Crystalline Frameworks

The synthesis of MOFs using H₃CTC can be achieved through various methods, with solvothermal and hydrothermal techniques being the most common[11][12]. The choice of method and reaction conditions, such as temperature, time, solvent system, and metal-to-linker ratio, critically influences the crystallinity, phase purity, and morphology of the final product[13].

General Workflow for MOF Synthesis and Characterization

Caption: General experimental workflow for the synthesis and characterization of H₃CTC-based MOFs.

Protocol 1: Solvothermal Synthesis of a Copper-CTC MOF

This protocol describes a representative solvothermal synthesis of a copper-based MOF using cis,cis-1,3,5-cyclohexanetricarboxylic acid.

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H₃CTC)

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL Scintillation Vials or Teflon-lined autoclave

Procedure:

• Reactant Solution Preparation:

  • In a 20 mL scintillation vial, dissolve 0.1 mmol of Cu(NO₃)₂·3H₂O in 5 mL of DMF.

  • In a separate vial, dissolve 0.05 mmol of H₃CTC in 5 mL of DMF. Note: Gentle heating or sonication may be required to fully dissolve the linker.

• Reaction Mixture:

  • Combine the two solutions in a single vial.

  • Cap the vial tightly. For temperatures exceeding the boiling point of the solvent, a Teflon-lined autoclave is required.

• Heating:

  • Place the vial in a preheated oven at 120 °C for 48 hours.

• Isolation and Washing:

  • After cooling to room temperature, decant the mother liquor.

  • Wash the resulting crystalline product with fresh DMF (3 x 10 mL) to remove any unreacted starting materials.

  • Subsequently, wash with ethanol (3 x 10 mL) to exchange the high-boiling point DMF.

• Activation:

  • To activate the MOF and remove the solvent molecules from the pores, heat the sample under vacuum at 150 °C for 12 hours.

Protocol 2: Hydrothermal Synthesis of a Cobalt-CTC MOF

This protocol outlines a hydrothermal synthesis approach, which is often considered a more environmentally friendly method.

Materials:

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H₃CTC)

• Deionized Water

• Teflon-lined stainless-steel autoclave

Procedure:

• Reactant Mixture:

  • In the Teflon liner of a 23 mL autoclave, combine 0.15 mmol of Co(NO₃)₂·6H₂O and 0.1 mmol of H₃CTC.

  • Add 10 mL of deionized water.

• Sealing and Heating:

  • Seal the autoclave and place it in a preheated oven at 160 °C for 72 hours.

• Isolation and Washing:

  • After the autoclave has cooled to room temperature, collect the crystalline product by filtration.

  • Wash the product thoroughly with deionized water (3 x 15 mL) and then with ethanol (2 x 10 mL).

• Drying:

  • Dry the final product in an oven at 80 °C overnight.

Characterization of H₃CTC-Based MOFs

Thorough characterization is essential to confirm the successful synthesis of the desired MOF architecture and to evaluate its properties.

Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique to assess the crystallinity and phase purity of the synthesized MOF. The experimental PXRD pattern should be compared with the simulated pattern from single-crystal X-ray diffraction data if available, or with patterns of known phases[14][15]. A successful synthesis will yield a pattern with sharp peaks, indicating a well-ordered crystalline material, and the absence of peaks from starting materials or impurity phases.

Thermogravimetric Analysis (TGA)

TGA provides information about the thermal stability of the MOF and the removal of guest solvent molecules. A typical TGA curve for a H₃CTC-based MOF will show an initial weight loss corresponding to the departure of guest solvent molecules from the pores, followed by a plateau of thermal stability, and finally, decomposition of the framework at higher temperatures[16].

Gas Sorption Analysis

Gas sorption measurements, typically using nitrogen at 77 K, are crucial for determining the porosity of the MOF. The Brunauer-Emmett-Teller (BET) surface area is calculated from the nitrogen adsorption isotherm[1]. Adsorption isotherms for other gases, such as CO₂, CH₄, and H₂, can be measured to evaluate the MOF's potential for gas storage and separation applications[17][18]. The shape of the isotherm can also provide insights into the flexibility of the framework, with stepped isotherms often being indicative of a breathing effect.

MOF System	Metal Node	Linker	Synthesis Method	BET Surface Area (m²/g)	CO₂ Uptake (mmol/g) at 273 K, 1 bar	Reference
Cu-BTC	Cu	Benzene-1,3,5-tricarboxylic acid	Solvothermal	~1800	~4.5	[1]
Co-CTC	Co	Cyclohexane-1,3,5-tricarboxylic acid	Hydrothermal	~950	~3.2	Fictional Example
Zn-CTC	Zn	Cyclohexane-1,3,5-tricarboxylic acid	Solvothermal	~1200	~3.8	Fictional Example

Note: The data for CTC-based MOFs are representative examples and may vary depending on the specific synthesis conditions and activation procedures.

Visualizing the Architecture: Ligand and MOF Structure

The coordination of the carboxylate groups of H₃CTC with metal ions leads to the formation of a three-dimensional network. The flexibility of the cyclohexane ring allows for various coordination modes and can result in complex and interesting topologies.

Caption: 2D representation of the cis,cis-1,3,5-cyclohexanetricarboxylic acid linker.

Caption: A simplified schematic of a 3D MOF network formed from metal nodes and H₃CTC linkers.

Applications in Research and Drug Development

The unique properties of MOFs derived from H₃CTC open up a range of potential applications:

• Selective Gas Separation: The breathing behavior of these MOFs can be exploited for the highly selective separation of gases, such as CO₂ from flue gas or methane from natural gas[17]. The ability of the framework to selectively adsorb certain gas molecules while excluding others is a key advantage.

• Controlled Drug Delivery: The stimuli-responsive nature of these materials makes them promising candidates for advanced drug delivery systems. The drug molecules can be loaded into the pores of the MOF and released in a controlled manner in response to specific triggers, such as pH or temperature changes in the body[6].

• Catalysis: The flexible framework can allow for the encapsulation of catalytic species and the controlled access of substrates to the active sites. The dynamic nature of the pores can also influence the selectivity of catalytic reactions.

• Sensing: The change in the framework structure upon adsorption of an analyte can be used to develop highly sensitive and selective chemical sensors. This change can be detected by various techniques, including changes in luminescence or mechanical properties.

Conclusion and Future Outlook

The use of flexible linkers like cis,cis-1,3,5-cyclohexanetricarboxylic acid represents a significant advancement in the design of functional MOFs. By moving beyond the paradigm of rigid linkers, researchers can create dynamic materials with tunable properties and novel functionalities. The protocols and characterization techniques outlined in this application note provide a solid foundation for the exploration of this exciting area of MOF chemistry. Future research will likely focus on the synthesis of even more complex and responsive frameworks, the detailed investigation of their dynamic behavior using advanced in-situ techniques, and the translation of their unique properties into real-world applications in areas such as clean energy, environmental remediation, and medicine.

References

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• 2. 3D Zinc–Organic Frameworks Based on Mixed Thiophene Dicarboxylate and 4-Amino-3,5-bis(4-pyridyl)-1,2,4-triazole Linkers : Syntheses, Structural Diversity, and Single-Crystal-to-Single-Crystal Transformations :: JYX [jyx.jyu.fi]
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• 8. Flexibility in Metal–Organic Frameworks: A Basic Understanding [mdpi.com]
• 9. The role of carboxyl­ate ligand orbitals in the breathing dynamics of a metal-organic framework by resonant X-ray emission spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Item - Directing the Breathing Behavior of Pillared-Layered Metal–Organic Frameworks via a Systematic Library of Functionalized Linkers Bearing Flexible Substituents - figshare - Figshare [figshare.com]
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• 16. A 2D Metal-Organic Framework with a Flexible Cyclohexane-1,2,5,6-tetracarboxylic Acid Ligand: Synthesis, Characterization and Photoluminescent Property - PubMed [pubmed.ncbi.nlm.nih.gov]
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Thermal Analysis of Cyclohexane-1,3,5-tricarboxylic Acid-Based Materials: An Application and Protocol Guide

Introduction: The Significance of Thermal Analysis for Cyclohexane-1,3,5-tricarboxylic Acid Materials

Cyclohexane-1,3,5-tricarboxylic acid is a versatile building block in the synthesis of a wide array of materials, from robust polymers to sophisticated metal-organic frameworks (MOFs). The unique trifunctional nature of this alicyclic carboxylic acid allows for the creation of complex three-dimensional structures with tailored properties. For researchers, drug development professionals, and material scientists, a thorough understanding of the thermal behavior of these materials is paramount. Thermal analysis techniques provide critical insights into the stability, processing parameters, and end-use performance of cyclohexane-1,3,5-tricarboxylic acid-based materials.

This comprehensive guide offers detailed application notes and protocols for the thermal analysis of these materials, with a focus on Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). As a Senior Application Scientist, the aim is to not only provide step-by-step instructions but also to elucidate the scientific reasoning behind the experimental choices, ensuring the generation of reliable and reproducible data.

Core Thermal Analysis Techniques and Their Applications

Thermal analysis encompasses a suite of techniques that measure the physical and chemical properties of a substance as a function of temperature or time. For cyclohexane-1,3,5-tricarboxylic acid and its derivatives, TGA and DSC are the most pertinent methods.

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as it is heated at a controlled rate. TGA is indispensable for determining the thermal stability, decomposition temperature, and composition of materials.[1]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. This technique is crucial for identifying melting points, glass transitions, crystallization events, and quantifying the associated enthalpy changes.[2]

The subsequent sections will delve into detailed protocols for each technique, tailored for the analysis of cyclohexane-1,3,5-tricarboxylic acid and materials derived from it.

Section 1: Thermogravimetric Analysis (TGA) of Cyclohexane-1,3,5-tricarboxylic Acid

The "Why": Understanding Thermal Decomposition

The primary objective of performing TGA on cyclohexane-1,3,5-tricarboxylic acid is to determine its thermal stability and decomposition profile. The resulting data reveals the temperature at which the material begins to degrade, the number of decomposition steps, and the mass of any residual material. This information is critical for:

• Establishing maximum processing temperatures: To prevent degradation during synthesis, polymerization, or formulation.

• Assessing thermal stability for high-temperature applications: Essential for materials intended for use in demanding environments.

• Characterizing the composition of derived materials: By identifying the mass loss associated with different components.

Experimental Protocol: TGA of Cyclohexane-1,3,5-tricarboxylic Acid

Objective: To determine the thermal decomposition profile of cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen gas (or other inert gas)

• Aluminum or platinum TGA pans

• Microbalance

• cis,cis-Cyclohexane-1,3,5-tricarboxylic acid (powder form)

Step-by-Step Protocol:

• Instrument Preparation:

  • Ensure the TGA is clean and the balance is tared.

  • Set the purge gas (high-purity nitrogen) to a flow rate of 20-50 mL/min to provide an inert atmosphere. This is crucial to prevent oxidative degradation.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the cis,cis-cyclohexane-1,3,5-tricarboxylic acid sample into a tared TGA pan. A smaller sample size helps to ensure uniform heating and minimize thermal gradients.

• TGA Method Setup:

  • Temperature Program:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min. A heating rate of 10°C/min is a common starting point for routine analysis, providing a good balance between resolution and experiment time.

  • Data Acquisition: Record the mass change as a function of temperature.

• Data Analysis:

  • Plot the percentage weight loss versus temperature to obtain the TGA thermogram.

  • Determine the onset temperature of decomposition, which is the temperature at which significant weight loss begins.

  • Identify the temperature of maximum rate of weight loss from the derivative of the TGA curve (DTG curve).

  • Quantify the percentage weight loss at each decomposition step.

Expected Results and Interpretation

• Initial Stability: The acid is expected to be stable up to its melting point.

• Decomposition Onset: Significant decomposition is likely to occur at temperatures above its melting point of approximately 211-215°C. For instance, the related trimesic acid (benzene-1,3,5-tricarboxylic acid) begins to decompose at around 300°C.[3]

• Decomposition Pathway: The decomposition of carboxylic acids often involves decarboxylation (loss of CO2). The TGA curve would show a significant weight loss corresponding to the loss of one or more carboxyl groups.

Section 2: Differential Scanning Calorimetry (DSC) of Cyclohexane-1,3,5-tricarboxylic Acid

The "Why": Unveiling Thermal Transitions

DSC is a powerful technique for characterizing the thermal transitions of cyclohexane-1,3,5-tricarboxylic acid and its derivatives. The key information obtained from DSC includes:

• Melting Point (Tm): The temperature at which a crystalline solid transitions to a liquid. This is a fundamental property for material identification and purity assessment.

• Enthalpy of Fusion (ΔHf): The amount of energy required to melt the substance. This value is related to the degree of crystallinity.

• Glass Transition Temperature (Tg): The temperature at which an amorphous or semi-crystalline material transitions from a rigid, glassy state to a more flexible, rubbery state. This is a critical parameter for polymers.

• Crystallization Temperature (Tc): The temperature at which a material crystallizes from the molten state upon cooling.

Experimental Protocol: DSC of Cyclohexane-1,3,5-tricarboxylic Acid

Objective: To determine the melting point and enthalpy of fusion of cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• High-purity nitrogen gas

• Aluminum DSC pans and lids

• Crimper for sealing pans

• Microbalance

• cis,cis-Cyclohexane-1,3,5-tricarboxylic acid (powder form)

Step-by-Step Protocol:

• Instrument Calibration:

  • Calibrate the DSC for temperature and enthalpy using a certified standard, such as indium.

• Sample Preparation:

  • Accurately weigh 2-5 mg of the cis,cis-cyclohexane-1,3,5-tricarboxylic acid sample into a tared aluminum DSC pan.

  • Hermetically seal the pan using a crimper. This prevents any loss of volatile decomposition products.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• DSC Method Setup:

  • Temperature Program (Heat-Cool-Heat):

    • First Heating Scan: Equilibrate at 30°C. Ramp the temperature from 30°C to 250°C at a heating rate of 10°C/min. This scan is used to erase the thermal history of the sample.

    • Cooling Scan: Cool the sample from 250°C to 30°C at a controlled rate of 10°C/min.

    • Second Heating Scan: Ramp the temperature from 30°C to 250°C at a heating rate of 10°C/min. The data from this scan is typically used for analysis to ensure a consistent thermal history.

  • Purge Gas: Use a nitrogen purge at a flow rate of 20-50 mL/min.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • From the second heating scan, determine the onset temperature of the endothermic melting peak.

  • Integrate the area of the melting peak to calculate the enthalpy of fusion (ΔHf) in J/g.

Expected Results and Interpretation

For cis,cis-cyclohexane-1,3,5-tricarboxylic acid, the following results are expected:

• Melting Point: A sharp endothermic peak should be observed in the DSC thermogram. The literature indicates a melting point in the range of 211-215°C.[4]

• Enthalpy of Fusion: The integration of the melting peak will provide the enthalpy of fusion. A higher enthalpy of fusion generally indicates a higher degree of crystallinity.

Property	Expected Value	Significance
Melting Point (Tm)	211-215°C[4]	Purity and identification
Enthalpy of Fusion (ΔHf)	To be determined experimentally	Degree of crystallinity

Section 3: Thermal Analysis of Cyclohexane-1,3,5-tricarboxylic Acid-Based Polymers

The incorporation of the rigid cyclohexane-1,3,5-tricarboxylic acid moiety into polymer backbones, such as in polyamides and polyesters, significantly influences their thermal properties.

Polyamides

Polyamides synthesized using cyclohexane-based dicarboxylic acids have been shown to exhibit excellent thermal stability.

• TGA Analysis: Aromatic polyamides containing a cyclohexane structure have demonstrated 10% weight loss temperatures in both nitrogen and air to be above 450°C.[2] This high thermal stability makes them suitable for high-performance applications.

• DSC Analysis: The glass transition temperatures (Tg) of these polyamides are typically in the range of 180-243°C.[2] The rigid cyclohexane unit restricts segmental motion, leading to a relatively high Tg.

Polyesters

Similar to polyamides, polyesters derived from cyclohexane-1,3,5-tricarboxylic acid are expected to possess enhanced thermal properties compared to their linear aliphatic counterparts.

• TGA Analysis: The thermal stability of these polyesters is anticipated to be high, with decomposition temperatures likely exceeding 350-400°C.

• DSC Analysis: The introduction of the bulky cyclohexane ring is expected to increase the glass transition temperature of the polyesters.

Protocol Note: The TGA and DSC protocols for analyzing these polymers would be similar to those described for the parent acid, with the temperature ranges adjusted to accommodate the higher stability of the polymers. For TGA, the upper temperature limit may need to be extended to 800°C or higher to ensure complete decomposition. For DSC, the temperature range should encompass the expected glass transition and melting temperatures.

Conclusion: A Powerful Toolkit for Material Characterization

Thermogravimetric Analysis and Differential Scanning Calorimetry are indispensable tools for characterizing the thermal properties of cyclohexane-1,3,5-tricarboxylic acid and its diverse range of derived materials. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers, scientists, and drug development professionals can obtain accurate and reproducible data to inform material design, optimize processing conditions, and ensure the performance and stability of their products. The insights gained from thermal analysis are crucial for advancing the application of these versatile materials in various scientific and industrial fields.

References

• Hsiao, S.-H., Yang, C.-P., & Chen, C.-W. (1999). Synthesis and properties of aromatic polyamides containing the cyclohexane structure. Journal of Polymer Science Part A: Polymer Chemistry, 37(18), 3575-3583. [Link]

• ResearchGate. (n.d.). TGA and DSC Analysis of the Polyesters. Retrieved from [Link]

• NIST/TRC Web Thermo Tables. (n.d.). cyclohexanecarboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). DSC curve of polyamides. Retrieved from [Link]

• ResearchGate. (n.d.). a DSC and b TGA and c dTG curves for the PTB and PTBCn copolyesters. Retrieved from [Link]

• ACS Sustainable Chemistry & Engineering. (2025). Mixed Dicarboxylic Acids Derived from Polyethylene as a Feedstock for the Synthesis of Polyesters. Figshare. [Link]

• ResearchGate. (n.d.). DSC of (Pa), (Pb) and (Pc) The thermal decomposition behavior of the.... Retrieved from [Link]

• PubChem. (n.d.). (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal properties of the FDCA polyesters obtained by TGA and DSC analyses. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Cyclohexanedicarboxylic acid, cis- (CAS 610-09-3). Retrieved from [Link]

• ResearchGate. (n.d.). DSC and TGA curves of polyimide1-3. Retrieved from [Link]

• ResearchGate. (n.d.). TGA thermograms of the PCHDMN polyesters. Retrieved from [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• NIST WebBook. (n.d.). Cyclohexane. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, January 6). DSC vs TGA: A Simple Comparison Guide. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2019, August 31). Terminology in Pharmacy – Thermal Analysis Provides the Overall Picture. Retrieved from [Link]

• ResearchGate. (n.d.). Figure SI 7: TGA profile of trimesic acid. Thermal decomposition begins.... Retrieved from [Link]

• Journal of the Chemical Society, Chemical Communications. (n.d.). Thermal decomposition of cis,anti,cis-tricyclo[2][5][6][7] hexane: hot molecule effects. Retrieved from [Link]

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Application of Cyclohexane-1,3,5-tricarboxylic acid in thin film composite membranes

Application Note & Protocol

Topic: Application of Cyclohexane-1,3,5-tricarboxylic acid in Thin Film Composite Membranes for Enhanced Chemical Resistance

Audience: Researchers, scientists, and drug development professionals.

Introduction: Beyond Aromatic Scaffolds in Membrane Design

Thin-film composite (TFC) membranes represent the state-of-the-art in pressure-driven membrane processes like reverse osmosis (RO) and nanofiltration (NF).[1][2] For decades, the gold standard for the selective polyamide layer has been the interfacial polymerization of an aromatic amine, typically m-phenylenediamine (MPD), with an aromatic acyl chloride, trimesoyl chloride (TMC).[1][3] This combination creates a highly cross-linked, thin, and selective layer capable of exceptional salt rejection.

However, the Achilles' heel of conventional aromatic polyamide membranes is their susceptibility to degradation by oxidizing agents, particularly chlorine, which is widely used as a biocide in water treatment systems. The amide linkages adjacent to the aromatic rings are vulnerable to chlorine attack, leading to a decline in membrane performance.[4] This limitation has spurred research into alternative monomers that can enhance the chemical robustness of the polyamide layer without significantly compromising its separation properties.

This application note details the use of a cycloaliphatic monomer, Cyclohexane-1,3,5-tricarboxylic acid (or its more reactive acyl chloride derivative, Cyclohexane-1,3,5-tricarbonyl chloride, HTC ), as a substitute for TMC in the fabrication of TFC membranes. By replacing the aromatic ring of TMC with a saturated cyclohexane ring, the resulting polyamide structure exhibits significantly improved chlorine resistance, opening new avenues for applications in harsh chemical environments.[4][5] We provide a comprehensive overview of the underlying chemistry, detailed synthesis protocols, and performance evaluation metrics.

Core Principle: The Chemistry of Enhanced Chlorine Resistance

The enhanced stability of HTC-based polyamide membranes stems from the fundamental difference in the chemical structure of the acyl chloride monomer.

• Conventional Aromatic Polyamide (TMC-based): The electron-withdrawing nature of the benzene ring in TMC makes the amide nitrogen atoms susceptible to electrophilic attack by chlorine (N-chlorination). This initial step can be followed by Orton rearrangement, a process that leads to the chlorination of the aromatic ring and subsequent cleavage of the polymer backbone, ultimately compromising the membrane's structural integrity and selectivity.[4]

• Cycloaliphatic Polyamide (HTC-based): The use of HTC, which has a saturated cyclohexane core, eliminates the aromatic ring structure from the acyl chloride component of the polymer backbone.[5][6] This structural modification directly reduces the sites vulnerable to Orton rearrangement, thereby imparting a higher intrinsic resistance to chlorine-induced degradation.[4] While N-chlorination can still occur, the subsequent destructive rearrangement pathway is largely blocked.

This strategic monomer substitution allows for the creation of a more durable membrane, capable of withstanding aggressive cleaning protocols and operating in challenging feed streams.

Caption: Fig. 1: Comparison of aromatic (TMC) and cycloaliphatic (HTC) monomers.

Experimental Workflow: Fabricating HTC-Based TFC Membranes

The fabrication of TFC membranes is achieved through interfacial polymerization, a self-terminating reaction that occurs at the interface of two immiscible liquids.[3][7] The process involves creating a thin, dense, and cross-linked polyamide layer on top of a porous ultrafiltration support membrane.

Caption: Fig. 2: General workflow for TFC membrane fabrication via interfacial polymerization.

Detailed Protocols

Protocol 1: Synthesis of HTC-MMPD TFC Membrane

This protocol is adapted from methodologies designed to create chlorine-resistant membranes.[4] It utilizes m-phenylenediamine-4-methyl (MMPD) as the amine monomer, which further contributes to chlorine resistance.

Materials & Equipment:

• Porous Support: Polysulfone (PSf) ultrafiltration membrane sheet.

• Aqueous Monomer: m-phenylenediamine-4-methyl (MMPD).

• Organic Monomer: Cyclohexane-1,3,5-tricarbonyl chloride (HTC).

• Solvent: n-hexane (anhydrous).

• Deionized (DI) water.

• Glass plate and rubber roller.

• Reaction frame/cell.

• Forced air oven.

Step-by-Step Procedure:

• Support Preparation:

  • Cut the PSf support membrane to the desired size and soak it in DI water for at least 24 hours to remove any preservatives.

  • Prior to use, mount the wet PSf membrane onto a clean glass plate, ensuring the top active surface is facing up. Gently use a rubber roller to remove excess water droplets from the surface.

• Aqueous Phase Application:

  • Prepare a 2.0% (w/v) aqueous solution of MMPD in DI water.

  • Fix the PSf membrane in a reaction frame. Pour the MMPD solution onto the top surface of the membrane and allow it to sit for 2 minutes.

  • After 2 minutes, pour off the solution and use an air gun or rubber roller to carefully remove any remaining excess droplets from the surface. The goal is a saturated surface, not a pooled one.

• Interfacial Polymerization:

  • Prepare a 0.1% (w/v) solution of HTC in anhydrous n-hexane.

  • Pour the HTC/hexane solution onto the MMPD-saturated membrane surface.

  • Allow the reaction to proceed for 1 minute. A thin polyamide film will form instantly at the interface.

• Post-Treatment:

  • Pour off the organic solution.

  • Rinse the membrane surface thoroughly with fresh n-hexane to wash away any unreacted HTC monomers.[3]

  • Place the resulting TFC membrane in a forced air oven and heat-cure it at 60°C for 10 minutes. This step enhances the cross-linking of the polyamide layer and improves its stability.[8]

  • After curing, store the finished membrane in DI water until characterization and performance testing.

Protocol 2: Performance Evaluation

A. Water Flux and Salt Rejection:

• Apparatus: Cross-flow filtration system.

• Procedure:

  • Mount the synthesized membrane in the cross-flow cell.

  • Compact the membrane by filtering DI water at a pressure slightly higher than the test pressure (e.g., 1.6 MPa) for at least 1 hour, or until a stable flux is achieved.

  • Switch the feed to a 2000 ppm NaCl solution.

  • Operate the system at a constant pressure (e.g., 1.5 MPa) and temperature (25°C).

  • Collect the permeate over a measured time interval and weigh it to determine the water flux (J), calculated as: J = V / (A * t) (expressed in L·m⁻²·h⁻¹, or LMH) where V is the volume of permeate, A is the effective membrane area, and t is the time.

  • Measure the conductivity of the feed and permeate solutions to determine the salt concentrations.

  • Calculate the salt rejection (R) as: R = (1 - Cₚ / Cբ) * 100% where Cₚ and Cբ are the salt concentrations in the permeate and feed, respectively.

B. Chlorine Resistance Test:

• Procedure:

  • Measure the initial water flux and salt rejection of the membrane as described above.

  • Immerse the membrane in a sodium hypochlorite (NaOCl) solution (e.g., 2000 ppm, pH adjusted to 7) for a specified duration (e.g., 2 hours). The total chlorine exposure is often reported in "ppm·h".

  • After exposure, thoroughly rinse the membrane with DI water to remove any residual chlorine.

  • Re-evaluate the water flux and salt rejection using the same parameters as the initial test.

  • Compare the pre- and post-exposure performance to quantify the membrane's chlorine resistance. A smaller change in rejection and flux indicates higher resistance.

Performance Data Summary

The primary advantage of substituting TMC with HTC is the significant improvement in chlorine stability, although this can sometimes be accompanied by a trade-off in initial salt rejection.

Monomer System	Water Flux (LMH)	Initial Salt Rejection (%)	Performance after Chlorine Exposure (e.g., >3000 ppm·h)	Reference
TMC / MPD (Conventional)	~40-60	>99.0%	Significant drop in rejection, increase in flux	[4]
HTC / MMPD (Chlorine-Resistant)	~53	97.5%	Stable rejection and flux performance	[4]
TMC / CHD (Cycloaliphatic Amine)	~192	~15% (NaCl)	Flux increased, but high dye rejection maintained	[5]

Note: Performance varies greatly with specific synthesis conditions (monomer concentrations, reaction times, support membrane) and testing parameters. The table provides a generalized comparison based on literature data.

Visualizing the Interfacial Reaction

The formation of the polyamide layer is a diffusion-limited process occurring at the boundary between the aqueous and organic phases.

Caption: Fig. 3: The polyamide layer forms at the interface, acting as a barrier to further reaction.

Conclusion and Future Outlook

The use of Cyclohexane-1,3,5-tricarboxylic acid (as HTC) presents a viable and effective strategy for fabricating TFC membranes with superior chlorine resistance. By replacing the aromatic core of traditional acyl chloride monomers with a cycloaliphatic structure, the resulting polyamide layer is inherently less susceptible to oxidative degradation, significantly extending the operational lifetime of the membrane in real-world applications where chlorine-based biocides are necessary.

While a slight trade-off in initial salt rejection may be observed, optimization of interfacial polymerization parameters—such as monomer concentration, reaction time, and the choice of amine monomer—can mitigate this effect.[4] The enhanced durability of HTC-based membranes makes them highly suitable for challenging applications, including the treatment of industrial wastewater, advanced water reuse, and desalination processes where aggressive cleaning protocols are common. Further research may focus on novel cycloaliphatic amine monomers to create fully non-aromatic polyamide layers, potentially pushing the boundaries of chemical stability even further.

References

• Yu, S., et al. (2010). Aromatic-cycloaliphatic polyamide thin-film composite membrane with improved chlorine resistance prepared from m-phenylenediamine-4-methyl and cyclohexane-1,3,5-tricarbonyl chloride. Journal of Membrane Science. Available at: [Link]

• MDPI. (2022). Nanofiltration Membranes Formed through Interfacial Polymerization Involving Cycloalkane Amine Monomer and Trimesoyl Chloride Showing Some Tolerance to Chlorine during Dye Desalination. MDPI. Available at: [Link]

• Kim, J., et al. (2021). Effect of Additives during Interfacial Polymerization Reaction for Fabrication of Organic Solvent Nanofiltration (OSN) Membranes. National Institutes of Health (NIH). Available at: [Link]

• ResearchGate. (n.d.). Synthesis of TFC membranes. ResearchGate. Available at: [Link]

• Verbeke, R., et al. (2018). Transferring bulk chemistry to interfacial synthesis of TFC-membranes to create chemically robust poly(epoxyether) films. Journal of Materials Chemistry A. Available at: [Link]

• MDPI. (2019). Optimal Performance of Thin-Film Composite Nanofiltration-Like Forward Osmosis Membranes Set Off by Changing the Chemical Structure of Diamine Reacted with Trimesoyl Chloride through Interfacial Polymerization. MDPI. Available at: [Link]

• Al-Aseeri, M., et al. (2019). Fabrication of desalination membranes by interfacial polymerization: history, current efforts, and future directions. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2017). Study on the Influence of Interfacial Polymerization Process on Thin–Film Composite (TFC) Forward Osmosis (FO). AIDIC. Available at: [Link]

• MDPI. (2023). Preparation of Thin Film Composite (TFC) Membrane with DESPs Interlayer and Its Forward Osmosis (FO) Performance for Organic Solvent Recovery. MDPI. Available at: [Link]

• ResearchGate. (2022). Nanofiltration Membranes Formed through Interfacial Polymerization Involving Cycloalkane Amine Monomer and Trimesoyl Chloride Showing Some Tolerance to Chlorine during Dye Desalination. ResearchGate. Available at: [Link]

• Liu, Z., et al. (2016). Preparation and characterization of a composite nanofiltration membrane interfacially polymerized from cis,cis-1,3,5-triaminocyclohexane and trimesoyl chloride. Journal of Applied Polymer Science. Available at: [Link]

• ResearchGate. (n.d.). Effect of manufacturing conditions on structure and performance of TFC membranes. ResearchGate. Available at: [Link]

• Universidad de Zaragoza. (2020). Synthesis and Characterization of Micro-Patterned Thin Film Composite (TFC) Membranes for Water Treatment. Universidad de Zaragoza. Available at: [Link]

• MDPI. (2020). Monitoring the Interfacial Polymerization of Piperazine and Trimesoyl Chloride with Hydrophilic Interlayer or Macromolecular Additive by In Situ FT-IR Spectroscopy. MDPI. Available at: [Link]

• MDPI. (2019). Important Approaches to Enhance Reverse Osmosis (RO) Thin Film Composite (TFC) Membranes Performance. MDPI. Available at: [Link]

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• 3. Effect of Additives during Interfacial Polymerization Reaction for Fabrication of Organic Solvent Nanofiltration (OSN) Membranes - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Monitoring the Interfacial Polymerization of Piperazine and Trimesoyl Chloride with Hydrophilic Interlayer or Macromolecular Additive by In Situ FT-IR Spectroscopy [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of cis,cis-1,3,5-Cyclohexanetricarboxylic Acid

This technical support guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of cis,cis-1,3,5-cyclohexanetricarboxylic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and a detailed experimental protocol to help improve the yield and purity of your synthesis.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing cis,cis-1,3,5-cyclohexanetricarboxylic acid?

A1: The most prevalent and effective method is the catalytic hydrogenation of 1,3,5-benzenetricarboxylic acid (trimesic acid).[1][2] This method is favored for its relatively high yield and stereoselectivity when appropriate catalysts and reaction conditions are employed.

Q2: Which catalyst is recommended for the stereoselective hydrogenation of trimesic acid to the desired cis,cis isomer?

A2: Rhodium on alumina (Rh/Al₂O₃) or rhodium on carbon (Rh/C) are highly effective catalysts for this transformation.[1][3] These catalysts have been shown to favor the formation of the cis,cis isomer under specific temperature and pressure conditions.

Q3: How can I confirm the stereochemistry of the synthesized 1,3,5-cyclohexanetricarboxylic acid?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive method for determining the stereochemistry of the product.[4][5][6] The proton NMR spectrum of the cis,cis isomer exhibits a distinct splitting pattern that can be used to confirm its structure.

Q4: What are the key reaction parameters that influence the yield and purity of the product?

A4: The critical parameters include the choice of catalyst, reaction temperature, hydrogen pressure, solvent, and reaction time. Careful optimization of these variables is essential for maximizing the yield of the desired cis,cis isomer and minimizing the formation of other stereoisomers.

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis of cis,cis-1,3,5-cyclohexanetricarboxylic acid.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Inactive Catalyst: The catalyst may have lost its activity due to improper storage or handling.	Procure fresh catalyst from a reputable supplier. Ensure the catalyst is handled under an inert atmosphere to prevent oxidation.
Catalyst Poisoning: Impurities in the starting material or solvent can poison the catalyst.	Use high-purity trimesic acid and solvents. Consider passing the solvent through a purification column before use.
Insufficient Hydrogen Pressure: The hydrogenation reaction requires a specific pressure to proceed efficiently.	Ensure the reaction vessel is properly sealed and pressurized to the recommended level (e.g., 50 psi).[1] Monitor the pressure throughout the reaction.
Inadequate Reaction Time or Temperature: The reaction may not have proceeded to completion.	Increase the reaction time or temperature within the recommended range. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Issue 2: Poor Stereoselectivity (Formation of Mixed Isomers)

Potential Cause	Recommended Solution
Incorrect Catalyst: The choice of catalyst significantly influences the stereochemical outcome.	Use a catalyst known for its high cis-selectivity, such as Rh/Al₂O₃ or Rh/C.[1][3]
Suboptimal Reaction Temperature: Higher temperatures can sometimes lead to the formation of more thermodynamically stable trans isomers.	Conduct the reaction at a lower temperature (e.g., 70°C) to favor the kinetically controlled formation of the cis,cis isomer.[1]
Solvent Effects: The polarity of the solvent can influence the stereoselectivity.	Water is a commonly used solvent that has been shown to promote the formation of the cis,cis isomer.[1]

Issue 3: Difficulty in Product Purification

Potential Cause	Recommended Solution
Presence of Multiple Isomers: The similar physical properties of the different stereoisomers can make separation challenging.	Recrystallization is an effective method for purifying the cis,cis isomer from other isomers. A mixture of ethanol and toluene has been reported to be an effective solvent system for this purpose.[1]
Incomplete Removal of Catalyst: Fine catalyst particles may remain in the product after filtration.	Filter the reaction mixture through a pad of Celite® to ensure complete removal of the catalyst.
Product is an oil or fails to crystallize: The presence of impurities can inhibit crystallization.	Consider converting the crude acid mixture to their triethyl esters, which can be purified by distillation. The purified esters can then be hydrolyzed back to the desired carboxylic acid.[1]

III. Detailed Experimental Protocol

This protocol is based on a reported high-yield synthesis of cis,cis-1,3,5-cyclohexanetricarboxylic acid.[1]

Materials:

• 1,3,5-Benzenetricarboxylic acid (trimesic acid) (98%+)

• 5% Rhodium on alumina (Rh/Al₂O₃)

• Deionized water

• Ethanol

• Toluene

• Celite®

Equipment:

• High-pressure hydrogenation reactor (e.g., Parr hydrogenator)

• Heating mantle

• Magnetic stirrer

• Büchner funnel and filter flask

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • In a suitable high-pressure reactor vessel, combine 18 g (85 mmol) of trimesic acid, 2 g of 5% rhodium on alumina, and 300 mL of deionized water.[1]

• Hydrogenation:

  • Seal the reactor and purge with nitrogen gas, followed by hydrogen gas.

  • Pressurize the reactor to 50 psi with hydrogen.[1]

  • Heat the mixture to 70°C with vigorous stirring.[1]

  • Maintain these conditions for approximately 7 hours, or until hydrogen uptake ceases.[1]

• Work-up:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Wash the Celite® pad with a small amount of deionized water.

  • Combine the filtrate and washings.

• Isolation of Crude Product:

  • Concentrate the filtrate using a rotary evaporator to obtain a white solid. The crude product is typically a mixture of cis,cis and cis,trans isomers.[1]

• Purification by Recrystallization:

  • Dissolve the crude solid in a minimal amount of hot ethanol.

  • Slowly add toluene until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

  • Collect the white crystalline product by vacuum filtration and wash with a small amount of cold ethanol-toluene mixture.

  • Dry the purified cis,cis-1,3,5-cyclohexanetricarboxylic acid under vacuum.

Expected Yield:

• Quantitative yield of the crude product.

• The recrystallization step should provide the pure cis,cis isomer with a melting point of 218-219°C.[1]

IV. Visualized Workflows

Experimental Workflow for Synthesis and Purification

Caption: A troubleshooting diagram outlining potential causes and solutions for low reaction yield.

V. References

• ChemBK. (2024). CIS,CIS-1,3,5-CYCLOHEXANETRICARBOXYLIC ACID. Retrieved from [Link]

• Chegg. (2016). Solved Below is the 1^H NMR spectrum for cis-1, 3, | Chegg.com. Retrieved from [Link]

• SpectraBase. (n.d.). 1,3,5-Cyclohexanetricarboxylic acid - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• PubChem. (n.d.). (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid. Retrieved from [Link]

• Google Patents. (n.d.). US5202475A - Process for preparation of cyclohexanedicarboxylic acid. Retrieved from

• ResearchGate. (2009). Highly Stereoselective Syntheses of All 1,2,3-Me,OH,Me Triads via Asymmetric Hydrogenation Reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Trimesic acid. Retrieved from [Link]

• Google Patents. (n.d.). US3880925A - Separation and purification of cis and trans isomers. Retrieved from

• PubChem. (n.d.). 1,3-Cyclohexanedicarboxylic acid. Retrieved from [Link]

• ResearchGate. (2004). Synthesis of cis, cis-1,3,5-trisubstituted cyclohexane based chelators with polyfunctional pendant arms. Retrieved from [Link]

• MDPI. (2022). The Origin of Stereoselectivity in the Hydrogenation of Oximes Catalyzed by Iridium Complexes: A DFT Mechanistic Study. Retrieved from [Link]

• MDPI. (2016). Catalytic Asymmetric Hydrogenation of 3-Substituted Benzisoxazoles. Retrieved from [Link]

• MDPI. (2022). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Retrieved from [Link]

• WMU ScholarWorks. (1965). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Electrochemical hydrogenation of bioprivileged cis,cis-muconic acid to trans-3-hexenedioic acid: from lab synthesis to bench-scale production and beyond. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Asymmetric hydrogenation catalyzed by first-row transition metal complexes. Retrieved from [Link]

• Royal Society of Chemistry. (1971). The synthesis of cis,cis-1,3,5-triaminocyclohexane-NN′N′-triacetic acid and its cobalt(III) complex. Retrieved from [Link]

• Royal Society of Chemistry. (2001). Disruption of the hexagonal networks of trimesic acid (benzene-1,3,5-tricarboxylic acid, TMA) by acetic acid. Retrieved from [Link]

• ResearchGate. (2005). (PDF) Synthesis of all-cis-1,2,4-cyclohexanetriol. Retrieved from [Link]

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• 4. Solved Below is the 1^H NMR spectrum for cis-1, 3, | Chegg.com [chegg.com]
• 5. 1,3,5-Cyclohexanetricarboxylic acid(16526-68-4) 1H NMR [m.chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]

Technical Support Center: Purification of Cyclohexane-1,3,5-tricarboxylic Acid Isomers

Welcome to the technical support center for the purification of Cyclohexane-1,3,5-tricarboxylic acid isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). The structural rigidity and stereochemical complexity of these isomers present unique purification challenges, which this guide aims to address with scientifically grounded and field-proven solutions.

Introduction: The Challenge of Isomeric Purity

Cyclohexane-1,3,5-tricarboxylic acid exists as multiple stereoisomers, primarily the cis,cis (all carboxyl groups equatorial in the stable chair conformation) and various cis,trans configurations.[1] The synthesis, often via hydrogenation of trimesic acid, typically yields a mixture of these isomers.[2] Due to their very similar physicochemical properties—polarity, solubility, and pKa—separating them to achieve high isomeric purity is a significant challenge that standard purification protocols may not adequately resolve.[3] This guide provides a logical framework for tackling these separation challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomers of Cyclohexane-1,3,5-tricarboxylic acid I should expect from a typical synthesis?

A1: The catalytic hydrogenation of trimesic acid (Benzene-1,3,5-tricarboxylic acid) predominantly yields the cis,cis-1,3,5-cyclohexanetricarboxylic acid isomer.[2][4] However, depending on the reaction conditions (catalyst, temperature, pressure), mixtures containing cis,trans isomers are also frequently formed.[2] The cis,cis isomer is often favored thermodynamically due to its stable chair conformation where all three bulky carboxyl groups can occupy equatorial positions, minimizing steric strain.[1][5]

Q2: Why is it so difficult to separate these isomers?

A2: The difficulty lies in the subtle structural differences between the stereoisomers.[6] They have the same molecular weight and functional groups, leading to very similar properties:

• Polarity and Solubility: All isomers are highly polar due to the three carboxylic acid groups, resulting in similar solubility profiles in most solvents.

• Acidic Character: The pKa values of the carboxyl groups are very close across isomers, making separation by methods relying on differential ionization (like certain types of ion-exchange chromatography) challenging.

• Intermolecular Forces: They all engage in strong hydrogen bonding, leading to similar crystal lattice energies and chromatographic interactions.[7]

Q3: What are the main strategies for purifying Cyclohexane-1,3,5-tricarboxylic acid isomers?

A3: The primary strategies exploit the minor differences in crystal packing, steric hindrance, and interaction with stationary phases. The three main techniques are:

• Fractional Crystallization: This is the most common and often the first method to try, especially if one isomer is present in a significantly higher ratio. It relies on slight differences in solubility and crystal lattice formation.

• Chromatography: High-performance liquid chromatography (HPLC) or column chromatography can provide higher resolution. Techniques like hydrophilic interaction liquid chromatography (HILIC) are particularly suited for highly polar molecules.[8]

• Chemical Derivatization: In highly challenging cases, the isomers can be converted into derivatives (e.g., esters) which may have more pronounced differences in physical properties, making them easier to separate.[2] The purified esters are then hydrolyzed back to the carboxylic acids.

Troubleshooting Guide

This guide addresses specific experimental issues in a question-and-answer format.

Issue 1: My synthesis yielded an isomeric mixture. How do I isolate the pure cis,cis isomer?

Question: I've synthesized Cyclohexane-1,3,5-tricarboxylic acid from trimesic acid and NMR analysis shows a 7:1 mixture of the cis,cis to cis,trans isomers. My initial crystallization attempts from water are just crashing out the mixture. What should I do?

Answer: This is a classic challenge. When one isomer is predominant, fractional crystallization is the most effective first step. The key is to find a solvent system where the solubility difference between the isomers is maximized. While water is a common solvent, a mixed solvent system often provides better selectivity.[9]

Recommended Protocol: Selective Crystallization

• Solvent System Selection: An ethanol-toluene mixture has been reported to be effective for selectively crystallizing the cis,cis isomer from a mixture.[2]

• Dissolution: Dissolve the crude isomeric mixture in a minimal amount of hot ethanol. The goal is to create a saturated or near-saturated solution.

• Induce Crystallization: Slowly add toluene (a less polar "anti-solvent") to the hot ethanolic solution until it just begins to turn cloudy.

• Re-solubilization: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature, then transfer it to a refrigerator (4°C) overnight. Slow cooling is critical for selective crystal growth.[9]

• Isolation and Analysis: Isolate the resulting crystals by vacuum filtration, wash with a small amount of cold ethanol-toluene, and dry. Analyze the purity of the crystals and the mother liquor by NMR or HPLC to assess the efficiency of the separation. Repeat the process if necessary.

Issue 2: Crystallization fails to provide pure isomers. What chromatographic approach should I take?

Question: My isomeric mixture is closer to 1:1, and fractional crystallization is not working. I need a reliable chromatographic method to separate them. Where do I start?

Answer: For complex mixtures or when high purity is essential, chromatography is the preferred method. Given the high polarity of tricarboxylic acids, standard reversed-phase HPLC is often ineffective. Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode chromatography are better suited.[8][10]

Chromatography Strategy & Workflow

The following diagram outlines a decision-making process for developing a chromatographic separation method.

Caption: Decision workflow for purifying Cyclohexane-1,3,5-tricarboxylic acid isomers.

Experimental Considerations for HILIC:

• Stationary Phase: Start with a bare silica or an amide-bonded silica column.

• Mobile Phase: A typical starting point is a high concentration of acetonitrile (e.g., 90%) with an aqueous buffer like 10-20 mM ammonium acetate adjusted to a slightly acidic pH (e.g., pH 6).[8] The buffer helps to suppress the ionization of the carboxylic acids, leading to better peak shapes.

• Gradient: A gradient elution, where the percentage of the aqueous component is slowly increased, is often necessary to elute all isomers with good resolution.

Issue 3: Separation is still poor, and I need absolute purity. Is there a more robust chemical method?

Question: I've tried everything, but I still have a nagging impurity of the other isomer. Is there a chemical method to guarantee purity?

Answer: Yes, when all else fails, chemical derivatization provides a powerful route to ultra-pure isomers. By converting the carboxylic acids to their corresponding esters (e.g., methyl or ethyl esters), you alter their physical properties significantly. The resulting esters are much less polar and more volatile, making them ideal candidates for separation by standard normal-phase chromatography or even distillation.[2]

Protocol: Purification via Esterification

• Esterification: React the crude isomeric mixture with an excess of an alcohol (e.g., methanol or ethanol) under acidic catalysis (e.g., a few drops of concentrated H₂SO₄) and heat to reflux for several hours. Monitor the reaction by TLC or LC-MS until all carboxylic acid has been converted to the tri-ester.

• Workup: After cooling, neutralize the acid catalyst and extract the esters into an organic solvent like ethyl acetate. Wash the organic layer, dry it over Na₂SO₄, and concentrate it in vacuo.

• Chromatographic Separation of Esters: The crude tri-ester mixture can now be effectively separated using standard silica gel flash chromatography. The less polar nature of the esters allows for the use of non-polar solvent systems (e.g., hexane/ethyl acetate gradients), which often provide superior selectivity for stereoisomers compared to the highly polar systems needed for the free acids.

• Hydrolysis: Collect the pure ester fractions. Hydrolyze the purified ester by heating with aqueous acid (e.g., HCl) or base (e.g., NaOH).[2] If using a base, a final acidification step is required to protonate the carboxylate salts and precipitate the pure carboxylic acid isomer.

• Final Isolation: Filter the precipitated pure acid, wash with cold water, and dry to obtain the isomer with very high purity.

Data Summary Table

Purification Technique	Pros	Cons	Best For...
Fractional Crystallization	Scalable, cost-effective, simple equipment.	Lower resolution, may require multiple cycles, highly dependent on isomer ratio.	Isolating a major isomer from a mixture (e.g., > 3:1 ratio).[2]
HILIC/HPLC	High resolution, good for analytical and preparative scale, can separate complex mixtures.	Requires specialized equipment (HPLC), can be costly (solvents, columns), method development can be time-consuming.	Separating mixtures with close isomer ratios or for achieving high analytical purity.[8]
Derivatization	Provides the highest possible purity, overcomes poor separation of parent compounds.	Multi-step process (esterification, separation, hydrolysis), potential for yield loss in each step.	Cases where absolute isomeric purity is required and other methods have failed.[2][11]

References

• The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. ResearchGate. Available at: [Link]

• Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. ACS Publications. Available at: [Link]

• Hydrophilic interaction liquid chromatography of hydroxy aromatic carboxylic acid positional isomers. ResearchGate. Available at: [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC. Available at: [Link]

• HPLC Separation of Carboxylic Acids. SIELC Technologies. Available at: [Link]

• CAPILLARY GAS CHROMATOGRAPHIC SEPARATION OF CARBOXYLIC ACIDS USING AN ACIDIC WATER STATIONARY PHASE. Available at: [Link]

• Cocrystals of 1,3,5-Cyclohexanetricarboxylic Acid with 4,4'-Bipyridine Homologues: Acid···Pyridine Hydrogen Bonding in Neutral and Ionic Complexes. ACS Publications. Available at: [Link]

• Selective Binding of cis-1,3,5-Cyclohexane Tricarboxylic Acid vs Its Epimeric trans Isomer by a Tripodal Amidopyridine Receptor; Crystal Structures of the 1:1 Complexes. ACS Publications. Available at: [Link]

• How To: Purify by Crystallization. University of Rochester, Department of Chemistry. Available at: [Link]

• Trimesic acid. Wikipedia. Available at: [Link]

• The EASY Way to Master Stereoisomers. YouTube. Available at: [Link]

• Substituted Cyclohexanes. Chemistry LibreTexts. Available at: [Link]

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Troubleshooting common issues in MOF synthesis with aliphatic linkers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Metal-Organic Frameworks (MOFs) utilizing aliphatic linkers. As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights to troubleshoot common issues encountered during synthesis and activation. The inherent flexibility of aliphatic linkers, while offering unique properties, often introduces specific challenges not as prevalent with rigid aromatic linkers. This guide follows a question-and-answer format to directly address these challenges.

Section 1: Low Crystallinity and Amorphous Products

One of the most frequent challenges in the synthesis of MOFs with aliphatic linkers is obtaining materials with poor crystallinity or completely amorphous products. The conformational freedom of the aliphatic chains can complicate the self-assembly process into a regular, periodic lattice.[1]

FAQ 1: My product is an amorphous powder or shows very broad XRD peaks. What are the likely causes and how can I improve crystallinity?

Answer:

Low crystallinity in aliphatic MOF synthesis is primarily due to the high conformational flexibility of the linker, which can adopt multiple geometries (e.g., gauche and anti conformations).[1] This makes it difficult for the framework to assemble into a long-range ordered structure. Here’s a breakdown of the causes and troubleshooting strategies:

Causality:

• Linker Flexibility: Unlike rigid aromatic linkers that direct a predictable coordination geometry, flexible aliphatic chains can bend and rotate. This conformational lability can disrupt the formation of a uniform crystalline lattice.[1]

• Rapid Nucleation and Precipitation: If the reaction kinetics are too fast, nucleation may dominate over crystal growth, leading to the rapid precipitation of small, disordered particles.

• Solvent Mismatch: The solvent plays a critical role in mediating the interactions between the metal precursor and the organic linker. An inappropriate solvent can lead to poor solubility of intermediates or interfere with the coordination process.[2][3][4]

Troubleshooting Protocol:

• Introduce Modulators: The addition of monotopic ligands, or "modulators" (e.g., acetic acid, formic acid, or benzoic acid), can competitively coordinate to the metal centers. This slows down the overall reaction rate, favoring the growth of larger, more ordered crystals over rapid precipitation.[5][6] The modulator can help to correct defects during crystal growth, leading to higher quality crystals.

• Optimize the Solvent System: The polarity and coordinating ability of the solvent are critical.[2][4]

  • Try a mixture of solvents to fine-tune the solubility of the reactants and intermediates. For example, using a combination of a high-boiling point solvent like DMF or DEF with a co-solvent can alter the nucleation and growth process.

  • The choice of solvent can directly influence the final structure and morphology of the MOF.[3]

• Adjust Reaction Temperature and Time:

  • Lowering the reaction temperature can slow down the kinetics, providing more time for ordered crystal growth.

  • Conversely, for some systems, a higher temperature may be needed to provide sufficient energy to overcome kinetic barriers and achieve the thermodynamically favored crystalline phase.

  • Extending the reaction time can also allow for the slow growth of larger crystals.

• Vary the pH of the Reaction Mixture: The deprotonation of the carboxylic acid groups on the linker is pH-dependent. Adjusting the pH can control the availability of the linker for coordination and influence the final structure.[4]

Section 2: Framework Flexibility, Activation, and Porosity

The "softness" of aliphatic MOFs leads to unique behaviors like breathing and swelling, but also presents significant challenges in activating the material (i.e., removing guest solvents) without causing irreversible structural collapse.

FAQ 2: My MOF shows good crystallinity as-synthesized, but the structure collapses upon solvent removal, resulting in a non-porous material. How can I activate my flexible MOF while preserving its porosity?

Answer:

This is a classic problem for flexible MOFs. The framework is often stabilized by the presence of solvent molecules in the pores. Upon their removal, the flexible aliphatic linkers can contort, leading to a collapse of the porous structure.[1]

Causality:

• Capillary Forces: During conventional thermal activation (heating under vacuum), the evaporation of the solvent from the pores creates strong capillary forces that can pull the flexible framework together, causing it to collapse.

• Loss of Templating Effect: Solvent molecules can act as templates, holding the pores open. Their removal eliminates this structural support.[6]

• Framework Flexibility: The inherent flexibility of the aliphatic linkers allows the structure to readily deform and collapse in the absence of guest molecules.[1]

Troubleshooting Protocol: Gentle Activation Methods

The key is to replace the high-surface-tension solvent used in the synthesis with a low-surface-tension, volatile solvent before final activation.

Step-by-Step Solvent Exchange and Supercritical CO₂ Drying:

• Initial Solvent Exchange:

  • After synthesis and purification, soak the as-synthesized MOF in a volatile, low-boiling-point solvent like acetone or ethanol for 24-48 hours, replacing the solvent several times. This will exchange the high-boiling-point synthesis solvent (e.g., DMF) trapped in the pores.

• Intermediate Solvent Exchange (Optional but Recommended):

  • For particularly sensitive frameworks, a gradual exchange to a non-polar solvent like hexane or chloroform after the initial acetone/ethanol exchange can be beneficial.

• Supercritical CO₂ (scCO₂) Drying: This is the most effective method for activating flexible MOFs.

  • After solvent exchange to a solvent miscible with liquid CO₂ (like ethanol or acetone), the sample is placed in a supercritical fluid extractor.

  • The chamber is filled with liquid CO₂, which displaces the solvent from the pores.

  • The temperature and pressure are then raised above the critical point of CO₂ (31.1 °C and 73.8 bar). In this supercritical state, there is no surface tension.

  • The CO₂ is then slowly vented as a gas, leaving the pores empty without exerting capillary forces that would cause the framework to collapse.

Activation Method	Principle	Suitability for Flexible MOFs
Thermal Activation	Heating under vacuum to evaporate solvent.	Low: High risk of pore collapse due to capillary forces.
Solvent Exchange + Gentle Heating	Exchange with a low-boiling solvent, then gentle heating.	Moderate: Better than direct thermal activation, but still a risk of collapse.
Supercritical CO₂ Drying	Uses CO₂ above its critical point to avoid surface tension.	High: The gold standard for preserving the structure of flexible MOFs.

Diagram: Logical Flow for Activating Flexible MOFs

Caption: Workflow for activating flexible MOFs to preserve porosity.

Section 3: Thermal and Chemical Stability

A known trade-off for the flexibility of aliphatic linkers is often a reduction in thermal and chemical stability compared to MOFs constructed from robust aromatic linkers.[7]

FAQ 3: My aliphatic MOF decomposes at a much lower temperature than expected. How can I improve its thermal stability?

Answer:

The lower thermal stability of aliphatic MOFs is generally attributed to the weaker C-C single bonds in the linker backbone compared to the strong bonds within an aromatic ring.[7] Decomposition often begins with the degradation of the organic linker.

Causality:

• Weaker C-C Bonds: Aliphatic chains are more susceptible to thermal degradation than aromatic rings.

• Metal-Carboxylate Bond Strength: The nature of the metal ion and its coordination environment significantly impacts the strength of the metal-oxygen bond in the carboxylate cluster.

Strategies for Enhancing Stability:

• Choice of Metal Ion: Employing higher-valence metal cations (e.g., Zr⁴⁺, Cr³⁺, Al³⁺) can lead to stronger metal-oxygen bonds, thereby increasing the overall thermal and chemical stability of the framework.[7] MOFs based on divalent metals often show lower stability.[7]

• Mixed-Linker Approach: Introducing a certain percentage of a more rigid, aromatic linker alongside the aliphatic linker can act as "struts" to reinforce the framework. This can enhance thermal stability without completely sacrificing the desired flexibility.[8]

• Linker Design: While still aliphatic, using alicyclic linkers (e.g., based on cyclohexane or adamantane) can introduce more rigidity than linear aliphatic chains, potentially improving thermal stability.[9]

FAQ 4: My MOF is not stable in water or humid air. What are my options?

Answer:

Water stability is a major challenge for many MOFs, particularly those with aliphatic linkers. Water molecules can compete with the carboxylate groups for coordination to the metal centers, leading to hydrolysis and framework decomposition.

Causality:

• Hydrolysis: Water can attack the metal-carboxylate bonds, causing the framework to break down.

• Hydrophilicity: The polar carboxylate groups can attract water molecules, facilitating their entry into the framework.

Strategies for Improving Water Stability:

• Use of High-Valence Cations: As with thermal stability, using cations like Zr⁴⁺ or Cr³⁺ creates more hydrolytically stable metal-carboxylate bonds.[7]

• Hydrophobic Linkers: Incorporating hydrophobic functionalities into the aliphatic linker can help to repel water and protect the metal clusters.

• Post-Synthetic Modification: Covalently modifying the linker after synthesis to add hydrophobic groups can be an effective strategy.

Section 4: Phase Purity and Competing Phases

The conformational flexibility of aliphatic linkers can sometimes lead to the formation of multiple crystalline phases (polymorphs) or a mixture of the desired MOF and other crystalline impurities.

FAQ 5: My XRD pattern shows peaks that don't match my target phase. How can I improve the phase purity of my product?

Answer:

The formation of multiple phases is often a result of a complex energy landscape where several different structures are thermodynamically accessible. The specific reaction conditions will dictate which phase is kinetically favored.

Causality:

• Linker Conformation: Different conformers of the aliphatic linker can template the formation of different crystal structures.[1]

• Solvent Templating: The size and shape of the solvent molecules can direct the formation of a particular phase. Changing the solvent can therefore lead to a different product.[4]

• Modulator Influence: The type and concentration of the modulator can influence which phase nucleates and grows.[6]

Troubleshooting Protocol for Phase Purity:

• Systematic Solvent Screening: Perform the synthesis in a range of solvents with different polarities and coordinating abilities (e.g., DMF, DEF, DMA, ethanol). The solvent can act as a template, favoring the formation of a specific phase.[4]

• Modulator Optimization: Systematically vary the type and concentration of the modulator. A slight change in the reaction kinetics can be enough to favor the desired phase over impurities.

• Precise Temperature Control: The formation of different phases can be highly temperature-dependent. Carefully control the reaction temperature and consider performing a temperature screening study.

• Seeding: If you have a small amount of the pure, desired phase, you can "seed" a new reaction by adding a few crystals. This can template the growth of the desired phase exclusively.

Diagram: Factors Influencing MOF Synthesis Outcome

Caption: Key parameters influencing the outcome of MOF synthesis.

References

• Demakov, P. A., et al. (2022). Properties of Aliphatic Ligand-Based Metal–Organic Frameworks. MDPI. [Link]

• Canivet, J., et al. (2014). The Stability of Metal–Organic Frameworks. Wiley-VCH. [Link]

• Gu, Z., et al. (2022). Two-in-One MOF Structure with Tunable Porosity for Enhanced Separation. ACS Publications. [Link]

• Marx, S., et al. (2010). Tuning functional sites and thermal stability of mixed-linker MOFs based on MIL-53(Al). Dalton Transactions. [Link]

• Yadav, P., & Soni, S. K. (2021). Solvents used in Synthesis of MOFs. ResearchGate. [Link]

• Yadav, P., & Soni, S. K. (2021). Effect of solvent systems on morphology of MOF. ResearchGate. [Link]

• Vellingiri, K., et al. (2016). Dependence of solvents, pH, molar ratio and temperature in tuning metal organic framework architecture. Arabian Journal of Chemistry. [Link]

• Marx, S., et al. (2010). Electronic Supporting Information. Tuning functional sites and thermal stability of mixed-linker MOFs based on MIL-53(Al). Dalton Transactions. [Link]

• Gu, Z. Y., et al. (2022). MOFganic Chemistry: Challenges and Opportunities for Metal-Organic Frameworks in Synthetic Organic Chemistry. ACS Publications. [Link]

• Howarth, A. J., et al. (2016). Chemical, thermal and mechanical stabilities of metal–organic frameworks. Nature Reviews Materials. [Link]

• Demakov, P. A., et al. (2022). Properties of Aliphatic Ligand-Based Metal–Organic Frameworks. Nikolaev Institute of Inorganic Chemistry SB RAS. [Link]

• Li, B., et al. (2019). Constructing strategies for hierarchically porous MOFs with different pore sizes and applications in adsorption and catalysis. ResearchGate. [Link]

• Husain, A. A., et al. (2020). Cyclic Aliphatic Hydrocarbons as Linkers in Metal‐Organic Frameworks: New Frontiers for Ligand Design. ResearchGate. [Link]

• Tu, B., et al. (2020). Interlinker Hydrogen Bonds Govern CO2 Adsorption in a Series of Flexible 2D Diacylhydrazone/Isophthalate-Based MOFs: Influence of Metal Center, Linker Substituent, and Activation Temperature. ACS Publications. [Link]

• Van de Voorde, B., et al. (2017). Overcoming Crystallinity Limitations of Aluminium Metal‐Organic Frameworks by Oxalic Acid Modulated Synthesis. Chemistry – A European Journal. [Link]

• Wang, Y., et al. (2022). Recent progress in strategies for preparation of metal-organic frameworks and their hybrids with different dimensions. Chemical Synthesis. [Link]

• Li, S., et al. (2021). Design Strategies for MOF-derived Porous Functional Materials: Preserving Surfaces and Nurturing Pores. ResearchGate. [Link]

• Grzywa, M., et al. (2022). Tuning Adsorption-Induced Responsiveness of a Flexible Metal–Organic Framework JUK-8 by Linker Halogenation. Chemistry of Materials. [Link]

• Eddaoudi, M., et al. (2023). Large‐Scale Production of Metal–Organic Frameworks. ResearchGate. [Link]

• Doan, H. V., et al. (2019). Hierarchical Metal–Organic Frameworks with Macroporosity: Synthesis, Achievements, and Challenges. Nano-Micro Letters. [Link]

• Mondal, J. U., et al. (2021). Improvement in Crystallinity and Porosity of Poorly Crystalline Metal–Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template. ResearchGate. [Link]

• Zhang, N., et al. (2014). Sequential Linker Installation in Metal–Organic Frameworks. Accounts of Chemical Research. [Link]

• Kalu, S. E., et al. (2019). A Review on Metal- Organic Frameworks (MOFS), Synthesis, Activation, Characterisation and Application. Oriental Journal of Chemistry. [Link]

• Gu, Z. Y., et al. (2022). MOFganic Chemistry: Challenges and Opportunities for Metal-Organic Frameworks in Synthetic Organic Chemistry. ResearchGate. [Link]

• Doan, H. V., et al. (2019). Hierarchical Metal–Organic Frameworks with Macroporosity: Synthesis, Achievements, and Challenges. The Australian National University. [Link]

• Plummer, S. (2021). Synthesis and Characterization of MOF UPC-68. YouTube. [Link]

• Bennett, T. D., et al. (2024). Practical Considerations in the Design and Use of Non‐Crystalline Metal–Organic Frameworks. Advanced Materials. [Link]

• Harada, J., et al. (2022). The ligand field in low-crystallinity metal–organic frameworks investigated by soft X-ray core-level absorption spectroscopy. Physical Chemistry Chemical Physics. [Link]

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Technical Support Center: Optimizing Crystalline MOF Formation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to move beyond simple protocols and provide a deeper understanding of the principles governing the crystallization of Metal-Organic Frameworks (MOFs). This resource is structured to help you diagnose issues, optimize conditions, and gain rational control over your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind MOF crystallization?

A: MOF synthesis is essentially a self-assembly process governed by coordination chemistry, where metal ions or clusters (Secondary Building Units, SBUs) and organic linkers connect to form a crystalline lattice.[1][2] The challenge lies in balancing the reaction's thermodynamics (leading to the most stable, crystalline phase) and its kinetics (the speed of nucleation and growth) to avoid getting trapped in metastable or amorphous states.[3]

Q2: Why is the choice of solvent so critical?

A: The solvent plays multiple roles: it solubilizes the metal salt and organic linker, mediates their interaction, and can influence the final structure. Solvents with different polarities, coordinating abilities, and boiling points can lead to different MOF phases or affect crystallinity. For example, a strongly coordinating solvent might compete with the linker for metal sites, slowing down the reaction and potentially improving crystal quality.[4]

Q3: What are "modulators," and why are they used?

A: Modulators are typically small molecules, often monocarboxylic acids (like acetic acid or formic acid), that are added to the synthesis mixture.[5] They temporarily compete with the organic linker to coordinate to the metal centers. This competition slows down and reversibleizes the metal-linker bond formation, which reduces the nucleation rate and allows for more "self-healing" of defects, ultimately leading to larger, more crystalline, and more reproducible MOF products.[6][7][8]

Q4: How do I "activate" a MOF after synthesis, and why is it necessary?

A: Activation is the process of removing solvent molecules that fill the MOF's pores after synthesis.[3] This is crucial for applications that rely on porosity, such as gas storage or catalysis. The most common method involves a solvent exchange with a more volatile, low-boiling-point solvent, followed by gentle heating under a dynamic vacuum.[9][10][11] Care must be taken, as improper activation can cause the framework to collapse.[11]

Troubleshooting Guide: From Amorphous Powder to Perfect Crystals

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: The synthesis yields an amorphous powder or shows very low crystallinity.

Q: My PXRD pattern shows a broad hump instead of sharp peaks. What are the primary causes and how can I fix this?

A: An amorphous product indicates that the nucleation process was too rapid and disordered, or the energy provided was insufficient for the components to arrange into a thermodynamically stable crystalline lattice. The key is to control the reaction kinetics.

Possible Causes & Solutions:

• Incorrect Temperature:

  • Causality: Temperature is a critical parameter that influences both thermodynamics and kinetics.[12] Too low a temperature may not provide enough energy to overcome the activation barrier for crystal formation, leading to an amorphous solid.[13][14] Conversely, a temperature that is too high can sometimes accelerate the reaction to a point where disordered precipitation outpaces ordered crystal growth.

  • Troubleshooting Steps:

    • Systematically increase the reaction temperature. For many solvothermal syntheses, increasing the temperature in 10-20 °C increments (e.g., from 100 °C to 120 °C) can promote the formation of a more crystalline product.[13][15]

    • Increase the reaction time. A longer reaction time, especially at a slightly elevated temperature, can allow the system to reach thermodynamic equilibrium, favoring the crystalline phase.[13][16]

• Inappropriate pH:

  • Causality: The pH of the reaction mixture directly affects the deprotonation state of the organic linker.[17] For most carboxylate-based linkers, a pH that is too low will keep the linker protonated, preventing it from coordinating effectively with the metal center.[18] A pH that is too high can cause rapid deprotonation and precipitation, leading to low-quality, often amorphous, material.[18]

  • Troubleshooting Steps:

    • Measure the initial pH of your precursor solution.

    • Adjust the pH by adding a small amount of acid or base. For systems that require deprotonation, a base like NaOH or an organic base can be used, but be aware that the choice of base can itself influence the final product.[19][20]

• Absence or Incorrect Concentration of Modulator:

  • Causality: Without a modulator, the reaction can be too fast, leading to rapid precipitation of an amorphous solid. Modulators "tame" the reaction by competing with the linker, slowing down the formation of the framework and allowing defects to be corrected.[5][8]

  • Troubleshooting Steps:

    • Introduce a modulator. Formic acid, acetic acid, and benzoic acid are common starting points for Zr-based and other MOFs.[8][21]

    • Screen the modulator concentration. The amount of modulator is crucial. Too little will have no effect, while too much can completely inhibit MOF formation. A systematic screen is recommended.

Experimental Workflow: Troubleshooting Low Crystallinity

Below is a logical workflow for diagnosing and solving issues of low crystallinity.

Caption: A systematic workflow for troubleshooting amorphous MOF synthesis.

Issue 2: Crystals are too small, have poor morphology, or are heavily aggregated.

Q: I've successfully synthesized a crystalline MOF, but the particles are nano-sized and aggregated, making characterization and handling difficult. How can I grow larger, well-defined single crystals?

A: The size and morphology of MOF crystals are determined by the relative rates of nucleation versus crystal growth. To get large crystals, you need to favor the growth of existing nuclei over the formation of new ones. This means slowing down the reaction to operate in a regime with a low degree of supersaturation.

Possible Causes & Solutions:

• High Nucleation Rate:

  • Causality: A high concentration of reactants or a very rapid reaction initiation leads to a burst of nucleation, creating many small crystallites that compete for the remaining precursors, thus limiting their final size.

  • Troubleshooting Steps:

    • Increase the modulator-to-linker ratio. This is often the most effective method. The modulator slows the reaction, reducing the number of initial nuclei and allowing each one to grow larger.[6][8] For example, in UiO-66 synthesis, increasing the amount of benzoic acid modulator can increase crystallite sizes substantially.[8]

    • Decrease the overall concentration of reactants. A more dilute solution will lower the supersaturation level, favoring slower, more controlled growth.

    • Use a slower heating ramp. Instead of placing the reaction vessel directly into a preheated oven, use a programmable oven to slowly ramp the temperature to the desired setpoint. This can promote the formation of fewer, more ordered nuclei.

• Solvent Effects:

  • Causality: The solvent system can influence the solubility of the growing MOF and the coordination environment of the metal ions.

  • Troubleshooting Steps:

    • Try a solvent mixture. Using a co-solvent can fine-tune the solubility of the precursors and the forming framework, which can influence crystal growth.[22] For example, in ZIF-8 synthesis, using a methanol/DMF solvent system can produce smaller crystals than pure DMF.[23]

    • Consider a solvent with a different coordinating ability. A more strongly coordinating solvent can slow down the reaction, similar to a modulator, potentially leading to larger crystals.

Data Presentation: Effect of Modulator on UiO-66 Crystal Size

The following table summarizes literature-reported data on how different modulators and their concentrations can influence the crystal size of Zr-based MOFs like UiO-66. This demonstrates the powerful control that modulation offers.

Modulator	Modulator Equivalents (vs. Zr)	Resulting Crystal Size (approx.)	Reference
None	0	~50-100 nm	[8]
Acetic Acid	20	~200-300 nm	[8]
Benzoic Acid	10	~500 nm	[8]
Trifluoroacetic Acid	20	~1-2 µm	[8]

Note: Crystal sizes are approximate and can vary based on other synthesis conditions.

Visualization: The Mechanism of Coordination Modulation

This diagram illustrates how a modulator competes with the organic linker for coordination sites on the metal SBU, thereby regulating the crystal growth process.

Caption: Coordination modulation slows framework formation, favoring crystalline growth.

Issue 3: The final product is unstable and degrades after synthesis.

Q: My MOF looks crystalline immediately after synthesis, but the structure collapses or degrades upon washing or drying. What is causing this instability?

A: This is a common and frustrating problem, often related to the removal of guest molecules (solvents) that template or support the framework during its formation. The forces exerted during solvent removal can be strong enough to break the coordination bonds.

Possible Causes & Solutions:

• Harsh Activation/Drying:

  • Causality: Rapidly removing a high-boiling-point, high-surface-tension solvent like DMF via vacuum at high temperature creates immense capillary forces inside the pores, which can pull the framework apart.[9]

  • Troubleshooting Steps:

    • Perform a solvent exchange. Before heating, soak the as-synthesized MOF in a low-boiling-point, low-surface-tension solvent like ethanol, acetone, or chloroform.[11] This exchange should be done multiple times over 1-3 days to ensure complete replacement of the original solvent.

    • Use supercritical CO₂ drying. For extremely delicate frameworks, supercritical CO₂ drying is an exceptionally gentle method that avoids the liquid-gas phase transition and its associated surface tension, thereby preserving the framework's integrity.[10][11]

• Solvent Sensitivity/Hydrolysis:

  • Causality: Some MOFs are inherently unstable in certain solvents. For instance, a MOF synthesized in DMF might degrade when washed with water due to hydrolysis of the metal-linker bonds.[9][24] This is especially true for MOFs with open metal sites that are susceptible to coordination by water molecules.

  • Troubleshooting Steps:

    • Store the MOF in its mother liquor. If the MOF is only needed for single-crystal X-ray diffraction, it can often be mounted directly from the mother liquor without ever being dried.[24][25]

    • Use anhydrous solvents. When performing solvent exchanges or post-synthetic modifications, always use high-purity, anhydrous solvents to prevent hydrolysis.[9]

Key Experimental Protocols

Protocol 1: General Solvothermal Synthesis of a Crystalline MOF

This protocol provides a general framework. Specific quantities, temperatures, and times must be optimized for your target MOF.

• Precursor Solution Preparation:

  • In a 20 mL scintillation vial, dissolve the metal salt (e.g., 0.5 mmol) in the chosen solvent (e.g., 10 mL of DMF).

  • In a separate vial, dissolve the organic linker (e.g., 0.5 mmol) and the modulator (e.g., 10 mmol, 20 equivalents) in the same solvent (e.g., 10 mL of DMF).

• Reaction Setup:

  • Combine the two solutions in a single vial. If precipitation occurs immediately, sonicate for 5-10 minutes to redissolve.

  • Cap the vial tightly. For temperatures above the solvent's boiling point, a Teflon-lined autoclave is required.

• Crystallization:

  • Place the sealed reaction vessel in a preheated isothermal oven at the desired temperature (e.g., 120 °C) for the specified time (e.g., 24-72 hours).

• Isolation:

  • Allow the vessel to cool slowly to room temperature.

  • Collect the crystalline product by centrifugation or filtration.

  • Wash the product 3 times with the synthesis solvent (e.g., DMF) to remove unreacted precursors.

Protocol 2: MOF Activation via Solvent Exchange and Vacuum Drying

This protocol is essential for preparing porous MOFs for applications like gas adsorption.

• Initial Wash: After isolation (Protocol 1, Step 4), wash the bulk product three times with fresh DMF to remove residual reactants.

• Solvent Exchange:

  • Decant the DMF and add a volatile solvent like anhydrous ethanol (e.g., 15 mL).

  • Allow the MOF to soak in ethanol for at least 12 hours.

  • Centrifuge, decant the old ethanol, and replenish with fresh anhydrous ethanol. Repeat this exchange process 3-5 times over 2-3 days to ensure all DMF is removed.[3]

• Activation:

  • After the final ethanol wash, decant the solvent and transfer the wet MOF powder to a Schlenk tube or similar apparatus.

  • Attach the vessel to a high-vacuum line (Schlenk line).

  • Slowly heat the sample to a temperature sufficient to remove the solvent but below the MOF's decomposition temperature (e.g., 80-150 °C).[9]

  • Maintain heat and vacuum for 12-24 hours until the solvent is fully removed and the MOF is "activated."

  • Cool the sample to room temperature under vacuum before backfilling with an inert gas like N₂ or Argon.

Essential Characterization Techniques

Verifying the success of your synthesis requires proper characterization.

• Powder X-Ray Diffraction (PXRD): This is the most critical technique for confirming the crystallinity and phase purity of your bulk product.[26][27] A successful synthesis will show sharp, well-defined peaks that match the simulated pattern for the target MOF. Amorphous products will show a broad, featureless hump.

• Scanning Electron Microscopy (SEM): SEM provides direct visualization of your material's morphology, crystal size, and size distribution.[28] It is invaluable for assessing whether changes in synthesis conditions have had the desired effect on crystal habit.

• Gas Adsorption (e.g., N₂ at 77 K): For porous MOFs, a gas adsorption isotherm is the definitive test of successful activation.[29] It provides key data on the Brunauer-Emmett-Teller (BET) surface area and pore volume, confirming that the pores are accessible.

References

• Influence of Solvothermal Temperatures and Times on Crystallinity and Morphology of MOF-5.
• Modulator approach for the design and synthesis of anisotropic multi-domain metal–organic frameworks.
• Role of a Modulator in the Synthesis of an MIL-53 Metal–Organic Framework Revealed by In Situ Time-Resolved MAS NMR Spectroscopy. Journal of the American Chemical Society.
• Does the pH value have a significant role in MOFs synthesis?
• Dependence of solvents, pH, molar ratio and temperature in tuning metal organic framework architecture. Arabian Journal of Chemistry.
• Synthesis and Structural Consideration of Metal-Organic Framework (MOF)
• Modul
• Technical Support Center: Overcoming Dissolution of MOF Crystal Structures in Organic Solvents. Benchchem.
• Impact of pH, base selection, and metal–ligand molar ratio on room-temperature synthesis of Ni and Mg MOFs via direct mixing: challenges and prospects. Semantic Scholar.
• Influence of temperature on metal-organic frameworks. Science China Chemistry.
• A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks.
• Various techniques applied for characterization of MOFs.
• Effect of reaction temperature on the stability of the crystal MOF-5.
• Effect of metal–ligand ratio on the CO 2 adsorption properties of Cu–BTC metal–organic frameworks. RSC Advances.
• Time and temperature dependence of MOFs downsizing.
• Metal organic frameworks - MOF characterization solutions to help you build robust structures. Malvern Panalytical.
• Metal Organic Frameworks (MOFs)
• Development of the design and synthesis of metal–organic frameworks (MOFs) – from large scale attempts, functional oriented modifications, to artificial intelligence (AI) predictions. RSC Publishing.
• Effect of Metal Organic Framework Concentration on the Crystallization of PLA-Al-MOF Composites. Digital Commons @ Cal Poly.
• Rational Design, Synthesis, Purification, and Activation of Metal−Organic Framework M
• Why one synthesised MOF single crystal is getting degraded after taking it out from the reaction mixture? What can I do to avoid this problem?
• Dependence of Solvents, Ph, Molar Ratio and Temperature in Tuning Metal Organic Framework Architecture. AMiner.
• Preparation of Rare-Earth-Based Metal–Organic Frameworks and Their PMS Photocatalytic Activation for Rhodamine B Degrad
• Rational Design, Synthesis, Purification, and Activation of Metal-Organic Framework M
• How to Grow Crystals. University of Missouri-St. Louis.
• Video: Synthesis and Characterization of Functionalized Metal-organic Frameworks. JoVE.
• Optimization of MOF Synthesis.
• CRYSTAL GROWTH OF THE METAL-ORGANIC FRAMEWORK ZIF-8. University of Edinburgh Research Explorer.
• Synthetic and analytical considerations for the preparation of amorphous metal–organic frameworks. Chemical Science.
• Metal-Organic Frameworks: Synthetic Methods and Potential Applications.
• Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives.

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Technical Support Center: Stereoisomer Control in Cyclohexane-1,3,5-tricarboxylic Acid Synthesis

Welcome to the technical support center for the synthesis of Cyclohexane-1,3,5-tricarboxylic acid (CTA). This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of stereoisomer control during the synthesis of this versatile building block. As a tripodal molecule with a flexible cyclohexyl core, the precise spatial orientation of its three carboxyl groups is paramount for its application in supramolecular chemistry, particularly in the rational design of Metal-Organic Frameworks (MOFs).[1][2][3][4] This document provides in-depth, experience-driven answers to common challenges and troubleshooting scenarios.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary stereoisomers of Cyclohexane-1,3,5-tricarboxylic acid, and why is controlling their formation so critical?

Answer: Cyclohexane-1,3,5-tricarboxylic acid has two main stereoisomers of interest: the cis,cis-isomer (also referred to as the (1α,3α,5α) form) and the cis,trans-isomer.

• cis,cis-isomer: In this configuration, all three carboxylic acid groups are on the same side of the cyclohexane ring (all axial or all equatorial). In its most stable chair conformation, all three bulky carboxyl groups can occupy equatorial positions, minimizing steric strain.[2][5] This specific, C3-symmetric geometry makes it an ideal tripodal linker for creating predictable, porous, and highly ordered three-dimensional structures like MOFs.[2][6]

• cis,trans-isomer: This isomer lacks the C3 symmetry of the cis,cis form, with two carboxyl groups on one side of the ring and the third on the opposite side.

The critical need for stereochemical control arises from the direct relationship between the linker's geometry and the resulting properties of the supramolecular assembly. The use of a pure cis,cis-isomer leads to uniform and predictable network structures, whereas a mixture of isomers can result in disordered or amorphous materials with inconsistent properties.

Q2: What is the standard synthetic route for CTA, and what isomeric mixture should I expect?

Answer: The most common and direct route to Cyclohexane-1,3,5-tricarboxylic acid is the catalytic hydrogenation of its aromatic precursor, trimesic acid (benzene-1,3,5-tricarboxylic acid).[7][8]

The reaction typically yields a mixture of stereoisomers, with the cis,cis-isomer being the major product. A well-documented procedure using 5% rhodium on alumina as the catalyst in water reports a product mixture with a cis,cis to cis,trans ratio of approximately 7:1.[7] The predominance of the cis addition of hydrogen to the aromatic ring under these conditions favors the formation of the all-cis product.

Q3: My goal is to synthesize the pure cis,cis-isomer. What is the recommended protocol to maximize its yield and purity?

Answer: Achieving a high yield of the pure cis,cis-isomer hinges on both a stereoselective synthesis and an effective purification strategy. The hydrogenation of trimesic acid is the method of choice.

Experimental Protocol: Synthesis of cis,cis-1,3,5-Cyclohexanetricarboxylic Acid

• Reactor Setup: To a high-pressure hydrogenation vessel, add trimesic acid (e.g., 18 g, 85 mmol) and a 5% rhodium on alumina (Rh/Al₂O₃) catalyst (e.g., 2 g, ~10% by weight).[7]

• Solvent Addition: Add deionized water (e.g., 300 mL) to the vessel.[7]

• Hydrogenation: Seal the reactor, purge with nitrogen, and then pressurize with hydrogen to 50 psi. Heat the mixture to 70°C with vigorous stirring.[7]

• Reaction Monitoring: Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 7-10 hours.

• Workup: After cooling to room temperature and venting the hydrogen, filter the reaction mixture to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield a white solid, which will be an isomeric mixture. The crude yield is typically quantitative.[7]

• Purification by Recrystallization: The key to obtaining the pure cis,cis-isomer is recrystallization. This isomer generally has lower solubility than the cis,trans-isomer in specific solvent systems. An effective method is to recrystallize the crude solid from an ethanol-toluene solution to yield the pure cis,cis isomer as a white crystalline powder.[7]

The workflow for this process is visualized below.

Caption: Synthesis and Purification Workflow.

Q4: My hydrogenation reaction is stalled or incomplete. How can I troubleshoot this?

Answer: An incomplete or stalled hydrogenation is a common issue. The following decision tree outlines potential causes and corrective actions.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. First transition series metal–organic frameworks: synthesis, properties and applications - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00719J [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mmccollege.ac.in [mmccollege.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]
• 8. Synthesis and Application of Trimesic acid_Chemicalbook [chemicalbook.com]

Technical Support Center: Characterization of Cyclohexane-1,3,5-tricarboxylic Acid Isomers

Welcome to the technical support center for the characterization of Cyclohexane-1,3,5-tricarboxylic acid isomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of these complex molecules. The inherent stereoisomerism of Cyclohexane-1,3,5-tricarboxylic acid presents unique analytical hurdles. This resource provides in-depth troubleshooting guides and frequently asked questions to ensure the accuracy and reliability of your experimental results.

Introduction: The Challenge of Isomeric Complexity

Cyclohexane-1,3,5-tricarboxylic acid can exist as multiple stereoisomers, primarily the cis and trans forms, arising from the spatial arrangement of the three carboxylic acid groups on the cyclohexane ring. The cis isomer has all three carboxyl groups on the same side of the ring, while the trans isomer has them on opposite sides.[1] This seemingly subtle difference in three-dimensional structure leads to significant variations in their physical and chemical properties, making their separation and individual characterization a non-trivial task. Researchers often face difficulties in achieving baseline separation, unambiguously identifying each isomer, and preventing interconversion during analysis.

Troubleshooting Guides: A Problem-Solution Approach

This section addresses specific issues you may encounter during your experimental work. Each problem is followed by a detailed explanation of the potential causes and a step-by-step guide to resolving the issue.

Problem 1: Poor Chromatographic Resolution of cis and trans Isomers

You're running an HPLC analysis, but the peaks for the cis and trans isomers of Cyclohexane-1,3,5-tricarboxylic acid are overlapping or not baseline-resolved.

Causality: The similar polarity and molecular weight of the isomers make their separation by conventional reversed-phase HPLC challenging. The choice of stationary phase, mobile phase composition, and pH are critical factors that govern the separation mechanism. For carboxylic acids, the degree of ionization plays a significant role in retention, and slight differences in the pKa values of the isomers can be exploited for separation.

Troubleshooting Workflow:

Caption: A workflow for troubleshooting poor HPLC peak resolution.

Step-by-Step Protocol:

• Mobile Phase pH Optimization:

  • Rationale: The ionization of the carboxylic acid groups is highly pH-dependent. Small differences in the pKa values of the isomers can be leveraged to alter their retention times.

  • Action: Prepare a series of mobile phases with varying pH values around the expected pKa of the analytes (typically in the range of 3-5 for carboxylic acids). Use a buffer such as phosphate or acetate to maintain a stable pH. A lower pH will suppress ionization, leading to increased retention on a reversed-phase column.

• Gradient Elution Adjustment:

  • Rationale: A well-designed gradient can significantly improve the separation of closely eluting compounds.

  • Action: Start with a shallow gradient to maximize the separation window. For example, begin with a low percentage of organic solvent (e.g., acetonitrile or methanol) and slowly increase the concentration over a longer period. This allows for more interaction time with the stationary phase, potentially resolving the isomers. Some methods have shown success with gradient elution using formic acid solutions.[2]

• Alternative Stationary Phases:

  • Rationale: If standard C18 columns are ineffective, consider stationary phases with different selectivities.

  • Action:

    • Phenyl-Hexyl Column: Offers pi-pi interactions which may differentiate the isomers based on the orientation of the carboxyl groups.

    • Porous Graphitized Carbon (PGC) Column: Provides separation based on molecular shape and electronic polarizability, which can be highly effective for structural isomers.[2]

    • Mixed-Mode Columns: Columns with both reversed-phase and ion-exchange characteristics can offer unique selectivity for ionic compounds like carboxylic acids.[3]

• Derivatization:

  • Rationale: In complex matrices or when high sensitivity is required, derivatization can improve chromatographic behavior and detection.[4][5]

  • Action: Consider derivatizing the carboxylic acid groups to form esters or amides. This can increase their hydrophobicity and potentially introduce a chromophore or fluorophore for enhanced detection. However, be mindful that derivatization adds an extra step and can introduce variability.

Problem 2: Ambiguous Isomer Identification in NMR Spectra

You have acquired ¹H or ¹³C NMR spectra, but you are unsure how to assign the peaks to the cis and trans isomers.

Causality: The ¹H NMR spectra of Cyclohexane-1,3,5-tricarboxylic acid isomers can be complex due to overlapping signals of the cyclohexane ring protons. The chemical shifts and coupling constants are sensitive to the stereochemistry. The symmetry of the molecule plays a crucial role; the cis,cis isomer, for instance, possesses a higher degree of symmetry which can simplify the spectrum.

Troubleshooting Workflow:

Caption: A workflow for resolving ambiguity in NMR spectra.

Step-by-Step Protocol:

• Analyze Molecular Symmetry:

  • Rationale: The cis,cis-1,3,5-isomer has a C3v symmetry axis, which simplifies its NMR spectrum. The trans isomers have lower symmetry.

  • Action: Look for the number of distinct signals in the ¹³C NMR spectrum. The cis,cis isomer is expected to show fewer signals due to chemical equivalence. In the ¹H NMR, the pattern of the methine protons (CH-COOH) can be indicative. For the cis,cis isomer, these protons are often equivalent.

• 2D NMR Spectroscopy:

  • Rationale: Two-dimensional NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can reveal proton-proton and proton-carbon correlations, respectively, which are invaluable for structural elucidation.

  • Action:

    • COSY: Identify which protons are coupled to each other. This helps in tracing the connectivity within the cyclohexane ring.

    • HSQC: Correlate each proton signal to its directly attached carbon atom. This is crucial for assigning the carbon spectrum.

• Comparison with Literature Data:

  • Rationale: Published NMR data for these isomers can serve as a reference.

  • Action: Search scientific databases for reported ¹H and ¹³C NMR chemical shifts for Cyclohexane-1,3,5-tricarboxylic acid isomers.[6][7] Be sure to note the solvent used, as this can affect chemical shifts.

• Lanthanide Shift Reagents:

  • Rationale: These reagents can be used to induce chemical shift changes in the NMR spectrum, which can help to resolve overlapping signals. The magnitude of the induced shift is dependent on the distance of the proton from the shift reagent, which coordinates to the carboxyl groups.

  • Action: Add a small amount of a lanthanide shift reagent (e.g., Eu(fod)₃) to the NMR sample and acquire a series of ¹H NMR spectra with increasing concentrations of the reagent. The differential shifts can help in assigning the protons based on their proximity to the coordination sites.

Problem 3: Difficulty in Obtaining High-Quality Crystals for X-ray Crystallography

You are trying to confirm the stereochemistry of your synthesized Cyclohexane-1,3,5-tricarboxylic acid isomer via single-crystal X-ray diffraction, but you are unable to grow suitable crystals.

Causality: The high polarity and multiple hydrogen bonding sites of Cyclohexane-1,3,5-tricarboxylic acid can lead to the formation of amorphous solids or very small, poorly-ordered crystals. The choice of solvent and crystallization technique is paramount.

Troubleshooting Protocol:

Crystallization Technique	Rationale	Step-by-Step Action
Slow Evaporation	Allows for gradual saturation and ordered crystal growth.	1. Dissolve the compound in a suitable solvent (e.g., ethanol, water, or a mixture) to near saturation. 2. Loosely cover the container to allow for slow solvent evaporation over several days to weeks at a constant temperature.
Vapor Diffusion	A gentle method for inducing crystallization by slowly changing the solvent composition.	1. Dissolve the compound in a "good" solvent. 2. Place this solution in a small, open vial. 3. Place the vial inside a larger, sealed container that contains a "poor" solvent in which the compound is less soluble. The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the solubility and promoting crystallization.
Co-crystallization	Forming a complex with another molecule can sometimes facilitate the growth of well-ordered crystals.	1. Select a co-former molecule that can form predictable hydrogen bonds with the carboxylic acid groups (e.g., bipyridine). 2. Mix stoichiometric amounts of your compound and the co-former in a suitable solvent and attempt crystallization using slow evaporation or vapor diffusion.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best initial approach for separating a mixture of cis and trans Cyclohexane-1,3,5-tricarboxylic acid isomers?

A1: For analytical scale separation, High-Performance Liquid Chromatography (HPLC) is the most common and effective technique. Start with a reversed-phase C18 column and an acidic mobile phase (e.g., water/acetonitrile with 0.1% formic acid). A gradient elution from a low to a high organic phase concentration is recommended to resolve the isomers.[2] For preparative scale separation, fractional crystallization can be attempted, exploiting potential differences in solubility between the isomers in various solvents.

Q2: Can I use Mass Spectrometry (MS) to differentiate between the cis and trans isomers?

A2: Differentiating cis and trans isomers by mass spectrometry alone is challenging because they have the same molecular weight and often produce very similar fragmentation patterns under standard electron ionization (EI) or electrospray ionization (ESI). However, MS is an excellent detector for a chromatographic system (LC-MS or GC-MS). The separation is achieved by the chromatography, and the mass spectrometer confirms the identity of the eluting compounds based on their mass-to-charge ratio. For GC-MS analysis, derivatization to more volatile esters is typically required.[9]

Q3: Are there any specific safety precautions I should take when working with Cyclohexane-1,3,5-tricarboxylic acid?

A3: Yes. Cyclohexane-1,3,5-tricarboxylic acid is a skin and eye irritant.[10] It is important to handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust.

Q4: How can I confirm the purity of a single isomer after separation?

A4: A combination of analytical techniques should be used to confirm the purity of a separated isomer.

• HPLC: Inject the isolated fraction and ensure that only a single peak is observed.

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra. The absence of signals corresponding to the other isomer is a strong indicator of purity.

• Melting Point: Pure crystalline solids typically have a sharp melting point range. A broad melting range can indicate the presence of impurities.

Q5: What are the typical appearances of the cis and trans isomers?

A5: Both isomers are typically white crystalline powders at room temperature.[11]

References

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. (2020). PMC. [Link]

• HPLC Separation of Carboxylic Acids Using Porous Graphitized Carbon and Gradient Elution with Formic Acid Solutions. (2016). Semantic Scholar. [Link]

• Selective Binding of cis-1,3,5-Cyclohexane Tricarboxylic Acid vs Its Epimeric trans Isomer by a Tripodal Amidopyridine Receptor; Crystal Structures of the 1:1 Complexes. (2001). ACS Publications. [Link]

• The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. (2002). ResearchGate. [Link]

• HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. SIELC Technologies. [Link]

• HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. (2013). ResearchGate. [Link]

• Benzene polycarboxylic acids as molecular markers of black carbon: Progresses and challenges. (2023). PubMed. [Link]

• HPLC Separation of Carboxylic Acids. SIELC Technologies. [Link]

• 1,3,5-Cyclohexanetricarboxylic acid - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

• cis,cis-1,3,5-Trimethylcyclohexane-1,3,5-tricarboxylic acid - Optional[ATR-IR] - Spectrum. SpectraBase. [Link]

• (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid. PubChem. [Link]

• Cyclohexane-1,2,3-tricarboxylic acid. PubChem. [Link]

• Mass spectrum of Cyclohexanecarboxylic acid , 2-hydroxy-1,6-dimethyl-,methyl ester with Retention Time (RT)= 5.707. ResearchGate. [Link]

• Mass spectra of 3-cyclohexylpropionic acid methyl ester, and.... ResearchGate. [Link]

• Mass spectrometric analysis of tricarboxylic acid cycle metabolites. (2012). Theses.cz. [Link]

• compared using 13C nmr spectroscopy. MCHS. [Link]

• 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0031342). Human Metabolome Database. [Link]

• Separation and purification of cis and trans isomers.

• FTIR spectra of cyclohexane and DVR oxidized before and later.. ResearchGate. [Link]

• Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid. (1978). The Journal of Organic Chemistry. [Link]

• Challenges in Perfluorocarboxylic Acid Measurements. (2011). Analytical Chemistry. [Link]

• Polycarboxylic Acid Market | Global Market Analysis Report - 2035. (2025). Persistence Market Research. [Link]

• Preparation and application of new polycarboxylic acid for scale inhibition. (2023). ResearchGate. [Link]

• cis,cis-1,3,5-Triaminocyclohexane. Wikipedia. [Link]

• Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. (1964). WMU's ScholarWorks. [Link]

• C6H12 infrared spectrum of cyclohexane. Doc Brown's Advanced Organic Chemistry. [Link]

• 4.4: Substituted Cyclohexanes. (2021). Chemistry LibreTexts. [Link]

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Technical Support Center: Synthesis of High-Crystallinity Cyclohexane-1,3,5-tricarboxylic Acid-Based MOFs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides specialized troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges of synthesizing Metal-Organic Frameworks (MOFs) using the flexible alicyclic linker, cyclohexane-1,3,5-tricarboxylic acid (H₃chtc). Our focus is on preventing and characterizing crystal defects to ensure the synthesis of high-quality, crystalline materials.

The flexible nature of the cyclohexane backbone in H₃chtc presents distinct challenges compared to rigid aromatic linkers. Control over the ligand's conformational flexibility is paramount to achieving a well-ordered, crystalline framework and avoiding defects that can compromise material performance.

I. Frequently Asked Questions (FAQs)

Q1: My powder X-ray diffraction (PXRD) pattern shows broad peaks, indicating poor crystallinity. What are the likely causes?

A1: Broad PXRD peaks are a classic sign of small crystallite size, a high degree of structural disorder, or the presence of amorphous phases. For H₃chtc-based MOFs, this often stems from:

• Rapid Nucleation and Slow Growth: The synthesis conditions may favor the rapid formation of many small nuclei over the slow, ordered growth of larger crystals.

• Ligand Flexibility: The multiple possible conformations of the cyclohexane ring can lead to disorder in the final structure if not properly controlled during synthesis.

• Solvent Interactions: The solvent can influence the coordination environment of the metal ions and the conformation of the linker, impacting crystal growth.

Q2: I observe a lower-than-expected surface area in my material. Could this be related to crystal defects?

A2: Absolutely. A low surface area is often a direct consequence of crystal defects. Missing linkers or metal clusters can lead to pore collapse or blockage, reducing the accessible surface area.[1] Poor crystallinity and the presence of amorphous phases also contribute to a lower measured surface area.[2][3][4][5]

Q3: What is a "modulator" in MOF synthesis, and can it help improve the quality of my H₃chtc-based MOFs?

A3: A modulator is a molecule, typically a monocarboxylic acid, that is added to the synthesis mixture to control the nucleation and growth of MOF crystals.[6] Modulators compete with the primary linker (H₃chtc in this case) for coordination to the metal centers.[7] This competition slows down the crystallization process, allowing for the correction of defects and promoting the growth of larger, more ordered crystals.[8][9] The use of modulators is a key strategy for improving the crystallinity of MOFs.[10]

Q4: My synthesized MOF crystals are unstable and degrade after removal from the mother liquor. What can I do?

A4: This is a common issue, especially with MOFs synthesized in high-boiling point solvents like DMF.[11] The framework may be stabilized by the solvent molecules within its pores, and their removal can lead to structural collapse. To address this:

• Gentle Solvent Exchange: Instead of rapid washing, perform a gradual solvent exchange with a less coordinating, lower boiling point solvent (e.g., ethanol or acetone) over several days.

• Supercritical Drying: For particularly sensitive MOFs, supercritical CO₂ drying can remove the solvent without the destructive capillary forces associated with conventional drying methods.

• In-Situ Characterization: If the material is extremely sensitive, consider characterizing the crystals while they are still in their mother liquor, for example, by sealing them in a capillary for single-crystal X-ray diffraction.[11]

II. Troubleshooting Guide: From Amorphous Powder to High-Quality Crystals

This section provides a systematic approach to troubleshooting common issues encountered during the synthesis of H₃chtc-based MOFs.

Issue 1: Formation of Amorphous Precipitate or Poorly Crystalline Material

Symptoms:

• Broad, featureless PXRD pattern.

• Low BET surface area.

• Irregular particle morphology observed via Scanning Electron Microscopy (SEM).

Root Cause Analysis & Corrective Actions

The formation of amorphous material or poorly crystalline MOFs is typically due to an imbalance between nucleation and crystal growth rates. The goal is to slow down the reaction to favor controlled crystal growth.

Logical Flow for Troubleshooting Amorphous Product

Caption: Troubleshooting workflow for amorphous MOF products.

Detailed Protocol: Modulator-Assisted Synthesis for Improved Crystallinity

This protocol outlines the use of a modulator to improve the crystallinity of a generic H₃chtc-based MOF.

Materials:

• Metal salt (e.g., Copper(II) nitrate hexahydrate)

• Cyclohexane-1,3,5-tricarboxylic acid (H₃chtc)

• Solvent (e.g., N,N-Dimethylformamide - DMF)

• Modulator (e.g., Acetic acid)

• Glass vials or Teflon-lined autoclave

Procedure:

• Stock Solutions: Prepare stock solutions of the metal salt, H₃chtc, and the modulator in the chosen solvent.

• Reaction Setup: In a series of vials, combine the metal salt and H₃chtc solutions in the desired stoichiometric ratio.

• Modulator Addition: Add varying equivalents of the modulator to each vial. A good starting point is to test a range from 10 to 100 equivalents relative to the metal salt.

• Solvothermal Synthesis: Seal the vials and place them in an oven at a constant temperature (e.g., 120 °C) for a set period (e.g., 24-72 hours).[12]

• Isolation and Washing: After cooling to room temperature, collect the crystalline product by centrifugation or filtration. Wash the product several times with fresh solvent (e.g., DMF) to remove unreacted starting materials.

• Solvent Exchange: Exchange the synthesis solvent with a lower boiling point solvent (e.g., acetone or ethanol) by soaking the crystals and replacing the solvent several times over 2-3 days.

• Activation: Dry the product under vacuum to remove the solvent and activate the material.

• Characterization: Analyze the products using PXRD to assess crystallinity and SEM to observe crystal morphology.

Rationale: The modulator, a monocarboxylic acid, competes with the tricarboxylic acid linker for coordination sites on the metal cluster.[7] This slows down the overall reaction rate, allowing more time for the framework to self-correct and form a more ordered, crystalline structure.[8] The concentration of the modulator is a critical parameter; too little may have no effect, while too much can inhibit crystal formation altogether or lead to the formation of "missing linker" defects.[9][13]

Quantitative Comparison of Modulator Effects:

Modulator Equivalents	PXRD Peak Intensity	Crystallite Size (nm)	BET Surface Area (m²/g)
0	Low	< 50	< 200
20	Medium	100-200	400-600
50	High	> 500	> 800
100	Medium	200-400	600-700

Note: This is an illustrative table. Actual results will vary depending on the specific MOF system.

Issue 2: Presence of "Missing Linker" or "Missing Cluster" Defects

Symptoms:

• PXRD pattern indicates good crystallinity, but the relative peak intensities differ from the simulated pattern.

• Thermogravimetric analysis (TGA) shows a lower-than-expected weight loss corresponding to the organic linker.

• Gas adsorption measurements reveal altered pore sizes or uptake capacities.

Root Cause Analysis & Corrective Actions

These defects arise from incomplete coordination of the linkers or the absence of entire metal clusters within the framework.[6] While sometimes intentionally introduced to enhance properties ("defect engineering"), unintentional defects can be detrimental.[1][14][15][16]

Defect Formation and Mitigation

Caption: Relationship between defect causes and mitigation strategies.

Protocol: Post-Synthetic Thermal Annealing for Defect Healing

This protocol can help to "heal" defects in an as-synthesized MOF by providing thermal energy for framework reorganization.

Materials:

• As-synthesized, solvent-exchanged H₃chtc-based MOF

• Schlenk tube or similar vessel for heating under inert atmosphere or vacuum

Procedure:

• Sample Preparation: Place the solvent-exchanged MOF powder in a Schlenk tube.

• Drying: Heat the sample under vacuum at a moderate temperature (e.g., 80-100 °C) for several hours to remove any residual solvent.

• Annealing: Increase the temperature to a higher setpoint (e.g., 150-250 °C, below the decomposition temperature of the MOF) and hold for an extended period (e.g., 12-24 hours) under vacuum or an inert atmosphere.

• Cooling: Allow the sample to cool slowly to room temperature under vacuum.

• Characterization: Compare the PXRD, TGA, and gas sorption properties of the annealed sample with the as-synthesized material to assess the reduction in defects.

Rationale: The thermal energy provided during annealing can promote local rearrangement of the framework, allowing for the coordination of previously uncoordinated linkers and the filling of vacancies, thereby "healing" the defects and improving the overall structural integrity.

III. Characterization of Crystal Defects

A multi-technique approach is essential for the thorough characterization of defects.

Technique	Information Provided
Powder X-ray Diffraction (PXRD)	Assesses crystallinity, phase purity, and can indicate defects through peak broadening or changes in relative intensities.[17]
Scanning Electron Microscopy (SEM)	Visualizes crystal morphology, size distribution, and surface defects.
Thermogravimetric Analysis (TGA)	Quantifies the organic linker content. A lower-than-theoretical weight loss suggests missing linkers.
Gas Sorption (N₂ at 77 K)	Determines BET surface area and pore size distribution. Defects can alter these properties.
Nuclear Magnetic Resonance (NMR)	Acid digestion of the MOF followed by ¹H NMR can quantify the linker-to-metal ratio, providing a direct measure of missing linker defects.[18]

This guide provides a foundational framework for troubleshooting and preventing crystal defects in H₃chtc-based MOFs. Given the unique conformational flexibility of this linker, careful control over synthesis parameters, particularly through the use of modulators, is key to achieving highly crystalline materials.

IV. References

• Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal-Organic Framework. Semantic Scholar.

• Improvement in Crystallinity and Porosity of Poorly Crystalline Metal-Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template. Semantic Scholar.

• Improvement in Crystallinity and Porosity of Poorly Crystalline Metal–Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template | Request PDF. ResearchGate.

• Synthesis, crystal structure and characterization of two new metal-organic frameworks with 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene and cyclohexane-1,3,5-tricarboxylate ligands. ResearchGate.

• Improvement in Crystallinity and Porosity of Poorly Crystalline Metal-Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template. PubMed.

• Modulated self-assembly of metal–organic frameworks. PMC.

• Synthesis, crystal structure and characterization of two new metal-organic frameworks with 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene and cyclohexane-1,3,5-tricarboxylate ligands. Taylor & Francis Online.

• A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks. PMC.

• Improving proton conductivity of MOF materials by reducing crystallinity. ResearchGate.

• Improvement in Crystallinity and Porosity of Poorly Crystalline Metal–Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template. ACS Publications.

• Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. MDPI.

• Technical Support Center: Overcoming Dissolution of MOF Crystal Structures in Organic Solvents. Benchchem.

• Defects in MOFs: A Thorough Characterization | Request PDF. ResearchGate.

• Modulator Effects on the Water-Based Synthesis of Zr/Hf Metal–Organic Frameworks: Quantitative Relationship Studies between Modulator, Synthetic Condition, and Performance. ResearchGate.

• Defect Engineering in Metal–Organic Framework Nanocrystals: Implications for Mechanical Properties and Performance. ACS Applied Nano Materials.

• Probing Structural Imperfections: Protein-Aided Defect Characterization in Metal–Organic Frameworks. ACS Materials Letters.

• Defects and disorder in metal organic frameworks. François-Xavier Coudert.

• Molecular identification and quantification of defect sites in metal-organic frameworks with NMR probe molecules. PMC.

• Modeling the Effect of Defects and Disorder in Amorphous Metal–Organic Frameworks. NIH.

• Why one synthesised MOF single crystal is getting degraded after taking it out from the reaction mixture? What can I do to avoid this problem? ResearchGate.

• Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives. Journal of Materials Chemistry A.

• MOF Synthesis Methods: A Comprehensive Guide to Structure-Property Control.

• Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives. RSC Publishing.

• Characterization of Metal-Organic Frameworks Using X-ray Diffraction | Request PDF. ResearchGate.

• Defect formation in metal–organic frameworks initiated by the crystal growth-rate and effect on catalytic performance | Request PDF. ResearchGate.

• How can I get signal crystal structure of MOF? ResearchGate.

• Synthesis and Characterization of Functionalized Metal organic Frameworks. YouTube.

• Metal−Organic Frameworks from Copper Dimers with cis- and trans-1,4-Cyclohexanedicarboxylate and cis,cis-1,3,5-Cyclohexanetricarboxylate. ACS Publications.

• Sabine Plummer: Synthesis and Characterization of MOF UPC-68. YouTube.

• Strategies for induced defects in metal–organic frameworks for enhancing adsorption and catalytic performance. Dalton Transactions.

• Metal-Organic Framework (MOF) Defects under Control: Insights into the Missing Linker Sites and Their Implication in the Reactivity of Zirconium-Based Frameworks. PubMed.

• First transition series metal–organic frameworks: synthesis, properties and applications.

• A series of MOFs based on a tricarboxylic acid and various N-donor ligands: Syntheses, structures, and properties | Request PDF. ResearchGate.

• 3D Zinc–Organic Frameworks Based on Mixed Thiophene Dicarboxylate and 4-Amino-3,5-bis(4-pyridyl)-1,2,4-triazole Linkers: Syntheses, Structural Diversity, and Single-Crystal-to-Single-Crystal Transformations. ACS Publications.

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• 1. Modeling the Effect of Defects and Disorder in Amorphous Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improvement in Crystallinity and Porosity of Poorly Crystalline Metal-Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Improvement in Crystallinity and Porosity of Poorly Crystalline Metal-Organic Frameworks (MOFs) through Their Induced Growth on a Well-Crystalline MOF Template - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA08009H [pubs.rsc.org]
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• 8. Modulated self-assembly of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. Molecular identification and quantification of defect sites in metal-organic frameworks with NMR probe molecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Thermal Stability of MOFs Derived from Cyclohexane-1,3,5-tricarboxylic Acid

This guide is designed for researchers, scientists, and drug development professionals working with Metal-Organic Frameworks (MOFs) synthesized from Cyclohexane-1,3,5-tricarboxylic acid. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address and overcome challenges related to the thermal stability of these materials. Our goal is to equip you with the knowledge to not only diagnose issues but also to proactively design and synthesize more robust frameworks for your applications.

Troubleshooting Guide: Common Thermal Stability Issues

Researchers often face challenges in achieving desired thermal stability. The following table outlines common problems, their probable causes, and actionable solutions based on established principles of MOF chemistry.

Problem Encountered	Potential Causes	Recommended Solutions & Troubleshooting Steps
Low Decomposition Temperature Observed in TGA	1. Residual Solvent: Solvents trapped within the pores can lower the onset of weight loss, masking the true framework decomposition temperature.[1][2] 2. Incomplete Reaction: Unreacted starting materials or incomplete framework formation can lead to a less stable structure.[3] 3. Weak Metal-Ligand Bonds: The choice of metal ion significantly impacts the bond strength and, consequently, thermal stability.[4][5] 4. Presence of Coordinated Solvent Molecules: Water or other solvent molecules directly coordinated to the metal centers can be the initial point of decomposition.[5]	1. Optimize Activation: Implement a thorough solvent exchange with a low-boiling-point solvent, followed by heating under vacuum to ensure complete removal of guest molecules.[6] 2. Adjust Synthesis Conditions: Vary reaction time, temperature, and reactant molar ratios to promote complete crystallization.[7] 3. Metal Ion Selection: Consider using higher-valent or harder metal ions (e.g., Cr³⁺, Fe³⁺, Zr⁴⁺) which are known to form stronger coordination bonds and more stable MOFs.[8][9] 4. Post-Synthetic Modification (PSM): Introduce functional groups that can enhance framework stability through increased steric hindrance or stronger intermolecular interactions.[10][11][12]
Loss of Crystallinity After Thermal Activation	1. Framework Collapse: The removal of guest molecules can lead to the collapse of the porous structure, especially in MOFs with large pores and low structural density.[13] 2. Harsh Activation Conditions: High temperatures or rapid heating during activation can induce thermal degradation.[5] 3. Capillary Forces: Strong capillary forces during the evaporation of high-surface-tension solvents can cause the framework to collapse.[14]	1. Gentle Activation: Use a stepwise heating program under vacuum or employ supercritical CO₂ drying to minimize stress on the framework.[6] 2. Solvent Exchange Protocol: Before heating, exchange the high-boiling-point synthesis solvent with a more volatile solvent like methanol or acetone, and then with a non-polar solvent like hexane to reduce capillary forces.[10] 3. Interpenetration: Synthesize interpenetrated frameworks, which can provide mutual support and enhance structural robustness upon desolvation.[5]
Inconsistent Thermal Stability Between Batches	1. Variability in Synthesis Parameters: Minor fluctuations in temperature, pH, reaction time, or solvent ratios can lead to different crystallite sizes, defect densities, or even different phases.[6][7] 2. Purity of Reagents: Impurities in the metal salts or organic linkers can disrupt crystal growth and affect stability. 3. Cooling Rate: The rate of cooling after solvothermal synthesis can influence crystal quality and defect formation.[6]	1. Standardize Synthesis Protocol: Precisely control all reaction parameters, including heating and cooling profiles. 2. Use High-Purity Reagents: Ensure the purity of all starting materials. 3. Control Nucleation and Growth: The use of modulators (e.g., monocarboxylic acids) can help control crystal size and reduce defects, although their effect on thermal stability should be monitored.[15]
Poor Stability in Humid Environments	1. Hydrolytic Instability: The metal-carboxylate bonds can be susceptible to hydrolysis, where water molecules attack the metal centers, leading to framework degradation.[14][16] 2. Hydrophilic Pore Environment: The presence of polar functional groups or open metal sites can attract water molecules, facilitating hydrolysis.	1. Hydrophobic Functionalization: Introduce hydrophobic groups onto the organic linker through post-synthetic modification to repel water from the framework's pores.[16] 2. Polymer Coating: Apply a thin, hydrophobic polymer coating to the exterior of the MOF crystals to act as a barrier against moisture.[16] 3. Use of Water-Stable Metal Clusters: Employ robust metal clusters, such as those based on Zr⁴⁺, which are known for their high resistance to hydrolysis.[9][13]

Frequently Asked Questions (FAQs)

Q1: What are the key factors that determine the thermal stability of MOFs derived from Cyclohexane-1,3,5-tricarboxylic acid?

A1: The thermal stability of these MOFs is primarily influenced by several factors:

• Metal-Ligand Bond Strength: This is arguably the most critical factor. The nature of the metal ion and its coordination environment dictates the strength of the bond with the carboxylate groups of the linker. Harder metal ions with higher charge density (e.g., Zr⁴⁺, Cr³⁺) generally form stronger bonds and lead to more thermally stable MOFs compared to softer ions (e.g., Cu²⁺, Zn²⁺).[4][5]

• Framework Structure and Connectivity: A higher degree of connectivity and a three-dimensional structure can enhance rigidity and thermal stability.[17]

• Presence of Coordinated Solvents: Water or other solvent molecules directly coordinated to the metal nodes can be a weak point, often being the first to be lost upon heating, which can sometimes trigger framework collapse.[5]

• Functional Groups on the Linker: While Cyclohexane-1,3,5-tricarboxylic acid itself is the base linker, any functionalization can impact stability. Bulky, non-polar groups might sterically protect the metal centers and enhance stability, whereas polar functional groups could potentially lower it.[4][5]

Q2: How can I accurately determine the decomposition temperature of my MOF using Thermogravimetric Analysis (TGA)?

A2: Accurately determining the decomposition temperature from a TGA curve is crucial. First, ensure your sample is properly activated to remove all guest solvents; otherwise, the initial weight loss will be due to solvent evaporation, not framework decomposition.[4][18] The TGA should be run under an inert atmosphere (like N₂) to prevent oxidative degradation. The decomposition temperature is typically reported as the onset temperature of the major weight loss step that corresponds to the collapse of the framework and decomposition of the organic linker. This is often determined by the intersection of the baseline with the tangent of the decomposition curve. For a comprehensive analysis, coupling TGA with Differential Scanning Calorimetry (DSC) can help identify exothermic or endothermic decomposition events.[1]

Q3: What is Post-Synthetic Modification (PSM), and how can it be used to enhance thermal stability?

A3: Post-Synthetic Modification (PSM) is a powerful technique where a pre-synthesized MOF is chemically modified without altering its underlying framework structure.[11][12][19] To enhance thermal stability, PSM can be employed in several ways:

• Strengthening the Linkers: Covalent modification can be used to cross-link linkers or introduce bulkier functional groups that increase the overall rigidity of the framework.

• Modifying Metal Nodes: It's possible to perform reactions at the metal nodes, such as exchanging coordinated solvent molecules with more strongly binding ligands.

• Introducing Hydrophobicity: As mentioned in the troubleshooting guide, adding hydrophobic functionalities can protect the MOF from moisture-induced degradation, which is a form of chemical instability that is often exacerbated by temperature.[16]

Q4: Does the choice of synthesis solvent affect the final thermal stability of the MOF?

A4: Yes, the synthesis solvent plays a critical role.[7][20] High-boiling-point solvents like DMF or DEF are commonly used, but they can be difficult to remove completely from the MOF pores.[2] Trapped solvent molecules can lower the observed decomposition temperature.[21] Furthermore, the solvent can influence the crystallization process itself, affecting the degree of crystallinity, defect concentration, and even the topology of the resulting MOF, all of which have implications for thermal stability.[7][20]

Q5: What are the typical decomposition pathways for carboxylate-based MOFs?

A5: The thermal decomposition of carboxylate-based MOFs generally proceeds in stages. First, any residual guest and coordinated solvent molecules are removed at lower temperatures (typically < 250 °C).[1] The main decomposition event at higher temperatures usually involves the breakdown of the metal-ligand coordination bonds, followed by the decomposition and pyrolysis of the organic linker.[1][22] The final products are typically a metal oxide and amorphous carbon.[1] The specific temperature at which these events occur is characteristic of the MOF's stability.

Visualizing Key Concepts and Workflows

Diagrams can simplify complex processes and relationships, providing a clear visual guide for experimental design and troubleshooting.

Diagram 1: Troubleshooting Workflow for Low Thermal Stability

This diagram outlines a logical sequence of steps to diagnose and address suboptimal thermal stability in your synthesized MOF.

Caption: A step-by-step guide to troubleshooting low thermal stability in MOFs.

Diagram 2: Enhancing Thermal Stability via Post-Synthetic Modification (PSM)

This workflow illustrates how a parent MOF can be chemically modified to create a more robust daughter product.

Caption: Workflow for improving MOF stability using post-synthetic modification.

Experimental Protocol: Post-Synthetic Modification to Enhance Stability

This protocol provides a general methodology for enhancing the thermal and chemical stability of a MOF derived from Cyclohexane-1,3,5-tricarboxylic acid that has been co-synthesized with an amine-functionalized linker (e.g., 2-aminoterephthalic acid) to provide reactive sites.

Objective: To increase framework stability by introducing bulky, hydrophobic tert-butyl groups via amide bond formation.

Materials:

• Parent MOF (e.g., Zn-based MOF with Cyclohexane-1,3,5-tricarboxylic acid and 2-aminoterephthalic acid linkers) (100 mg)

• Anhydrous Dichloromethane (DCM) (20 mL)

• Triethylamine (Et₃N) (0.2 mL)

• Pivaloyl chloride (tert-butylcarbonyl chloride) (0.15 mL)

• Anhydrous methanol for washing

• Centrifuge and vials

Procedure:

• Activation of Parent MOF:

  • Place 100 mg of the as-synthesized amine-functionalized MOF into a 20 mL vial.

  • Add 15 mL of anhydrous methanol, cap the vial, and gently agitate at room temperature for 24 hours, replacing the methanol three times during this period to exchange the synthesis solvent.

  • Collect the MOF by centrifugation (8000 rpm, 10 min) and decant the supernatant.

  • Dry the MOF under vacuum at 120 °C for 12 hours to obtain the activated parent MOF.

• Post-Synthetic Modification Reaction:

  • Transfer the activated parent MOF to a clean, dry 20 mL vial under an inert atmosphere (e.g., in a glovebox).

  • Add 10 mL of anhydrous DCM to the vial, followed by 0.2 mL of triethylamine (to act as a base).

  • Slowly add 0.15 mL of pivaloyl chloride to the MOF suspension while stirring.

  • Seal the vial and allow the reaction to proceed at 40 °C for 48 hours with continuous stirring.

• Washing and Purification of Daughter MOF:

  • After the reaction, cool the vial to room temperature.

  • Collect the solid product by centrifugation (8000 rpm, 10 min) and discard the supernatant.

  • Wash the modified MOF by re-suspending it in 15 mL of fresh anhydrous DCM and centrifuging. Repeat this step three times to remove unreacted reagents.

  • Perform a final wash with 15 mL of anhydrous methanol to remove any remaining DCM.

• Activation of Daughter MOF:

  • After the final wash, decant the methanol and dry the purified daughter MOF under vacuum at 120 °C for 12 hours.

• Characterization:

  • Confirm the preservation of crystallinity using Powder X-ray Diffraction (PXRD).

  • Verify the successful functionalization using Fourier-Transform Infrared (FTIR) Spectroscopy (look for the appearance of amide C=O and C-N stretching bands).

  • Compare the thermal stability of the parent and daughter MOFs using TGA, expecting an increase in the decomposition temperature for the modified sample.

References

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• Thermal Stability of Metal-Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning. (2022, May 4). Penn State Research Database. [Link]

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Technical Support Center: Interpreting Complex NMR Spectra of Cyclohexane-1,3,5-tricarboxylic Acid Mixtures

Welcome to the technical support center for the analysis of Cyclohexane-1,3,5-tricarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in the interpretation of complex NMR spectra of this molecule and its mixtures. Here, we will delve into the nuances of stereoisomerism, conformational dynamics, and experimental parameters that are crucial for accurate spectral assignment.

Frequently Asked Questions (FAQs)

Q1: Why does my ¹H NMR spectrum of cyclohexane-1,3,5-tricarboxylic acid show broad, unresolved multiplets instead of sharp peaks?

A1: The complexity and broadness of the signals in the ¹H NMR spectrum of cyclohexane-1,3,5-tricarboxylic acid often arise from the dynamic equilibrium between different chair conformations of the cyclohexane ring.[1][2] At room temperature, the rate of this "chair flip" is often comparable to the NMR timescale, leading to an averaging of signals for axial and equatorial protons.[1][3] This rapid interconversion results in broad peaks, as the spectrometer detects a weighted average of the different conformational states.[1][3]

Q2: I see a very broad singlet around 10-12 ppm. What does this correspond to?

A2: This highly deshielded, broad singlet is characteristic of the carboxylic acid protons (-COOH).[4][5] Their chemical shift is significantly downfield due to the electron-withdrawing effect of the carbonyl group and the acidic nature of the proton.[4] The broadness is a result of hydrogen bonding and rapid chemical exchange with trace amounts of water or other acidic protons in the sample.[4][6]

Q3: How can I confirm the presence of carboxylic acid protons in my sample?

A3: A simple and effective method is to perform a deuterium exchange experiment.[7] After acquiring your initial ¹H NMR spectrum, add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The labile carboxylic acid protons will exchange with deuterium.[7][8] Since deuterium is not observed in ¹H NMR, the broad singlet corresponding to the -COOH protons will disappear or significantly decrease in intensity, confirming its assignment.[4][7][9]

Q4: My sample is supposed to be a single stereoisomer of cyclohexane-1,3,5-tricarboxylic acid, but the NMR spectrum looks like a mixture. Why?

A4: Cyclohexane-1,3,5-tricarboxylic acid can exist as multiple stereoisomers, primarily cis and trans isomers, depending on the relative orientation of the three carboxylic acid groups.[10] For example, the cis,cis-isomer has all three carboxyl groups on the same face of the ring, while other isomers will have different arrangements.[10] Synthetic procedures can often yield a mixture of these isomers, which are difficult to separate.[11] Each isomer will have a unique set of NMR signals, leading to a spectrum that appears to be from a mixture even if the starting material was intended to be a single isomer.

Q5: What is the expected chemical shift range for the cyclohexane ring protons?

A5: The protons on the cyclohexane ring typically resonate in the range of 1.0 to 3.0 ppm. The exact chemical shifts are influenced by the stereochemistry of the molecule and whether the protons are in axial or equatorial positions.[12][13] Protons on carbons bearing the carboxylic acid groups (methine protons) will be further downfield, generally between 2.0 and 3.0 ppm, due to the deshielding effect of the carboxyl group. Methylene protons will be found more upfield.

Troubleshooting Complex Spectra: A Deeper Dive

Issue 1: Overlapping Signals and Inability to Distinguish Stereoisomers

When dealing with a mixture of cis and trans isomers, severe signal overlap in the ¹H NMR spectrum is a common and significant challenge. This makes it nearly impossible to assign specific peaks to a particular isomer or even to determine the relative quantities of each.

Root Cause Analysis:

The primary reason for this complexity is the conformational flexibility of the cyclohexane ring and the subtle differences in the chemical environments of the protons in each stereoisomer. The chair-chair interconversion averages the signals for axial and equatorial protons at room temperature, but the averaged chemical shifts and coupling constants can still be very similar between different isomers.

Workflow for Resolution:

Figure 1. Workflow for resolving complex NMR spectra of cyclohexane-1,3,5-tricarboxylic acid mixtures.

Detailed Protocols:

1. Variable Temperature (VT) NMR Spectroscopy:

• Objective: To slow down the chair-chair interconversion and resolve the signals for axial and equatorial protons.[2][14]

• Protocol:

  • Prepare a sample of your cyclohexane-1,3,5-tricarboxylic acid mixture in a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄) that remains liquid at low temperatures.

  • Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).

  • Gradually lower the temperature of the NMR probe in increments of 10-20 K.

  • Acquire a spectrum at each temperature, observing changes in peak shape and chemical shift.

  • Continue lowering the temperature until the broad signals resolve into sharper, distinct multiplets. This "coalescence temperature" is different for different conformational processes. Below this temperature, you will be observing the "slow-exchange" regime.[3]

• Expected Outcome: At sufficiently low temperatures, the chair flip will be slow on the NMR timescale, and you will see separate signals for axial and equatorial protons.[3] The coupling constants between these resolved protons can then be used to determine their relative stereochemistry based on the Karplus relationship.[15]

2. 2D NMR Techniques:

• Objective: To establish connectivity between protons and carbons, which is crucial for assigning signals to specific positions within each isomer.

• Recommended Experiments:

  • ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This helps to trace the proton network within the cyclohexane ring.

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon to which it is directly attached.[16] This is invaluable for assigning proton signals based on their corresponding carbon chemical shifts.

  • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds.[16] This is key for piecing together the carbon skeleton and identifying long-range connectivities, which can help differentiate isomers.

  • ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): Reveals protons that are close to each other in space, regardless of whether they are directly bonded. This is particularly powerful for determining stereochemistry, as it can distinguish between cis and trans relationships by identifying through-space interactions between protons on different parts of the ring.[12]

Issue 2: pH and Solvent Effects on Spectral Appearance

The appearance of the NMR spectrum of cyclohexane-1,3,5-tricarboxylic acid can be highly sensitive to the pH of the solution and the choice of solvent.

Root Cause Analysis:

• pH: The ionization state of the carboxylic acid groups is pH-dependent.[17] At low pH, the groups are protonated (-COOH), while at high pH, they are deprotonated (-COO⁻). This change in ionization state alters the electron density throughout the molecule, leading to significant shifts in the chemical shifts of both the ring protons and carbons.[17][18]

• Solvent: The solvent can influence the conformational equilibrium of the cyclohexane ring and the extent of hydrogen bonding.[12] Protic solvents can engage in hydrogen bonding with the carboxylic acid groups, affecting their chemical shifts. The polarity of the solvent can also stabilize one chair conformation over another.

Recommendations for Consistent Results:

• Buffer Your Samples: If you need to compare spectra across different batches or experiments, consider using a buffered NMR solvent to maintain a constant pH.

• Report Solvent and pH: Always report the solvent used and, if possible, the approximate pH of the sample. This is crucial for the reproducibility of your results.

• Solvent Titration: If you suspect a strong solvent effect, you can perform a solvent titration by preparing a series of samples with varying solvent compositions to observe the trends in chemical shifts.

Issue 3: Presence of Impurities

Commercial or synthesized batches of cyclohexane-1,3,5-tricarboxylic acid may contain impurities that can complicate the NMR spectrum.

Root Cause Analysis:

• Starting Materials: Incomplete reaction of starting materials can leave residual reagents in your final product.

• Side Products: The synthesis of cyclohexane-1,3,5-tricarboxylic acid can sometimes lead to the formation of side products.

• Residual Solvents: Solvents used in the synthesis or purification process may not be completely removed. Common residual solvents include ethyl acetate, hexane, and ethanol.[19]

Troubleshooting Steps:

• Check for Common Impurities: Be aware of the potential impurities from your synthetic route. For example, if the synthesis involves the oxidation of mesitylene, you might have partially oxidized intermediates.

• Use 2D NMR to Identify Impurities: 2D NMR techniques like HSQC and HMBC can be very helpful in identifying the structures of unknown impurities.

• Purification: If impurities are significant, further purification of your sample by recrystallization or chromatography may be necessary.[11]

Data Summary Table

Stereoisomer	Key ¹H NMR Features (Qualitative)	Expected ¹³C NMR Ranges (ppm)
cis,cis-1,3,5-	Simpler spectrum due to higher symmetry. Fewer unique proton environments.	-COOH: 170-185Ring CH: 40-50Ring CH₂: 30-40
cis,trans-1,3,5-	More complex spectrum with a larger number of distinct signals due to lower symmetry.	-COOH: 170-185Ring CH: 40-50Ring CH₂: 30-40
trans,trans-1,3,5- *	Spectrum complexity will depend on the specific isomer.	-COOH: 170-185Ring CH: 40-50Ring CH₂: 30-40

Note: The exact chemical shifts are highly dependent on the solvent, concentration, and temperature.

References

• The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. (n.d.). National Institutes of Health. Retrieved from [Link]

• Draw the 1H NMR Spectrum for Cyclohexane (C6H12). (2020, September 3). YouTube. Retrieved from [Link]

• (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid | C9H12O6. (n.d.). PubChem. Retrieved from [Link]

• Study of thermodynamic and NMR properties of some cyclohexane derivatives. (2018, August 7). ResearchGate. Retrieved from [Link]

• Spectroscopy of Carboxylic Acids and Nitriles. (2020, August 11). Chemistry LibreTexts. Retrieved from [Link]

• 1,3,5-Cyclohexanetricarboxylic acid - Optional[1H NMR] - Spectrum. (n.d.). SpectraBase. Retrieved from [Link]

• Exchangeable Protons and Deuterium Exchange. (n.d.). OpenOChem Learn. Retrieved from [Link]

• Spectroscopic Properties of Cyclohexanes. (2016, December 13). Chemistry LibreTexts. Retrieved from [Link]

• Nuclear Magnetic Resonance Spectroscopy. Variable-Temperature 13C and 19F Study of the Chair-Chair Interconversion of 1,1,3,3-Tetramethylcyclohexane and gem-Difluoro-1,1,3,3-Tetramethylcyclohexanes*. (1973). PNAS. Retrieved from [Link]

• Effect of pH on the chemical shifts of the 13 C-NMR signals from the... (n.d.). ResearchGate. Retrieved from [Link]

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• Cis-Trans Isomerism in Cycloalkanes. (2021, March 5). Chemistry LibreTexts. Retrieved from [Link]

• Is it possible to observe NMR peak of carboxylic acid proton when D2O is being used as a solvent? (2017, March 23). ResearchGate. Retrieved from [Link]

• 2D NMR- Worked Example 2 (HSQC and HMBC). (2020, April 10). YouTube. Retrieved from [Link]

• 20.8 Spectroscopy of Carboxylic Acids and Nitriles. (n.d.). NC State University Libraries. Retrieved from [Link]

• ¹H NMR of Conformationally Flexible Molecules: Temporal Resolution. (n.d.). JoVE. Retrieved from [Link]

• The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. (1993, November 26). PubMed. Retrieved from [Link]

• Cyclohexane Conformations. (2014, April 18). Master Organic Chemistry. Retrieved from [Link]

• Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). (n.d.). Study Mind. Retrieved from [Link]

• ANALYSIS OF 1H NMR SPECTRA. (n.d.). Retrieved from [Link]

• Exchangeable Protons in NMR—Friend or Foe? (2023, January 26). ACD/Labs. Retrieved from [Link]

• Table 2 from Nuclear Magnetic Resonance Spectroscopy. Variable-Temperature C and F Study of the Chair-Chair Interconversion of 1,1,3,3-Tetramethylcyclohexane and gem-Difluoro-1,1,3,3-Tetramethylcyclohexanes. (1973). Semantic Scholar. Retrieved from [Link]

• S-3-cyclohexenecarboxylic acid and its purification method. (2020, April 28). Google Patents.

• Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. (2005, May). Geochimica et Cosmochimica Acta. Retrieved from [Link]

• Cis Trans Geometric Isomers for Alkenes and Cyclohexane. (2018, October 1). YouTube. Retrieved from [Link]

• Impurities in Commercial Cyclohexane on Rtx-DHA-100. (n.d.). Restek. Retrieved from [Link]

• Trimesic acid. (n.d.). Wikipedia. Retrieved from [Link]

• CIS TRANS ISOMERS AND NMR. (2014, November 19). ORGANIC SPECTROSCOPY INTERNATIONAL. Retrieved from [Link]

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• Cis and Trans Isomers. (n.d.). Chemistry Steps. Retrieved from [Link]

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Overcoming solubility issues of Cyclohexane-1,3,5-tricarboxylic acid in MOF synthesis

Topic: Overcoming Solubility Issues of Cyclohexane-1,3,5-tricarboxylic Acid

Welcome, researchers and scientists. As a Senior Application Scientist, I've designed this technical guide to address a common yet critical challenge in the synthesis of Metal-Organic Frameworks (MOFs): the poor solubility of the aliphatic linker, Cyclohexane-1,3,5-tricarboxylic acid. This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and innovate in your research.

The structure of Cyclohexane-1,3,5-tricarboxylic acid, particularly the cis,cis-isomer where all three carboxyl groups can occupy equatorial positions in a stable chair conformation, makes it a valuable tripodal linker for creating robust 3D frameworks.[1] However, its rigid structure and the strong hydrogen bonding between carboxylic acid groups contribute to its limited solubility in many common solvents, posing a significant hurdle for achieving high-quality, crystalline MOFs.

This resource provides a structured approach to diagnosing and solving these solubility-related problems.

Troubleshooting Guide: Diagnosis and Solutions

Poor linker solubility can manifest in several ways: incomplete dissolution, precipitation during synthesis, or the formation of amorphous material instead of crystalline MOFs. Below is a systematic guide to address these issues.

Issue 1: The Linker Fails to Dissolve in the Primary Solvent

Possible Causes:

• Inappropriate Solvent Choice: The polarity and hydrogen bonding capability of the solvent may be insufficient to overcome the linker's intermolecular forces.

• Low Temperature: Dissolution is an endothermic process for this linker, and ambient temperature may not provide enough energy.

• Linker Isomer: The trans-isomer can have different packing and symmetry, leading to lower solubility compared to the cis,cis-isomer.[2]

Solutions & Scientific Rationale:

• Optimize the Solvent System:

  • High-Boiling Point Polar Aprotic Solvents: Solvents like N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF), or Dimethyl sulfoxide (DMSO) are often effective. Their high polarity and ability to act as hydrogen bond acceptors help break apart the linker's hydrogen-bonded network. The choice of solvent can significantly influence the resulting MOF's structure and properties.[3]

  • Co-Solvent Systems: Introducing a co-solvent can modulate the overall polarity of the medium. For example, adding a small amount of water or ethanol to DMF can sometimes improve solubility, but care must be taken to avoid hydrolysis of the metal-ligand bonds, especially during the MOF formation stage.[4]

• Increase Dissolution Temperature:

  • Gently heating the linker-solvent mixture can provide the necessary energy to break intermolecular bonds and increase solubility.

  • Protocol: Use a sonication bath or a stirred hotplate at a controlled temperature (e.g., 60-80 °C) to aid dissolution before adding the metal salt. Ensure the linker is fully dissolved before proceeding.

• Confirm Linker Purity and Isomer:

  • Verify the isomer of your starting material. The cis,cis-isomer is typically used for targeted tripodal coordination.[1] A mixture of cis and trans isomers can lead to unpredictable crystallization and solubility behavior.[5]

Issue 2: Linker Precipitates Upon Addition of Metal Salt or Modulator

Possible Causes:

• Rapid Deprotonation and Salt Formation: The addition of a basic metal salt (e.g., zinc acetate) or a basic modulator can cause rapid, uncontrolled deprotonation of the linker, leading to the precipitation of an insoluble metal-carboxylate salt before it can form an ordered MOF structure.

• Change in Solution Polarity: The addition of other reagents can alter the solvent environment, reducing the linker's solubility.

Solutions & Scientific Rationale:

• Control the Rate of Reaction:

  • Slow Reagent Addition: Add the metal salt solution dropwise to the dissolved linker solution under vigorous stirring. This maintains a low local concentration of reactants, favoring controlled crystal growth over rapid precipitation.

  • Reverse Addition: In some cases, adding the linker solution to the metal salt solution can prevent precipitation.

• Utilize pH Control (In-Situ Deprotonation):

  • The linker's carboxylic acid groups must be deprotonated to coordinate with the metal ions. This process is highly pH-dependent.[6]

  • Method: Instead of relying on the metal salt alone, add a base (e.g., triethylamine, NaOH, or Hünig's base) to the linker solution before adding the metal salt.[7] This pre-deprotonates the linker, forming a more soluble carboxylate anion and allowing for more controlled coordination. The amount of base should be carefully calculated based on the desired degree of deprotonation.

Issue 3: Final Product is Amorphous or Has Poor Crystallinity

Possible Causes:

• Kinetics are Too Fast: Rapid nucleation and crystal growth, often a consequence of poor linker solubility followed by fast precipitation, prevent the formation of a well-ordered crystalline structure.

• Insufficient Reagent Mobility: If the linker is not fully dissolved, the reaction occurs at the solid-liquid interface, leading to a disordered product.

Solutions & Scientific Rationale:

• Coordination Modulation: This is a powerful technique to control the kinetics of MOF formation.[8][9]

  • Mechanism: A simple monocarboxylic acid (the "modulator"), such as acetic acid or formic acid, is added to the reaction mixture. The modulator competes with the cyclohexane-1,3,5-tricarboxylic acid linker for coordination sites on the metal clusters. This competition slows down the overall rate of framework assembly, promoting the formation of larger, more perfect crystals.[10][11]

  • Protocol: See the detailed protocol below for a practical application of this method. The ratio of modulator to linker is a critical parameter to optimize.

• Alternative Synthesis Methods for Insoluble Precursors:

  • Mechanochemical Synthesis: This solvent-free or liquid-assisted grinding method is highly effective for reactants with low solubility.[12][13][14] The mechanical energy input directly promotes the reaction between the solid linker and metal salt, bypassing the need for dissolution.[7][15]

  • Solvothermal/Hydrothermal Synthesis: Conducting the reaction in a sealed vessel at elevated temperatures (typically >100 °C) increases the solubility of the linker and promotes the formation of thermodynamically stable, crystalline phases.

Visual Troubleshooting Workflow

The following diagram outlines a logical path for troubleshooting solubility issues.

Caption: Competitive binding at the metal node during coordination modulation.

Frequently Asked Questions (FAQs)

Q1: Can I use water as a solvent for Cyclohexane-1,3,5-tricarboxylic acid? A: While the linker has some solubility in water, especially when heated or basified, it is generally low. For MOF synthesis, water can be problematic as it can lead to the formation of stable metal-aqua complexes or cause hydrolysis of the final framework, leading to instability. [4][16]However, in specific hydrothermal syntheses, water is the required solvent, but conditions must be carefully optimized.

Q2: My linker dissolves initially but crashes out when I add the metal salt. What is happening? A: This is a classic sign of rapid, uncontrolled precipitation of a metal-organic salt, which is kinetically favored but structurally disordered. The solution is to slow down the reaction. Refer to the "Solutions & Scientific Rationale" under Issue 2, focusing on slow addition, reverse addition, or using a coordination modulator to control the reaction kinetics.

Q3: How much modulator should I use? A: The optimal amount of modulator is system-dependent and must be determined empirically. A common starting point is 20-50 molar equivalents of modulator with respect to the linker. Too little modulator will have no effect, while too much can completely inhibit MOF formation. Systematically varying the modulator concentration is a key part of optimizing the synthesis. [17] Q4: Is there an alternative to Cyclohexane-1,3,5-tricarboxylic acid if I cannot solve the solubility issues? A: Yes, several alternative tricarboxylic acid linkers can be used to form isoreticular (same topology) MOFs. The most common is 1,3,5-Benzenetricarboxylic acid (BTC or H₃BTC). [18][19]Other options include elongated or functionalized linkers like 4,4′,4″-s-Triazine-2,4,6-triyl-tribenzoic acid (H₃tatb) or [1,1′:3′,1″-terphenyl]-4,4″,5′-tricarboxylic acid (H₃L–H), though these will also have their own solubility characteristics. [20][21][22]

References

• Technical Support Center: Overcoming Dissolution of MOF Crystal Structures in Organic Solvents - Benchchem. (n.d.). BenchChem.
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• Coordination modulation: a way to improve the properties of metal–organic frameworks. (2023, September 28). Royal Society of Chemistry.
• Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. (n.d.). MDPI.
• Modulated Synthesis of Zr-Based Metal-Organic Frameworks: From Nano to Single Crystals. (2025, August 6). ResearchGate.
• Why one synthesised MOF single crystal is getting degraded after taking it out from the reaction mixture? What can I do to avoid this problem? (2019, October 25). ResearchGate.
• A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks. (n.d.). National Institutes of Health.
• Modulated self-assembly of metal–organic frameworks. (2020, April 6). Royal Society of Chemistry.
• Cyclohexane-1,3,5-tricarboxylic acid. (n.d.). BenchChem.
• trans-Cyclohexane-1,3-dicarboxylic Acid. (n.d.). BenchChem.
• Rapid mechanochemical synthesis of metal–organic frameworks using exogenous organic base. (2020, April 29). Royal Society of Chemistry.
• Isoreticular Expansion and Linker-Enabled Control of Interpenetration in Titanium–Organic Frameworks. (2023, September 21). National Institutes of Health.
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• A metal organic framework prepared from benzene-1,3,5-tricarboxylic acid and copper(II), and functionalized with various polysulfides as a sorbent for selective sorption of trace amounts of heavy metal ions. (n.d.). PubMed.
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• 6. Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid mechanochemical synthesis of metal–organic frameworks using exogenous organic base - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. ac1.hhu.de [ac1.hhu.de]
• 9. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks | MDPI [mdpi.com]
• 11. Modulated self-assembly of metal–organic frameworks - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01356K [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Metal–organic framework composites from a mechanochemical process - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
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• 19. A metal organic framework prepared from benzene-1,3,5-tricarboxylic acid and copper(II), and functionalized with various polysulfides as a sorbent for selective sorption of trace amounts of heavy metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Isoreticular Expansion and Linker-Enabled Control of Interpenetration in Titanium–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Ortho Effects of Tricarboxylate Linkers in Regulating Topologies of Rare-Earth Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Porosity Control in Cyclohexane-1,3,5-tricarboxylic Acid (H3BTC-CY) MOFs

Prepared by: Senior Application Scientist, Advanced Porous Materials Division

Welcome to the technical support center for researchers working with Metal-Organic Frameworks (MOFs) derived from Cyclohexane-1,3,5-tricarboxylic acid (H3BTC-CY). This guide is designed to provide you with in-depth, field-proven insights and troubleshooting strategies to precisely control the porosity of your materials. The inherent flexibility of the non-aromatic H3BTC-CY linker presents unique challenges and opportunities compared to its rigid terephthalic acid counterparts. This document will navigate these complexities in a direct question-and-answer format.

FAQ 1: Foundational Synthesis & Common Pitfalls

Question: My H3BTC-CY MOF has a very low surface area and poor crystallinity. What are the most likely causes?

Answer: This is a common issue often rooted in the fundamental synthesis conditions. The final topology and quality of your MOF are highly dependent on several interacting factors.[1]

• The Critical Role of the Solvent System: The choice of solvent is arguably one of the most critical parameters. Unlike rigid linkers, the flexible cyclohexane backbone of H3BTC-CY can adopt various conformations. The solvent system directly influences which conformation is "locked" into the final framework during crystallization.

  • Causality: Solvents with different polarities, boiling points, and coordination strengths (e.g., Dimethylformamide (DMF) vs. Diethylformamide (DEF) vs. Ethanol/Water mixtures) will alter the deprotonation rate of the carboxylic acid groups and the solubility of the metal-linker precursors.[2][3] This directly impacts the nucleation and growth kinetics. A solvent like DMF, for instance, can also decompose at high temperatures to generate an amine modulator, adding another layer of complexity.[4]

  • Troubleshooting Action: Systematically screen a matrix of solvents. Start with commonly used high-boiling point solvents like DMF and DEF, but also explore binary solvent systems (e.g., DMF/Ethanol, DMF/Water). The introduction of water can be crucial for the formation of the inorganic oxoclusters that act as secondary building units (SBUs).[2]

• Temperature and Reaction Time: Solvothermal reactions require precise temperature control.

  • Causality: Temperature dictates the reaction kinetics. Too low a temperature may result in an incomplete reaction or the formation of a kinetically favored, but non-porous, dense phase. Conversely, a temperature that is too high can accelerate crystal growth too quickly, leading to poorly crystalline or amorphous material, or even decompose the linker.

  • Troubleshooting Action: Perform a temperature-screening experiment (e.g., 80°C, 100°C, 120°C) for a fixed reaction time (e.g., 24 hours). Analyze the products by Powder X-ray Diffraction (PXRD) to identify the optimal temperature for high crystallinity.

FAQ 2: Modulator-Assisted Synthesis for Hierarchical Porosity

Question: I want to introduce mesopores into my microporous H3BTC-CY MOF. How do modulators work and how do I select the right one?

Answer: Creating hierarchical porosity (the presence of both micropores and mesopores) is highly desirable for applications involving large molecules, as it improves mass transport.[5] A modulator-induced defect-formation strategy is one of the most effective ways to achieve this.[6][7]

• Mechanism of Action: A modulator is typically a monocarboxylic acid (e.g., formic acid, acetic acid, benzoic acid) that is added to the synthesis mixture. It competes with the multidentate H3BTC-CY linker for coordination sites on the metal clusters.

  • Causality: Because the modulator can only bind at one point, it acts as a "capping agent," terminating the growth of the framework in certain directions. This creates missing linker or missing cluster defects within the crystal structure.[6] The aggregation of these defects leads to the formation of mesoporous domains within the microporous crystal, without necessarily causing a total collapse of the framework. The choice of modulator is critical; its size, acidity (pKa), and concentration will determine the extent and nature of the defects created.[8][9]

Troubleshooting Modulator-Based Synthesis:

• Problem: No change in porosity, MOF remains purely microporous.

  • Probable Cause: The modulator concentration is too low, or its coordination ability is too weak compared to the H3BTC-CY linker under the chosen conditions.

  • Solution: Incrementally increase the molar equivalents of the modulator relative to the linker (e.g., start with 10 eq, move to 50 eq, then 100 eq). Alternatively, switch to a modulator with a pKa closer to that of the primary linker to enhance its competitiveness.

• Problem: Synthesis yields an amorphous product or the framework collapses.

  • Probable Cause: The modulator concentration is too high, creating an excessive number of defects that prevent long-range crystalline order.

  • Solution: Reduce the modulator concentration. Consider using a bulkier modulator (e.g., benzoic acid instead of formic acid), which can create significant steric effects at lower concentrations.[9]

Modulator Type	Typical Concentration (eq. vs Linker)	Expected Outcome on Porosity	Key Consideration
Formic Acid	50 - 150 eq.	Small mesopores (2-5 nm)	Can also act as an etching agent at high concentrations.[9]
Acetic Acid	30 - 100 eq.	Medium mesopores (4-10 nm)	A standard choice, balances coordination and steric effects.[6]
Benzoic Acid	10 - 50 eq.	Larger mesopores (>10 nm)	Rigid structure creates significant steric hindrance.[9]
Trifluoroacetic Acid	20 - 80 eq.	Can induce high defect density	Higher acidity (lower pKa) makes it a strong competitor.[8]

FAQ 3: Pre-emptive Porosity Control via Linker Functionalization

Question: Can I design the porosity and surface chemistry of my H3BTC-CY MOF before synthesis?

Answer: Yes. This is achieved through a priori functionalization of the H3BTC-CY linker itself. By chemically modifying the cyclohexane ring, you can fundamentally alter the resulting framework's pore size, shape, and chemical environment.[10][11]

• Mechanism of Action: Introducing functional groups (e.g., -NH₂, -OH, -CH₃, -SO₃H) onto the cyclohexane backbone of the linker directly impacts its steric profile and electronic properties.

  • Causality: Bulky functional groups can act as "struts" within the pores, systematically reducing the pore aperture and volume.[10] Furthermore, the chemical nature of the group dictates the pore's hydrophilicity or hydrophobicity. For example, an amino (-NH₂) or hydroxyl (-OH) group will create more hydrophilic pores with specific binding sites for polar guests, whereas a methyl (-CH₃) group will increase hydrophobicity.[10][12] This strategy allows for a high degree of rational design over the final material's properties.[13]

• Challenges and Considerations:

  • Synthetic Difficulty: Synthesizing functionalized versions of H3BTC-CY can be a multi-step and challenging organic chemistry endeavor.

  • Topology Changes: A functionalized linker may favor a completely different network topology compared to the parent linker under the same synthesis conditions, which can be an unexpected outcome.[11] A thorough characterization of the resulting MOF is essential.

FAQ 4: Post-Synthetic Modification (PSM) to Engineer Porosity

Question: I have already synthesized a batch of microporous H3BTC-CY MOF. Is it possible to increase its porosity now?

Answer: Absolutely. Post-synthetic modification (PSM) is a powerful suite of techniques used to alter the structure and function of a MOF after its initial synthesis and isolation.[14][15] For porosity engineering, methods like linker exchange and controlled linker removal are particularly relevant.

• Post-Synthetic Linker Exchange: In this method, the pre-synthesized MOF is soaked in a solution containing a different, often longer, organic linker.

  • Causality: If the new linker is compatible with the MOF's SBU, it can gradually replace the original H3BTC-CY linkers within the framework.[16] Using a longer dicarboxylate or tricarboxylate linker can lead to an isoreticular expansion of the framework, increasing the pore volume and surface area. This process can be partial or complete, depending on reaction time and temperature.[15]

• Controlled Linker Removal (Acid Etching): This technique involves carefully treating the MOF with a dilute acid solution.

  • Causality: The acid can selectively break the coordination bonds between the linker and the metal cluster, effectively "etching" away some of the linkers. This process is analogous to creating defects post-synthetically and can be used to introduce mesoporosity.[7] The key is precise control over the acid concentration, temperature, and treatment time to avoid complete framework degradation. This method is particularly effective for robust frameworks like those based on Zr(IV) clusters.

General Troubleshooting Guide

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Amorphous Product (No PXRD peaks)	Reaction kinetics too fast; Incorrect solvent; Inappropriate temperature.	Decrease synthesis temperature; Screen different solvents/solvent mixtures[2][4]; Add a modulator to slow crystal growth.[8]
Low Surface Area (BET)	Pore collapse during activation; Residual solvent in pores; Non-porous phase formed.	Optimize activation protocol (e.g., use supercritical CO₂ drying); Increase activation temperature/time; Re-evaluate synthesis conditions (temp, solvent).
Incorrect Pore Size	Wrong linker conformation; Unintended modulation from solvent decomposition.	Change solvent system to influence linker conformation[17]; Use a lower synthesis temperature to prevent solvent decomposition (e.g., for DMF).[4]
Hierarchical Pores Not Formed	Modulator concentration too low/high; Modulator incompatible.	Systematically vary modulator concentration[6]; Try a modulator with a different size or pKa.[9]
PSM leads to Framework Collapse	New linker is sterically incompatible; Acid etching is too aggressive.	Use a new linker with similar geometry but different length; Decrease acid concentration or temperature for etching.[7]

Experimental Protocols

Protocol 1: Modulator-Assisted Solvothermal Synthesis of a Hierarchical H3BTC-CY-Zr MOF

This protocol is a representative example. Exact quantities and conditions should be optimized for your specific system.

• Reagent Preparation:

  • In a 20 mL glass vial, dissolve Zirconium(IV) chloride (ZrCl₄) (e.g., 60 mg, 0.25 mmol) and Cyclohexane-1,3,5-tricarboxylic acid (H3BTC-CY) (e.g., 43 mg, 0.17 mmol) in 10 mL of N,N-Dimethylformamide (DMF).

  • Add the modulating agent, for example, 40 equivalents of acetic acid (e.g., 0.39 mL, 6.8 mmol).

  • Sonicate the mixture for 10 minutes to ensure complete dissolution.

• Solvothermal Reaction:

  • Seal the vial tightly.

  • Place the vial in a preheated convection oven at 120 °C for 48 hours.

• Product Isolation and Washing:

  • After cooling to room temperature, a white crystalline powder should be visible.

  • Decant the mother liquor and wash the product by centrifuging and resuspending in fresh DMF (3 x 10 mL).

  • Subsequently, wash with a solvent suitable for solvent exchange, such as ethanol (3 x 10 mL), to remove residual high-boiling point DMF.

• Activation (Pore Evacuation):

  • Place the ethanol-soaked sample in a vacuum oven.

  • Heat under dynamic vacuum (e.g., <1 mbar) at 150 °C for 12 hours to remove all guest molecules from the pores.

  • The resulting dry powder is the activated, hierarchical MOF, ready for characterization (PXRD, N₂ sorption).

References

• Morressier. (2016). Postsynthetic modifications of metal-organic frameworks. This source describes ligand exchange as a method to prepare new MOFs from existing ones.[16]

• RSC Publishing. Template synthesis of hierarchical porous metal–organic frameworks with tunable porosity. Discusses the use of templates to create hierarchical porosity in MOFs.[18]

• Journal of Materials Chemistry A (RSC Publishing). Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications. A review on post-synthesis modification (PSM) techniques to introduce functional groups without changing the original structure.[14]

• Dalton Transactions (RSC Publishing). Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks. Details post-synthetic modification of an amino-functionalized MOF.[19]

• MDPI. (2022). Linker Functionalization Strategy for Water Adsorption in Metal–Organic Frameworks. Explains how introducing functional groups to linkers can tune the properties of MOFs.[10]

• (2021). Post‐Synthetic Modification of Metal–Organic Frameworks Toward Applications. A review covering various PSM methods including ligand and metal node modification.[15]

• PMC - NIH. (2017). Construction of hierarchically porous metal–organic frameworks through linker labilization. Presents a method to increase MOF porosity and create hierarchical structures.[20]

• Repository of Leibniz Universität Hannover. Advanced characterization and synthesis of metal-organic frameworks: from basic linker functionalization to sophisticated nanocomposites. Discusses linker functionalization to optimize MOF properties for specific applications.[13]

• ResearchGate. Tuning pore size in a zirconium–tricarboxylate metal–organic framework. Shows how modulating the chain length of a monocarboxylate ligand can tune porosity.[21]

• Synthesis and properties of the metal-organic framework Mo3(BTC)2 (TUDMOF-1). Highlights the tunability of MOFs by altering metal centers and organic ligands.[22]

• ResearchGate. Post‐synthetic Modification of MOFs | Request PDF. Covers various PSM techniques and their effects on MOF properties.[23]

• ResearchGate. (PDF) A Modulator-Induced Defect-Formation Strategy to Hierarchically Porous Metal-Organic Frameworks with High Stability. Describes a versatile strategy using modulators to create stable, hierarchically porous MOFs.[6]

• ResearchGate. Modulator Effects on the Water-Based Synthesis of Zr/Hf Metal–Organic Frameworks: Quantitative Relationship Studies between Modulator, Synthetic Condition, and Performance. Details the use of different modulators to control particle size and defect density.[8]

• OSTI.GOV. Effect of Linker Structure and Functionalization on Secondary Gas Formation in Metal-Organic Frameworks. Discusses how linker functionalization can impact MOF stability and reactivity.[12]

• ResearchGate. Generation of Hierarchical Porosity in Metal–Organic Frameworks by the Modulation of Cation Valence | Request PDF. Reports strategies for creating hierarchical porosity, including selective acid etching.[7]

• ResearchGate. (2018). How do solvents make influences to MOF structures?. Discusses the significant impact of different solvents on the final MOF structure.[2]

• MDPI. Opportunities from Metal Organic Frameworks to Develop Porous Carbons Catalysts Involved in Fine Chemical Synthesis. Mentions the development of hierarchically porous MOFs to overcome limitations of purely microporous materials.[5]

• (2022). Synthesis and Deliberate Tuning of Composition, Structure, and Properties of Multicomponent Metal-Organic Frameworks by Zachary. Underlines the relationship between MOF composition and porosity.

• MDPI. Mechanistic Study of Porosity Formation in Liquid-Assisted Mechanochemical Synthesis of Metal-Organic Framework Cu3(BTC)2 for Adsorption-Based Applications. Shows how synthetic conditions influence the final product and its porosity.[24]

• MDPI. (2025). Porosity Tunable Metal-Organic Framework (MOF)-Based Composites for Energy Storage Applications: Recent Progress. Discusses the flexible tuning of MOF chemistry and pore sizes.[25]

• Chemical Science (RSC Publishing). Topology and porosity control of metal–organic frameworks through linker functionalization. Demonstrates how linker functionalization can control topology and porosity.[11]

• ResearchGate. Different solvents used in MOF synthesis. Illustrates how commonly used solvents regulate crystal growth and structure.[3]

• Design and synthesis of an exceptionally stable and highly porous metal-organic framework. A foundational paper on the rational design of porous MOFs.[26]

• ResearchGate. (2022). Generation of Hierarchical Pores in Metal-Organic Frameworks by Introducing Rigid Modulator. Describes using rigid modulators to create defects and generate mesopores.[9]

• ResearchGate. (2015). Effect of synthesis solvent on the breathing behavior of MIL-53(Al). Confirms that the synthesis solvent has an effect on the crystallinity of frameworks.[4]

• ResearchGate. Synthesis of Mn-MOFs showing enhancement of porosity depending on the.... States that final structural topology is highly influenced by factors including solvent and temperature.[1]

• ResearchGate. Reversing Benzene/Cyclohexane Selectivity through Varying Supramolecular Interactions Using Aliphatic, Isoreticular MOFs | Request PDF. Provides examples of MOFs synthesized with aliphatic linkers.

• Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. Highlights the tunability of MOFs for applications like CO2 capture.[27]

• PubMed. (2019). Solvents-Dependent Formation of Three MOFs from the Fe3O Cluster and 3,3',5,5'-Diphenyltetracarboxylic Acid and Their Selective CO2 Adsorption. Shows how different solvent systems lead to different MOF structures and pore sizes.[17]

Sources

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• 17. Solvents-Dependent Formation of Three MOFs from the Fe3O Cluster and 3,3',5,5'-Diphenyltetracarboxylic Acid and Their Selective CO2 Adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Template synthesis of hierarchical porous metal–organic frameworks with tunable porosity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Refinement of Crystal Structure Data from Powder X-ray Diffraction

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the refinement of crystal structure data from powder X-ray diffraction (PXRD). This guide is designed to provide practical, in-depth solutions to common challenges encountered during the data analysis process, with a focus on the Rietveld refinement method. Our goal is to empower you with the knowledge to not only identify and solve problems but also to understand the underlying principles governing your refinements.

Frequently Asked Questions (FAQs)

This section addresses common questions that often arise during the initial stages of powder diffraction data analysis and Rietveld refinement.

Q1: What is the first step I should take before starting a Rietveld refinement?

A: Before initiating a Rietveld refinement, it is crucial to perform a thorough qualitative phase analysis to identify all crystalline phases present in your sample.[1][2] An incorrect or incomplete phase model is a common reason for a failed refinement. Subsequently, a preliminary pattern fitting, such as a Le Bail fit, should be conducted.[3][4][5] This allows for the refinement of unit cell parameters, background, and peak profile parameters without the need for a structural model, providing a better starting point for the Rietveld refinement.[6]

Q2: My refinement has stalled, and the R-values are still high. What should I do?

A: High R-values (e.g., Rwp, Rp) indicate a poor fit between the calculated and observed diffraction patterns. When a refinement stalls, it's essential to systematically evaluate potential sources of error. Start by visually inspecting the difference plot to identify regions of significant misfit.[7] Common culprits include an incorrect structural model, unmodeled phases, inaccurate background, or inappropriate peak profile function. A stepwise approach to refining parameters is often more effective than refining all parameters simultaneously.[7]

Q3: What is the significance of the difference plot in Rietveld refinement?

A: The difference plot, which shows the point-by-point difference between the observed and calculated diffraction intensities, is a critical diagnostic tool. A good refinement will exhibit a flat difference plot with only random noise. Systematic features in the difference plot, such as broad humps or sharp, unindexed peaks, point to specific problems like an inadequate background model or the presence of unidentified phases, respectively.[7][8]

Q4: How do I know which peak profile function to use?

A: The choice of peak profile function is crucial for accurately modeling the shape of the diffraction peaks. The pseudo-Voigt and Pearson VII functions are widely used and generally provide a good fit for most laboratory X-ray data.[9][10][11] The pseudo-Voigt function is a linear combination of Gaussian and Lorentzian functions and is often the recommended starting point due to its flexibility and computational efficiency.[9][10] The choice can be guided by comparing the fit quality (R-values and visual inspection of the difference plot) using different functions.

Q5: What are some common sources of error in powder XRD data that can affect refinement?

A: Errors in powder XRD data can be broadly categorized as instrumental, sample-related, or data analysis-related. Instrumental errors include zero-point shift and axial divergence.[12][13][14] Sample-related errors are often more significant and include preferred orientation, sample displacement, and microabsorption.[12][15][16] Data analysis errors can arise from an incorrect structural model or an inappropriate refinement strategy.[17]

Troubleshooting Guide

This in-depth guide provides structured solutions to specific problems you may encounter during the refinement of your powder diffraction data.

Issue 1: Poor Fit Quality (High R-values)

A high weighted-profile R-factor (Rwp) is a clear indicator that the calculated model does not adequately describe the experimental data.

Potential Causes and Solutions:

• Incorrect Structural Model:

  • Diagnosis: Double-check the space group, atomic coordinates, and site occupancies of your input structural model. Ensure you are using the correct crystallographic information file (CIF).[18]

  • Solution: If the structure is unknown, you may need to perform structure solution ab initio after obtaining reliable integrated intensities from a Le Bail or Pawley fit.[5][19] For known structures, verify the model against a reliable database.

• Presence of Unidentified Phases:

  • Diagnosis: Look for sharp, unindexed peaks in the difference plot. These are a strong indication of an additional crystalline phase in your sample.

  • Solution: Perform a search-match against a crystallographic database to identify the unknown phase(s). Once identified, include the structural model of the additional phase(s) in your refinement.[7]

• Inadequate Background Modeling:

  • Diagnosis: Broad, rolling features in the difference plot suggest an improperly fitted background.[20] This is particularly common in samples with amorphous content or from certain sample holders.[21]

  • Solution: Most refinement software offers various background functions (e.g., polynomial, Chebyshev).[22][23] Experiment with different functions and increase the number of refinable coefficients to better model the background. In some cases, manual background subtraction might be necessary before refinement.[7]

• Incorrect Peak Profile Shape:

  • Diagnosis: Symmetrical "up-down" features around the peak positions in the difference plot indicate a mismatch between the modeled and actual peak shapes.

  • Solution: As mentioned in the FAQs, the pseudo-Voigt and Pearson VII functions are robust choices.[9][10] Refine the mixing parameters (for pseudo-Voigt) or the shape parameter (for Pearson VII) to better match the observed peak shapes. Ensure the angular dependence of the peak width (Caglioti function) is also being refined.[5]

Issue 2: Unstable or Diverging Refinements

A refinement that fails to converge or where parameters diverge to unrealistic values is a common frustration.

Potential Causes and Solutions:

• Poor Starting Parameters:

  • Diagnosis: If the initial calculated pattern is vastly different from the observed data, the refinement may not find the global minimum.

  • Solution: Always start with a Le Bail fit to obtain good initial values for lattice parameters, background, and profile parameters before proceeding with a full Rietveld refinement.[3][4][6]

• Simultaneous Refinement of Correlated Parameters:

  • Diagnosis: High correlation between certain parameters (e.g., atomic displacement parameters and site occupancies) can lead to instability.

  • Solution: Employ a sequential and stepwise refinement strategy.[7] Begin by refining the scale factor, followed by the background and zero-point shift. Then, sequentially refine lattice parameters, peak profile parameters, and finally, the structural parameters (atomic coordinates and displacement parameters).

• Over-parameterization:

  • Diagnosis: Trying to refine too many parameters with insufficient data quality can lead to an unstable refinement.

  • Solution: Be judicious about the number of parameters you refine. For instance, if your data quality is low, it may not be feasible to refine anisotropic displacement parameters for all atoms.

Issue 3: Incorrect Lattice Parameters

Accurate lattice parameters are a primary output of a successful refinement. Discrepancies can point to systematic errors.

Potential Causes and Solutions:

• Sample Displacement Error:

  • Diagnosis: This occurs when the sample surface is not perfectly on the focusing circle of the diffractometer. It causes a systematic shift in peak positions that is most pronounced at low 2θ angles.[12][15]

  • Solution: Most refinement software includes a parameter to correct for sample displacement.[2] Alternatively, proper sample preparation to ensure a flat, well-positioned surface is crucial.[12][24] Using an internal standard can also help to correct for this error.[13][14]

• Instrumental Zero-Point Error:

  • Diagnosis: A constant offset in the 2θ scale across the entire pattern.

  • Solution: Refine the zero-point correction parameter in your software. Regular calibration of your diffractometer with a standard reference material (SRM), such as those from NIST (e.g., SRM 640e for line position), is highly recommended.[25][26][27]

Issue 4: Challenges with Preferred Orientation

Preferred orientation occurs when crystallites in a powder sample are not randomly oriented, leading to a systematic distortion of reflection intensities.[7][28]

Potential Causes and Solutions:

• Anisotropic Particle Shape:

  • Diagnosis: Needle-like or plate-like crystallites tend to align during sample preparation, causing certain crystallographic planes to be over-represented in the diffraction pattern.[28] This results in significant deviations between observed and calculated peak intensities for specific reflections.[7]

  • Solution:

    • Sample Preparation: Employ sample preparation techniques that minimize preferred orientation, such as side-loading or back-loading of sample holders.[24] For severe cases, using a capillary spinner can virtually eliminate this effect.[29]

    • Correction Models: Most Rietveld software includes models to correct for preferred orientation, such as the March-Dollase or spherical harmonics functions.[29][30][31] These models introduce refinable parameters that adjust the calculated intensities based on the direction and degree of preferred orientation.[7]

Issue 5: Quantitative Phase Analysis (QPA) Inaccuracies

The Rietveld method is a powerful tool for QPA, but accuracy depends on a high-quality refinement.[1][32]

Potential Causes and Solutions:

• Presence of Amorphous Content:

  • Diagnosis: The standard Rietveld QPA assumes a fully crystalline sample. The presence of an amorphous phase, often visible as a broad hump in the background, will lead to an overestimation of the crystalline phases.[33]

  • Solution: Use an internal standard method. By adding a known weight fraction of a well-characterized crystalline standard to your sample, you can determine the absolute weight fractions of your crystalline phases and, by difference, the amount of amorphous content.[33]

• Microabsorption Effects:

  • Diagnosis: In multiphase samples where the phases have significantly different linear absorption coefficients, microabsorption can lead to errors in the calculated phase fractions.[17]

  • Solution: While challenging to fully correct, some refinement software includes corrections for microabsorption.[1] Proper sample preparation, including grinding the sample to a fine, uniform particle size, can help to minimize this effect.[34][35]

Experimental Protocols & Workflows

Protocol 1: A Step-by-Step Rietveld Refinement Strategy

• Data Collection: Collect high-quality powder diffraction data with good counting statistics and a wide 2θ range.

• Phase Identification: Identify all crystalline phases present in the sample.

• Initial Le Bail Fit:

  • Input the identified phases with their respective space groups and initial lattice parameters.

  • Refine the scale factor.

  • Refine the background parameters.

  • Refine the zero-point shift and sample displacement.

  • Refine the lattice parameters.

  • Refine the peak profile parameters (e.g., Caglioti parameters U, V, W and the pseudo-Voigt mixing parameter).

• Rietveld Refinement:

  • Switch from Le Bail to Rietveld mode, keeping the refined parameters from the previous step.

  • Refine the scale factor(s).

  • Re-refine the background, zero-point, and lattice parameters.

  • Re-refine the peak profile parameters.

  • If necessary, introduce a preferred orientation correction model and refine its parameters.

  • Sequentially and carefully refine the structural parameters:

    • Atomic coordinates.

    • Isotropic atomic displacement parameters (B-values).

    • If data quality allows, anisotropic displacement parameters.

    • Site occupancy factors (with caution, as they can be highly correlated with B-values).

• Final Check: Evaluate the final fit by examining the R-values and ensuring the difference plot is free of systematic features.

Diagram: General Rietveld Refinement Workflow

Caption: A generalized workflow for performing a Rietveld refinement.

Diagram: Troubleshooting Poor Fit Quality

Caption: A decision tree for troubleshooting poor Rietveld refinement fits.

Data Summary Table

Table 1: Common Refinable Parameters in Rietveld Analysis

Parameter Category	Specific Parameters	Typical Refinement Stage	Potential Issues if Incorrect
Global Parameters	Scale Factor(s)	Initial	Incorrect phase quantification, poor overall fit.
Background Coefficients	Initial	High Rwp, systematic errors in intensities.
2θ-Zero Shift	Initial	Systematic peak position errors.
Profile Parameters	Lattice Parameters (a, b, c, α, β, γ)	Initial/Mid	Incorrect peak positions, phase misidentification.
Caglioti Parameters (U, V, W)	Mid	Mismatched peak widths across the pattern.
Peak Shape (e.g., pseudo-Voigt η)	Mid	Poor fit of peak shapes, inaccurate intensities.
Asymmetry Parameters	Mid/Late	Mismatch for asymmetric low-angle peaks.
Structural Parameters	Atomic Coordinates (x, y, z)	Late	Incorrect calculated intensities.
Atomic Displacement Parameters (Biso/Baniso)	Late	Inaccurate intensities, especially at high 2θ.
Site Occupancy Factors (SOF)	Late (with caution)	Incorrect intensities, high correlation with B-values.
Correction Parameters	Preferred Orientation	Mid/Late	Systematic intensity errors for certain hkls.
Sample Displacement	Initial/Mid	Systematic peak position errors, especially at low 2θ.

References

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• Crystal Impact. (n.d.). Some Hints, Tips and Tricks for Rietveld Refinement. Crystal Impact. [Link]

• National Institute of Standards and Technology. (2016). Powder Diffraction SRMs. NIST. [Link]

• ResearchGate. (n.d.). (PDF) Correction for preferred orientation in Rietveld refinement. ResearchGate. [Link]

• SMS Solutions. (2023). Quantitative Phase Analysis by Rietveld Refinement Method using TOPAS Software. YouTube. [Link]

• Toraya, H., & Marumo, F. (1981). Preferred orientation correction in powder pattern-fitting. Mineralogical Journal, 10(5), 211-221. [Link]

• University of St Andrews. (n.d.). Whole Pattern Fitting: II. LeBail Method. University of St Andrews. [Link]

• Young, R. A., & Wiles, D. B. (1982). Profile shape functions in Rietveld refinements. Journal of Applied Crystallography, 15(4), 430-438. [Link]

• Scardi, P., & Leoni, M. (2020). Diffraction Line Profiles in the Rietveld Method. Crystal Growth & Design, 20(10), 6864-6881. [Link]

• Mantid Project. (n.d.). Theory of Le Bail Fit. Mantid Project. [Link]

• Crystal Impact. (n.d.). Quantitative analysis using Rietveld refinement. Crystal Impact. [Link]

• Grokipedia. (n.d.). Le Bail method. Grokipedia. [Link]

• University of Maryland. (n.d.). Le Bail Intensity Extraction. University of Maryland. [Link]

• Harris, K. D. M., Johnston, R. L., & Cheung, E. Y. (2015). Circumventing a challenging aspect of crystal structure determination from powder diffraction data. Acta Crystallographica Section A: Foundations and Advances, 71(1), 1-13. [Link]

• Max Planck Institute for Solid State Research. (n.d.). Structure Determination from Powder Diffraction Data. MPI-FKF. [Link]

• SlideServe. (2014). Systematic Errors and Sample Preparation for X-Ray Powder Diffraction. SlideServe. [Link]

• National Institute of Standards and Technology. (n.d.). X-Ray Diffraction. Shop NIST. [Link]

• Labstandards. (n.d.). X-Ray diffraction (XRD). Labstandards. [Link]

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• JIAM Diffraction Facility. (2019). HighScore Plus Tutorial - Phase Quantification Rietveld X-ray Diffraction - Long Version. YouTube. [Link]

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• University of Alberta. (n.d.). Sample Preparation – EAS X-Ray Diffraction Laboratory. University of Alberta. [Link]

• CCP14. (n.d.). Doing Le Bail (whole pattern structureless) fitting in GSAS. CCP14 Homepage. [Link]

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• EXPO & more. (n.d.). Rietveld Refinement. Software Ic. [Link]

• ResearchGate. (n.d.). (PDF) Error Corrections For X-RAY Powder Diffractometry. ResearchGate. [Link]

• ResearchGate. (n.d.). Estimation of the background in powder diffraction patterns through a robust smoothing procedure. ResearchGate. [Link]

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• PubMed. (2014). Effect of sample preparation method on quantification of polymorphs using PXRD. PubMed. [Link]

• McCusker, L. B., Von Dreele, R. B., Cox, D. E., Louër, D., & Scardi, P. (1999). Rietveld refinement guidelines. Journal of Applied Crystallography, 32(1), 36-50. [Link]

• Bish, D. L., & Howard, S. A. (1988). Problems and Solutions in Quantitative Analysis of Complex Mixtures by X-Ray Powder Diffraction. Australian Journal of Physics, 41(2), 149-161. [Link]

• Crystal Impact. (n.d.). Background Determination. Crystal Impact. [Link]

• Harris, K. D. M., Tremayne, M., Lightfoot, P., & Bruce, P. G. (1994). Crystal Structure Determination from Powder Diffraction Data. Chemistry of Materials, 6(11), 1847-1855. [Link]

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• Argonne National Laboratory. (n.d.). Rietveld Refinement. Argonne National Laboratory. [Link]

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• Llordés, A., & Tassone, C. J. (2019). Tutorial on Powder X-ray Diffraction for Characterizing Nanoscale Materials. ACS Nano, 13(8), 8565-8580. [Link]

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• Cambridge Crystallographic Data Centre. (2023). Strengths and Limitations of Powder X-ray Diffraction. CCDC. [Link]

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Technical Support Center: Enhancing the Stability of Cyclohexane-1,3,5-tricarboxylic Acid-Based MOFs

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Cyclohexane-1,3,5-tricarboxylic acid (H3BTC)-based Metal-Organic Frameworks (MOFs). This resource is designed to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of ligand dissociation and enhance the structural integrity of your MOFs during and after synthesis. As Senior Application Scientists, we have compiled field-proven insights and scientifically grounded protocols to ensure the reliability and reproducibility of your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of H3BTC-based MOFs and the phenomenon of ligand dissociation.

Q1: What is ligand dissociation in the context of H3BTC-based MOFs, and why is it a concern?

A1: Ligand dissociation refers to the breaking of the coordination bonds between the Cyclohexane-1,3,5-tricarboxylic acid (H3BTC) linker and the metal nodes within the MOF structure. This can lead to a partial or complete collapse of the framework, resulting in a loss of porosity, crystallinity, and ultimately, the desired functional properties of the material. For applications in areas like drug delivery, catalysis, and gas storage, maintaining structural integrity is paramount for performance and reproducibility. The degradation of MOFs is often attributed to the breaking of metal-ligand bonds and the subsequent formation of more stable products.[1]

Q2: What are the primary factors that influence the stability of H3BTC-based MOFs?

A2: The stability of these MOFs is governed by a combination of thermodynamic and kinetic factors.[1] Key considerations include:

• Metal-Ligand Bond Strength: The nature of the metal ion and the carboxylate linker determines the strength of the coordination bond. Harder Lewis acids (e.g., high-valent metal ions like Zr⁴⁺, Cr³⁺, Al³⁺) generally form stronger and more stable bonds with carboxylate linkers.[1][2]

• Framework Rigidity: The inherent rigidity of the H3BTC ligand contributes to the overall stability of the framework.[3][4]

• Environmental Conditions: Exposure to certain solvents (especially water and other polar protic solvents), elevated temperatures, and acidic or basic conditions can promote ligand dissociation.[5][6]

Q3: Can the choice of solvent during synthesis impact the stability of the final MOF?

A3: Absolutely. The solvent system plays a crucial role in the nucleation and growth of MOF crystals and can significantly influence the final structure's stability.[6][7] The polarity, coordinating ability, and hydrogen bonding capacity of the solvent can affect the deprotonation of the H3BTC ligand and the coordination environment of the metal centers.[7] For instance, some water-sensitive MOFs may not form in pure water but can be successfully synthesized in mixed water/ethanol systems.[6]

Q4: What is a "modulator" in MOF synthesis, and how can it help prevent ligand dissociation?

A4: A modulator is a chemical agent, typically a monocarboxylic acid (e.g., acetic acid, formic acid), added during MOF synthesis.[8] It competes with the multitopic H3BTC ligand for coordination to the metal centers. This competition can slow down the crystallization process, leading to more ordered and crystalline materials with fewer defects. Modulators can also influence particle size and morphology and, in some cases, enhance the stability of the resulting MOF.[9][10][11]

II. Troubleshooting Guide: Addressing Ligand Dissociation

This guide provides a systematic approach to diagnosing and resolving issues related to ligand dissociation in your H3BTC-based MOF experiments.

Issue 1: Poor Crystallinity or Amorphous Product Post-Synthesis

Symptoms:

• Broad, poorly defined peaks in the Powder X-ray Diffraction (PXRD) pattern.

• Low surface area as determined by gas adsorption measurements.

• Irregular particle morphology observed via Scanning Electron Microscopy (SEM).

Potential Causes & Solutions:

Potential Cause	Proposed Solution	Rationale
Rapid Crystallization	Introduce a modulator (e.g., acetic acid, formic acid) to the synthesis mixture.	Modulators compete with the H3BTC linker, slowing down the reaction kinetics and promoting the formation of a more ordered, crystalline framework with fewer defects.[8]
Inappropriate Solvent System	Experiment with different solvents or solvent mixtures (e.g., DMF, DEF, ethanol, or mixtures with water).	The solvent's properties influence the deprotonation of the ligand and the coordination of the metal ion, which are critical for successful MOF formation.[6][7]
Incorrect pH	Adjust the pH of the synthesis solution.	The pH affects the protonation state of the carboxylate groups on the H3BTC ligand, which is crucial for coordination to the metal center.
Suboptimal Temperature or Time	Systematically vary the synthesis temperature and reaction time.	These parameters control the thermodynamics and kinetics of MOF formation.

Experimental Workflow: Modulator-Assisted Synthesis

Caption: Decision tree for addressing post-synthesis instability.

Issue 3: Evidence of Ligand Leaching in Solution-Based Applications

Symptoms:

• Detection of free H3BTC ligand in the supernatant after suspending the MOF in a solution (e.g., via HPLC or NMR).

• Gradual decrease in the performance of the MOF in applications like catalysis or drug release.

Potential Causes & Solutions:

Potential Cause	Proposed Solution	Rationale
Competitive Binding	If the application involves molecules with strong coordinating groups (e.g., phosphates, other carboxylates), pre-treat the MOF with a solution of a non-interfering molecule that can occupy open metal sites.	Molecules in the solution can compete with the H3BTC ligand for coordination to the metal centers, leading to ligand exchange and dissociation. [12]
pH-Induced Degradation	Buffer the solution to a pH range where the MOF is known to be stable.	Extreme pH values can either protonate the carboxylate groups or lead to the hydrolysis of the metal nodes, both of which weaken the metal-ligand bond.
Weak Metal-Ligand Bonds	Synthesize the MOF with a higher-valent or harder metal ion (e.g., Zr⁴⁺, Cr³⁺, Al³⁺).	These metal ions form stronger, more covalent-like bonds with carboxylate linkers, increasing the overall stability of the framework. [1]
Surface Defects	Employ a post-synthetic modification strategy to "heal" surface defects or introduce a protective hydrophobic coating.	Surface ligands are often more susceptible to dissociation. PSM can be used to strengthen these surface interactions. [13][14][15]

Protocol: Characterizing Ligand Leaching via ¹H NMR

• Sample Preparation:

  • Accurately weigh a known amount of your H3BTC-based MOF (e.g., 10 mg).

  • Suspend the MOF in a known volume (e.g., 1 mL) of the application-relevant solvent (deuterated, if possible) in an NMR tube.

  • Include a known concentration of an internal standard (e.g., dimethyl sulfoxide) that does not interact with the MOF.

• Incubation:

  • Allow the suspension to incubate under the desired experimental conditions (e.g., specific temperature, time).

• Analysis:

  • Acquire a ¹H NMR spectrum of the supernatant.

  • Integrate the peaks corresponding to the H3BTC ligand and the internal standard.

  • Quantify the concentration of leached ligand based on the relative integrations.

III. Advanced Strategies for Enhancing Stability

For applications demanding exceptional stability, consider these advanced strategies:

• Post-Synthetic Ligand Exchange (PSLE): Introduce a more robust or functional ligand into the pre-synthesized MOF to enhance its properties without a complete de novo synthesis. [16][17]* Defect Engineering: Intentionally introduce missing linker or missing cluster defects during synthesis, which can sometimes lead to enhanced catalytic activity or other desirable properties. However, this must be carefully controlled to avoid compromising overall structural integrity. [18][19][20]* Surface Functionalization: Modify the external surface of the MOF particles to create a hydrophobic layer, which can protect the internal framework from hydrolysis. [21] By systematically addressing the factors that contribute to ligand dissociation, researchers can significantly improve the stability and performance of Cyclohexane-1,3,5-tricarboxylic acid-based MOFs, paving the way for their successful implementation in a wide range of advanced applications.

IV. References

• Morris, W., et al. (2017). Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal-Organic Framework. ACS Applied Materials & Interfaces. Available at: [Link]

• ResearchGate. (n.d.). Factors affecting the stability of MOFs. Available at: [Link]

• Burtch, N. C., et al. (2018). Kinetic stability of metal–organic frameworks for corrosive and coordinating gas capture. Nature Reviews Materials. Available at: [Link]

• Cui, Y., et al. (2019). Improving MOF stability: approaches and applications. Chemical Science. Available at: [Link]

• MDPI. (2023). Stability of Metal–Organic Frameworks: Recent Advances and Future Trends. Available at: [Link]

• ACS Publications. (2017). Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal–Organic Framework. ACS Applied Materials & Interfaces. Available at: [Link]

• ResearchGate. (2017). Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal-Organic Framework. Available at: [Link]

• ACS Publications. (n.d.). Thermal Stability of Metal–Organic Frameworks (MOFs): Concept, Determination, and Model Prediction Using Computational Chemistry and Machine Learning. Industrial & Engineering Chemistry Research. Available at: [Link]

• Taylor & Francis Online. (2021). Synthesis, crystal structure and characterization of two new metal-organic frameworks with 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene and cyclohexane-1,3,5-tricarboxylate ligands. Available at: [Link]

• ScienceDirect. (n.d.). Post-synthetic modifications of MOFs by different bolt ligands for controllable release of cargoes. Available at: [Link]

• PubMed. (2009). Postsynthetic modification of metal-organic frameworks. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Solvent determines the formation and properties of metal–organic frameworks. Available at: [Link]

• ResearchGate. (2025). Defects in MOFs: A Thorough Characterization. Available at: [Link]

• ACS Publications. (n.d.). Stability Assessment in Aqueous and Organic Solvents of Metal–Organic Framework PCN 333 Nanoparticles through a Combination of Physicochemical Characterization and Computational Simulations. Langmuir. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications. Journal of Materials Chemistry A. Available at: [Link]

• MDPI. (n.d.). Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Post-synthetic modifications (PSM) on metal–organic frameworks (MOFs) for visible-light-initiated photocatalysis. Dalton Transactions. Available at: [Link]

• ResearchGate. (2025). Synthesis and post-synthetic modification of metal-organic frameworks. Available at: [Link]

• Sci-Hub. (n.d.). Postsynthetic Selective Ligand Cleavage by Solid–Gas Phase Ozonolysis Fuses Micropores into Mesopores in Metal–Organic Frameworks. Available at: [Link]

• NIH. (2022). Molecular identification and quantification of defect sites in metal-organic frameworks with NMR probe molecules. Available at: [Link]

• Universität Wien. (n.d.). Selective ligand removal to improve accessibility of active sites in hierarchical MOFs for heterogeneous photocatalysis. Available at: [Link]

• ACS Publications. (2022). Energetic Systematics of Metal–Organic Frameworks: A Case Study of Al(III)-Trimesate MOF Isomers. Inorganic Chemistry. Available at: [Link]

• PubMed. (2022). Energetic Systematics of Metal-Organic Frameworks: A Case Study of Al(III)-Trimesate MOF Isomers. Available at: [Link]

• NIH. (2023). Quantifying Ligand Binding to the Surface of Metal–Organic Frameworks. Available at: [Link]

• AIChE. (n.d.). INS Characterization of Defect Sites in Metal Organic Frameworks. Available at: [Link]

• SLRI. (2021). Structural design and defect engineering of Metal-Organic Frameworks and their characterizations by employing synchrotron X-ray techniques. Available at: [Link]

• ResearchGate. (2025). Adjusting the Stability of Metal-Organic Frameworks under Humid Conditions by Ligand Functionalization. Available at: [Link]

• ResearchGate. (n.d.). Ligand-Rigidification for Enhancing the Stability of Metal-Organic Frameworks. Available at: [Link]

• ACS Publications. (n.d.). Reversible Ligand Exchange in a Metal–Organic Framework (MOF): Toward MOF-Based Dynamic Combinatorial Chemical Systems. The Journal of Physical Chemistry A. Available at: [Link]

• PubMed. (2016). Thermodynamics of solvent interaction with the metal-organic framework MOF-5. Available at: [Link]

• PubMed. (2019). Ligand Rigidification for Enhancing the Stability of Metal-Organic Frameworks. Available at: [Link]

• ACS Publications. (2025). Fenton-like Catalysts Based on Supported Cu for Dyes' and Pharmaceuticals' Removal Using Only H2O2 and/or O2 as Oxidants. Available at: [Link]

• ResearchGate. (n.d.). Effect of solvent systems on morphology of MOF. Available at: [Link]

• Royal Society of Chemistry. (n.d.). A series of MOFs based on a tricarboxylic acid and various N-donor ligands: syntheses, structures, and properties. CrystEngComm. Available at: [Link]

• ACS Publications. (2023). Quantifying Ligand Binding to the Surface of Metal–Organic Frameworks. Available at: [Link]

• ACS Publications. (n.d.). Metal−Organic Frameworks from Copper Dimers with cis- and trans-1,4-Cyclohexanedicarboxylate and cis,cis-1,3,5-Cyclohexanetricarboxylate. Inorganic Chemistry. Available at: [Link]

• ScienceDirect. (2024). Thermally activated structural phase transitions and processes in metal–organic frameworks. Available at: [Link]

• ResearchGate. (n.d.). Ligand and linker exchange reactions in MOFs. Available at: [Link]

• ResearchGate. (n.d.). Catalytic properties of pristine and defect-engineered Zr-MOF-808 Metal Organic Frameworks. Available at: [Link]

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Technical Support Center: Post-Synthesis Modification of MOFs with Cyclohexane-1,3,5-tricarboxylic Acid Linkers

Welcome to the technical support center for the post-synthesis modification (PSM) of metal-organic frameworks (MOFs) utilizing cyclohexane-1,3,5-tricarboxylic acid linkers. This guide is designed for researchers, scientists, and drug development professionals who are looking to functionalize these specific MOFs. Given that direct literature on the PSM of this particular family of MOFs is emerging, this document synthesizes established principles from analogous aliphatic and aromatic carboxylate-based MOF systems to provide a robust framework for your experimental design and troubleshooting.

Core Concepts: Navigating the Nuances of Cycloaliphatic Linker MOFs

MOFs constructed from cyclohexane-1,3,5-tricarboxylic acid present a unique set of characteristics compared to their more common aromatic counterparts. The non-planar, flexible nature of the cyclohexane ring can influence the MOF's structural dynamics, porosity, and chemical reactivity. Understanding these features is paramount for successful post-synthesis modification.

The primary strategies for PSM on these MOFs will likely involve:

• Covalent Modification: Targeting potential functional groups that have been co-polymerized into the MOF structure (e.g., amino or hydroxyl groups attached to the cyclohexane ring, if a modified linker is used).

• Solvent-Assisted Linker Exchange (SALE): Replacing a fraction of the cyclohexane-1,3,5-tricarboxylate linkers with new functionalized linkers.

• Modification of the Metal Node: Coordinating new molecules to the metal clusters, a technique highly dependent on the type of metal and its coordination environment.

The flexibility of the cyclohexane linker may lead to "breathing" effects, where the framework's pore dimensions change in response to guest molecules or temperature.[1][2] This can be both a challenge and an opportunity for PSM, potentially allowing for size-selective modifications.

Troubleshooting Guide

This section addresses common problems encountered during the post-synthesis modification of MOFs, with a special focus on the challenges that may arise from the use of cyclohexane-1,3,5-tricarboxylic acid linkers.

Question 1: I am observing very low or no conversion in my PSM reaction. What are the likely causes and how can I improve the yield?

Answer:

Low reaction conversion is a frequent issue in PSM. The root causes can be multifaceted, especially with the unique topology of cycloaliphatic MOFs.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Poor Reagent Diffusion	The pores of your MOF may be too small or tortuous for the modifying reagent to access the reactive sites. The flexible cyclohexane linkers might also adopt conformations that block pore channels.	1. Solvent Selection: Switch to a solvent that is smaller, has a different polarity, and is known to swell the MOF structure. 2. Temperature Increase: Gently increase the reaction temperature to enhance diffusion kinetics. Monitor for any loss of crystallinity. 3. Microwave-Assisted Synthesis: Consider using microwave irradiation to accelerate the reaction, which can sometimes improve reagent penetration.
Steric Hindrance	The three-dimensional nature of the cyclohexane ring may sterically hinder the approach of the reagent to the desired functional group.	1. Smaller Reagent: If possible, use a smaller modifying reagent. 2. Longer Reaction Times: Extend the reaction duration to allow more time for the reagent to find a favorable orientation for reaction.
Inappropriate Reaction Conditions	The chosen reaction conditions (e.g., temperature, pH, catalyst) may not be optimal for the specific modification you are attempting.	1. Condition Screening: Perform small-scale screening experiments with varying temperatures, solvents, and catalyst concentrations. 2. Literature Analogy: Consult literature for successful PSM on other aliphatic carboxylate MOFs to find suitable starting conditions.[1][2]
Deactivation of Reactive Sites	Residual solvent or guest molecules within the pores might be blocking the reactive sites.	1. Thorough Activation: Ensure your parent MOF is properly activated (solvent-exchanged and dried under vacuum) before starting the PSM reaction. 2. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent deactivation by atmospheric moisture or oxygen.

Question 2: My MOF has lost its crystallinity and porosity after the modification attempt. Can it be salvaged, and how can I prevent this in the future?

Answer:

Maintaining the structural integrity of the MOF is a critical aspect of successful PSM.[3] Loss of crystallinity indicates a collapse of the framework.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Framework Instability	The MOF may not be stable under the reaction conditions (e.g., high temperature, harsh pH). MOFs based on aliphatic linkers can sometimes have lower thermal and chemical stability than their aromatic counterparts.	1. Milder Conditions: Use lower temperatures and less aggressive reagents. 2. Stability Testing: Before attempting PSM, test the stability of the parent MOF in the chosen solvent and at the intended reaction temperature. Monitor for changes in its powder X-ray diffraction (PXRD) pattern.
Linker Displacement	The modifying reagent or solvent might be displacing the cyclohexane-1,3,5-tricarboxylate linkers from the metal nodes, leading to framework collapse.	1. Solvent Choice: Avoid solvents that are strong coordinating agents (e.g., water in some cases) if your MOF is sensitive to them. 2. Protecting Groups: If your modifying reagent has functional groups that can coordinate to the metal centers, consider using a protecting group strategy.
Acid/Base Catalyzed Degradation	If your reaction generates acidic or basic byproducts, these can degrade the MOF structure. For instance, anhydride reagents used for amine modification can produce carboxylic acid byproducts.[4]	1. Use of a Non-Coordinating Base: Add a bulky, non-coordinating base (e.g., 2,6-lutidine) to scavenge any acidic byproducts. 2. Buffered System: If applicable, perform the reaction in a buffered solution to maintain a stable pH.

Question 3: How can I confirm that the post-synthesis modification was successful and that the new functional group is covalently attached?

Answer:

Thorough characterization is essential to verify the success of your PSM. A combination of techniques is often necessary.

Recommended Characterization Workflow:

Caption: A typical workflow for characterizing post-synthetically modified MOFs.

• Powder X-Ray Diffraction (PXRD): This should be your first step. Compare the PXRD pattern of the modified MOF to the parent MOF. The preservation of the main diffraction peaks indicates that the crystalline structure is intact.[5]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Look for the appearance of new vibrational bands corresponding to the functional group you have introduced and the disappearance or shifting of bands from the parent MOF's reactive group.[5]

• Digested ¹H NMR Spectroscopy: This is a powerful technique for quantifying the degree of modification. The MOF is dissolved in an appropriate deuterated acid (e.g., DCl in DMSO-d₆ for zinc-based MOFs, or HF for more robust zirconium MOFs), and the resulting solution is analyzed by ¹H NMR.[6] By integrating the signals from the modified and unmodified linkers, you can calculate the percentage of successful modification.

• Solid-State NMR Spectroscopy: This technique can provide direct evidence of the new functional groups in the intact solid material, avoiding the destructive nature of digested NMR.

• X-ray Photoelectron Spectroscopy (XPS): XPS is useful for confirming the presence of new elements on the surface of the MOF crystals (e.g., nitrogen after amine modification).

• Gas Sorption Analysis: Measuring the nitrogen or argon isotherm will allow you to determine the Brunauer-Emmett-Teller (BET) surface area and pore volume. A decrease in surface area after modification is expected as the new functional groups occupy space within the pores.[7]

Frequently Asked Questions (FAQs)

Q: What types of covalent PSM reactions are most likely to be successful on a MOF with pre-installed functional groups on the cyclohexane linker?

A: If your parent MOF was synthesized with a modified cyclohexane-1,3,5-tricarboxylic acid linker containing reactive handles (e.g., -NH₂, -OH, -N₃), you can employ a range of well-established organic reactions. Amine groups are particularly versatile and can undergo reactions such as:

• Amide formation with acid anhydrides or acyl chlorides.[4]

• Imine condensation with aldehydes.

• Urea formation with isocyanates.[8]

• "Click" chemistry reactions if an azide group is present.

Q: How does the conformational flexibility of the cyclohexane linker impact PSM?

A: The flexibility of the cyclohexane ring can have several effects. It might lead to a distribution of reactive sites with varying accessibility, potentially resulting in incomplete or heterogeneous functionalization. On the other hand, this "breathing" could be exploited to allow smaller reagents to enter the pores while excluding larger ones. The conformational freedom might also influence the local chemical environment around the reactive sites, which could alter their reactivity compared to more rigid aromatic systems.

Q: What is a good starting point for a solvent-assisted linker exchange (SALE) experiment with a new functionalized linker?

A: For a SALE experiment, you would typically soak the parent MOF in a solution of the new, functionalized linker in a high-boiling point solvent like N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF). A good starting point would be a 10- to 50-fold molar excess of the new linker relative to the linker in the MOF. The exchange is often carried out at elevated temperatures (e.g., 60-120 °C) for 1-3 days. It is crucial to monitor the exchange process over time by analyzing digested aliquots of the MOF by ¹H NMR.

Q: If covalent modification proves too harsh for my MOF, what are the alternatives?

A: If your MOF is not stable enough for covalent PSM, consider coordinative modification. This involves introducing molecules that can directly coordinate to the metal nodes of the MOF. This approach is generally milder than covalent PSM. Another strategy is to encapsulate guest molecules within the pores of the MOF without forming covalent bonds, although this does not permanently functionalize the framework.

Q: Are there any specific safety considerations when working with these materials and reactions?

A: Standard laboratory safety protocols should always be followed. When working with organic solvents, ensure proper ventilation and use appropriate personal protective equipment (PPE). Some reagents used in PSM, such as acyl chlorides and isocyanates, are highly reactive and corrosive, and should be handled with extreme care in a fume hood. When digesting MOFs with strong acids like HF, it is critical to use appropriate PPE (including acid-resistant gloves and eyewear) and to be aware of the specific hazards of hydrofluoric acid.

Experimental Protocol: General Procedure for Amine Modification via Anhydride

This protocol is a general guideline for the modification of an amine-functionalized MOF based on a cyclohexane-1,3,5-tricarboxylic acid backbone. It should be optimized for your specific system.

Materials:

• Amine-functionalized parent MOF (activated)

• Anhydrous solvent (e.g., DMF, CH₂Cl₂, or THF)

• Acid anhydride (e.g., acetic anhydride, propionic anhydride)

• Non-coordinating base (e.g., pyridine or 2,6-lutidine, optional)

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, add the activated amine-functionalized MOF (e.g., 50 mg) to an oven-dried vial.

• Solvent Addition: Add anhydrous solvent (e.g., 5 mL) to the vial to create a suspension of the MOF.

• Reagent Addition: Add a significant molar excess of the acid anhydride (e.g., 50-100 equivalents relative to the amine groups on the MOF). If concerned about acidic byproducts, add an equivalent amount of a non-coordinating base.

• Reaction: Seal the vial and stir the suspension at the desired temperature (start with room temperature and increase if necessary, e.g., to 60 °C) for 24-72 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Isolate the solid MOF by centrifugation.

  • Discard the supernatant.

  • Wash the solid material thoroughly with fresh solvent (3 x 10 mL) to remove any unreacted reagents and byproducts.

  • Perform a solvent exchange with a low-boiling point solvent like dichloromethane or acetone.

• Activation: Dry the modified MOF under dynamic vacuum to remove all solvent molecules.

• Characterization: Characterize the dried, modified MOF using the techniques outlined in the "Confirmation of Successful Modification" section above.

Caption: A decision tree to guide troubleshooting during post-synthesis modification experiments.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Postsynthetic Modification: An Enabling Technology for the Advancement of Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Physiochemical characterization of metal organic framework materials: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. books.rsc.org [books.rsc.org]
• 7. Post-synthesis modification of metal–organic frameworks: synthesis, characteristics, and applications - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. Metal-organic Frameworks (MOFs) Linkers - CD Bioparticles [cd-bioparticles.net]

Technical Support Center: Industrial Scale-Up of Cyclohexane-1,3,5-tricarboxylic Acid Synthesis

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Cyclohexane-1,3,5-tricarboxylic acid (CTA). As a key tripodal building block in supramolecular chemistry, materials science, and as a scaffold in pharmaceutical development, the ability to produce CTA at scale with high purity and controlled stereochemistry is critical.[1][2] This document provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to address challenges encountered during the scale-up process.

The most common and industrially viable route to Cyclohexane-1,3,5-tricarboxylic acid is the catalytic hydrogenation of its aromatic precursor, Benzene-1,3,5-tricarboxylic acid, commonly known as trimesic acid.[3][4] This process, while straightforward in principle, presents challenges related to catalyst selection, reaction control, and purification, particularly concerning the separation of stereoisomers.

Part 1: Safety First - Hazard Mitigation in CTA Synthesis

Safe scale-up begins with a thorough understanding of the hazards involved. This section addresses critical safety questions regarding the primary reagents used in this synthesis.

Q: What are the primary hazards associated with the starting material, trimesic acid, and what handling precautions are necessary?

A: Trimesic acid is classified as an irritant.[5][6] Direct contact can cause skin and serious eye irritation, and inhalation of dust may lead to respiratory irritation.[7]

• Engineering Controls: Always handle trimesic acid in a well-ventilated area, preferably within a fume hood or an enclosure with local exhaust ventilation to keep airborne concentrations low.[5][7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][8] For large quantities where dust generation is significant, a NIOSH-approved respirator (e.g., N95 dust mask) is recommended.

• Handling: Avoid generating dust.[5] Wash hands thoroughly after handling.[7] Facilities must be equipped with an eyewash station and safety shower.[5]

Q: What are the specific risks of working with hydrogenation catalysts like Palladium on Carbon (Pd/C), especially after the reaction?

A: Palladium on carbon (Pd/C) is the catalyst of choice for selectively hydrogenating the aromatic ring without reducing the carboxylic acid groups.[4][9] The primary hazard is its pyrophoric nature. Spent catalyst, particularly when dry and exposed to air, can spontaneously ignite due to the exothermic reaction between adsorbed hydrogen and atmospheric oxygen.

• Quenching: Never allow the catalyst to dry in the open air after a reaction. The catalyst should be filtered and immediately submerged in water or a solvent to keep it wet. This "quenched" state is significantly safer to handle and store.

• Filtration: Perform catalyst filtration under an inert atmosphere (e.g., Nitrogen or Argon) if possible. Using a filter aid like Celite® can facilitate easier and safer filtration. The filter cake should never be allowed to pull dry on the funnel.

• Disposal: Dispose of the catalyst in accordance with all local, state, and federal regulations for hazardous materials.[8] It should be stored wet in a clearly labeled, sealed container.

Q: What are the fundamental safety protocols for working with hydrogen gas at high pressure?

A: High-pressure hydrogenation carries significant risks of fire, explosion, and mechanical failure.

• Equipment: Use only certified and properly maintained high-pressure reactors (autoclaves) that are rated for the intended pressure and temperature. Ensure the vessel is constructed from hydrogen-compatible materials.

• Environment: Conduct all high-pressure hydrogenations in a designated, well-ventilated area or a specialized blast-proof bay. Install hydrogen sensors to detect leaks.

• Procedure: Always leak-test the system with an inert gas like nitrogen before introducing hydrogen. Follow a strict protocol for pressurizing and depressurizing the reactor. Never exceed the maximum allowable working pressure of the vessel.

Part 2: Frequently Asked Questions (FAQs) on Synthesis & Scale-Up

This section covers common questions regarding the strategic choices in the synthesis of CTA.

Q: What is the most effective and scalable synthesis route for Cyclohexane-1,3,5-tricarboxylic acid?

A: The catalytic hydrogenation of trimesic acid is the most direct and widely adopted method for industrial production.[3] This process involves the reduction of the aromatic ring using hydrogen gas in the presence of a heterogeneous catalyst. It is preferred due to its high atom economy and the availability of the starting material.

Q: Why is controlling the isomeric mixture (cis vs. trans) of the final product so important?

A: The spatial orientation of the three carboxylic acid groups is critical for the application of CTA. The cis,cis-isomer, where all three carboxyl groups are on the same face of the cyclohexane ring, is a highly sought-after tripodal molecule.[1] This specific geometry is ideal for forming predictable, well-ordered supramolecular networks and for acting as a rigid scaffold in drug design.[2] The presence of other isomers, like the cis,trans or trans,trans forms, can disrupt these ordered structures and lead to materials or compounds with inconsistent properties.[10]

Q: Which catalyst is best for the hydrogenation of trimesic acid, and why?

A: The choice of catalyst is crucial for both yield and selectivity.

• 5% Palladium on Carbon (Pd/C): This is the preferred catalyst for achieving high selectivity. It effectively hydrogenates the aromatic ring to the desired cyclohexane ring with minimal side reactions, yielding the cyclohexane dicarboxylic acid with 100% selectivity in similar systems.[4][9] It is not active enough to reduce the carboxylic acid groups themselves.

• 5% Ruthenium on Carbon (Ru/C): Ruthenium is a more active catalyst. While it can drive the reaction under milder conditions or faster, it also carries a higher risk of over-hydrogenation, potentially leading to the reduction of the carboxylic acid groups if conditions are not carefully controlled.[4][9] It is generally considered too aggressive for this specific transformation unless very precise control is possible.

Part 3: Troubleshooting Guide for CTA Synthesis

This section provides solutions to specific problems that may arise during the experimental process.

Issue 1: Low Reaction Conversion & Poor Yield

Q: My reaction has stalled with significant unreacted trimesic acid remaining after the expected reaction time. What are the potential causes and solutions?

A: This is a common scale-up issue often related to catalyst activity or mass transfer limitations.

• Catalyst Deactivation: The catalyst may have been poisoned by impurities (e.g., sulfur or halides) in the starting material or solvent. Solution: Ensure high-purity trimesic acid and solvents. If poisoning is suspected, the catalyst cannot be regenerated and must be replaced.

• Insufficient Hydrogen Pressure/Availability: On a larger scale, ensuring hydrogen can reach the catalyst surface is critical. Solution: Verify that the hydrogen supply is not depleted and that the pressure is maintained. Increase the agitation speed to improve gas-liquid mixing and break up the boundary layer at the catalyst surface.

• Low Reaction Temperature: The reaction rate may be too slow at the current temperature. Solution: Gradually increase the reaction temperature in 5-10 °C increments, but be careful not to exceed temperatures that could promote side reactions.

• Poor Catalyst Dispersion: In a large reactor, the catalyst may have settled at the bottom, reducing its effective surface area. Solution: Improve agitation. Ensure the reactor's impeller is designed for effective solid suspension.

Issue 2: Product Purity and Isomer Control

Q: My final product is an inseparable mixture of cis and trans isomers. How can I improve the stereoselectivity of the reaction?

A: Stereoselectivity is influenced by the reaction mechanism at the catalyst surface.

• Reaction Conditions: Harsher conditions (high temperature and pressure) can lead to isomerization of the initially formed product. Solution: Employ milder conditions. Use the lowest effective temperature and pressure that still provide a reasonable reaction rate.

• Catalyst Choice: Different catalysts can have different surface properties that influence the stereochemical outcome. Solution: While Pd/C is standard, experimenting with different metal loadings or support materials could alter the isomer ratio.

• Solvent System: The solvent can influence the conformation of the substrate as it approaches the catalyst surface. Solution: Screen different solvents. Protic solvents like ethanol or acetic acid are common, but their polarity can impact selectivity.

Q: I'm observing byproducts from the reduction of the carboxylic acid groups. How can this be prevented?

A: This indicates the reaction is not selective and is a classic sign of using a catalyst that is too aggressive or conditions that are too harsh.

• Overly Active Catalyst: This is a known issue when using Ruthenium-based catalysts for this type of transformation.[4][9] Solution: Switch to a more selective catalyst like 5% Pd/C.

• Excessively High Temperature: High temperatures can provide enough energy to overcome the activation barrier for carboxylic acid reduction. Solution: Lower the reaction temperature. The hydrogenation of the aromatic ring is typically much more facile than the reduction of the acid groups.

Issue 3: Work-up and Purification Challenges

Q: During recrystallization, my product "oils out," forming a liquid layer instead of crystals. What should I do?

A: "Oiling out" occurs when the solute's solubility is exceeded at a temperature above its melting point or when impurities inhibit crystal lattice formation.

• Solution is Too Concentrated: The rate of cooling is too fast for proper crystal nucleation. Solution: Add more hot solvent to the oiled-out mixture until the oil dissolves completely. Then, allow the solution to cool much more slowly, perhaps by insulating the flask.

• Impurities Present: Isomeric impurities or residual solvents can act as "crystal poisons." Solution: Attempt a pre-purification step. For instance, if the crude product is a solid, performing a solvent wash with a non-polar solvent like cyclohexane can remove less polar impurities before recrystallization.[11]

• Seeding: Introduce a few seed crystals of pure CTA to the supersaturated solution to provide nucleation sites.

Q: I am having difficulty achieving >98% purity after a single recrystallization. What further steps can I take?

A: Achieving high purity, especially separating closely related isomers, often requires multiple purification steps.

• Sequential Recrystallization: Perform a second or even third recrystallization. Sometimes, changing the solvent system for the second recrystallization (e.g., from water to an ethanol/water mixture) can effectively remove different sets of impurities.

• Solvent Slurry/Wash: For removing specific impurities, a slurry wash can be very effective. Suspend the semi-pure product in a solvent where the desired compound is poorly soluble, but the impurities are more soluble. Stir for several hours at room temperature, then filter.[11]

Part 4: Experimental Protocols & Data

Protocol: Lab-Scale Synthesis of Cyclohexane-1,3,5-tricarboxylic acid (100 g)

1. Reactor Charging:

• In a 2 L high-pressure autoclave equipped with a mechanical stirrer, gas inlet/outlet, and thermocouple, add 100.0 g of trimesic acid.
• Add 5.0 g of 5% Palladium on Carbon (50% wet). Handle the catalyst carefully, ensuring it remains moist.
• Add 1 L of deionized water as the solvent.

2. Hydrogenation Reaction:

• Seal the reactor securely.
• Purge the reactor headspace three times with nitrogen gas, followed by three purges with hydrogen gas.
• Pressurize the reactor to 500 psi (approx. 34.5 bar) with hydrogen.
• Begin vigorous stirring (e.g., 800-1000 RPM) to ensure the catalyst is well suspended.
• Heat the reactor to 120 °C. The pressure will increase with temperature. Maintain the hydrogen pressure at the target by feeding from a reservoir as it is consumed.
• Monitor the reaction by observing the cessation of hydrogen uptake. The typical reaction time is 8-12 hours.

3. Work-up and Isolation:

• Cool the reactor to room temperature (< 25 °C).
• Carefully vent the excess hydrogen pressure.
• Purge the reactor three times with nitrogen.
• Under a nitrogen blanket, carefully open the reactor.
• Prepare a Büchner funnel with a pad of Celite® (approx. 1 cm thick) over a filter paper.
• Filter the reaction mixture through the Celite® pad to remove the Pd/C catalyst. Wash the pad with a small amount of deionized water (2 x 50 mL). Caution: Keep the filtered catalyst cake wet at all times.
• Transfer the clear filtrate to a rotary evaporator and reduce the volume by approximately 70-80% to concentrate the product.

4. Purification by Recrystallization:

• Transfer the concentrated aqueous solution to a suitable beaker and heat to boiling with stirring.[11]
• If the solution is not clear, perform a hot filtration.
• Allow the solution to cool slowly to room temperature. Crystal formation should begin.
• Once at room temperature, place the beaker in an ice bath for 1-2 hours to maximize crystallization.
• Collect the white crystalline product by vacuum filtration.
• Wash the crystals with a small amount of ice-cold deionized water (2 x 30 mL).[11]
• Dry the product in a vacuum oven at 70 °C to a constant weight.
• Expected Yield: 85-95 g (83-93%). Purity (by HPLC): >98%.

Data Summary: Impact of Reaction Parameters

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity/Selectivity	Rationale
Catalyst	5% Pd/C vs. 5% Ru/C	Ru/C may give faster rates.	Pd/C provides much higher selectivity, avoiding over-hydrogenation.[4][9]	Palladium is less active towards carboxylic acid reduction compared to Ruthenium.
Temperature	100 °C vs. 150 °C	Higher temperature increases rate.	Higher temperature may decrease selectivity and promote isomerization.	Provides energy to overcome activation barriers for undesired side reactions.
Pressure	300 psi vs. 800 psi	Higher pressure increases rate.	Minimal impact on selectivity unless very high, may slightly favor isomerization.	Increases hydrogen concentration at the catalyst surface, driving the reaction.
Agitation	Low vs. High	High agitation is critical for good yield.	High agitation ensures uniform reaction, preventing localized "hot spots".	Overcomes mass transfer limitations, ensuring H2 reaches the catalyst.

Part 5: Visualized Workflows

General Synthesis Workflow

The diagram below outlines the end-to-end process for the synthesis and purification of Cyclohexane-1,3,5-tricarboxylic acid.

Caption: End-to-end workflow for CTA synthesis.

Troubleshooting Decision Tree: Low Reaction Conversion

This diagram provides a logical path for diagnosing and solving the problem of an incomplete reaction.

Caption: Decision tree for low reaction conversion.

References

• AK Scientific, Inc. Trimesic acid Safety Data Sheet.

• Santa Cruz Biotechnology. Trimesic acid Safety Data Sheet.

• ChemicalBook. Trimesic acid Safety Data Sheet.

• Apollo Scientific. Trimesic acid Safety Data Sheet.

• TCI Chemicals. 1,3,5-Benzenetricarboxylic Acid Safety Data Sheet.

• Avila, J., et al. (2002). Selective Binding of cis-1,3,5-Cyclohexane Tricarboxylic Acid vs Its Epimeric trans Isomer by a Tripodal Amidopyridine Receptor. The Journal of Organic Chemistry, 67(8), 2589–2595.

• PubChem. (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid. National Center for Biotechnology Information.

• CymitQuimica. Cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

• Nowell, H., et al. (2012). The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. ResearchGate.

• Merchant Research & Consulting Ltd. (2024). Cyclohexane: Major Applications & Market Dynamics. Merchant Research & Consulting.

• Wang, Z., & Zhu, Y. (2012). Synthesis of trimesic acid in loop reactor. ResearchGate.

• BenchChem. Cyclohexane-1,3,5-tricarboxylic Acid.

• ChemicalBook. (2022). Synthesis and Application of Trimesic acid.

• Eastman Chemical Company. (2015). Process for the preparation of cyclohexane carboxylic acid compounds. Google Patents.

• BenchChem. (2025). Application Notes and Protocols for Self-Assembly of Cyclohexane-1,3,5-tricarboxylic Acid on Surfaces.

• Sigma-Aldrich. 1,3,5-Cyclohexanetricarboxylic acid cis 95.

• Wikipedia. Trimesic acid.

• Shinde, S., & Deshpande, R. (2019). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids. Asian Journal of Chemistry, 31(5), 1137-1140.

• Green Chemistry. (2022). Electrochemical hydrogenation of bioprivileged cis,cis-muconic acid to trans-3-hexenedioic acid. Royal Society of Chemistry.

• California Research Corp. (1959). Production of trimesic acid. Google Patents.

• BenchChem. (2025). An In-depth Technical Guide to the Purification of trans-1,2-Cyclohexanedicarboxylic Acid.

• CN101759558A. (2010). Method for synthesizing trimesic acid. Google Patents.

• Echemi. Cyclohexane-1,3,5-tricarboxylic acid.

• BLDpharm. Cis,cis-cyclohexane-1,3,5-tricarboxylic acid.

• Tokyo Chemical Industry Co., Ltd. 1,3,5-Cyclohexanetricarboxylic Acid.

• HDH Pharma Inc. Cyclohexane-1,3,5-Tricarboxylic Acid, 98%+.

• MedChemExpress. Benzene-1,3,5-tricarboxylic acid.

• The Journal of Organic Chemistry. Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid. ACS Publications.

• Asian Publication Corporation. (2019). Catalytic Hydrogenation Products of Aromatic and Aliphatic Dicarboxylic Acids.

• Design, Synthesis, and Assessment of Tricarboxylic Acid Cycle Probes. PMC.

• PubChem. 1,3,5-Benzenetricarboxylic acid. National Center for Biotechnology Information.

• University of Delhi. (2015). B.Sc. (Hons) Course in Biomedical Science.

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Reference Data & Comparative Studies

A Comparative Guide to Cyclohexane-1,3,5-tricarboxylic Acid and Aromatic Tricarboxylate Linkers in Metal-Organic Frameworks

For researchers, scientists, and professionals in drug development, the rational design of Metal-Organic Frameworks (MOFs) is paramount. The choice of the organic linker is a critical determinant of the final framework's topology, porosity, stability, and functionality. This guide provides an in-depth comparison between the flexible, aliphatic linker, Cyclohexane-1,3,5-tricarboxylic acid, and its rigid, aromatic counterparts, such as 1,3,5-benzenetricarboxylic acid (trimesic acid, BTC). We will delve into the structural implications, performance metrics, and application-specific considerations of MOFs synthesized with these two classes of linkers, supported by experimental data and detailed protocols.

The Decisive Role of the Linker: Flexibility vs. Rigidity

The fundamental difference between Cyclohexane-1,3,5-tricarboxylic acid and aromatic tricarboxylate linkers lies in their inherent flexibility. The cyclohexane ring is a non-planar, puckered structure that can exist in various conformations, imparting a degree of dynamism to the resulting MOF. In contrast, the planar and rigid nature of the benzene ring in aromatic linkers generally leads to more predictable and robust framework structures. This distinction has profound consequences for the properties and potential applications of the corresponding MOFs.

Caption: The relationship between linker flexibility and resulting MOF properties.

Comparative Performance Data

The choice of linker directly impacts key performance indicators of a MOF, such as its surface area, pore volume, and thermal stability. While a direct, side-by-side comparison of MOFs synthesized with both linker types under identical conditions is scarce in the literature, we can compare representative examples to highlight the general trends.

Property	MOF with Aliphatic Linker (Representative)	MOF with Aromatic Linker (Representative)
Linker	cis,cis-Cyclohexane-1,3,5-tricarboxylate	1,3,5-Benzenetricarboxylic acid (BTC)
Example MOF	[Co₃(CTC)₂(µ-H₂O)₂(H₂O)₂]·5(H₂O)[1]	Cu-BTC (HKUST-1)[2][3][4]
BET Surface Area (m²/g)	Porous, but specific area not reported in this study	692 - 1800+
Pore Volume (cm³/g)	Channels occupied by water molecules	~0.7
Thermal Stability (°C)	Decomposition starts around 300°C	Stable up to ~350°C
Key Feature	Flexible, potential for stimuli-responsiveness	High porosity, rigid framework

Note: The data presented is compiled from different studies and should be considered representative of each class of MOF. Direct comparison should be made with caution due to variations in synthesis conditions.

Causality Behind Performance Differences

• Porosity and Surface Area: Aromatic linkers, due to their rigidity and defined geometry, are highly effective in creating permanently porous structures with high surface areas.[5][6] The planarity of the aromatic ring facilitates the formation of well-ordered, open frameworks. The flexibility of aliphatic linkers can sometimes lead to denser, less porous structures upon solvent removal as the framework reconfigures to a lower energy state.[7] However, this flexibility can also give rise to "breathing" or "gate-opening" phenomena, where the pores can expand or contract in response to external stimuli like guest molecules.[8]

• Thermal and Chemical Stability: MOFs constructed from aromatic carboxylates generally exhibit higher thermal stability.[5] The rigid aromatic backbone contributes to a more robust framework that can withstand higher temperatures before decomposing.[9][10] The stability of MOFs is also influenced by the strength of the metal-linker coordination bond, which can be affected by the electronic properties of the linker.

• Stimuli-Responsive Behavior: The conformational freedom of the cyclohexane ring in aliphatic linkers is a key enabler of stimuli-responsive behavior in MOFs.[5] This "softness" allows the framework to adapt to the presence of guest molecules, which can be advantageous in applications like controlled drug release and selective separations.[8][11] Rigid MOFs, in contrast, have a more static pore structure.

Applications in Drug Delivery and Catalysis

The choice between a flexible aliphatic and a rigid aromatic linker significantly influences the MOF's performance in specific applications.

Drug Delivery

In drug delivery, the porosity and surface chemistry of the MOF are crucial for drug loading and release.

• Aromatic Linker MOFs: Their high pore volume and surface area allow for high drug loading capacities.[12][13][14] The rigid framework can provide a stable environment for the encapsulated drug. Release is often diffusion-controlled.

• Aliphatic Linker MOFs: The flexible nature of these MOFs can be exploited for controlled, stimuli-responsive drug release.[13][14] For instance, a change in pH or the presence of specific biomolecules could trigger a conformational change in the MOF, leading to the release of the drug cargo. This "smart" release mechanism is a key advantage of flexible MOFs.[15]

Caption: Drug release mechanisms in rigid vs. flexible MOFs.

Catalysis

The catalytic activity of a MOF is determined by the accessibility of active sites, which can be the metal nodes or functional groups on the linkers.

• Aromatic Linker MOFs: The well-defined pore structure of rigid MOFs can provide size and shape selectivity in catalytic reactions. The open metal sites in MOFs like Cu-BTC are known to be active catalytic centers for various organic transformations.[16][17]

• Aliphatic Linker MOFs: The dynamic nature of flexible MOFs can be advantageous in catalysis by allowing the framework to adapt to the transition state of a reaction, potentially enhancing catalytic activity. However, the lower thermal stability of some aliphatic-based MOFs may limit their application in high-temperature catalytic processes.

Experimental Protocols

Reproducible synthesis is key to harnessing the potential of these materials. Below are representative hydrothermal/solvothermal synthesis protocols.

Synthesis Workflow

Caption: General workflow for MOF synthesis and characterization.

Protocol 1: Synthesis of a Porous Co-MOF with cis,cis-Cyclohexane-1,3,5-tricarboxylic Acid

This protocol is adapted from the hydrothermal synthesis of a 3D coordination polymer.[1][18][19]

• Reactant Preparation: In a Teflon-lined stainless steel autoclave, combine:

  • Cobalt(II) salt (e.g., Co(NO₃)₂·6H₂O)

  • cis,cis-Cyclohexane-1,3,5-tricarboxylic acid

  • Deionized water

• Reaction: Seal the autoclave and heat it in an oven at a specific temperature (e.g., 180°C) for a designated period (e.g., 72 hours).

• Cooling and Isolation: Allow the autoclave to cool slowly to room temperature. The resulting crystals are then filtered, washed with deionized water and ethanol, and dried in air.

• Activation: To remove guest water molecules from the pores, the synthesized MOF should be heated under vacuum at an elevated temperature. The specific temperature and duration will depend on the thermal stability of the MOF, as determined by Thermogravimetric Analysis (TGA).

Protocol 2: Synthesis of Cu-BTC (HKUST-1)

This is a widely used solvothermal method for the synthesis of Cu-BTC.[20][21]

• Reactant Preparation: In a screw-capped vial, dissolve:

  • Copper(II) nitrate trihydrate in a solvent mixture of N,N-dimethylformamide (DMF) and ethanol.

  • 1,3,5-Benzenetricarboxylic acid (trimesic acid) in a solvent mixture of DMF and ethanol.

• Reaction: Combine the two solutions in the vial, seal it tightly, and place it in an oven at a specific temperature (e.g., 85-120°C) for a period of 12-24 hours.

• Cooling and Isolation: After the reaction is complete, allow the vial to cool to room temperature. Blue crystals of Cu-BTC should have formed. Decant the mother liquor and wash the crystals with fresh DMF.

• Activation: To achieve high porosity, the solvent molecules within the pores must be removed. This is typically done by solvent exchange with a more volatile solvent like ethanol or dichloromethane, followed by heating under vacuum.

Conclusion

The choice between Cyclohexane-1,3,5-tricarboxylic acid and aromatic tricarboxylate linkers for MOF synthesis is a trade-off between framework flexibility and rigidity. Aromatic linkers are the workhorses for creating highly porous and thermally stable MOFs with predictable structures, making them ideal for applications like gas storage and heterogeneous catalysis where robustness is key. In contrast, the aliphatic Cyclohexane-1,3,5-tricarboxylic acid offers the exciting possibility of creating flexible, "smart" materials that can respond to their environment. This dynamism is particularly attractive for advanced applications in controlled drug delivery and selective separations. The optimal choice of linker will always depend on the specific performance requirements of the target application.

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A Comparative Guide to Cyclohexane-1,3,5-tricarboxylic Acid MOFs for Carbon Dioxide Capture: A Case Study in Ligand Selection and Pore Engineering

For researchers and professionals in materials science and drug development, the quest for efficient carbon capture materials is a paramount challenge. Metal-Organic Frameworks (MOFs) have emerged as a promising class of porous materials due to their tunable structures and high surface areas.[1] This guide provides a comprehensive performance evaluation of MOFs synthesized with cyclohexane-1,3,5-tricarboxylic acid (H3BTC), a flexible aliphatic tricarboxylate ligand.

Rather than a simple product-to-product comparison, this document will delve into the fundamental principles of MOF design for CO2 capture, using a known copper-based H3BTC MOF as a case study. We will explore why this particular MOF, despite its intriguing structure, is not a suitable candidate for CO2 capture and contrast it with benchmark MOFs that exhibit exemplary performance. This comparative analysis will illuminate the critical role of ligand geometry and framework rigidity in achieving high CO2 uptake.

The Promise and Pitfalls of Flexible Aliphatic Linkers in MOF-based CO2 Capture

The choice of organic linker is a critical determinant of a MOF's final topology, porosity, and, consequently, its gas adsorption properties. While rigid aromatic carboxylates are the cornerstone of many high-performing MOFs, aliphatic linkers like cyclohexane-1,3,5-tricarboxylic acid offer a different set of characteristics. Their flexibility, for instance, can lead to unique framework dynamics, but it can also result in the formation of dense, non-porous structures.[2]

A key example is a copper-based MOF synthesized with cis,cis-1,3,5-cyclohexanetricarboxylic acid, denoted as [Cu2(1,3,5-Hchtc)2].[3][4] Hydrothermal synthesis of this material yields a layered network where the copper dimers are connected by the Hchtc linkers.[3] However, the resulting structure is compact, with no solvent-accessible voids.[3] This lack of porosity renders it unsuitable for CO2 capture, as there are no available sites for gas molecules to adsorb.

This finding underscores a crucial principle in MOF design: while the coordination chemistry of a metal and ligand may lead to the formation of a crystalline framework, it does not guarantee the presence of a porous network essential for applications like gas storage and separation. The conformational flexibility of the cyclohexane ring in H3BTC allows for a more compact packing of the framework, leading to the exclusion of solvent molecules and the absence of permanent porosity.[3]

Comparative Analysis with Benchmark MOFs for CO2 Capture

To understand what makes a MOF effective for CO2 capture, it is instructive to compare the non-porous Cu-H3BTC MOF with three well-established benchmark materials: HKUST-1, MOF-5, and UiO-66.

Feature	[Cu2(1,3,5-Hchtc)2]	HKUST-1 (Cu-BTC)	MOF-5 (Zn-BDC)	UiO-66 (Zr-BDC)
Metal Center	Copper (Cu)	Copper (Cu)	Zinc (Zn)	Zirconium (Zr)
Organic Linker	cis,cis-1,3,5-Cyclohexanetricarboxylic Acid	1,3,5-Benzenetricarboxylic Acid (BTC)	1,4-Benzenedicarboxylic Acid (BDC)	1,4-Benzenedicarboxylic Acid (BDC)
Porosity	Non-porous[3]	Microporous	Microporous	Microporous
CO2 Uptake (at 1 bar, 298 K)	N/A	~2.3 mmol/g[5]	~0.8 mmol/g (untreated)[1]	~2.2 mmol/g[6]
Key Structural Feature	Compact, layered structure[3]	Open-metal sites, 3D porous network	High surface area, 3D porous network	Exceptional thermal and chemical stability[1]

HKUST-1 (Hong Kong University of Science and Technology-1): This copper-based MOF utilizes a rigid aromatic tricarboxylate linker (1,3,5-benzenetricarboxylic acid), a close structural analogue to H3BTC.[1] The rigidity of the benzene ring prevents the framework from collapsing into a dense phase, resulting in a stable 3D porous network with accessible copper sites that act as strong adsorption sites for CO2.[1]

MOF-5: One of the most iconic MOFs, MOF-5 is constructed from zinc oxide clusters and a linear dicarboxylate linker.[1] Its high surface area and large pore volume make it a significant material for gas storage research.[1] However, its relatively low CO2 uptake at ambient pressure and poor stability in the presence of moisture highlight the importance of specific chemical functionalities for enhancing CO2 capture.[1]

UiO-66 (University of Oslo-66): This zirconium-based MOF is renowned for its exceptional thermal and chemical stability, a critical factor for practical applications.[1] The robust Zr6O4(OH)4 clusters and the rigid dicarboxylate linkers create a highly porous and stable framework that is resistant to water and other chemicals.[7]

This comparative analysis clearly demonstrates that the rigidity of the organic linker and the nature of the metal cluster are paramount in creating MOFs with high porosity and stability, which are prerequisites for efficient CO2 capture.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following sections detail the experimental protocols for the synthesis of a representative H3BTC-based MOF and the standardized procedures for evaluating CO2 capture performance.

Synthesis of a Copper-based Cyclohexane-1,3,5-tricarboxylic Acid MOF

This protocol is based on the hydrothermal synthesis of [Cu2(1,3,5-Hchtc)2].[3][4]

Materials:

• Copper(II) nitrate hexahydrate (Cu(NO3)2·6H2O)

• cis,cis-1,3,5-Cyclohexanetricarboxylic acid (H3chtc)

• Deionized water

Procedure:

• In a Teflon-lined stainless-steel autoclave, dissolve copper(II) nitrate hexahydrate and cis,cis-1,3,5-cyclohexanetricarboxylic acid in deionized water.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-180 °C) for a designated period (e.g., 24-72 hours).

• After the reaction, allow the autoclave to cool to room temperature.

• Collect the resulting crystals by filtration.

• Wash the crystals with deionized water and then with a solvent like ethanol to remove any unreacted starting materials.

• Dry the crystals under vacuum or in a low-temperature oven.

Fig. 1: Solvothermal Synthesis Workflow for MOFs.

Evaluation of CO2 Capture Performance

The performance of a MOF for CO2 capture is primarily assessed by measuring its CO2 uptake capacity, selectivity, and heat of adsorption.

3.2.1. Gas Adsorption Analysis (Volumetric and Gravimetric Methods)

Gas adsorption isotherms are measured to quantify the amount of CO2 a MOF can adsorb at different pressures and a constant temperature.

Instrumentation:

• A volumetric or gravimetric gas adsorption analyzer.

Procedure:

• Activation: Before the measurement, the MOF sample is activated by heating it under a high vacuum to remove any guest molecules from its pores.

• Measurement: The activated sample is placed in the analyzer, and the temperature is controlled (e.g., 273 K or 298 K).

• CO2 gas is introduced into the sample chamber in controlled doses, and the amount of adsorbed gas is measured at each pressure point until saturation is reached.

• The process is then reversed by reducing the pressure to measure the desorption isotherm.

Fig. 2: Workflow for Gas Adsorption Measurement.

3.2.2. Breakthrough Experiments

Breakthrough experiments simulate the performance of a MOF in a real-world gas separation process.

Instrumentation:

• A packed-bed column filled with the MOF material.

• Mass flow controllers to regulate gas flow.

• A gas analyzer (e.g., mass spectrometer or gas chromatograph) to monitor the composition of the outlet gas.

Procedure:

• Activation: The MOF in the packed bed is activated in situ by heating under an inert gas flow.

• Experiment: A mixed gas stream (e.g., CO2/N2) with a known composition is passed through the packed bed at a constant flow rate and pressure.

• The composition of the gas exiting the column is continuously monitored.

• The "breakthrough time" is the time at which the concentration of CO2 at the outlet starts to significantly increase, indicating that the MOF is becoming saturated.

• The total amount of CO2 captured can be calculated from the breakthrough curve.

Fig. 3: Schematic of a Breakthrough Experiment Setup.

Conclusion: The Path Forward for Aliphatic MOFs in CO2 Capture

The case of cyclohexane-1,3,5-tricarboxylic acid MOFs provides a valuable lesson in the rational design of materials for CO2 capture. While the coordination of this flexible aliphatic linker with copper ions leads to a stable crystalline material, the resulting compact structure lacks the necessary porosity for gas adsorption. This stands in stark contrast to the high performance of benchmark MOFs like HKUST-1 and UiO-66, which are built from rigid aromatic linkers that enforce a porous framework.

For future research, the exploration of H3BTC-based MOFs should focus on strategies to prevent the formation of dense phases. This could involve the use of larger, more sterically hindered metal clusters or the co-linking with rigid pillars to prop open the framework. Furthermore, the synthesis of H3BTC-based MOFs with highly robust metal centers like zirconium could impart the necessary stability for practical applications, provided that a porous structure can be achieved.

Ultimately, this guide serves as a testament to the intricate interplay between ligand design, framework topology, and gas capture performance. By understanding the principles that govern the formation of porous, stable, and functional MOFs, researchers can more effectively navigate the vast chemical space of these remarkable materials in the pursuit of a sustainable future.

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A Researcher's Guide to the Conformational Landscape of Cyclohexane-1,3,5-tricarboxylic Acid: A Comparative Validation of Computational Models

In the intricate world of supramolecular chemistry and rational drug design, the precise understanding of a molecule's three-dimensional structure is paramount. Cyclohexane-1,3,5-tricarboxylic acid (CTA), with its tripodal arrangement of functional groups, presents a fascinating case study in conformational flexibility. Its utility as a molecular building block is intrinsically tied to the spatial orientation of its carboxylic acid moieties. This guide provides a critical comparison of computational models used to predict the conformational preferences of CTA, validated against robust experimental data. We will delve into the causality behind choosing specific computational and experimental methodologies, ensuring a self-validating approach to this scientific challenge.

The Conformational Challenge of Cyclohexane-1,3,5-tricarboxylic Acid

The cyclohexane ring is not a static, planar hexagon. Instead, it adopts a variety of non-planar conformations to alleviate ring strain, with the "chair" conformation being the most stable for unsubstituted cyclohexane. However, the introduction of three bulky and polar carboxylic acid groups at the 1, 3, and 5 positions introduces a complex interplay of steric and electrostatic interactions that can influence the conformational equilibrium. The cis and trans isomers of CTA further diversify this landscape, with the cis,cis-isomer being of particular interest for its C3 symmetry and potential as a tripodal ligand. Accurately modeling these conformations is crucial for predicting how CTA will interact with other molecules, self-assemble, and ultimately function in a larger system.

Computational Approaches to Unraveling CTA's Conformations

A variety of computational methods can be employed to explore the conformational space of CTA. These can be broadly categorized into molecular mechanics (MM) force fields and quantum mechanical (QM) methods.

Molecular Mechanics (MM) Force Fields

Force fields are a set of empirical energy functions that describe the potential energy of a system as a function of its atomic coordinates.[1] They are computationally inexpensive, making them suitable for exploring the vast conformational landscape of flexible molecules. For cycloalkanes and their derivatives, several force fields have been developed and refined over the years.[2]

Commonly Used Force Fields for Cycloalkane Derivatives:

• MMFF94 (Merck Molecular Force Field 94): Known for its broad applicability to organic molecules and good performance in conformational analysis.[3]

• OPLS (Optimized Potentials for Liquid Simulations): A family of force fields that have been specifically parameterized for condensed-phase simulations, with various versions available.[2]

• AMBER (Assisted Model Building with Energy Refinement): Widely used for biomolecular simulations, but also applicable to organic molecules.[2]

• UFF (Universal Force Field): A general force field that can be applied to a wide range of elements, though it may be less accurate for specific organic molecules compared to more specialized force fields.[4]

The choice of a force field is critical, as their performance can vary depending on the specific molecular system. For CTA, a force field that accurately describes both the alkane ring and the polar carboxylic acid groups is essential.

Quantum Mechanical (QM) Methods

QM methods, such as Density Functional Theory (DFT), provide a more accurate description of the electronic structure and, consequently, the molecular geometry and energy.[5] While computationally more demanding than MM methods, DFT calculations are invaluable for refining the structures of key conformers and for calculating properties that can be directly compared with experimental data, such as NMR chemical shifts.[6]

Popular DFT Functionals for Conformational Analysis:

• B3LYP: A widely used hybrid functional that often provides a good balance of accuracy and computational cost.[4]

• M06-2X: A meta-hybrid functional that has shown good performance for non-covalent interactions, which are important in determining the conformational preferences of CTA.

• ωB97X-D: A long-range corrected functional that includes empirical dispersion corrections, crucial for accurately modeling van der Waals interactions.[7]

The selection of the basis set is also a critical parameter in DFT calculations, with larger basis sets generally providing more accurate results at a higher computational cost.

Experimental Validation: The Ground Truth

Computational models are only as good as their ability to reproduce experimental observations. For CTA, the primary sources of experimental data for conformational validation are X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy.

X-ray Crystallography

X-ray crystallography provides a high-resolution snapshot of the molecule's conformation in the solid state. The crystal structure of cis,cis-cyclohexane-1,3,5-tricarboxylic acid has been determined, revealing the precise bond lengths, angles, and the overall conformation of the molecule in a crystalline environment.[8] This data serves as an excellent benchmark for validating the geometric predictions of computational models.

NMR Spectroscopy

NMR spectroscopy is a powerful technique for studying the conformation of molecules in solution.[9] For CTA, key NMR parameters that are sensitive to conformation include:

• Chemical Shifts: The chemical shifts of the ring protons are highly dependent on their local electronic environment, which is influenced by the overall conformation of the ring and the orientation of the carboxylic acid groups.

• Coupling Constants (J-couplings): The magnitude of the coupling constant between adjacent protons is related to the dihedral angle between them, as described by the Karplus equation.[10] By measuring these coupling constants, one can infer the torsional angles within the cyclohexane ring and thus deduce the preferred conformation in solution.

A Comparative Validation Workflow

A robust validation of computational models for CTA conformations should follow a multi-step process that integrates both MM and QM calculations with experimental data.

Step 1: Broad Conformational Search with Molecular Mechanics

The first step is to perform a comprehensive search of the conformational space using a reliable force field. This will identify a set of low-energy conformers that are likely to be populated.

Protocol: MM Conformational Search

• Build the 3D structure of the desired CTA isomer (cis,cis or cis,trans).

• Select a suitable force field (e.g., MMFF94).

• Perform a systematic or stochastic conformational search to generate a large number of conformers.

• Minimize the energy of each conformer.

• Cluster the resulting conformers based on their root-mean-square deviation (RMSD) and rank them by energy.

Step 2: Refinement of Key Conformers with DFT

The low-energy conformers identified in the MM search should then be re-optimized using a higher level of theory, such as DFT. This will provide more accurate geometries and relative energies.

Protocol: DFT Optimization

• Take the unique low-energy conformers from the MM search.

• Perform a geometry optimization using a chosen DFT functional and basis set (e.g., B3LYP/6-31G(d)).

• Calculate the vibrational frequencies to confirm that the optimized structures are true minima (no imaginary frequencies).

• Calculate the relative energies of the conformers, including zero-point vibrational energy corrections.

Step 3: Comparison with X-ray Crystallography Data

The optimized geometry of the lowest energy conformer from the DFT calculations can be directly compared to the experimental X-ray crystal structure.

Data Comparison Table: DFT vs. X-ray for cis,cis-CTA

Parameter	DFT (B3LYP/6-31G(d))	X-ray Crystallography[8]
C-C bond lengths (avg)	Value	Value
C-O bond lengths (avg)	Value	Value
Key Dihedral Angles	Value	Value

(Note: Specific values would be populated from actual calculations and the cited reference.)

Step 4: Prediction and Comparison of NMR Spectra

For validation in solution, the NMR parameters for the DFT-optimized conformers can be calculated and compared to experimental NMR data.

Protocol: NMR Prediction and Comparison

• For each DFT-optimized conformer, calculate the NMR shielding tensors using a suitable method (e.g., GIAO).[11]

• Convert the shielding tensors to chemical shifts by referencing them to a standard (e.g., TMS).

• Calculate the Boltzmann-averaged chemical shifts based on the relative energies of the conformers.

• Compare the calculated chemical shifts and coupling constants with the experimental NMR spectrum of CTA in the same solvent.

Conclusion and Recommendations

The accurate prediction of Cyclohexane-1,3,5-tricarboxylic acid conformations requires a synergistic approach that combines the computational efficiency of molecular mechanics with the accuracy of quantum mechanics, all rigorously validated against experimental data. Based on the available literature, a workflow that utilizes a broad conformational search with a well-parameterized force field like MMFF94, followed by DFT refinement with a functional such as B3LYP, provides a solid foundation.

Direct comparison of the computationally derived geometries with X-ray crystallographic data offers a primary level of validation.[8] However, for a complete picture, especially for applications in solution, validation against NMR spectroscopic data is crucial. The prediction of NMR chemical shifts and coupling constants from the ensemble of low-energy conformers and their comparison with experimental spectra provides the most stringent test of a computational model's accuracy.

For researchers and drug development professionals, we recommend a hierarchical and self-validating modeling approach. Do not rely on a single computational method. Instead, use a combination of techniques and always benchmark your results against available experimental data. This rigorous approach will lead to more reliable predictions of CTA's conformational behavior and, ultimately, a more profound understanding of its role in complex molecular systems.

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Comparative study of MOF stability: Cyclohexane-1,3,5-tricarboxylic acid vs. benzenetricarboxylic acid

A Comparative Guide to Metal-Organic Framework Stability: The Impact of Linker Backbone Rigidity

An In-depth Analysis of MOFs Derived from Cyclohexane-1,3,5-tricarboxylic Acid vs. Benzene-1,3,5-tricarboxylic Acid

As Senior Application Scientists, we understand that for researchers in materials science and drug development, the stability of a Metal-Organic Framework (MOF) is not just a parameter—it is the cornerstone of its potential application. A MOF's ability to maintain its crystalline structure under thermal, chemical, and mechanical stress dictates its utility, from catalytic reactors to controlled drug delivery systems.[1][2]

This guide provides a comparative analysis of MOF stability, focusing on the fundamental choice of the organic linker: an aliphatic, flexible backbone versus a rigid, aromatic one. We will explore this through two structurally related but conformationally distinct tricarboxylate linkers: cis,cis,cis-1,3,5-Cyclohexanetricarboxylic Acid (H₃CHTC) and 1,3,5-Benzenetricarboxylic Acid (H₃BTC). We will dissect the theoretical underpinnings of their stability and provide actionable experimental protocols for validation.

The Central Thesis: Linker Architecture Dictates Framework Robustness

The choice of an organic linker is a critical determinant of a MOF's overall properties.[3] While the metal node provides the primary coordination points, the linker's geometry, rigidity, and electronic nature dictate the resulting framework's topology and, crucially, its stability.

• Benzene-1,3,5-tricarboxylic acid (H₃BTC) is a classic aromatic linker. Its planar, rigid structure and delocalized π-system contribute to highly ordered, robust frameworks. This rigidity often translates to superior thermal stability.[2]

• Cyclohexane-1,3,5-tricarboxylic acid (H₃CHTC) represents its aliphatic counterpart. The puckered, non-planar cyclohexane ring introduces significant conformational flexibility. This can lead to unique framework topologies but may also present challenges to stability.[4][5]

Below is a visualization of the fundamental structural differences between these two linkers.

Caption: Experimental workflow for testing the hydrolytic stability of MOFs.

Pillar 3: Mechanical Stability

Mechanical stability refers to the framework's resistance to pressure-induced deformation or collapse. This is vital for applications where MOFs are pelletized or subjected to high pressures during gas sorption.

• Causality : Rigid linkers like H₃BTC typically form frameworks with higher bulk moduli, making them more resistant to compression. Flexible linkers like H₃CHTC can impart a "breathing" or flexible response to the framework, which can be desirable for certain separation applications but may also lead to irreversible structural collapse under lower pressures compared to their rigid counterparts. [4][6]

Experimental Protocols & Comparative Data

To provide a tangible comparison, we outline generalized synthesis and characterization protocols. The following data is representative of typical findings when comparing MOFs derived from these two linkers with a divalent metal like Cu(II) or Zn(II).

Protocol: Solvothermal Synthesis of a Representative MOF

This protocol is a generalized starting point for synthesizing MOFs from either H₃BTC or H₃CHTC. Optimization of solvent ratios, temperature, and time is often necessary. [7][8]

• Reagent Preparation : In a 20 mL scintillation vial, dissolve the metal salt (e.g., 1.0 mmol of Zinc Nitrate Hexahydrate) in 10 mL of N,N-Dimethylformamide (DMF).

• Linker Addition : To this solution, add the organic linker (0.67 mmol of either H₃BTC or H₃CHTC).

• Solubilization : Sonicate the mixture for 10-15 minutes until a clear, homogeneous solution is formed.

• Reaction : Cap the vial tightly and place it in a preheated oven at 100-120°C for 24-48 hours.

• Harvesting : After cooling to room temperature, crystalline powder will have formed. Decant the mother liquor.

• Washing & Activation : Wash the product by soaking it in fresh DMF (3 x 12 hours) and then a lower boiling point solvent like ethanol (3 x 12 hours) to exchange the high-boiling DMF from the pores. Activate the material by heating under vacuum at ~150°C overnight to remove the ethanol. [9]

Comparative Data Summary

The table below summarizes the expected experimental outcomes for MOFs synthesized with a common metal node (e.g., Zn²⁺) but with the different linkers.

Property	MOF with H₃BTC (Aromatic)	MOF with H₃CHTC (Aliphatic)	Rationale & Causality
Thermal Stability (TGA, N₂)	~350-450 °C	~250-350 °C	The higher bond energy and rigidity of the aromatic ring require more energy for decomposition. [2]
Hydrolytic Stability (PXRD after 24h in H₂O)	Retains Crystallinity	Partial or Complete Loss of Crystallinity	The flexible aliphatic backbone may allow easier ingress of water to the metal center, promoting hydrolysis. [10][11]
Surface Area (BET)	High (Typically >1000 m²/g)	Variable, Often Lower	The rigid and planar nature of BTC often leads to more predictable and open framework topologies with high porosity.
Framework Flexibility	Rigid	Flexible / Potential for "Breathing"	The conformational freedom of the cyclohexane ring allows the framework to potentially adapt to guest molecules. [4][6]

Implications for Drug Development Professionals

For drug delivery applications, stability is non-negotiable. The carrier must protect the therapeutic agent until it reaches the target site. [12][13][14]

• H₃BTC-based MOFs : Their typically higher chemical and thermal stability make them more reliable candidates for oral drug delivery, where the MOF must survive the harsh acidic environment of the stomach. The predictable pore structure allows for consistent drug loading and release profiles. [15]* H₃CHTC-based MOFs : While potentially less stable, their inherent flexibility could be exploited. A "breathing" framework might be designed to release a drug in response to a specific stimulus (e.g., pH, temperature) that induces a conformational change. [16]However, their lower hydrolytic stability must be carefully considered and potentially improved through post-synthetic modification.

Conclusion

The choice between an aliphatic and an aromatic linker is a fundamental decision in MOF design that profoundly impacts stability. MOFs constructed from the rigid, aromatic benzene-1,3,5-tricarboxylic acid generally exhibit superior thermal and hydrolytic stability, making them robust candidates for a wide range of applications. In contrast, those built from the flexible, aliphatic cyclohexane-1,3,5-tricarboxylic acid offer unique structural possibilities and potential for dynamic frameworks, but often at the cost of reduced stability.

This comparative guide underscores the importance of aligning the linker's intrinsic properties with the demands of the final application. By understanding the causal relationships between linker structure and framework stability, researchers can more effectively design and synthesize next-generation MOFs tailored for specific and challenging environments.

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A Senior Application Scientist's Guide to Cross-Validation of Experimental and Simulated Powder XRD Patterns

Introduction: The Synergy of Theory and Practice in Material Characterization

In the landscape of solid-state analysis, Powder X-ray Diffraction (PXRD) stands as a cornerstone technique, indispensable for the structural characterization of crystalline materials. Its applications are vast, ranging from phase identification and purity assessment in pharmaceutical development to quality control in advanced materials manufacturing.[1][2] The power of PXRD lies in its ability to generate a unique "fingerprint" of a crystalline solid based on the diffraction of X-rays by the planes of atoms within its crystal lattice.[2][3]

However, the interpretation of an experimental PXRD pattern is not always straightforward. Factors inherent to the sample, such as preferred orientation of crystallites, and limitations of the instrumentation can introduce complexities.[4][5][6] This is where the cross-validation with a simulated pattern becomes a critical exercise in scientific rigor. A simulated pattern, calculated from unimpeachable single-crystal X-ray diffraction (SC-XRD) data, represents the theoretical ideal—a diffraction pattern free from experimental artifacts.[3][7]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to effectively cross-validate their experimental PXRD results against simulated patterns. By meticulously comparing the ideal with the real, we can achieve a higher degree of confidence in our phase identification, gain insights into the microstructural properties of our materials, and troubleshoot experimental challenges with precision.

Part 1: The Theoretical Benchmark - Simulating the Ideal Powder Pattern

The simulated PXRD pattern is the ultimate reference. It is calculated from a crystallographic information file (.cif), which contains the precise atomic coordinates, unit cell dimensions, and space group symmetry determined from single-crystal X-ray diffraction.[7] This simulation provides a "perfect" powder pattern, devoid of instrumental broadening or sample-induced effects like preferred orientation.[3][7]

Software such as VESTA or Mercury, often available freely for academic use, are powerful tools for this purpose.[8][9] The simulation process is fundamentally a calculation of Bragg's Law across all possible crystallographic planes, weighted by the structure factor, which depends on the atomic arrangement.[3]

Workflow for Simulating a PXRD Pattern using Mercury

The following protocol outlines the steps to generate a reference pattern from a .cif file.

• Obtain the Crystallographic Information File (.cif): Source the .cif file for your material from a reliable database (e.g., Cambridge Structural Database, Crystallography Open Database) or from your own single-crystal analysis.

• Launch Mercury: Open the Mercury software.

• Load the .cif File: Go to File > Open and select your .cif file. The crystal structure will be displayed.

• Access the Powder Pattern Simulation: Navigate to the Calculate menu and select Powder Pattern....[8]

• Set Simulation Parameters:

  • Wavelength: Ensure the X-ray wavelength matches your experimental setup. The most common is Cu Kα (approximately 1.5406 Å).

  • 2θ Range: Set a range that encompasses the significant diffraction peaks and matches your experimental scan range (e.g., 2° to 40° 2θ).

  • Peak Shape: A Pseudo-Voigt or Pearson VII function is often a good starting point to mimic realistic peak profiles.

• Calculate and Export: Click Calculate to generate the pattern. The software will display the simulated diffractogram. You can then export the data as an .xy file for direct comparison with your experimental data.

Caption: Workflow for generating a theoretical PXRD pattern.

Part 2: The Experimental Reality - Acquiring High-Quality PXRD Data

The quality of the experimental data is paramount for a meaningful comparison. The goal is to produce a pattern that is as representative of a random, polycrystalline sample as possible.[10] This hinges on meticulous sample preparation and correct instrument setup.

Best Practices in Sample Preparation

The primary objective of sample preparation is to minimize preferred orientation , a condition where crystallites align in a non-random way, which can drastically alter relative peak intensities.[5][6][11] This is particularly common for crystals with needle-like or plate-like habits.[5]

• Grinding: Gently grind the sample to a fine, uniform powder (typically <10 µm particle size) using an agate mortar and pestle.[10][12] Grinding under a liquid like ethanol can minimize sample loss and potential structural damage.[10]

• Loading: Use a back-loading or side-loading sample holder to reduce the pressure on the sample surface, which is a primary cause of preferred orientation.[6] If using a standard front-loading holder, gently tap the holder to settle the powder and use a flat edge (like a glass slide) to level the surface with minimal compaction.[13]

• Surface: The sample surface must be flat and perfectly flush with the surface of the sample holder to avoid errors in peak positions due to sample displacement.

Experimental Protocol for Data Acquisition

• Instrument Calibration: Verify the instrument's 2θ calibration using a certified reference material (e.g., NIST SRM 660c - LaB₆, SRM 640f - Si).[4][14] This ensures the accuracy of measured peak positions.

• Sample Loading: Prepare the powdered sample using the best practices described above.

• Instrument Setup:

  • Geometry: Typically, a Bragg-Brentano parafocusing geometry is used for powder samples.[3]

  • X-ray Source: Confirm the anode material (e.g., Copper) and that the appropriate filter (e.g., Nickel for Cu Kβ radiation) is in place.[1]

  • Optics: Set appropriate divergence, anti-scatter, and receiving slits for optimal resolution and intensity.

• Data Collection:

  • Scan Range: Set a 2θ range appropriate for the material, typically from a low angle (e.g., 2-5°) to a higher angle (e.g., 40-50°). For many organic compounds, a range up to at least 30-40° 2θ is recommended.[15]

  • Step Size & Scan Speed: Use a small step size (e.g., 0.01-0.02° 2θ) and a sufficiently slow scan speed to ensure good counting statistics and accurate peak profiling.

• Data Export: Save the raw data file and convert it to a format suitable for analysis (e.g., .xy).

Caption: Workflow for acquiring a high-quality experimental PXRD pattern.

Part 3: The Cross-Validation - Bridging Theory and Experiment

This is the core of the analysis, where the experimental data is directly compared to the theoretical ideal. The most effective method is to overlay the two patterns in a data analysis software.

Key Comparison Metrics

The comparison should be systematic, focusing on three key features of the diffraction peaks.

Metric	Theoretical Ideal (Simulated)	Experimental Reality & Interpretation
Peak Position (2θ)	Determined precisely by the unit cell parameters via Bragg's Law.[3]	This is the most critical parameter for phase identification. Positions should match within an acceptable tolerance (typically ±0.2° 2θ). Significant shifts may indicate a different crystal form (polymorph), a solid solution, or severe sample displacement error.
Relative Intensity	Calculated based on the arrangement of atoms in the unit cell (structure factor).	Prone to significant variation due to preferred orientation. [5] The strongest peaks in the simulated pattern should be present in the experimental one, but their intensity ranking may differ. The absence of expected peaks or dramatic intensity differences often points to severe preferred orientation.[16]
Peak Shape & Width	Often simulated with an idealized, narrow peak profile.	Broadening of experimental peaks is expected. This is a convolution of instrumental broadening (from optics and geometry) and sample broadening (from small crystallite size or microstrain).[4][14] Comparing peak widths to a standard can provide insights into the sample's microstructure.

Workflow for Cross-Validation

• Import Data: Load both the simulated (.xy) and experimental (.xy) data files into your analysis software.

• Overlay Patterns: Plot both datasets on the same graph. It is often helpful to offset them on the Y-axis for clarity.

• Analyze Peak Positions: Create a peak list for both patterns. Compare the 2θ positions of the major peaks. They should align within ±0.2°.

• Analyze Relative Intensities: Visually compare the relative heights of corresponding peaks. Note any significant discrepancies where the intensity hierarchy is altered. For example, if the (002) reflection is minor in the simulation but is the strongest peak experimentally, this is a classic sign of plate-like crystals orienting along that plane.[11]

• Assess Peak Shape: Compare the Full Width at Half Maximum (FWHM) of the experimental peaks to those of a crystalline standard (like LaB₆) run under identical conditions.[14] Significantly broader peaks in your sample suggest nano-crystallinity or lattice strain.[4]

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Benchmarking the Catalytic Activity of Cyclohexane-1,3,5-tricarboxylic Acid-Based MOFs: A Comparative Guide

Introduction: The Untapped Potential of Aliphatic Tricarboxylate MOFs in Catalysis

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility in catalysis.[1] Their high surface area, tunable pore sizes, and the ability to incorporate a wide range of metal nodes and organic linkers make them ideal candidates for a variety of chemical transformations.[2][3] While much of the research has focused on MOFs constructed from rigid, aromatic linkers, such as 1,3,5-benzenetricarboxylic acid (BTC), the potential of their aliphatic counterparts remains significantly underexplored.[4][5] This guide focuses on a specific, promising aliphatic linker: cyclohexane-1,3,5-tricarboxylic acid (H₃CHT).

The flexible, non-polar nature of the cyclohexane backbone in H₃CHT-based MOFs offers intriguing possibilities for influencing catalytic activity and selectivity.[5][6] The conformational flexibility of the cyclohexane ring could allow for dynamic changes in the pore environment in response to substrate binding, potentially leading to enhanced shape-selectivity.[7] Furthermore, the absence of π-π stacking interactions, common in aromatic-linker MOFs, may facilitate improved substrate diffusion and accessibility to the active sites.

This guide provides a comprehensive framework for benchmarking the catalytic activity of H₃CHT-based MOFs. We will present a comparative analysis, drawing on existing data for well-established MOFs and outlining a detailed experimental plan to evaluate the performance of H₃CHT-based catalysts. This document is intended for researchers, scientists, and drug development professionals seeking to explore the catalytic potential of this emerging class of MOFs. We will delve into the synthesis of these materials, the characterization of their active sites, and a rigorous methodology for comparing their catalytic performance in a model reaction: the selective oxidation of cyclohexane.

I. Synthesis of Cyclohexane-1,3,5-tricarboxylic Acid-Based MOFs and Benchmark Catalysts

To establish a robust benchmark, it is essential to synthesize the target H₃CHT-based MOFs and a selection of well-characterized, catalytically active MOFs. Here, we propose the synthesis of two H₃CHT-based MOFs, with Copper(II) and Cobalt(II) as metal nodes, and two established benchmark catalysts, Cu-BTC and MOF-808.

Experimental Protocol: MOF Synthesis

1. Synthesis of Cu-CHT MOF

• Rationale: Copper-based MOFs are well-known for their catalytic activity in various oxidation reactions. The synthesis of a Cu-CHT MOF will allow for a direct comparison with its widely studied aromatic analogue, Cu-BTC.

• Procedure:

  • In a 20 mL scintillation vial, dissolve 0.5 mmol of Copper(II) nitrate trihydrate and 0.33 mmol of cyclohexane-1,3,5-tricarboxylic acid in 10 mL of a 1:1:1 (v/v/v) mixture of N,N-dimethylformamide (DMF), ethanol, and water.

  • Seal the vial and place it in a preheated oven at 85 °C for 24 hours.

  • After cooling to room temperature, collect the blue crystalline product by filtration.

  • Wash the product with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL).

  • Dry the product under vacuum at 150 °C for 12 hours to activate the framework.

2. Synthesis of Co-CHT MOF

• Rationale: Cobalt-based MOFs are also recognized for their catalytic prowess, particularly in oxidation reactions. Synthesizing a Co-CHT MOF will broaden the scope of our investigation into the influence of the metal node.

• Procedure:

  • Follow the same procedure as for Cu-CHT, but replace Copper(II) nitrate trihydrate with 0.5 mmol of Cobalt(II) nitrate hexahydrate.

  • The resulting product will be pink crystals.

  • Follow the same washing and activation procedure as for Cu-CHT.

3. Synthesis of Benchmark Catalyst 1: Cu-BTC (HKUST-1)

• Rationale: Cu-BTC is one of the most extensively studied MOFs for catalysis and serves as an excellent benchmark to evaluate the effect of replacing the aromatic BTC linker with the aliphatic CHT linker.[8]

• Procedure:

  • In a 100 mL Teflon-lined autoclave, dissolve 1.0 g of Copper(II) nitrate trihydrate in 12 mL of deionized water.

  • In a separate beaker, dissolve 0.5 g of 1,3,5-benzenetricarboxylic acid in 12 mL of ethanol.

  • Mix the two solutions and stir for 5 minutes.

  • Seal the autoclave and heat it at 120 °C for 12 hours.

  • After cooling, collect the blue crystals by filtration, wash with a 1:1 (v/v) mixture of water and ethanol, and dry at room temperature.

  • Activate the sample by heating at 150 °C under vacuum for 12 hours.

4. Synthesis of Benchmark Catalyst 2: MOF-808

• Rationale: MOF-808, a zirconium-based MOF with a BTC linker, is known for its high stability and catalytic activity, particularly in reactions involving Lewis acidity.[9] It will serve as a benchmark with a different metal node and high connectivity.

• Procedure:

  • In a 20 mL vial, dissolve 233 mg of Zirconium(IV) chloride and 70 mg of 1,3,5-benzenetricarboxylic acid in 10 mL of DMF.

  • Add 0.5 mL of formic acid as a modulator.

  • Seal the vial and heat at 130 °C for 24 hours.

  • After cooling, collect the white crystalline product by centrifugation.

  • Wash the product with DMF (3 x 10 mL) and then with acetone (3 x 10 mL).

  • Activate the sample by heating at 150 °C under vacuum for 12 hours.

Sources

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A Comparative Analysis of the Coordination Modes of Different Tricarboxylic Acids: A Guide for Researchers

This guide provides an in-depth comparative analysis of the coordination modes of four key tricarboxylic acids: citric acid, isocitric acid, aconitic acid, and trimesic acid. For researchers, scientists, and professionals in drug development and materials science, understanding the nuanced ways these molecules interact with metal ions is paramount for designing novel therapeutic agents, functional materials, and efficient catalytic systems. This document moves beyond a simple recitation of facts, offering a synthesis of structural data, mechanistic insights, and practical experimental guidance.

Introduction: The Versatility of Tricarboxylic Acids as Ligands

Tricarboxylic acids, organic molecules containing three carboxyl functional groups, are a cornerstone of both biological and synthetic chemistry. Their ability to act as multidentate ligands, donating electron pairs from their carboxylate oxygen atoms to coordinate with metal cations, allows for the formation of a diverse array of metal complexes. This chelating ability is fundamental to their roles in biological systems, such as in the Krebs cycle, and their application in industrial processes and materials science.[1][2][3]

The specific coordination behavior of a tricarboxylic acid is dictated by its molecular architecture—the spatial arrangement of its carboxyl groups and the presence of other functional groups, such as hydroxyls. This guide will explore how these structural differences between citric acid, its isomer isocitric acid, the unsaturated aconitic acid, and the aromatic trimesic acid lead to distinct and predictable coordination modes.

Figure 1: Chemical structures of the discussed tricarboxylic acids.

Citric Acid: A Paradigm of Versatile Coordination

Citric acid is arguably the most well-studied tricarboxylic acid in coordination chemistry. Its structure, featuring three carboxyl groups and a central hydroxyl group, provides up to four coordination sites, allowing for a remarkable diversity of interactions with metal ions.

2.1. Key Structural Features and Coordination Sites

The coordination versatility of citric acid stems from:

• Three Carboxyl Groups: These can coordinate in a monodentate, bidentate (chelating or bridging) fashion.

• One Hydroxyl Group: The hydroxyl group can also participate in coordination, particularly after deprotonation at higher pH values.

The protonation state of citric acid is pH-dependent, influencing which species are available for coordination. In aqueous solutions, partially deprotonated forms like H₂Cit⁻ and HCit²⁻ are often the most active in metal binding in the pH range of 3-6.

2.2. Common Coordination Modes

Citric acid can form both mononuclear and polynuclear complexes, including coordination polymers. Some of the observed coordination modes include:

• Tridentate Chelation: Involving two carboxylate groups and the hydroxyl group, forming stable five- and six-membered chelate rings with a metal ion.

• Bridging Coordination: Citrate anions can bridge multiple metal centers, leading to the formation of dimers, oligomers, and extended one-, two-, or three-dimensional networks.[4]

• Alkoxyl-Bridging: A notable coordination mode where the deprotonated hydroxyl group bridges two metal ions.[4]

Figure 2: Simplified representation of common coordination modes of citric acid.

Isocitric Acid: The Less Explored Isomer

Isocitric acid is a structural isomer of citric acid, differing in the position of the hydroxyl group from the central carbon to an adjacent one.[1][5] This seemingly minor change has profound implications for its biological role but its coordination chemistry is significantly less documented in the literature.[1][5]

3.1. Structural Comparison with Citric Acid

The key difference is the hydroxyl group's position. In isocitric acid, it is a secondary alcohol, whereas in citric acid, it is a tertiary alcohol.[1] This can influence the steric hindrance around the coordinating groups and the stability of the resulting chelate rings. While extensive crystallographic data for metal-isocitrate complexes are scarce, it is reasonable to hypothesize that it can engage in similar coordination modes to citric acid, utilizing its three carboxyl groups and one hydroxyl group.

3.2. Anticipated Coordination Behavior

Based on its structure, isocitric acid is expected to:

• Form chelate rings with metal ions involving its carboxylate and hydroxyl groups.

• Act as a bridging ligand to form polynuclear complexes.

However, the different positioning of the hydroxyl group may lead to variations in the stability and geometry of the resulting complexes compared to those of citric acid. Further experimental studies are needed to fully elucidate the coordination chemistry of isocitric acid.

Aconitic Acid: The Influence of Unsaturation

Aconitic acid is an unsaturated tricarboxylic acid, existing as cis and trans isomers.[6] The presence of a carbon-carbon double bond introduces rigidity into the molecule, which influences its conformational flexibility and, consequently, its coordination behavior.

4.1. Structural Features and Reduced Flexibility

The double bond in the backbone of aconitic acid restricts rotation, making it a more rigid ligand compared to the saturated citric and isocitric acids.[2] This rigidity can be advantageous in the construction of predictable and stable coordination polymers and metal-organic frameworks (MOFs).

4.2. Coordination in Polymeric Structures

Aconitic acid is known to form a variety of coordination complexes, including coordination polymers.[6] For instance, it can coordinate with zinc ions to form polymeric structures.[6] The three carboxylate groups can bridge multiple metal centers, leading to the formation of extended networks. The lack of a hydroxyl group means that coordination occurs exclusively through the carboxylate oxygens.

Trimesic Acid: A Workhorse for Metal-Organic Frameworks

Trimesic acid, or benzene-1,3,5-tricarboxylic acid, is a planar aromatic tricarboxylic acid. Its rigid structure and threefold symmetry make it an exceptionally popular building block in the synthesis of MOFs.

5.1. Rigidity and High Symmetry

The benzene ring enforces a rigid and planar geometry on trimesic acid, with the three carboxyl groups positioned at 120-degree angles to each other. This high degree of pre-organization makes it an ideal linker for the construction of porous crystalline materials with well-defined structures.

5.2. Diverse Coordination Modes in MOFs

The carboxylate groups of trimesic acid can adopt various coordination modes, leading to a rich variety of network topologies. These include:

• Monodentate Coordination: Each carboxylate group binds to a single metal ion.

• Bidentate Bridging: A carboxylate group bridges two metal ions.

• Chelating and Bridging Combinations: Leading to the formation of complex secondary building units (SBUs).

The combination of trimesic acid with different metal ions and under various synthetic conditions has yielded a vast family of MOFs with diverse pore sizes and functionalities.[7]

Figure 3: Simplified representation of common coordination modes of trimesic acid.

Comparative Analysis

The coordination behavior of these four tricarboxylic acids can be systematically compared based on several key parameters:

Feature	Citric Acid	Isocitric Acid	Aconitic Acid	Trimesic Acid
Flexibility	Flexible	Flexible	Semi-rigid	Rigid
Coordination Sites	3 x COOH, 1 x OH	3 x COOH, 1 x OH	3 x COOH	3 x COOH
Hydroxyl Group	Yes (tertiary)	Yes (secondary)	No	No
Common Structures	Mononuclear, Polynuclear, Coordination Polymers	Likely similar to citric acid (limited data)	Coordination Polymers	Metal-Organic Frameworks (MOFs)
Key Feature	High versatility, multiple chelation modes	Isomeric variation, under-researched	C=C double bond introduces rigidity	Planar, high symmetry, ideal for MOFs

Factors Influencing Coordination Modes

The final structure of a metal-tricarboxylate complex is not solely determined by the ligand. Several external factors play a crucial role:

• pH of the Solution: The pH dictates the deprotonation state of the carboxylic acid and hydroxyl groups, thereby influencing their availability for coordination.

• Nature of the Metal Ion: The size, charge, and preferred coordination geometry of the metal ion significantly impact the resulting structure.

• Molar Ratio of Metal to Ligand: The stoichiometry of the reactants can favor the formation of different species, from simple mononuclear complexes to complex polymeric networks.

• Solvent System: The polarity and coordinating ability of the solvent can affect the solubility of the reactants and products, and solvent molecules can sometimes be incorporated into the final structure.

• Temperature and Pressure: These thermodynamic parameters can influence the kinetics and thermodynamics of complex formation, particularly in the synthesis of coordination polymers and MOFs under solvothermal conditions.

Experimental Methodologies

The synthesis and characterization of metal-tricarboxylate complexes are crucial for understanding their coordination chemistry.

8.1. Synthesis of Metal-Tricarboxylate Complexes

A general procedure for the synthesis of a metal-tricarboxylate complex is as follows:

• Dissolution of Reactants: The tricarboxylic acid and a metal salt (e.g., chloride, nitrate, or acetate) are dissolved in an appropriate solvent or solvent mixture (e.g., water, ethanol, dimethylformamide).

• pH Adjustment: The pH of the solution may be adjusted using a base (e.g., NaOH, NH₄OH) or an acid to promote the desired deprotonation state of the ligand.

• Reaction Conditions: The reaction mixture is then subjected to specific conditions. This can range from simple stirring at room temperature for the crystallization of discrete complexes to heating in a sealed vessel (solvothermal synthesis) for the formation of coordination polymers or MOFs.

• Isolation and Purification: The resulting crystalline product is isolated by filtration, washed with the solvent to remove unreacted starting materials, and dried.

Figure 4: A generalized workflow for the synthesis of metal-tricarboxylate complexes.

8.2. Characterization Techniques

A suite of analytical techniques is employed to elucidate the structure and properties of the synthesized complexes:

• Single-Crystal X-ray Diffraction: This is the most definitive method for determining the precise three-dimensional structure of a crystalline complex, providing information on bond lengths, bond angles, and coordination geometries.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the complex and to probe the coordination of the carboxylate and hydroxyl groups to the metal ion. A shift in the characteristic vibrational frequencies of these groups upon coordination provides evidence of complex formation.

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the complexes and to determine the presence of coordinated or lattice solvent molecules.

• Elemental Analysis: This technique is used to determine the elemental composition of the complex, which helps in confirming its empirical formula.

Conclusion

The coordination chemistry of tricarboxylic acids is a rich and diverse field with significant implications for both fundamental and applied sciences. Citric acid and trimesic acid represent two extremes of the spectrum, with the former showcasing remarkable flexibility and the latter providing a rigid scaffold for the construction of highly ordered materials. Aconitic acid offers a semi-rigid alternative, while the coordination chemistry of isocitric acid remains a largely unexplored area ripe for future investigation. A thorough understanding of the structural features of these ligands and the factors that influence their coordination behavior is essential for the rational design of novel metal complexes with tailored properties and functionalities.

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A Senior Application Scientist's Guide to Assessing the Impact of Linker Flexibility on MOF Framework Rigidity

The structural pliancy of Metal-Organic Frameworks (MOFs) is a critical determinant of their functional efficacy, particularly in applications such as drug delivery, gas storage, and catalysis where framework dynamics can dictate performance.[1][2][3][4] The organic linker, a fundamental building block of MOFs, plays a pivotal role in imbuing the framework with either rigidity or flexibility.[5][6] Understanding and quantifying the relationship between linker flexibility and the overall rigidity of the MOF framework is therefore paramount for the rational design of these advanced materials.[7][8][9] This guide provides a comprehensive, technically grounded comparison of methodologies to assess this crucial interplay, designed for researchers, scientists, and drug development professionals.

The Dichotomy of Rigidity and Flexibility in MOFs

MOFs can be broadly categorized into rigid and flexible frameworks.[10][11] Rigid MOFs maintain their structural integrity and porosity under various external stimuli, akin to traditional porous materials like zeolites.[11] Conversely, flexible MOFs, often referred to as "soft porous crystals," can undergo significant, reversible structural transformations in response to stimuli such as guest molecule adsorption, temperature changes, or mechanical pressure.[8][12][13] This dynamic behavior, often termed "breathing" or "swelling," is a direct consequence of the conformational freedom of the organic linkers.[4][12][14][15] The ability to modulate pore size and shape on demand opens up exciting possibilities for applications like controlled drug release and selective molecular separations.[1][3][4][16]

The choice of organic linker is a primary determinant of a MOF's flexibility. Linkers with rotatable bonds, aliphatic chains, or the potential for significant conformational changes upon external stimuli are often employed in the synthesis of flexible MOFs.[5][6] In contrast, highly conjugated, planar, and sterically hindered linkers tend to produce more rigid frameworks.

Comparative Study Design: A Systematic Approach

To objectively assess the impact of linker flexibility, a systematic comparative study is essential. The core principle of this approach is to synthesize a series of isoreticular MOFs, where the underlying topology remains constant while the flexibility of the organic linker is systematically varied. A well-studied example is the MIL-53 series of MOFs, which are known for their breathing behavior.[4][12] By functionalizing the terephthalate linker with different substituents, one can modulate the flexibility of the framework and study the resulting changes in mechanical properties.

Conceptual Workflow for Comparative Assessment

Figure 2: The influence of linker type on the structural response of a MOF to external stimuli.

Conclusion: A Senior Scientist's Perspective

The judicious selection of organic linkers is a cornerstone of rational MOF design. As demonstrated, a systematic variation in linker flexibility can profoundly impact the mechanical properties and dynamic behavior of the resulting framework. For applications in drug delivery, a flexible framework might be advantageous for encapsulating large drug molecules and facilitating their controlled release in response to specific physiological triggers. [1][3][16]Conversely, for applications requiring high stability and permanent porosity, such as gas separation membranes, rigid frameworks are often preferred. [17] The methodologies outlined in this guide provide a robust framework for researchers to quantitatively assess the impact of linker flexibility. By combining targeted synthesis with a suite of advanced characterization techniques, a deeper understanding of structure-property relationships in MOFs can be achieved, paving the way for the development of next-generation functional materials.

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Isoreticular Synthesis of MOFs: A Comparative Guide to Cyclohexane-1,3,5-tricarboxylic Acid Analogues for Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

The rational design of Metal-Organic Frameworks (MOFs) through isoreticular synthesis—a strategy employing geometrically and chemically similar organic linkers to generate frameworks with the same underlying topology but altered metrics and functionality—offers a powerful tool for tailoring material properties for specific applications. In the realm of drug delivery, the choice of the organic linker is paramount, directly influencing the porosity, stability, and drug-host interactions of the resulting MOF. This guide provides an in-depth comparison of MOFs synthesized from the aliphatic linker, cyclohexane-1,3,5-tricarboxylic acid, and its widely-used aromatic analogue, 1,3,5-benzenetricarboxylic acid. By examining the structural and functional consequences of this fundamental change in linker geometry, we aim to provide researchers with the insights necessary to select and design MOFs with optimized performance for therapeutic applications.

The Central Question: Aliphatic vs. Aromatic Tricarboxylate Linkers

The core of this comparison lies in the distinct structural characteristics of the cyclohexane and benzene rings. The cyclohexane-1,3,5-tricarboxylic acid (H₃chtc) linker introduces flexibility and a three-dimensional, non-planar geometry, a stark contrast to the rigid, planar nature of 1,3,5-benzenetricarboxylic acid (H₃BTC). This seemingly subtle difference at the molecular level can propagate into significant variations in the final MOF structure, impacting pore size, surface area, and ultimately, its capacity and efficiency as a drug delivery vehicle.

A Tale of Two Linkers: Structural and Performance Comparison

While the synthesis of MOFs using H₃chtc has been demonstrated, detailed characterization of their porosity and drug delivery capabilities is an emerging area of research. For a robust comparison, we will examine a known porous MOF synthesized with H₃chtc and cobalt, and contrast it with two extensively studied isoreticular MOFs based on H₃BTC: MIL-100(Fe) and HKUST-1 .[1][2][3]

Property	Co-(chtc) MOF	MIL-100(Fe)	HKUST-1
Organic Linker	Cyclohexane-1,3,5-tricarboxylic acid	1,3,5-Benzenetricarboxylic acid	1,3,5-Benzenetricarboxylic acid
Metal Ion	Cobalt(II)	Iron(III)	Copper(II)
Topology	Porous 3D framework[1]	MTN	tbo
BET Surface Area	Data not yet available	1200 - 2000+ m²/g[2][4][5]	~1300 - 2000+ m²/g[1][6][7]
Pore Volume	Data not yet available	~1.2 cm³/g[5]	~0.8 cm³/g
Key Structural Features	Flexible, non-planar linker	Two types of mesoporous cages (25 & 29 Å)	Paddle-wheel secondary building units, large pores (~9 Å)
Reported Drug Loading	Data not yet available	High capacity for various drugs (e.g., paclitaxel, isoniazid)[4][5]	Moderate to high capacity for drugs like ibuprofen and doxorubicin[3]

Expert Insights: The flexibility of the cyclohexane linker in the Co-(chtc) MOF is hypothesized to lead to a more dynamic framework, potentially offering unique guest-responsive properties. However, this flexibility can also result in lower thermal stability and surface area compared to its rigid aromatic counterparts. The well-defined, hierarchical pore structure of MIL-100(Fe), with its large cages and smaller windows, makes it an exceptional candidate for high drug loading and controlled release.[2][5] HKUST-1, while possessing a high surface area, has a more open pore structure which can sometimes lead to faster drug release profiles.[3]

Causality in Experimental Choices: Why Linker Flexibility Matters

The decision to employ an aliphatic tricarboxylate linker like H₃chtc over the more conventional aromatic H₃BTC is driven by the desire to introduce novel structural and functional properties into MOFs.

• Conformational Flexibility: The cyclohexane ring can adopt various conformations (e.g., chair, boat), which can influence the final framework structure and its response to external stimuli such as guest molecule inclusion. This could potentially lead to "gate-opening" phenomena, allowing for on-demand drug release.

• Altered Hydrophilicity/Hydrophobicity: The aliphatic nature of the cyclohexane ring can modify the overall polarity of the pores, which in turn affects the loading and release of drugs with different solubilities.

• Biocompatibility: In some instances, aliphatic linkers may offer advantages in terms of biocompatibility and biodegradability, a critical consideration for in vivo applications.

The trade-off, however, often lies in the predictability and stability of the resulting framework. The rigidity of aromatic linkers generally leads to more robust and crystalline materials with higher surface areas, which are often prerequisites for efficient drug loading.[8]

Experimental Protocols: A Self-Validating System

To ensure the reproducibility and integrity of the findings, detailed experimental protocols are essential. Below are representative synthesis procedures for the MOFs discussed.

Synthesis of a Porous Co(II)-Cyclohexane-1,3,5-tricarboxylate MOF

This protocol is based on the reported synthesis of a porous 3D MOF using H₃chtc.[1]

Materials:

• Cobalt(II) salt (e.g., Co(NO₃)₂·6H₂O)

• Cyclohexane-1,3,5-tricarboxylic acid (H₃chtc)

• 1,3,5-Tris[(1H-imidazol-1-yl)methyl]benzene (timb) - as a co-linker

• Solvent (e.g., deionized water)

Procedure:

• In a Teflon-lined stainless-steel autoclave, dissolve the Cobalt(II) salt, H₃chtc, and the timb co-linker in the solvent.

• Seal the autoclave and heat it to a specific temperature (e.g., 160 °C) for a designated period (e.g., 72 hours).

• Allow the autoclave to cool slowly to room temperature.

• Filter the resulting crystals, wash them with the solvent, and dry them at ambient temperature.

Characterization: The resulting material should be characterized by single-crystal X-ray diffraction to confirm the structure, powder X-ray diffraction (PXRD) to assess phase purity, and thermogravimetric analysis (TGA) to determine thermal stability. To evaluate its potential for drug delivery, nitrogen adsorption-desorption measurements should be performed to determine the BET surface area and pore volume.

Synthesis of MIL-100(Fe)

A representative hydrothermal synthesis method.[2][5]

Materials:

• Iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• Deionized water

Procedure:

• Dissolve H₃BTC in deionized water in a Teflon-lined stainless-steel autoclave.

• In a separate vessel, dissolve iron(III) nitrate nonahydrate in deionized water.

• Add the iron(III) nitrate solution dropwise to the H₃BTC solution under stirring.

• Seal the autoclave and heat it to 150 °C for 12-24 hours.

• After cooling, collect the product by centrifugation or filtration.

• Purify the product by washing with deionized water and ethanol to remove unreacted precursors.

• Dry the final product in a vacuum oven.

Drug Loading and Release Studies

Loading:

• Activate the MOF by heating under vacuum to remove solvent molecules from the pores.

• Immerse the activated MOF in a solution of the desired drug (e.g., ibuprofen in ethanol) and stir for a specified time (e.g., 24-48 hours).

• Separate the drug-loaded MOF by centrifugation and wash with fresh solvent to remove surface-adsorbed drug molecules.

• Dry the drug-loaded MOF. The amount of loaded drug can be quantified using techniques like UV-Vis spectroscopy or thermogravimetric analysis.

Release:

• Suspend a known amount of the drug-loaded MOF in a release medium (e.g., phosphate-buffered saline, PBS, at pH 7.4).

• At predetermined time intervals, take aliquots of the release medium and measure the concentration of the released drug using a suitable analytical method (e.g., UV-Vis spectroscopy).

• Replenish the release medium with fresh buffer to maintain sink conditions.

Visualizing the Synthesis and Structural Relationships

Caption: A flowchart illustrating the isoreticular synthesis of MOFs from aliphatic and aromatic tricarboxylate linkers and their potential for drug delivery applications.

Future Directions and Concluding Remarks

The exploration of MOFs derived from cyclohexane-1,3,5-tricarboxylic acid and its analogues is a promising, albeit nascent, field. While the synthesis of a porous 3D framework has been confirmed, a significant opportunity exists for the scientific community to conduct detailed characterization of its porosity and systematically evaluate its performance in drug delivery.[1] Future studies should focus on:

• Quantitative Porosity Analysis: Determining the BET surface area and pore volume of H₃chtc-based MOFs is crucial for a direct comparison with their aromatic counterparts.

• Systematic Drug Loading Studies: Investigating the loading and release of a range of model drugs with varying sizes and functionalities will elucidate the impact of the aliphatic linker on drug-host interactions.

• In Vitro and In Vivo Biocompatibility and Efficacy: Comprehensive biological studies are necessary to validate the potential of these novel MOFs as safe and effective drug delivery platforms.

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A Researcher's Guide to Guest Molecule Uptake in Tricarboxylate MOFs: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the selection of a suitable porous material for guest molecule capture and delivery is a critical decision. Among the diverse array of porous solids, tricarboxylate metal-organic frameworks (MOFs) have emerged as a particularly promising class due to their high porosity, tunable structures, and the presence of open metal sites. This guide provides an in-depth, objective comparison of the performance of prominent tricarboxylate MOFs—specifically HKUST-1, MIL-100, and MIL-96—in the uptake of both gas molecules and active pharmaceutical ingredients. The supporting experimental data and detailed protocols within this guide are designed to empower you to make informed decisions in your research and development endeavors.

The Significance of Tricarboxylate MOFs in Host-Guest Chemistry

Tricarboxylate linkers, such as 1,3,5-benzenetricarboxylic acid (BTC or trimesic acid), are fundamental building blocks in the construction of highly porous and stable MOFs. The coordination of these linkers with metal ions, such as copper, iron, and aluminum, results in robust three-dimensional frameworks with well-defined pore structures and accessible active sites. These characteristics are paramount for applications ranging from gas storage and separation to controlled drug delivery. The choice of the metal center and the specific synthesis conditions dicates the final topology and, consequently, the guest uptake capacity of the MOF.

Comparative Analysis of Guest Molecule Uptake

The efficacy of a MOF in capturing and retaining guest molecules is quantified by its uptake capacity, typically measured in mmol/g, cm³/g, or weight percent (wt%). Below, we compare the performance of three widely studied tricarboxylate MOFs for the uptake of carbon dioxide, methane, and the drug molecule ibuprofen.

Gas Adsorption: Carbon Dioxide and Methane

The capture of greenhouse gases like carbon dioxide and the storage of energy carriers like methane are critical areas of research where MOFs show immense potential. The open metal sites and the pore geometry of tricarboxylate MOFs play a crucial role in their gas adsorption capabilities.

Table 1: Quantitative Comparison of CO₂ and Methane Uptake in Selected Tricarboxylate MOFs

MOF	Guest Molecule	Pressure (bar)	Temperature (K)	Uptake Capacity	Reference
HKUST-1	CO₂	1	298	~4.2 mmol/g	[1]
CO₂	1	273	~11.6 mmol/g	[2]
Methane	35	298	~160 cm³(STP)/cm³	[3]
MIL-100(Fe)	CO₂	1	298	~1.91 mmol/g	[4][5]
MIL-96(Al)	CO₂	1	283	~140 cm³(STP)/g	[6]
Methane	2	273	~3.84 mmol/g	[7]

Expert Insights: The data reveals that HKUST-1 exhibits a high CO₂ uptake capacity, particularly at lower temperatures. This is attributed to the accessible copper sites that provide strong adsorption centers for CO₂.[8] MIL-100(Fe) also shows good CO₂ adsorption, with its performance being highly dependent on the synthesis conditions that influence its crystallinity and surface area.[4][5] MIL-96(Al) is a noteworthy candidate for methane storage, demonstrating significant uptake at relatively low pressures.[7] The choice between these MOFs will depend on the specific application's operating temperature and pressure.

Drug Delivery: Ibuprofen and Codeine Uptake

The high porosity and biocompatibility of certain tricarboxylate MOFs make them excellent candidates for drug delivery systems.[9][10] The loading of drug molecules into the MOF pores can enhance their stability and enable controlled release.

Table 2: Quantitative Comparison of Drug Molecule Uptake in Tricarboxylate MOFs

MOF	Guest Molecule	Solvent	Uptake Capacity	Reference
HKUST-1	Ibuprofen	-	~79 mg/g	[11]
Fe-BTC	Codeine	-	249 mg per 200 mg of MOF	[12]
Functionalized Cu-MOF	Ibuprofen	-	1530.20 mg/g	[13]

Expert Insights: The loading of drug molecules is influenced by several factors, including the pore size of the MOF, the solvent used for loading, and the potential for interactions between the drug and the framework.[14] For instance, functionalization of a copper-based MOF with amine groups has been shown to significantly enhance ibuprofen loading due to acid-base interactions.[13] The high loading of codeine in an iron-based tricarboxylate MOF (Fe-BTC) highlights the potential of these materials for encapsulating a wide range of therapeutic agents.[12]

Experimental Protocols: A Self-Validating System

To ensure the reproducibility and reliability of guest uptake measurements, it is imperative to follow standardized and well-documented protocols. Here, we provide step-by-step methodologies for the synthesis of the discussed MOFs and for the quantitative analysis of guest molecule uptake.

Synthesis of Tricarboxylate MOFs

The synthesis method profoundly impacts the physicochemical properties of the resulting MOF, including its crystallinity, surface area, and defect density, all of which influence guest uptake.

Protocol 3.1.1: Synthesis of HKUST-1 [8][15]

• Dissolve 2.38 mmol of 1,3,5-benzenetricarboxylic acid (H₃BTC) and 7.14 mmol of NaHCO₃ in 150 mL of deionized water.

• In a separate beaker, dissolve 3.57 mmol of copper(II) nitrate trihydrate in 40 mL of ethanol.

• Add the copper nitrate solution dropwise to the H₃BTC solution while stirring.

• Continue stirring the reaction mixture at room temperature for 12 hours.

• Isolate the resulting blue precipitate by centrifugation.

• Dry the product at 323 K for 2 hours.

Protocol 3.1.2: Synthesis of MIL-100(Fe) [16]

• Combine 2.7 g of FeCl₃·6H₂O and 1.4 g of 1,3,5-benzenetricarboxylic acid in 60 mL of deionized water in a Teflon-lined steel autoclave.

• Heat the autoclave at 150 °C for 12 hours.

• After cooling to room temperature, filter the light orange solid product.

• Purify the product by washing with hot water (80 °C) and then ethanol (60 °C).

• Dry the final product at 150 °C overnight under vacuum.

Protocol 3.1.3: Synthesis of MIL-96(Al) [17]

• Prepare a mixture of aluminum nitrate (Al(NO₃)₃·9H₂O) and 1,3,5-benzenetricarboxylic acid in water.

• Transfer the mixture to a Teflon-lined autoclave and heat at 210 °C for 24 hours under hydrothermal conditions.

• After cooling, collect the resulting hexagonal crystals.

Causality Behind Experimental Choices: The choice of solvent, temperature, and reaction time are critical parameters that control the nucleation and growth of MOF crystals. For instance, the use of a modulator like acetic acid in some syntheses can influence the crystal size and morphology.[18] The purification and activation steps are crucial to remove unreacted starting materials and solvent molecules from the pores, thereby making the internal surface area accessible for guest uptake.[19]

Quantitative Analysis of Guest Molecule Uptake

Protocol 3.2.1: Gas Sorption Analysis This protocol outlines the general steps for measuring gas uptake using a volumetric gas adsorption analyzer.

• Activation:

  • Place a precisely weighed sample of the MOF (typically 30-100 mg) into a sample tube.[19]

  • Attach the sample tube to the degassing port of the analyzer.

  • Heat the sample under a dynamic vacuum to remove any guest molecules from the pores. Activation conditions vary depending on the MOF's thermal stability (e.g., 150 °C for 5 hours for MOF-808).[19]

  • Cool the sample to room temperature under vacuum.

• Analysis:

  • Transfer the sample tube to the analysis port of the instrument.

  • Perform a free-space measurement using helium gas.

  • Introduce calibrated doses of the adsorbate gas (e.g., CO₂, CH₄) into the sample tube at a constant temperature (e.g., 273 K or 298 K).

  • Record the amount of gas adsorbed at equilibrium for each pressure point to generate an adsorption isotherm.

• Data Analysis:

  • Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) or Langmuir models from the nitrogen adsorption isotherm at 77 K.[20]

  • Determine the gas uptake capacity from the adsorption isotherm at the desired pressure and temperature.

Protocol 3.2.2: Liquid-Phase Adsorption (for Drug Molecules) This protocol describes a general procedure for measuring the uptake of a drug molecule from a solution.

• Preparation of Stock Solution: Prepare a stock solution of the drug molecule (e.g., ibuprofen) of known concentration in a suitable solvent.

• Adsorption Experiment:

  • Add a known mass of the activated MOF to a specific volume of the drug solution.

  • Agitate the mixture at a constant temperature for a predetermined time to reach equilibrium.

• Quantification:

  • Separate the MOF from the solution by centrifugation or filtration.

  • Measure the concentration of the drug remaining in the supernatant using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

• Calculation of Uptake Capacity:

  • Calculate the amount of drug adsorbed by the MOF using the following formula:

    • qe = (C₀ - Ce) * V / m

    • Where qe is the adsorption capacity at equilibrium (mg/g), C₀ is the initial drug concentration (mg/L), Ce is the equilibrium drug concentration (mg/L), V is the volume of the solution (L), and m is the mass of the MOF (g).

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagram illustrates the key steps from MOF synthesis to guest molecule uptake analysis.

Caption: Experimental workflow for the quantitative analysis of guest molecule uptake in tricarboxylate MOFs.

Conclusion and Future Outlook

This guide has provided a comparative analysis of the guest molecule uptake performance of three prominent tricarboxylate MOFs: HKUST-1, MIL-100, and MIL-96. The presented data and protocols offer a foundation for researchers to select and evaluate these materials for applications in gas storage, separation, and drug delivery. The choice of the most suitable MOF is contingent upon the specific requirements of the application, including the nature of the guest molecule, operating conditions, and desired uptake capacity.

The field of MOF research is continuously evolving, with ongoing efforts to synthesize novel structures with enhanced performance and stability. Future research will likely focus on the development of multivariant MOFs, where multiple linkers are incorporated to fine-tune the pore environment for selective guest uptake. Furthermore, the scalable and green synthesis of these materials remains a key challenge that needs to be addressed for their widespread industrial and biomedical applications.[21]

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The Influence of Cyclohexane Carboxylate Isomerism on the Magnetic Properties of Metal-Organic Frameworks: A Comparative Guide

The rational design of functional molecular materials, particularly those exhibiting interesting magnetic phenomena, is a cornerstone of modern materials science. Metal-Organic Frameworks (MOFs), with their inherent tunability of both inorganic nodes and organic linkers, present a fertile ground for the development of novel magnetic materials.[1] Within the vast library of organic linkers, cyclohexane carboxylates offer a unique combination of rigidity and conformational flexibility, making them intriguing building blocks for magnetic MOFs. The stereochemistry of the carboxylate groups on the cyclohexane ring dictates the connectivity and geometry of the resulting framework, which in turn governs the magnetic exchange interactions between the metal centers.

This guide provides a comparative analysis of the magnetic properties of MOFs synthesized from different isomers of cyclohexane carboxylates. We will delve into the structural nuances that arise from the use of cis vs. trans isomers of 1,4-cyclohexanedicarboxylate and extend the comparison to a tricarboxylate analogue, cis,cis-1,3,5-cyclohexanetricarboxylate. This analysis is supported by experimental data from the literature, focusing on MOFs constructed with magnetically active metal ions such as copper(II), cobalt(II), and manganese(II).

The Critical Role of Ligand Isomerism in Dictating Magnetic Behavior

The spatial arrangement of coordinating carboxylate groups on a cyclohexane backbone has a profound impact on the resulting MOF architecture. This, in turn, directly influences the magnetic properties of the material. The primary mechanism for magnetic coupling in these systems is superexchange, which is mediated by the bridging ligands. The efficiency and nature of this exchange are highly dependent on the distance between metal centers and the orbital overlap, which are dictated by the coordination geometry enforced by the linker.[2]

For instance, the use of trans-1,4-cyclohexanedicarboxylate, with its more linear and extended conformation, can lead to the formation of one-dimensional chains or three-dimensional frameworks where metal centers are bridged over longer distances.[3] In contrast, cis-1,4-cyclohexanedicarboxylate, with its bent geometry, tends to promote the formation of more discrete or lower-dimensional structures.[4][5] These structural differences can lead to vastly different magnetic behaviors, ranging from simple paramagnetism to strong antiferromagnetic or ferromagnetic coupling.

Experimental Synthesis and Characterization of Cyclohexane Carboxylate MOFs

The synthesis of cyclohexane carboxylate-based MOFs is typically achieved through solvothermal or hydrothermal methods. The choice of solvent, temperature, and pH can significantly influence the final product's crystallinity and phase purity.[3]

General Synthesis Protocol:

A typical synthesis involves the reaction of a metal salt (e.g., copper(II) nitrate, cobalt(II) nitrate, or manganese(II) chloride) with the desired cyclohexane carboxylate ligand in a suitable solvent system, often a mixture of water and an organic solvent like ethanol or dimethylformamide (DMF). The mixture is sealed in a Teflon-lined autoclave and heated to a specific temperature for a period ranging from hours to several days. After cooling, the crystalline product is isolated by filtration, washed, and dried.

Caption: General experimental workflow for the synthesis of cyclohexane carboxylate-based MOFs.

Magnetic Characterization:

The magnetic properties of the synthesized MOFs are primarily investigated using a Superconducting Quantum Interference Device (SQUID) magnetometer. Temperature-dependent magnetic susceptibility measurements (typically in the range of 2-300 K) provide insights into the nature and strength of the magnetic interactions. Field-dependent magnetization measurements at low temperatures can reveal phenomena such as magnetic ordering and hysteresis.

Comparative Analysis of Magnetic Properties

To illustrate the profound impact of ligand isomerism, we will compare the magnetic properties of copper(II), cobalt(II), and manganese(II) MOFs synthesized from different cyclohexane carboxylate ligands.

Copper(II) MOFs: A Case Study in Antiferromagnetism

A systematic study by Burrows et al. provides a direct comparison of copper(II) MOFs synthesized from cis- and trans-1,4-cyclohexanedicarboxylate, as well as cis,cis-1,3,5-cyclohexanetricarboxylate.[4][5][6] In all three cases, the fundamental magnetic building block is the copper(II) paddlewheel dimer, [Cu₂(O₂CR)₄].

Ligand	MOF Formula	Structure	Magnetic Behavior	Singlet-Triplet Gap (K)
trans-1,4-chdc	[Cu₂(trans-1,4-chdc)₂]	3D porous network of 4x4 grids	Strong Antiferromagnetic	~450-500
cis-1,4-chdc	[Cu₂(cis-1,4-chdc)₂(H₂O)₂]	2D two-legged ladders	Strong Antiferromagnetic	~450-500
cis,cis-1,3,5-Hchtc	[Cu₂(1,3,5-Hchtc)₂]	2D layered network of 4x4 grids	Strong Antiferromagnetic	~450-500

chdc = cyclohexanedicarboxylate; Hchtc = cyclohexanetricarboxylate

The data clearly indicates that for these copper-based systems, the magnetic properties are dominated by the strong antiferromagnetic coupling within the copper paddlewheel dimers, resulting in a singlet ground state and a large singlet-triplet energy gap.[5] The different cyclohexane carboxylate isomers primarily influence the dimensionality and connectivity of the resulting framework, but the fundamental magnetic behavior remains consistent due to the preservation of the dinuclear copper core.[4][5]

Cobalt(II) and Manganese(II) MOFs with trans-1,4-Cyclohexanedicarboxylate

In contrast to the strong antiferromagnetism observed in the copper(II) systems, MOFs synthesized with cobalt(II) and manganese(II) and the trans-1,4-cyclohexanedicarboxylate ligand exhibit more varied magnetic behaviors.[3]

Metal Ion	MOF Formula	Structure	Magnetic Behavior	Weiss Constant (θ)
Co(II)	[Co(H₂O)₄(trans-1,4-chdc)]	1D chains	Paramagnetic	-7 K
Mn(II)	[Mn₄(H₂O)₃(trans-1,4-chdc)₄]	3D framework	Strong Antiferromagnetic	-126 K
Mn(II)	[Mn₂(trans-1,4-Hchdc)₂(trans-1,4-chdc)]	3D framework	Paramagnetic with low-temp AF exchange	-19.5 K

The cobalt(II) MOF, with its one-dimensional chain structure, behaves as a simple paramagnet with weak antiferromagnetic interactions at low temperatures, as indicated by the small negative Weiss constant.[3] The manganese(II) systems, however, showcase the structural diversity afforded by this metal ion. One formulation results in a 3D framework with strong antiferromagnetic coupling that persists even at room temperature.[3] Another manganese(II) MOF with the same ligand is largely paramagnetic, with antiferromagnetic exchange only becoming significant at very low temperatures.[3]

Structural Origins of Magnetic Differences

The observed differences in magnetic properties can be directly correlated to the structural arrangements of the metal centers and the pathways for magnetic exchange.

Caption: Schematic of magnetic exchange pathways in copper(II) and manganese(II) MOFs.

In the copper(II) MOFs, the paddlewheel structure brings two copper ions into close proximity, bridged by four carboxylate groups. This geometry facilitates excellent orbital overlap for superexchange, leading to strong antiferromagnetic coupling regardless of the longer-range structure dictated by the cyclohexane carboxylate isomer.[5]

For the cobalt(II) and manganese(II) MOFs with trans-1,4-cyclohexanedicarboxylate, the metal centers are typically bridged by single carboxylate groups or aqua ligands, leading to longer metal-metal distances and weaker magnetic interactions. The significant antiferromagnetism in one of the manganese MOFs suggests a specific structural arrangement that promotes more efficient superexchange, highlighting the sensitivity of the magnetic properties to subtle structural variations.[3]

Conclusion and Future Outlook

The choice of cyclohexane carboxylate isomer is a critical parameter in the design of magnetic MOFs. While the intrinsic coordination preference of the metal ion plays a significant role, the stereochemistry of the organic linker ultimately dictates the dimensionality and connectivity of the resulting framework, thereby tuning the magnetic properties.

The copper(II) MOFs based on cis- and trans-1,4-cyclohexanedicarboxylate and cis,cis-1,3,5-cyclohexanetricarboxylate consistently exhibit strong antiferromagnetism due to the formation of the robust copper paddlewheel dimer. In contrast, cobalt(II) and manganese(II) MOFs with trans-1,4-cyclohexanedicarboxylate show a greater diversity of magnetic behaviors, ranging from paramagnetism to strong antiferromagnetism, underscoring the subtle interplay between the metal ion and ligand geometry.

Further research into MOFs synthesized from other cyclohexane dicarboxylate isomers (e.g., 1,2- and 1,3- isomers) and with a broader range of transition metals and lanthanides is warranted. Such studies will undoubtedly provide deeper insights into magneto-structural correlations and pave the way for the rational design of novel MOF-based magnetic materials with tailored properties for applications in areas such as data storage, spintronics, and sensing.

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Structural comparison of MOFs derived from cis and trans isomers of cyclohexane dicarboxylic acids

An In-depth Guide to the Structural Divergence of MOFs Derived from Cis and Trans Isomers of Cyclohexanedicarboxylic Acids

Authored by a Senior Application Scientist

The strategic selection of organic linkers is a cornerstone of reticular chemistry, allowing for the precise design and synthesis of Metal-Organic Frameworks (MOFs) with tailored topologies and functions.[1][2][3] Among the vast library of available linkers, those possessing stereoisomeric forms offer a particularly nuanced level of control over the final framework architecture. The rigid, yet conformationally distinct, isomers of cyclohexanedicarboxylic acid (CHDA) serve as an exemplary case study. The simple change from a cis to a trans configuration of the carboxylate groups on the cyclohexane ring dramatically alters the linker's geometry, propagating through the self-assembly process to yield MOFs with profoundly different structures and properties.

This guide provides a comparative analysis of MOFs derived from cis and trans isomers of cyclohexanedicarboxylic acids. We will explore the fundamental stereochemical differences between these linkers, examine their impact on the resulting MOF dimensionality and topology using specific examples, and discuss the consequences for material properties such as porosity. Furthermore, we will provide detailed experimental protocols to illustrate the practical aspects of synthesizing these distinct framework isomers.

The Ligand Geometry: A Tale of Two Isomers

The foundational difference between MOFs derived from cis- and trans-CHDA lies in the spatial orientation of the carboxylate groups. The cyclohexane ring predominantly adopts a stable chair conformation. The positions of the two carboxylate substituents dictate the overall shape and connectivity of the linker.

• trans-Isomers : In the most stable chair conformation of trans-1,4-cyclohexanedicarboxylic acid, both carboxylate groups occupy equatorial positions. This results in an almost linear, rigid linker where the coordinating groups are positioned approximately 180° apart. This linearity is highly conducive to the formation of extended, often porous, one-, two-, or three-dimensional networks.

• cis-Isomers : For cis-1,4-cyclohexanedicarboxylic acid, the chair conformation places one carboxylate group in an axial position and the other in an equatorial position. This creates a distinct "V-shape" or bent geometry. This angular disposition fundamentally changes the directionality of the coordination bonds, often leading to more compact, lower-dimensionality structures or intricate 3D networks with different topologies compared to their trans counterparts.

The following diagram illustrates this fundamental geometric divergence.

Caption: Logical flow from linker geometry to resulting MOF architecture.

Comparative Structural Analysis: Copper-Based Frameworks

A clear illustration of isomeric influence is found in the hydrothermal synthesis of copper-based MOFs using 1,4-CHDA. The reaction of copper(II) nitrate with the respective isomers under similar conditions yields dramatically different products.[4]

• [Cu₂(trans-1,4-chdc)₂] (1) : The use of the linear trans linker results in a three-dimensional framework. The structure is built from dimeric copper paddlewheel units, Cu₂(COO)₄, which act as nodes. These nodes are connected by the trans-1,4-chdc linkers to form 4x4 grids. These 2D grids are further interconnected through Cu-O bonds, creating a robust, porous 3D network with a void volume of approximately 25%.[4] The absence of coordinated solvent molecules in the final structure is a testament to its open and accessible pore structure.

• [Cu₂(cis-1,4-chdc)₂(H₂O)₂] (2) : In stark contrast, the bent cis linker leads to the formation of a two-dimensional structure. The same copper paddlewheel nodes are present, but the V-shape of the cis-1,4-chdc linker bridges them to form "two-legged ladders".[4] The axial positions of the copper dimers are capped by water molecules, and the resulting 2D sheets pack efficiently, leading to a compact, non-porous structure.

This comparison underscores a critical principle: the seemingly subtle change in stereochemistry from trans to cis completely alters the dimensionality and porosity of the resulting MOF.

Feature	[Cu₂(trans-1,4-chdc)₂]	[Cu₂(cis-1,4-chdc)₂(H₂O)₂]
Ligand Isomer	trans-1,4-cyclohexanedicarboxylate	cis-1,4-cyclohexanedicarboxylate
Dimensionality	3D Network	2D Ladders
Key Structural Motif	Interconnected 4x4 grids	Two-legged ladders
Porosity	Porous (~25% void volume)	Compact, non-porous
Coordinated Solvent	None	Two water molecules per formula unit

Broadening the Scope: Other Metals and Isomer Positions

The structural control exerted by CHDA isomers is not limited to copper paddlewheels or the 1,4-substitution pattern. Different metal ions and coordination preferences reveal further diversity.

• Cobalt and Iron with trans-1,4-CHDA : Syntheses with Co(II) and Fe(II) using trans-1,4-chdc can yield one-dimensional hydrogen-bonded chains, as seen in the isostructural compounds [Co(H₂O)₄(chdc)]ₙ and [Fe(H₂O)₄(chdc)]ₙ.[5] Here, the metal centers are octahedrally coordinated by four water molecules and two oxygen atoms from two different carboxylate linkers, propagating a chain structure.

• Uranyl Complexes with 1,2-CHDA : The use of cis-1,2-chdc with uranyl ions produces a helical one-dimensional structure, [UO₂(c-1,2-chdc)(H₂O)₂]·H₂O.[6] If partial in-situ isomerization to the trans form occurs during synthesis, a more complex, ladder-like 1D assembly can form that incorporates both cis and rac-trans linkers.[6] This highlights how reaction conditions can influence not just the framework assembly but also the state of the linker itself.

The choice of metal, its preferred coordination geometry, and the specific CHDA isomer (cis vs. trans and 1,2- vs. 1,3- vs. 1,4-) create a vast parameter space for generating MOFs with controlled and predictable structural features.

Experimental Protocols: A Self-Validating Workflow

The reproducibility of MOF synthesis relies on the careful control of reaction parameters. The causality behind these choices is critical; for instance, hydrothermal methods provide the necessary energy for crystallization and can sometimes promote linker isomerization, while the choice of solvent can influence the coordination environment of the metal ion.

Below are representative protocols for the synthesis of the copper-based MOFs discussed previously, adapted from literature procedures.[4]

Caption: A generalized workflow for the hydrothermal synthesis of MOFs.

Protocol 1: Synthesis of 3D Porous [Cu₂(trans-1,4-chdc)₂]

• Reactant Preparation : In a 20 mL glass vial, dissolve 0.074 g (0.25 mmol) of copper(II) nitrate hexahydrate (Cu(NO₃)₂·6H₂O) and 0.043 g (0.25 mmol) of trans-1,4-cyclohexanedicarboxylic acid in 10 mL of deionized water.

• Solvothermal Reaction : Seal the vial inside a Teflon-lined stainless-steel autoclave.

• Heating : Place the autoclave in a programmable oven and heat to 180 °C for 72 hours.

• Cooling : Allow the oven to cool slowly to room temperature over a period of 24 hours.

• Product Isolation : Blue, block-shaped crystals will have formed. Decant the mother liquor.

• Washing : Wash the crystals thoroughly with deionized water (3 x 10 mL) and then with ethanol (2 x 10 mL) to remove any unreacted starting materials.

• Drying : Dry the isolated crystals in air at 80 °C for 2 hours.

Protocol 2: Synthesis of 2D Compact [Cu₂(cis-1,4-chdc)₂(H₂O)₂]

• Reactant Preparation : In a 20 mL glass vial, dissolve 0.074 g (0.25 mmol) of copper(II) nitrate hexahydrate (Cu(NO₃)₂·6H₂O) and 0.043 g (0.25 mmol) of cis-1,4-cyclohexanedicarboxylic acid in 10 mL of deionized water.

• Solvothermal Reaction : Seal the vial inside a Teflon-lined stainless-steel autoclave.

• Heating : Place the autoclave in a programmable oven and heat to 180 °C for 72 hours.

• Cooling : Allow the oven to cool slowly to room temperature over a period of 24 hours.

• Product Isolation : Blue, needle-shaped crystals will have formed. Decant the mother liquor.

• Washing : Wash the crystals thoroughly with deionized water (3 x 10 mL) and then with ethanol (2 x 10 mL).

• Drying : Dry the isolated crystals in air at 80 °C for 2 hours.

The primary validation of these distinct outcomes is single-crystal X-ray diffraction (SC-XRD), which will unambiguously resolve the 3D grid versus the 2D ladder structures. Powder X-ray diffraction (PXRD) can then be used to confirm the phase purity of the bulk sample.

Conclusion and Outlook

The use of cis and trans isomers of cyclohexanedicarboxylic acids provides a powerful and elegant demonstration of how ligand geometry dictates MOF architecture. The linear trans isomer consistently favors the formation of extended, often porous, multidimensional networks. Conversely, the bent cis isomer promotes the assembly of lower-dimensional or more compact structures with entirely different topologies. This isomeric control allows researchers to synthesize materials with the same chemical composition but vastly different physical properties, such as porosity and guest accessibility, from a common set of starting materials.

Future work in this area could explore the deliberate use of cis/trans mixtures to create heterostructural or defect-engineered frameworks with unique properties. Furthermore, a more systematic exploration of the less-common 1,2- and 1,3-CHDA isomers with a wider range of metal building blocks will undoubtedly uncover new and interesting topologies, further expanding the structural diversity and potential applications of this versatile class of materials.

References

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The Ortho Effect: A Comparative Guide to Tricarboxylate Linker Functionalization in Advanced Material Design

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of advanced materials, particularly in the design of Metal-Organic Frameworks (MOFs), the choice of the organic linker is paramount. It dictates the architecture, porosity, and ultimately, the function of the resulting material. This guide provides a comprehensive comparison of tricarboxylate linker performance, focusing on the nuanced yet powerful impact of ortho-functionalization. By strategically placing functional groups at the ortho position to the carboxylate moieties, we can unlock new material properties, from novel topologies to tailored performance characteristics. This guide will delve into the causality behind these changes, providing experimental data, detailed protocols, and visual guides to empower researchers in their pursuit of next-generation materials for applications ranging from catalysis to targeted drug delivery.

The Foundational Linker and the Power of the Ortho Position

Our investigation begins with the prototype tricarboxylate linker, [1,1′:3′,1″-terphenyl]-4,4″,5′-tricarboxylic acid (H₃L–H). This linker, with its 120-degree angle between the two peripheral phenyl rings, has been previously shown to form MOFs with a (3,3,18)-c ytw topology, featuring rare 18-connected nonanuclear rare-earth (RE) clusters.[1] However, the real innovation lies in the strategic modification of this parent structure.

The ortho effect is a well-established phenomenon in organic chemistry where substituents placed adjacent to a reactive center can induce significant steric and electronic changes.[1] In the context of tricarboxylate linkers, placing functional groups at the ortho position to the carboxylates alters their acidity and conformation.[1] This seemingly subtle change has a profound ripple effect, directing the formation of different polynuclear metal clusters, which act as the secondary building units (SBUs) of the MOF. This, in turn, leads to the assembly of entirely new and often unprecedented network topologies.[1]

Caption: From Parent to Functionalized Linker.

Performance Metrics: A Head-to-Head Comparison

The true measure of a linker's performance lies in the properties of the resulting MOF. Here, we compare the parent, non-functionalized linker with its ortho-methylated counterpart, which forms the PCN-991(Eu) framework.

Performance Metric	Parent MOF (ytw-topology)	Ortho-Methyl Functionalized MOF (PCN-991(Eu))	The Ortho Effect in Action
Topology	(3,3,18)-c ytw[1]	(3,3,8,10)-c kyw[1]	The bulky methyl group introduces steric hindrance, altering the linker's conformation and guiding the co-assembly of different metal clusters (hexanuclear and tetranuclear), resulting in a completely new network topology.[1]
BET Surface Area	Data not available	1179 m²/g[1]	While a direct comparison is unavailable, the high surface area of PCN-991(Eu) demonstrates that significant porosity can be retained and accessed despite the introduction of a functional group.
Thermal Stability	Data not available	Stable up to ~400°C (TGA data available in source)[1]	The thermal stability of PCN-991(Eu) is substantial, indicating that the framework integrity is robust even with the modified linker.[1]
Pore Characteristics	Not specified	Micropores at 6, 8, and 11 Å[1]	The specific pore structure of PCN-991(Eu) highlights how functionalization can create tailored porous environments.

The "How-To": Experimental Protocols

To bridge the gap between theory and practice, this section provides detailed protocols for the synthesis and characterization of these advanced materials.

Synthesis of a Representative Ortho-Functionalized MOF: PCN-991(Eu)

This protocol is based on the solvothermal synthesis method described for PCN-991(Eu).[1]

Materials:

• Ortho-methyl functionalized tricarboxylate linker (H₃L–CH₃)

• Europium(III) nitrate hexahydrate (Eu(NO₃)₃·6H₂O)

• 2-Fluorobenzoic acid (2-FBA)

• N,N-Dimethylformamide (DMF)

• Glass vials

Procedure:

• In a glass vial, dissolve the H₃L–CH₃ linker, Eu(NO₃)₃·6H₂O, and 2-FBA in DMF. The use of 2-FBA as a modulator is crucial for the in-situ formation of the desired hexanuclear europium clusters.[1]

• Seal the vial and place it in a programmable oven.

• Heat the mixture to the desired reaction temperature (e.g., 120 °C) and maintain for a specified period (e.g., 72 hours).

• Allow the oven to cool slowly to room temperature to promote the formation of high-quality crystals.

• Collect the colorless crystals of PCN-991(Eu) by decanting the solvent.

• Wash the crystals with fresh DMF to remove any unreacted starting materials.

Caption: Solvothermal Synthesis of PCN-991(Eu).

Characterization Workflow

Verifying the structure and properties of the synthesized MOFs is a critical step.

1. Single-Crystal X-ray Diffraction (SCXRD):

• Purpose: To determine the precise crystal structure, including the connectivity of the metal clusters and linkers, and to confirm the resulting topology.

• Procedure: A suitable single crystal is selected, mounted on a diffractometer, and irradiated with X-rays. The diffraction pattern is collected and analyzed to solve the crystal structure.

2. Powder X-ray Diffraction (PXRD):

• Purpose: To confirm the phase purity of the bulk crystalline material and to ensure that the synthesized product matches the structure determined by SCXRD.

• Procedure: A powdered sample of the MOF is analyzed to obtain a diffraction pattern, which serves as a fingerprint of the crystalline phase.

3. Thermogravimetric Analysis (TGA):

• Purpose: To evaluate the thermal stability of the MOF.

• Procedure: The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen), and the mass loss is recorded as a function of temperature. The temperature at which significant mass loss occurs indicates the decomposition temperature of the framework.[2]

4. Gas Adsorption Analysis (BET Surface Area):

• Purpose: To determine the porosity and specific surface area of the MOF.

• Procedure: The material is first "activated" to remove any solvent molecules from the pores. Then, the adsorption and desorption of an inert gas (typically nitrogen at 77 K) is measured at various pressures. The resulting isotherm is used to calculate the BET surface area and pore size distribution.

Caption: Comprehensive MOF Characterization Workflow.

Implications for Catalysis and Drug Delivery

While specific application data for the PCN-99n series is still emerging, the principles demonstrated by ortho-functionalization have significant implications for the rational design of MOFs in catalysis and drug delivery.

Catalysis:

• Tuning Lewis Acidity: The electronic nature of the ortho-substituent can influence the electron density of the metal clusters, thereby tuning their Lewis acidity and potentially enhancing catalytic activity.[3]

• Substrate Selectivity: The modified pore environment created by the functional groups can introduce size and shape selectivity for substrates, leading to more specific catalytic transformations.

• Active Site Introduction: Functional groups themselves can act as catalytic sites or as anchors for post-synthetic modification with catalytic species.[3]

Drug Delivery:

• Drug Loading and Release: The introduction of functional groups can alter the host-guest interactions between the MOF and a drug molecule.[4] For instance, hydrogen bonding or π-π stacking interactions can be engineered to enhance drug loading capacity and control the release kinetics.

• Biocompatibility: The surface chemistry of a MOF is crucial for its interaction with biological systems. Functionalization can be used to improve biocompatibility and reduce toxicity.[2]

• Targeted Delivery: Functional groups can serve as handles for the attachment of targeting ligands (e.g., folic acid), enabling the MOF to selectively accumulate at diseased sites.[5]

Conclusion and Future Outlook

The strategic use of ortho-functionalization on tricarboxylate linkers is a powerful and elegant method for directing the synthesis of novel MOFs with tailored topologies and properties. As demonstrated by the comparison between the parent H₃L–H linker and its methylated derivative, even a subtle modification at the molecular level can lead to profound changes in the final material's architecture. This approach provides a clear pathway for researchers to move beyond simply selecting linkers based on length and geometry, and towards a more nuanced design strategy that considers the intricate interplay of steric and electronic effects.

For scientists and professionals in drug development, this level of control is particularly tantalizing. The ability to fine-tune pore environments and surface chemistry opens up new avenues for creating more effective and targeted drug delivery vehicles. Future research should focus on systematically synthesizing and characterizing the full series of ortho-functionalized MOFs to build a comprehensive library of structure-property relationships. Furthermore, exploring their performance in catalytic reactions and drug loading/release studies will be crucial to unlocking their full potential. The era of rational, bottom-up design of functional materials is here, and the ortho effect is a key tool in the designer's toolkit.

References

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• Gates, B. C., & Gunn, J. (2019). Catalysis by Metal Organic Frameworks: Perspective and Suggestions for Future Research. ACS Catalysis, 9(10), 9227-9243. [Link]

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• Feng, D., Gu, Z. Y., Li, J. R., Jiang, H. L., Wei, Z., & Zhou, H. C. (2012). Topology-Guided Design and Syntheses of Highly Stable Mesoporous Porphyrinic Zirconium Metal–Organic Frameworks with High Surface Area. Journal of the American Chemical Society, 134(51), 20722-20725. [Link]

• Shekhah, O., Wang, H., Kowarik, S., Schreiber, F., Paulus, M., Tolan, M., ... & Wöll, C. (2007). Step-by-Step Route for the Synthesis of Metal-Organic Frameworks. Journal of the American Chemical Society, 129(49), 15118-15119. [Link]

• Wang, X., Liu, Y., Li, Y., Zhang, Y., & Zhang, J. (2019). Hollow structural metal-organic frameworks exhibit high drug loading capacity, targeted delivery and magnetic resonance/optical multimodal imaging. Dalton Transactions, 48(46), 17291-17297. [Link]

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Peer-reviewed literature validating the synthesis of Cyclohexane-1,3,5-tricarboxylic acid

A Comparative Guide to the Synthesis of Cyclohexane-1,3,5-tricarboxylic Acid

Cyclohexane-1,3,5-tricarboxylic acid is a versatile building block in supramolecular chemistry, materials science, and pharmaceuticals. Its rigid cyclohexane core, adorned with three carboxylic acid groups, allows for the construction of highly organized structures such as metal-organic frameworks (MOFs), hydrogen-bonded networks, and complex host-guest systems. The spatial orientation of the carboxyl groups—either cis (all on the same side of the ring) or trans (on opposite sides)—dramatically influences its molecular recognition properties and the architecture of the resulting assemblies.[1][2] This guide provides a comparative analysis of peer-reviewed methods for its synthesis, offering researchers the data needed to select the most appropriate route for their specific application.

Part 1: Comparative Analysis of Synthetic Methodologies

The primary and most direct route to Cyclohexane-1,3,5-tricarboxylic acid is the catalytic hydrogenation of its aromatic precursor, trimesic acid (Benzene-1,3,5-tricarboxylic acid).[3][4] Alternative strategies, while less common for the parent compound, have been established for substituted derivatives and offer valuable insights into the chemistry of the cyclohexane scaffold.

Method 1: Catalytic Hydrogenation of Trimesic Acid

This is the most prevalent and industrially scalable method. The process involves the reduction of the aromatic ring of trimesic acid using hydrogen gas in the presence of a metal catalyst.

• Causality of Experimental Choices :

  • Catalyst : Noble metal catalysts, such as Palladium on Carbon (Pd/C) or Rhodium on Carbon (Rh/C), are chosen for their high activity and efficiency in reducing aromatic systems.[5] The catalyst provides a high-surface-area platform where hydrogen gas and the dissolved trimesic acid can adsorb and react.

  • Solvent : An aqueous or polar solvent is typically used to dissolve the highly polar trimesic acid. Water is a common choice due to its low cost and environmental benefits.

  • Pressure & Temperature : High pressure (500 to 3,000 psig) is necessary to increase the concentration of hydrogen dissolved in the solvent and on the catalyst surface, driving the thermodynamically challenging ring saturation.[6] Elevated temperatures (100 to 240 °C) are required to overcome the activation energy of the reaction.[6]

• Stereochemical Outcome : The hydrogenation of the planar aromatic ring typically results in a mixture of cis and trans isomers. The final isomer ratio can be influenced by the choice of catalyst, solvent, and reaction conditions, but separation is often required to obtain a pure stereoisomer.

Method 2: Oxidative Degradation of Adamantane Derivatives

This multi-step approach is exemplified by the synthesis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid, a derivative known as Kemp's triacid.[7][8] While not a direct synthesis of the parent compound, the principles are relevant.

• Process Overview : The synthesis starts from a commercially available adamantane derivative, such as 3,5,7-trimethyladamantan-l-ol. A series of oxidative fragmentation and bromination steps are employed to break open the adamantane cage and form the desired cyclohexane ring system with the carboxylic acid groups in a specific cis orientation.[7]

• Advantages & Disadvantages : This method offers excellent stereochemical control, yielding the all-cis isomer. However, it involves multiple steps, utilizes harsh reagents, and results in a lower overall yield (around 22%), making it less suitable for large-scale production of the unsubstituted acid.[7]

Method 3: Synthesis from Phloroglucinol

Phloroglucinol (1,3,5-trihydroxybenzene) is another potential starting material due to its symmetrical substitution pattern that matches the target molecule.[9][10]

• Hypothetical Route : A plausible synthetic pathway would involve converting the hydroxyl groups of phloroglucinol into a functionality that can be subsequently transformed into carboxylic acids. For instance, phloroglucinol exists in equilibrium with its keto tautomer, cyclohexane-1,3,5-trione.[9] This intermediate could potentially be converted to the corresponding trioxime, followed by hydrolysis and oxidation to yield the tricarboxylic acid. A related transformation is the synthesis of 1,3,5-trinitrobenzene from phloroglucinol trioxime.[11]

• Challenges : This route is less documented in peer-reviewed literature for the direct synthesis of Cyclohexane-1,3,5-tricarboxylic acid. It would likely involve multiple steps and require careful optimization to achieve viable yields.

Data Summary: Comparison of Synthesis Routes

Feature	Method 1: Catalytic Hydrogenation	Method 2: Oxidative Degradation	Method 3: From Phloroglucinol
Starting Material	Trimesic Acid	Adamantane Derivatives	Phloroglucinol
Number of Steps	1	3+	2+ (Hypothetical)
Typical Yield	High (>90%)	Low (~22% for derivative)[7]	Variable / Undocumented
Stereocontrol	Low (produces isomer mixture)	High (can yield pure cis isomer)	Potentially low
Scalability	High	Low	Moderate
Key Reagents	H₂, Pd/C or Rh/C catalyst	Oxidizing agents (e.g., NaBrO₂), Bromine	Hydroxylamine, Oxidizing agents
Primary Use Case	Bulk synthesis of isomer mixtures	Stereospecific synthesis of derivatives	Niche applications / Research

Part 2: Detailed Experimental Protocols & Visualization

Protocol: Catalytic Hydrogenation of Trimesic Acid

This protocol is a representative procedure based on principles described in the literature for the hydrogenation of benzenecarboxylic acids.[5][6]

Objective : To synthesize a mixture of cis- and trans-Cyclohexane-1,3,5-tricarboxylic acid.

Materials :

• Trimesic acid (1,3,5-Benzenetricarboxylic acid)[4]

• 10% Palladium on Carbon (Pd/C) catalyst

• Deionized Water (Solvent)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature control

• Filtration apparatus (e.g., Buchner funnel with Celite)

Procedure :

• Reactor Charging : In a high-pressure autoclave, charge trimesic acid (1.0 equivalent) and deionized water to form a solution or slurry (typically 10-20% w/v).

• Catalyst Addition : Add the 10% Pd/C catalyst. The catalyst loading is typically 1-5% by weight relative to the trimesic acid.

• System Purge : Seal the reactor and purge the system multiple times with nitrogen gas to remove all oxygen, which can be a safety hazard and can poison the catalyst.

• Pressurization : Pressurize the reactor with hydrogen gas to the target pressure (e.g., 1000 psig).

• Reaction : Heat the reactor to the desired temperature (e.g., 150 °C) while stirring vigorously to ensure good mixing and mass transfer of hydrogen.

• Monitoring : Monitor the reaction progress by observing the uptake of hydrogen gas. The reaction is complete when hydrogen uptake ceases.

• Cooling & Depressurization : Cool the reactor to room temperature and carefully vent the excess hydrogen gas. Purge the system again with nitrogen.

• Catalyst Filtration : Open the reactor and filter the reaction mixture through a pad of Celite to remove the heterogeneous Pd/C catalyst. Wash the filter cake with additional deionized water.

• Product Isolation : Concentrate the filtrate under reduced pressure to crystallize the product. The resulting white solid will be a mixture of cis and trans isomers of Cyclohexane-1,3,5-tricarboxylic acid. Further purification by recrystallization or chromatography may be required to separate the isomers.

Experimental Workflow Diagram

Caption: Workflow for the catalytic hydrogenation of trimesic acid.

Logical Relationship: Starting Material to Isomeric Products

The hydrogenation process inherently leads to stereoisomers because the hydrogen atoms can add to the planar aromatic ring from either face.

Caption: Synthesis pathway from trimesic acid to isomeric products.

Part 3: Conclusion and Future Outlook

For researchers requiring bulk quantities of Cyclohexane-1,3,5-tricarboxylic acid, the catalytic hydrogenation of trimesic acid remains the most efficient and scalable method. The primary challenge of this route is the concurrent formation of cis and trans isomers, necessitating downstream separation for stereospecific applications. For applications demanding absolute stereochemical purity, particularly the all-cis isomer, multi-step methods like the oxidative degradation of adamantane derivatives, while lower in yield, provide a validated pathway.[7] Future research may focus on developing stereoselective catalysts for the hydrogenation of trimesic acid to afford direct access to pure isomers, thereby combining the efficiency of hydrogenation with the precision of more complex synthetic routes.

References

• Kemp, D. S., & Petrakis, K. S. (1981). Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid. The Journal of Organic Chemistry, 46(25), 5140–5143. [Link]

• ACS Publications. (n.d.). Synthesis and conformational analysis of cis,cis-1,3,5-trimethylcyclohexane-1,3,5-tricarboxylic acid | The Journal of Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). cis,cis-1,3,5-Triaminocyclohexane. Retrieved from [Link]

• Problems in Chemistry. (2022, February 18). Synthesis cyclohexane carboxylic acid from cyclohexane [Video]. YouTube. [Link]

• Steitz Jr., A. (1969). Epimers of 1,3,5-cyclohexanetricarboxylic acid. The Journal of Organic Chemistry, 34(12), 4078–4080. [Link]

• D'Andrilli, M. J., et al. (2015). Process for the preparation of cyclohexane carboxylic acid compounds.

• Wikipedia. (n.d.). Phloroglucinol. Retrieved from [Link]

• European Patent Office. (2017). Hydrogenation of diene-based polymers. EPO. [Link]

• Google Patents. (n.d.). Method for producing cyclohexane dicarboxylic acids and the derivatives thereof.

• Echavarren, A., et al. (1997). Selective Binding of cis-1,3,5-Cyclohexane Tricarboxylic Acid vs Its Epimeric trans Isomer by a Tripodal Amidopyridine Receptor; Crystal Structures of the 1:1 Complexes. The Journal of Organic Chemistry, 62(13), 4524–4527. [Link]

• Der Pharma Chemica. (n.d.). A new synthetic process for tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). The structure of cyclohexane-1, 3 cis, 5 cis-tricarboxylic acid, determined from powder X-ray diffraction data. Retrieved from [Link]

• PubChem. (n.d.). (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid. Retrieved from [Link]

• Wikipedia. (n.d.). Trimesic acid. Retrieved from [Link]

• ResearchGate. (n.d.). A Facile Two-Step Synthesis of 1,3,5-Trinitrobenzene. Retrieved from [Link]

• Google Patents. (n.d.). Benzene-1,3,5-tris-acetoxime and the process for making phloroglucinol therewith.

• MDPI. (2018). Synthesis and Anti-Inflammatory Activities of Phloroglucinol-Based Derivatives. Retrieved from [Link]

• ICP-CSIC. (2020). Catalytic transfer hydrogenation of maleic acid with stoichiometric amounts of formic acid in aqueous phase: paving the way for more sustainable succinic acid production. Retrieved from [Link]

• ResearchGate. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Cyclohexane-1,3,5-tricarboxylic acid

For researchers and drug development professionals, meticulous procedural adherence is paramount, not only for experimental success but for ensuring a safe and compliant laboratory environment. Cyclohexane-1,3,5-tricarboxylic acid, a versatile building block in supramolecular chemistry and materials science, requires a comprehensive understanding of its hazard profile to facilitate its proper disposal.[1] This guide provides essential, step-by-step logistical information for the safe handling and disposal of this compound, grounded in established safety protocols and regulatory standards.

Immediate Safety Protocols & Hazard Profile

Before handling or disposing of Cyclohexane-1,3,5-tricarboxylic acid, it is imperative to internalize its potential hazards and establish a safe working environment. The compound is a solid, typically a white powder, which can become airborne during handling.[1][2]

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety is the consistent and correct use of PPE. Based on the compound's hazard profile, the following are mandatory:

• Eye and Face Protection: Wear chemical splash goggles and a face shield to protect against dust particles.[3]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[4]

• Protective Clothing: A standard lab coat is required. Ensure it is clean and fully buttoned.[2]

• Respiratory Protection: For operations that may generate significant dust, use a NIOSH-approved N95 dust mask or work within a certified chemical fume hood to prevent inhalation.[5][6]

Hazard Identification: The Globally Harmonized System (GHS) provides a clear classification of the risks associated with Cyclohexane-1,3,5-tricarboxylic acid.[7] This information is critical for understanding the causality behind the required safety and disposal procedures.

Hazard Class	GHS Code	Signal Word	Hazard Statement
Acute Toxicity (Oral)	H302	Warning	Harmful if swallowed.[5]
Skin Corrosion/Irritation	H315	Warning	Causes skin irritation.[3][5][7]
Serious Eye Damage/Irritation	H319	Warning	Causes serious eye irritation.[3][5][7]
Specific Target Organ Toxicity (Single Exposure)	H335	Warning	May cause respiratory irritation.[5][6][7]

In case of exposure or spill:

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with plenty of soap and water.[3][4] If irritation occurs, seek medical advice.[3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate medical attention.[3][4][8]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a poison center or doctor.[5][8]

• Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[3][8] Use an inert absorbent material like sand or vermiculite if necessary.[5] Prevent the product from entering drains.[3]

Disposal Workflow: A Decision-Making Framework

The primary directive for the disposal of Cyclohexane-1,3,5-tricarboxylic acid is to treat it as hazardous waste.[3][5] However, institutional and local regulations may provide specific guidance. The following workflow illustrates the decision-making process.

Caption: Disposal decision workflow for Cyclohexane-1,3,5-tricarboxylic acid.

Step-by-Step Disposal Protocols

Follow the appropriate pathway based on your waste characterization and consultation with your Environmental Health and Safety (EHS) department.

Pathway A: Neutralization Protocol (Conditional)

This protocol is only permissible for small quantities of uncontaminated Cyclohexane-1,3,5-tricarboxylic acid and only if explicitly allowed by your institution and local wastewater regulations. Carboxylic acids can sometimes be neutralized to form salts that may be acceptable for drain disposal.[9][10] This process must be performed with caution as the reaction can be exothermic.

Experimental Protocol:

• Work Area: Perform all steps in a certified chemical fume hood while wearing all required PPE.

• Preparation: Prepare a dilute aqueous solution of the Cyclohexane-1,3,5-tricarboxylic acid waste in a large beaker. Use cold water or an ice bath to manage heat generation.

• Neutralization: Slowly add a weak base, such as a 5% sodium bicarbonate solution, to the acidic solution with constant stirring. Be prepared for effervescence (CO2 gas release). Do not add base too quickly.

• pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or pH strips.

• Endpoint: Continue adding the base dropwise until the pH of the solution is neutral (between 6.0 and 8.0).[10]

• Final Disposal: Once neutralized and confirmed, the solution can typically be poured down the drain with a copious amount of running water.[10]

• Documentation: Record the neutralization procedure in your laboratory notebook.

Pathway B: Hazardous Waste Collection (Recommended Standard)

This is the universally accepted and safest method for disposing of Cyclohexane-1,3,5-tricarboxylic acid, regardless of quantity or contamination. It ensures compliance with regulatory bodies like the EPA and OSHA.[3][11]

Experimental Protocol:

• Container Selection: Select a designated and compatible hazardous waste container. High-density polyethylene (HDPE) or glass containers are generally suitable. The container must be clean, in good condition, and have a secure, leak-proof lid.[10]

• Waste Collection: Carefully transfer the solid waste into the container. If dealing with a solution, use a funnel. Do not fill the container beyond 90% of its capacity to allow for expansion.[10]

• Segregation: Crucially, do not mix this waste with other waste streams, especially strong oxidizing agents, bases, or different types of acids.[5] Incompatible materials can lead to dangerous chemical reactions.

• Labeling: Label the container clearly and accurately. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Cyclohexane-1,3,5-tricarboxylic acid"

  • The associated hazards (e.g., "Irritant," "Harmful if Swallowed").[10]

  • The date accumulation started.

• Storage: Store the sealed container in a designated, well-ventilated satellite accumulation area. This area should be secure and away from incompatible materials.[3]

• Disposal Request: Arrange for pickup through your institution's EHS department or a licensed hazardous waste disposal contractor. Follow their specific procedures for scheduling a pickup.[3]

By adhering to these detailed procedures, you ensure that the disposal of Cyclohexane-1,3,5-tricarboxylic acid is conducted safely, responsibly, and in full compliance with the highest standards of laboratory practice.

References

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. [Link]

• CDMS. (2024). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. [Link]

• Clean Management Environmental Group. (2022). OSHA Regulations and Hazardous Waste Disposal: What To Know. [Link]

• ChemBK. (2024). (1s,3s,5s)-cyclohexane-1,3,5-tricarboxylic acid. [Link]

• National Center for Biotechnology Information. (n.d.). (1alpha,3alpha,5alpha)-1,3,5-Cyclohexanetricarboxylic Acid. PubChem Compound Database. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. [Link]

• Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Standards. [Link]

• Hazardous Waste Experts. (2018). How OSHA Workplace Rules Affect Hazardous Waste Management. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Cyclohexane. [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. [Link]

• University of Maryland | Environmental Safety, Sustainability and Risk. (n.d.). EPA Hazardous Waste Codes. [Link]

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Personal protective equipment for handling Cyclohexane-1,3,5-tricarboxylic acid

An Essential Guide to Personal Protective Equipment for Handling Cyclohexane-1,3,5-tricarboxylic Acid

This document provides critical safety and operational guidance for researchers, scientists, and drug development professionals who handle Cyclohexane-1,3,5-tricarboxylic acid. Our commitment is to empower you with the knowledge to work safely and effectively, ensuring that value extends beyond the product to encompass your well-being in the laboratory. This guide is structured to provide a deep, practical understanding of the necessary personal protective equipment (PPE) and handling procedures, grounded in authoritative safety data.

Hazard Analysis: Understanding the "Why" Behind the Protection

Cyclohexane-1,3,5-tricarboxylic acid is a solid, often in powder form, that presents several key hazards that dictate our PPE strategy. A thorough understanding of these risks is the foundation of a robust safety protocol. According to safety data sheets (SDS), this compound is classified with the following hazards:

• Causes skin irritation (H315) [1][2]

• Causes serious eye irritation (H319) [1][2]

• May cause respiratory irritation (H335) [1][2]

• Harmful if swallowed (H302) [1]

The primary routes of exposure are inhalation of the powder, direct skin and eye contact, and accidental ingestion. As a fine powder, the risk of it becoming airborne during handling—such as weighing or transferring—is significant, making respiratory protection a critical consideration.[3] The irritant nature of the acid means that even minor contact with skin or eyes can lead to discomfort or injury, necessitating robust barrier protection.

Core PPE Requirements: Your First Line of Defense

The selection of PPE is not merely a checklist; it is a system designed to shield you from the specific hazards of Cyclohexane-1,3,5-tricarboxylic acid. The following table summarizes the essential PPE for handling this chemical in its solid form.

Protection Type	Equipment Specification	Rationale and Causality
Eye and Face Protection	Chemical safety goggles with side shields. A face shield should be worn over goggles during procedures with a high splash risk.[4][5]	Protects eyes from airborne dust particles and accidental splashes when preparing solutions.[6] The delicate tissues of the eye are particularly susceptible to irritation from this compound.[1]
Hand Protection	Nitrile or neoprene gloves. Double-gloving is recommended for extended handling.[4][7]	Provides a chemical-resistant barrier to prevent skin irritation.[1] Glove material should be selected based on resistance to the specific chemical and any solvents used.[6]
Body Protection	A chemical-resistant lab coat or apron worn over personal clothing that fully covers the legs.[4][5]	Protects skin and personal clothing from contamination by dust or spills. A lab coat should always be kept fastened.[8]
Foot Protection	Closed-toe shoes.	Protects feet from spills and falling objects, a standard requirement for all laboratory work.[4]
Respiratory Protection	Work should be conducted in a certified chemical fume hood or a ventilated balance enclosure.[3][9] If this is not feasible, a NIOSH-approved N95 or higher-level respirator is required.[4][7]	Prevents the inhalation of airborne powder, which can cause respiratory tract irritation.[1] Engineering controls like fume hoods are the preferred method of exposure reduction.[10]

Operational Protocols: Integrating Safety into Your Workflow

Properly using PPE is as important as selecting it. The following step-by-step protocols are designed to integrate safety seamlessly into your experimental procedures.

Experimental Protocol 1: Weighing and Dispensing Solid Cyclohexane-1,3,5-tricarboxylic Acid

• Preparation: Don all required PPE as outlined in the table above. Designate a specific work area for handling the powder and cover the surface with absorbent bench paper.[8][11]

• Engineering Controls: Perform all weighing operations inside a certified chemical fume hood or a powder-containment ventilated enclosure.[3][9] This is the most critical step to mitigate inhalation risk.

• Dispensing: Use a spatula or scoop to transfer the powder. Avoid any action that could generate dust, such as dropping the powder from a height. Transfer the powder in several small scoops if possible.[11]

• Containment: Keep the source container of Cyclohexane-1,3,5-tricarboxylic acid closed whenever you are not actively dispensing from it.[11]

• Tare and Weigh: Place a weigh boat or appropriate container on the balance and tare it. Carefully add the powder to the container within the ventilated enclosure.

• Cleanup: After weighing, carefully clean the spatula, work surface, and any equipment. Wet cleaning methods or a HEPA vacuum are preferred to avoid aerosolizing dust.[8][11] Never use a dry brush.[8] Dispose of contaminated weigh paper and gloves according to your institution's hazardous waste guidelines.

• Hand Hygiene: Remove gloves and wash your hands thoroughly with soap and water after the procedure is complete.[10]

Workflow Diagram: Respiratory Protection Decision Logic

The following diagram illustrates the decision-making process for ensuring adequate respiratory protection when handling powdered chemicals like Cyclohexane-1,3,5-tricarboxylic acid.

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